Nickel oxide, black

Core Science & Biosynthesis

Crystal Structure Analysis of Black Nickel Oxide: A Technical Guide

Affiliation: Google Research

Introduction

Nickel(II) oxide (NiO) is a metal oxide of significant interest in materials science, catalysis, and electronics. It is primarily known as a p-type wide-bandgap semiconductor and a model antiferromagnetic material.[1][2] NiO typically crystallizes in the rock salt (halite) structure, with octahedrally coordinated Ni²⁺ and O²⁻ ions.[3][4][5]

A key characteristic of nickel oxide is the variation in its stoichiometry, which leads to distinct physical properties, most notably its color. Stoichiometrically correct NiO is green, whereas non-stoichiometric NiO, which is cation-deficient, appears black.[3][5] This "black nickel oxide" is the focus of this guide. While sometimes referred to as Ni₂O₃, this is not confirmed by X-ray crystallography; it is more accurately described as non-stoichiometric NiO (Ni₁-ₓO).[3][6] Understanding the precise crystal structure of black nickel oxide is critical for controlling its electronic and magnetic properties for various applications.

This technical guide provides an in-depth overview of the crystal structure of black nickel oxide and presents detailed experimental protocols for its comprehensive analysis, intended for researchers and professionals in materials science and related fields.

Crystallographic Data

Black nickel oxide, despite its non-stoichiometry, retains the fundamental face-centered cubic (FCC) lattice of the rock salt structure.[2][7][8] In this arrangement, the nickel and oxygen atoms form two interpenetrating FCC sublattices. Each ion is surrounded by six ions of the opposite charge in an octahedral coordination geometry.[4] The non-stoichiometry arises from vacancies on the Ni²⁺ lattice sites, which are compensated by the formation of Ni³⁺ ions to maintain charge neutrality.

The fundamental crystallographic parameters for nickel oxide are summarized in the table below. It is important to note that the lattice parameter and density can vary slightly depending on the synthesis method and the degree of non-stoichiometry.[1][9]

Parameter	Value	Reference(s)
Crystal System	Cubic	[4][7][10]
Lattice Type	Face-centered cubic (FCC)	[8][11]
Space Group	Fm-3m (No. 225)	[4][11]
Lattice Parameter (a)	4.17 Å - 4.20 Å	[1][4][9][11]
Formula Units (Z)	4	[10][11]
Unit Cell Volume	~72.87 ų	[11]
Theoretical Density	~6.80 g/cm³	[2][10][11]
Atomic Positions	Ni (Wyckoff 4a): (0, 0, 0)O (Wyckoff 4b): (0.5, 0.5, 0.5)	[4]
Coordination Geometry	Ni²⁺: Octahedral (CN=6)O²⁻: Octahedral (CN=6)	[3][4][5]
Néel Temperature (Tₙ)	~523 K	[5]

Experimental Protocols for Structural Analysis

A multi-technique approach is essential for a complete structural characterization of black nickel oxide, encompassing its crystal lattice, morphology, composition, and magnetic ordering.

Sample Preparation

The structural properties of NiO are highly dependent on the synthesis route. Common methods include:

• Thermal Decomposition: Pyrolysis of nickel salts like nickel(II) nitrate (B79036) or carbonate at temperatures above 400°C yields NiO powder.[3][5] The resulting powder is often light green (stoichiometric), but non-stoichiometric black powders can be obtained by heating the metal in an oxygen atmosphere.[3]

• Sol-Gel Method: This low-temperature method involves creating a gel from nickel precursors (e.g., nickel acetate) which is then dried and calcined to form nanocrystalline NiO powder.[12]

• Sputtering: For thin film applications, RF-reactive sputtering from a nickel target in an oxygen-argon atmosphere is a common technique.[1][9]

X-ray Diffraction (XRD) Analysis

XRD is the primary technique for determining the phase, lattice parameters, and crystallite size of NiO.[7]

• Principle: XRD utilizes the elastic scattering of X-rays by the ordered atoms in a crystalline lattice. Constructive interference occurs at specific angles (2θ) according to Bragg's Law (nλ = 2d sinθ), producing a diffraction pattern that is a fingerprint of the crystal structure.

• Detailed Protocol:

  • Sample Preparation: A fine powder of the black nickel oxide sample is uniformly packed into a sample holder. For thin films, the film is mounted on the diffractometer stage.

  • Instrumentation: A powder X-ray diffractometer (e.g., Bruker D8 Advance, Panalytical Empyrean) is used.[13][14]

  • Radiation Source: Monochromatic Cu Kα radiation (λ = 1.5406 Å) is typically employed.[12][13]

  • Scan Parameters: Data is collected over a 2θ range, typically from 20° to 80°, with a step size of 0.02° and a sufficient dwell time per step to ensure good signal-to-noise ratio.[1][13]

  • Data Analysis:

    • Phase Identification: The experimental diffraction pattern is compared to standard reference patterns from the JCPDS-ICDD database (e.g., JCPDS file no. 00-047-1049 or 78-0643) to confirm the cubic NiO phase.[7][15]

    • Lattice Parameter Calculation: Precise lattice parameters are determined from the peak positions using Rietveld refinement analysis.

    • Crystallite Size Estimation: The average crystallite size (D) can be estimated from the broadening of the diffraction peaks using the Debye-Scherrer equation: D = (Kλ) / (β cosθ), where K is the Scherrer constant (~0.9), λ is the X-ray wavelength, and β is the full width at half maximum (FWHM) of a diffraction peak.[7][8]

Electron Microscopy and Spectroscopy

• Scanning Electron Microscopy (SEM) and Energy Dispersive X-ray Spectroscopy (EDX):

  • Principle: SEM provides high-magnification images of the sample's surface morphology, revealing particle size and shape.[7] EDX analysis, performed concurrently, identifies the elemental composition of the sample by detecting characteristic X-rays emitted from the sample under electron beam bombardment.[7]

  • Protocol:

    • The NiO powder is mounted on an SEM stub using conductive carbon tape.

    • The sample is sputter-coated with a thin conductive layer (e.g., gold or carbon) if it is not sufficiently conductive.

    • The sample is imaged in the SEM at various magnifications to observe its morphology.

    • EDX spectra are acquired from representative areas to determine the Ni:O atomic ratio, which is crucial for quantifying the non-stoichiometry in black nickel oxide.

• Transmission Electron Microscopy (TEM):

  • Principle: TEM offers much higher resolution imaging than SEM, allowing for the visualization of the crystal lattice itself. Selected Area Electron Diffraction (SAED) provides diffraction patterns from nanoscale regions, confirming the crystal structure and orientation.

  • Protocol:

    • A small amount of NiO nanopowder is dispersed in a solvent (e.g., ethanol) and sonicated.

    • A drop of the dispersion is placed onto a carbon-coated TEM grid and allowed to dry.

    • The grid is analyzed in a TEM at an accelerating voltage (e.g., 200 kV).

    • High-resolution images are taken to observe lattice fringes, and SAED patterns are recorded. The indexed SAED pattern should correspond to the FCC structure of NiO.

Neutron Diffraction

• Principle: While XRD is sensitive to the electron cloud, neutrons are scattered by atomic nuclei and also interact with unpaired electron spins. This makes neutron diffraction the definitive technique for determining magnetic structures. For NiO, it is essential for characterizing its antiferromagnetic ordering below the Néel temperature (523 K).[5]

• Protocol:

  • A powder sample of black nickel oxide is loaded into a sample can (e.g., vanadium).

  • The experiment is conducted at a neutron source (e.g., a nuclear reactor).

  • A full diffraction pattern is collected at a temperature above the Néel temperature (e.g., 550 K) to determine the nuclear structure.

  • The sample is then cooled to a temperature well below the Néel temperature (e.g., 10 K), and another diffraction pattern is collected.

  • The low-temperature pattern will contain additional magnetic Bragg peaks. The positions and intensities of these peaks are used to solve the antiferromagnetic structure of NiO, confirming the antiparallel alignment of magnetic moments on the Ni sublattice.[5]

Integrated Analysis Workflow

A comprehensive analysis of black nickel oxide requires an integrated workflow where the results from different techniques are combined to build a complete structural model. The logical progression of this workflow is illustrated below.

Caption: Integrated workflow for the complete structural characterization of black nickel oxide.

Conclusion

The structural analysis of black nickel oxide reveals a material that maintains the fundamental rock salt cubic crystal structure of its stoichiometric counterpart but is defined by cation vacancies. A thorough characterization is not possible with a single technique. A combination of X-ray diffraction for primary crystallographic information, electron microscopy (SEM/TEM) with spectroscopy (EDX) for morphological and compositional analysis, and neutron diffraction for elucidating its critical antiferromagnetic structure is required. The detailed protocols and integrated workflow presented in this guide provide a robust framework for researchers to achieve a comprehensive understanding of this important functional material.

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• 2. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
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• 6. Nickel(III) oxide - Wikipedia [en.wikipedia.org]
• 7. revroum.lew.ro [revroum.lew.ro]
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• 9. Characterization of crystalline structure and morphology of NiO thin films - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Crystal: Nickel Oxide NiO type - SurfaceNet [surfacenet.de]
• 11. scribd.com [scribd.com]
• 12. scholarhub.ui.ac.id [scholarhub.ui.ac.id]
• 13. Characterization of Nickel Oxide Nanoparticles Synthesized under Low Temperature - PMC [pmc.ncbi.nlm.nih.gov]
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synthesis of black nickel oxide nanoparticles

An In-depth Technical Guide to the Synthesis of Black Nickel Oxide Nanoparticles

Introduction

Nickel oxide (NiO), a p-type semiconductor with a wide bandgap (3.6-4.0 eV), has garnered significant attention in various scientific and technological fields.[1] When synthesized at the nanoscale, black NiO nanoparticles exhibit unique chemical, physical, optical, and magnetic properties due to their high surface-area-to-volume ratio and quantum confinement effects.[2][3] These properties make them ideal candidates for applications in catalysis, battery electrodes, gas sensors, electrochromic films, and biomedical fields, including anticancer and antibacterial agents.[1][2][4]

This guide provides a comprehensive overview of the core methodologies for synthesizing black nickel oxide nanoparticles, tailored for researchers, scientists, and professionals in drug development. It details experimental protocols, presents quantitative data for comparative analysis, and illustrates the synthesis workflows.

Synthesis Methodologies: An Overview

The synthesis of NiO nanoparticles can be broadly categorized into top-down and bottom-up approaches.[1][5] Top-down methods, such as mechanical milling and laser ablation, involve the breakdown of bulk material.[1][4] However, bottom-up chemical synthesis routes are more prevalent as they offer better control over particle size, morphology, and purity.[1] The most common bottom-up methods include sol-gel synthesis, chemical co-precipitation, hydrothermal synthesis, and green synthesis. This guide will focus on these four key chemical routes.

Sol-Gel Synthesis

The sol-gel method is a versatile and cost-effective technique for producing high-purity, homogeneous nanoparticles at relatively low temperatures.[4][6] The process involves the transition of a solution system from a liquid "sol" into a solid "gel" phase. The gel is then dried and calcined to yield the final oxide nanoparticles.

Experimental Protocol

This protocol is based on the work of several researchers.[7][8]

• Precursor Solution Preparation: Dissolve a nickel salt precursor, such as Nickel(II) nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O), Nickel(II) chloride hexahydrate (NiCl₂·6H₂O), or Nickel(II) acetate (B1210297) tetrahydrate (Ni(CH₃COO)₂·4H₂O), in a solvent like absolute ethanol (B145695) or methanol (B129727) to form a homogeneous solution (e.g., 1.0 M).[7][9] Stir the solution at room temperature for 60-120 minutes.[7]

• Gel Formation: Prepare a precipitating agent solution, such as 5.0 M Sodium Hydroxide (B78521) (NaOH) in the same solvent.[7] Add the NaOH solution dropwise to the nickel salt solution under vigorous magnetic stirring.[7][8] Continue stirring at a controlled temperature (e.g., 75 °C) until a uniform green gel or precipitate of nickel hydroxide (Ni(OH)₂) is formed.[8] The pH of the solution is typically adjusted to a basic level, around 10-12.[8][10]

• Aging and Washing: The resulting gel/precipitate is aged for a period, then filtered and washed multiple times with distilled water and ethanol to remove impurities and residual ions.[9]

• Drying: The washed precipitate is dried in an oven at approximately 100-110 °C for several hours to remove the solvent.[7] This yields a light green powder.[7][9]

• Calcination: The dried green powder is calcined in a muffle furnace at temperatures ranging from 290 °C to 550 °C for 1-3 hours.[9][11] During calcination, the nickel hydroxide precursor decomposes, resulting in the formation of black nickel oxide (NiO) nanoparticles.[9]

Synthesis Workflow: Sol-Gel Method

Workflow for Sol-Gel Synthesis of NiO Nanoparticles.

Chemical Co-precipitation

Co-precipitation is a straightforward, rapid, and cost-effective method for synthesizing metal oxide nanoparticles.[2][12] It involves the simultaneous precipitation of the metal hydroxide from a solution of its salt by adding a precipitating agent. The resulting precipitate is then thermally decomposed to form the oxide.

Experimental Protocol

This protocol is a composite from various studies.[2][3][12]

• Solution Preparation: Prepare an aqueous solution of a nickel precursor, such as 1M Nickel(II) nitrate hexahydrate [Ni(NO₃)₂·6H₂O] or Nickel(II) chloride hexahydrate (NiCl₂·6H₂O), in deionized water.[2][3]

• Precipitation: Prepare a solution of a precipitating agent, such as Sodium Hydroxide (NaOH) or ammonia (B1221849) (NH₃).[3][12] Add this solution dropwise into the nickel salt solution under constant magnetic stirring at room temperature.[3] The addition continues until a light green precipitate of nickel hydroxide is formed.

• Washing and Separation: The obtained precipitate is repeatedly washed with deionized water to remove by-products and then separated from the solution via filtration.[12]

• Drying: The filtered precipitate is dried in an oven at around 60-100 °C for 3 to 12 hours to remove water.[3][12]

• Calcination: The dried powder is calcined (annealed) in a furnace at a temperature between 300 °C and 600 °C for 2 to 4 hours.[2][12] This step converts the nickel hydroxide into black, crystalline NiO nanoparticles.[12]

Synthesis Workflow: Co-precipitation Method

Workflow for Co-precipitation Synthesis of NiO Nanoparticles.

Hydrothermal Synthesis

The hydrothermal method involves a chemical reaction in an aqueous solution above the boiling point of water, carried out in a sealed vessel called an autoclave.[13] This technique allows for excellent control over the size, morphology, and crystallinity of the resulting nanoparticles by tuning parameters like temperature, pressure, and reaction time.[14]

Experimental Protocol

The following protocol is based on literature examples.[13][15]

• Precursor Mixture: Dissolve a nickel salt (e.g., Nickel chloride hexahydrate) and a complexing or precipitating agent (e.g., hexamethylenetetramine or triethanolamine) in deionized water in a Teflon-lined stainless-steel autoclave.[13][15]

• Hydrothermal Treatment: Seal the autoclave and heat it to a specific temperature, typically between 100 °C and 200 °C, for a duration of 1 to 12 hours.[13][14] The high temperature and pressure facilitate the dissolution and recrystallization of the material, leading to the formation of nickel hydroxide or a related precursor.

• Cooling and Collection: After the reaction, the autoclave is allowed to cool down to room temperature naturally. The resulting precipitate is collected.

• Washing and Drying: The product is washed several times with deionized water and ethanol to remove any unreacted reagents and then dried in an oven.

• Annealing: A final annealing (calcination) step is often performed at temperatures around 400-500 °C to decompose the precursor and form the final cubic NiO nanostructures.[13]

Synthesis Workflow: Hydrothermal Method

Workflow for Hydrothermal Synthesis of NiO Nanoparticles.

Green Synthesis

Green synthesis has emerged as an eco-friendly, simple, and cost-effective alternative to conventional chemical methods.[1][4] This approach utilizes biological entities like plant extracts, bacteria, or fungi as reducing and capping/stabilizing agents, eliminating the need for hazardous chemicals.[1] Phytochemicals such as tannins, phenols, flavonoids, and proteins present in plant extracts are responsible for the reduction of metal ions and the stabilization of the resulting nanoparticles.[16][17]

Experimental Protocol (using Plant Extract)

This generalized protocol is derived from several green synthesis studies.[16][17][18]

• Preparation of Plant Extract: Wash the plant material (e.g., leaves, bark, or peels) thoroughly with distilled water, dry it at room temperature, and grind it into a fine powder.[18] Prepare an aqueous extract by boiling a known amount of the powder (e.g., 30 g) in distilled water (e.g., 250 mL) and stirring for several hours.[18] The resulting solution is then filtered to obtain a clear extract.

• Synthesis Reaction: Heat an aqueous solution of a nickel precursor (e.g., 0.1 M Nickel(II) nitrate hexahydrate) to about 60-70 °C with continuous stirring.[17] Add a specific volume of the plant extract (e.g., 20-30 mL) dropwise to the nickel salt solution.[16][17]

• pH Adjustment: Adjust the pH of the reaction mixture to a basic level (e.g., pH 10-12) by adding NaOH solution dropwise.[16][19] The color of the solution typically changes, indicating the formation of nanoparticles.[16]

• Separation and Purification: Continue stirring for a couple of hours. The synthesized nanoparticles are then separated by centrifugation, followed by repeated washing with distilled water to remove impurities.

• Drying and Calcination: The purified nanoparticles are dried in an oven. In some cases, a calcination step at a high temperature (e.g., 600 °C) is performed to improve crystallinity.[17]

Synthesis Workflow: Green Synthesis Method

Workflow for Green Synthesis of NiO Nanoparticles.

Quantitative Data Summary

The properties of synthesized NiO nanoparticles are highly dependent on the chosen method and experimental parameters. The following tables summarize quantitative data from various studies to facilitate comparison.

Table 1: Sol-Gel Synthesis of NiO Nanoparticles

Precursor	Solvent/Precipitant	Calcination Temp. (°C)	Avg. Particle/Crystallite Size (nm)	Surface Area (m²/g)	Reference
NiCl₂·6H₂O	Ethanol / NaOH	~290	~19	322.7	[9]
Ni(NO₃)₂·6H₂O	Methanol / NaOH	~450	72.16	-	[7]
Ni(CH₃COO)₂·4H₂O	Methanol / NaOH	~450	38.63	-	[7]
NiSO₄·6H₂O	Methanol / NaOH	~450	32.84	-	[7]
Ni(NO₃)₂·6H₂O	Deionized Water / NaOH	550	40	-	[11]
NiO(NO₃)·6H₂O	Deionized Water / NaOH	-	26.8 - 37.96	-	[8]
Nickel Nitrate	Ammonium Hydroxide	400	12	-	[20]

Table 2: Co-precipitation Synthesis of NiO Nanoparticles

Precursor	Precipitant	Calcination Temp. (°C)	Avg. Particle/Crystallite Size (nm)	Reference
Ni(NO₃)₂·6H₂O	NaOH	300	-	[12]
NiCl₂·6H₂O	Ammonia	600	19 - 20	[2]
Ni(NO₃)₂·6H₂O	NH₃	550	-	[3]
NiCl₂·6H₂O	NaOH	400	35	[21]

Table 3: Hydrothermal & Green Synthesis of NiO Nanoparticles

Method	Precursor	Reagent/Extract	Temp. (°C)	Avg. Particle/Crystallite Size (nm)	Reference
Hydrothermal	NiCl₂	NaC₂O₄	100 (hydrothermal)	Irregular NPs	[14]
Hydrothermal	NiCl₂	Triethanolamine	200 (hydrothermal), 400 (calcination)	-	[13]
Hydrothermal	Ni(NO₃)₂·6H₂O	-	-	43.26	[22]
Green Synthesis	Ni(NO₃)₂·6H₂O	P. dodecandra leaf extract	Room Temp	14.18	[16]
Green Synthesis	Ni(NO₃)₂·6H₂O	A. indica & P. guajava leaves	Boiling	22	[23]
Green Synthesis	Nickel Acetate	Aloe Vera leaf extract	60-70 (synthesis), 600 (calcination)	< 50	[17]

Conclusion

The can be achieved through various robust and adaptable methods. The sol-gel and co-precipitation techniques are widely used due to their simplicity and cost-effectiveness, yielding nanoparticles with diverse characteristics based on the chosen precursors and thermal treatment.[4] The hydrothermal method offers superior control over morphology and crystallinity.[14] Concurrently, green synthesis presents a promising, environmentally benign pathway that leverages natural phytochemicals, aligning with the growing demand for sustainable nanotechnology. The choice of synthesis method ultimately depends on the desired particle characteristics—such as size, surface area, and morphology—which in turn dictate their suitability for specific applications, from advanced energy storage to novel therapeutic agents.

References

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• 6. ijirmps.org [ijirmps.org]
• 7. scholarhub.ui.ac.id [scholarhub.ui.ac.id]
• 8. sciencescholar.us [sciencescholar.us]
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• 10. researchgate.net [researchgate.net]
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• 12. researchgate.net [researchgate.net]
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• 18. docsdrive.com [docsdrive.com]
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• 20. Synthesis of NiO nanoparticles by sol-gel technique | Semantic Scholar [semanticscholar.org]
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• 23. chalcogen.ro [chalcogen.ro]

A Comprehensive Technical Guide to Measuring the Band Gap Energy of Black Nickel Oxide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the methodologies employed for the accurate determination of the band gap energy of black nickel oxide (NiO). This document details the experimental protocols, data analysis techniques, and the influence of synthesis parameters on the resulting band gap, offering valuable insights for researchers in materials science and related fields.

Introduction to the Band Gap of Black Nickel Oxide

Black nickel oxide (NiO) is a p-type semiconductor with a wide band gap, typically ranging from 3.6 to 4.2 eV.[1][2] This property makes it a material of significant interest for a variety of applications, including gas sensors, electrochromic devices, catalysts, and as a hole transport layer in photovoltaic cells.[3] The band gap of a semiconductor is a critical parameter that dictates its optical and electrical properties. It represents the minimum energy required to excite an electron from the valence band to the conduction band. An accurate measurement of the band gap is therefore essential for understanding and optimizing the performance of NiO-based devices. The most common and reliable method for determining the band gap of NiO is through UV-Visible (UV-Vis) spectroscopy, with the data being analyzed using a Tauc plot.[4][5]

Experimental Determination of the Band Gap

The experimental workflow for determining the band gap of black nickel oxide primarily involves sample preparation, UV-Vis spectroscopic measurement, and subsequent data analysis. The specific protocols vary slightly depending on whether the NiO is in the form of a thin film or a nanoparticle dispersion.

Experimental Protocols

2.1.1. For NiO Thin Films

A detailed step-by-step protocol for measuring the band gap of NiO thin films is as follows:

• Sample Preparation:

  • Deposit a thin film of black nickel oxide onto a transparent substrate (e.g., glass, quartz, or indium tin oxide-coated glass) using a suitable deposition technique such as spin coating, dip coating, or spray pyrolysis.[6][7]

  • Ensure the film is uniform and free of defects. The thickness of the film should be accurately measured, as this is required for the calculation of the absorption coefficient.

  • Prepare a reference sample, which is an identical transparent substrate without the NiO film.

• UV-Vis Spectrophotometer Setup:

  • Turn on the UV-Vis spectrophotometer and allow the lamp to warm up for at least 15-30 minutes to ensure a stable output.

  • Set the wavelength range for the measurement, typically from 200 to 800 nm, to cover the absorption edge of NiO.[4]

  • Perform a baseline correction using the reference substrate to subtract any absorption or reflection losses from the substrate itself.

• Data Acquisition:

  • Place the NiO thin film sample in the sample holder of the spectrophotometer, ensuring the light beam passes perpendicularly through the film.

  • Record the absorbance (A) or transmittance (%T) spectrum of the film over the selected wavelength range.

2.1.2. For NiO Nanoparticle Dispersions/Powders

For NiO in powder or nanoparticle form, the measurement is typically performed using diffuse reflectance spectroscopy (DRS).

• Sample Preparation:

  • Disperse the NiO nanoparticles in a suitable solvent (e.g., ethanol (B145695) or deionized water) through ultrasonication to obtain a stable and well-dispersed colloidal suspension.

  • Alternatively, for dry powders, press the powder into a compact sample holder. A reference material, such as BaSO4 or a calibrated polytetrafluoroethylene standard, is used for baseline correction.[8]

• Diffuse Reflectance Spectroscopy (DRS) Setup:

  • Use a UV-Vis spectrophotometer equipped with an integrating sphere accessory for diffuse reflectance measurements.

  • Set the wavelength range, typically from 200 to 800 nm.

  • Perform a baseline measurement using the reference material.

• Data Acquisition:

  • Place the sample holder with the NiO powder or the cuvette with the nanoparticle dispersion in the appropriate port of the integrating sphere.

  • Record the diffuse reflectance spectrum (R) of the sample.

Data Analysis: The Tauc Plot

The band gap energy (Eg) is extracted from the UV-Vis absorption data using the Tauc relation. This method relates the absorption coefficient (α) to the photon energy (hν) and the band gap energy.

The Tauc equation is given by:

(αhν)^n = A(hν - Eg)

where:

• α is the absorption coefficient.

• h is Planck's constant.

• ν is the frequency of the incident photon.

• A is a constant.

• Eg is the band gap energy.

• n is a parameter that depends on the nature of the electronic transition. For direct band gap semiconductors like NiO, n = 2.[9]

Step-by-step Tauc Plot Analysis:

• Calculate Photon Energy (hν): Convert the wavelength (λ) data from the UV-Vis spectrum to photon energy (hν) in electron volts (eV) using the equation:

  • hν (eV) = 1240 / λ (nm)

• Calculate the Absorption Coefficient (α):

  • For Thin Films: The absorption coefficient is calculated from the absorbance (A) and the film thickness (t) using the Beer-Lambert law:

    • α = 2.303 * A / t

  • For Powders (from Diffuse Reflectance): The Kubelka-Munk function, F(R), is used to relate the diffuse reflectance (R) to a value proportional to the absorption coefficient:

    • F(R) = (1 - R)^2 / 2R In this case, (F(R)hν)^2 is plotted against hν.

• Construct the Tauc Plot: Plot (αhν)^2 (for thin films) or (F(R)hν)^2 (for powders) on the y-axis against the photon energy (hν) on the x-axis.

• Determine the Band Gap Energy (Eg): The Tauc plot will show a linear region corresponding to the strong absorption near the band edge. Extrapolate the linear portion of the curve to the x-axis (where (αhν)^2 = 0). The value of the x-intercept gives the band gap energy (Eg) in eV.[10]

Quantitative Data Summary

The band gap of black nickel oxide is significantly influenced by the synthesis method and various process parameters. The following table summarizes the band gap energies of NiO prepared under different conditions as reported in the literature.

Synthesis Method	Precursor(s)	Key Synthesis Parameters	Measured Band Gap (eV)	Reference
Nebulized Spray Pyrolysis	Nickel Chloride (NiCl2·6H2O)	Substrate Temperature: 350°C	3.54	[9]
Nebulized Spray Pyrolysis	Nickel Chloride (NiCl2·6H2O)	Substrate Temperature: 400°C	3.43	[9]
Nebulized Spray Pyrolysis	Nickel Chloride (NiCl2·6H2O)	Substrate Temperature: 450°C	3.37	[9]
Spin Coating	Nickel Acetate Tetrahydrate	Annealing Temperature: 300-600°C	3.66 - 3.83	[6]
Spray Pyrolysis	Nickel Nitrate Hexahydrate	Precursor Concentration: 0.015 M - 0.1 M at 500°C	Varies with concentration	[7]
Sol-Gel	Nickel Nitrate, Methanol, Ethanol, PVA	Annealing Temperature: 200°C	Not specified	[11]
Chemical Bath Deposition	Nickel Nitrate Hexahydrate, NaOH	Room Temperature	Not specified	[12]
Sol-Gel	Not specified	Not specified	3.55	[13]
Chemical Bath Deposition	Not specified	Not specified	3.6	[13]
Chemical Precipitation	Nickel Carbonate Hexahydrate, NaOH	Room Temperature	4.6	[14]
Sonochemical Method	Ni(OH)2 precursor	Calcination at 320°C	Wide band gap confirmed	[15]
Wet Chemical Method	Ni(Ac)2, NH4OH	Heat-treatment at 300°C	3.44	[16]
Wet Chemical Method	Ni(Ac)2, NH4OH	Heat-treatment at 600°C	2.86	[16]

Visualizing the Process

The following diagrams illustrate the experimental workflows for measuring the band gap energy of black nickel oxide.

Caption: Experimental workflow for band gap measurement of NiO thin films.

Caption: Experimental workflow for band gap measurement of NiO powders/nanoparticles.

Conclusion

The accurate measurement of the band gap energy of black nickel oxide is crucial for its application in various advanced technologies. UV-Visible spectroscopy, coupled with Tauc plot analysis, provides a reliable and widely accepted method for this determination. This guide has outlined the detailed experimental protocols for both thin films and nanoparticle samples, presented a summary of quantitative data linking synthesis parameters to the band gap, and provided visual workflows to aid in the understanding of the measurement process. By following these standardized procedures, researchers can ensure the consistency and accuracy of their band gap measurements, facilitating the development of next-generation materials and devices.

References

• 1. youtube.com [youtube.com]
• 2. scribd.com [scribd.com]
• 3. mmrc.caltech.edu [mmrc.caltech.edu]
• 4. allanchem.com [allanchem.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Preparation, microstructure and optical absorption behaviour of NiO thin films - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. sphinxsai.com [sphinxsai.com]
• 10. m.youtube.com [m.youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. oaji.net [oaji.net]
• 13. naturalspublishing.com [naturalspublishing.com]
• 14. troindia.in [troindia.in]
• 15. Synthesis of wide band gap nanocrystalline NiO powder via a sonochemical method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Characterization of Nickel Oxide Nanoparticles Synthesized under Low Temperature - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Thermal Stability of Black Nickel Oxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Black nickel oxide, a non-stoichiometric form of nickel(II) oxide (NiO), is a material of significant interest across various scientific and industrial fields, including catalysis, energy storage, and ceramics.[1] Its thermal stability is a critical parameter that dictates its performance and lifespan in high-temperature applications. This technical guide provides a comprehensive overview of the thermal properties of black nickel oxide, with a focus on its decomposition pathways, phase transitions, and the experimental methodologies used for its characterization.

Synthesis of Black Nickel Oxide

Black nickel oxide is commonly synthesized through the thermal decomposition of nickel salts, such as nickel nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O).[2] Heating the precursor in air at temperatures typically ranging from 400°C to 700°C yields a black powder.[2] The black coloration is attributed to a non-stoichiometric excess of oxygen, leading to the presence of Ni³⁺ ions in the crystal lattice.[3] Sintering at higher temperatures (above 700°C) results in the loss of this excess oxygen, leading to the formation of stoichiometric, green-colored NiO.[2]

A typical synthesis protocol is as follows:

• Place a known quantity of nickel nitrate hexahydrate powder in a ceramic crucible.

• Heat the crucible in a furnace with a controlled air atmosphere.

• Ramp the temperature to the desired decomposition temperature (e.g., 400°C, 500°C, or 700°C) at a specified rate.

• Hold at the set temperature for a sufficient duration (e.g., 3 hours) to ensure complete decomposition.[2]

• Cool the furnace to room temperature to obtain the black nickel oxide powder.

Thermal Decomposition and Phase Transitions

The thermal behavior of black nickel oxide is primarily characterized by the loss of excess oxygen and its conversion to stoichiometric NiO. This process can be effectively studied using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).

Decomposition Pathway

The thermal decomposition of black nickel oxide, often originating from precursors like nickel hydroxide (B78521) or nickel nitrate, can be conceptualized as a multi-step process. In the case of forming black nickel oxide from nickel hydroxide, an intermediate nickel(III) oxide (Ni₂O₃) phase is hypothesized to form, which then decomposes to the more stable nickel(II) oxide (NiO) at higher temperatures.

The proposed decomposition pathway is:

Ni(OH)₂ → Ni₂O₃ + H₂O (intermediate formation) 2Ni₂O₃ → 4NiO + O₂ (decomposition to stoichiometric NiO)

When synthesized from nickel nitrate, the decomposition is more complex, involving the release of water and nitrogen oxides. The final step, however, similarly involves the transformation of a non-stoichiometric, oxygen-rich nickel oxide to the stoichiometric form.

Quantitative Thermal Analysis Data

The following tables summarize quantitative data obtained from thermogravimetric analysis (TGA) of non-stoichiometric nickel oxide prepared by the thermal decomposition of nickel nitrate at different temperatures.

Sample (Sintering Temperature)	Temperature Range of Excess Oxygen Loss (°C)	Weight Percentage of Excess Oxygen (%)
NiO (400°C)	~200 - 400	> 0
NiO (500°C)	~200 - 500	> 0
NiO (700°C)	Negligible	~ 0
NiO (1100°C)	Negligible	~ 0

Data synthesized from[2]

The TGA curves of non-stoichiometric NiO samples show a distinct weight loss corresponding to the release of excess oxygen.[3] This weight loss is more pronounced in samples prepared at lower temperatures and becomes negligible for those sintered at 700°C and above, indicating the formation of stoichiometric NiO.[2][3]

Experimental Protocols

Detailed experimental methodologies are crucial for obtaining reproducible and accurate data on the thermal stability of black nickel oxide.

Thermogravimetric Analysis (TGA)

This protocol is based on the general principles outlined in ASTM E1131 for compositional analysis by thermogravimetry.[4]

Objective: To determine the temperature at which black nickel oxide loses its excess oxygen and to quantify this loss.

Apparatus: A thermogravimetric analyzer capable of operating up to at least 1000°C with a programmable temperature controller and a sensitive microbalance.

Procedure:

• Sample Preparation: Ensure the black nickel oxide powder is homogeneous. Weigh approximately 5-10 mg of the sample into a clean, tared TGA crucible (typically alumina (B75360) or platinum).

• Instrument Setup:

  • Place the sample crucible onto the TGA balance.

  • Select the desired atmosphere (e.g., high-purity nitrogen or air) and set the flow rate (typically 20-50 mL/min).

  • Program the temperature profile:

    • Equilibrate at a starting temperature (e.g., 30°C).

    • Ramp the temperature at a constant heating rate (e.g., 10°C/min) to a final temperature of 1000°C.

• Data Acquisition: Record the sample weight as a function of temperature.

• Analysis: Analyze the resulting TGA curve to identify the onset and completion temperatures of weight loss events and to calculate the percentage weight loss.

Differential Scanning Calorimetry (DSC)

Objective: To identify the temperatures of phase transitions and to measure the enthalpy changes associated with these transitions.

Apparatus: A differential scanning calorimeter with a suitable temperature range and sensitivity.

Procedure:

• Sample Preparation: Weigh 2-5 mg of the black nickel oxide powder into a clean, tared DSC pan (typically aluminum or alumina). Seal the pan. Prepare an empty, sealed pan to be used as a reference.

• Instrument Setup:

  • Place the sample and reference pans in the DSC cell.

  • Select the desired atmosphere (e.g., high-purity nitrogen or air) and set the flow rate.

  • Program the temperature profile, similar to the TGA protocol (e.g., heat from room temperature to 1000°C at 10°C/min).

• Data Acquisition: Record the differential heat flow between the sample and the reference as a function of temperature.

• Analysis: Analyze the resulting DSC curve to identify endothermic and exothermic peaks, which correspond to phase transitions or chemical reactions. Integrate the peak areas to determine the enthalpy of these transitions.

Conclusion

The thermal stability of black nickel oxide is a critical characteristic for its application in high-temperature environments. Synthesized through the thermal decomposition of nickel salts, its black color is indicative of a non-stoichiometric excess of oxygen. Upon heating, black nickel oxide undergoes a transition to the stoichiometric green NiO, a process that can be precisely characterized by thermogravimetric analysis and differential scanning calorimetry. The detailed experimental protocols and decomposition pathways provided in this guide offer a foundational understanding for researchers and professionals working with this important material. Further investigations, such as in-situ X-ray diffraction, can provide more detailed insights into the crystallographic changes during the thermal decomposition process.

References

• 1. Thermal decomposition of Ni(NO3)2.2H2O | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to Phase Identification of Black Nickel Oxide via X-Ray Diffraction

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies involved in the phase identification of black nickel oxide using X-ray Diffraction (XRD). It covers detailed experimental protocols for synthesis, XRD analysis, and data interpretation, including Rietveld refinement. All quantitative data is summarized for comparative analysis, and key workflows are visualized to enhance understanding.

Introduction to Black Nickel Oxide and Phase Identification

Black nickel oxide refers to non-stoichiometric nickel oxides, which can be a mixture of different phases, primarily nickel(II) oxide (NiO) and nickel(III) oxide (Ni₂O₃). The presence and proportion of these phases significantly influence the material's electronic, catalytic, and magnetic properties, making accurate phase identification crucial for its application in diverse fields, including catalysis, battery electrodes, and sensors. X-ray diffraction (XRD) is a powerful non-destructive technique used to determine the crystalline structure and phase composition of materials. By analyzing the diffraction pattern of an X-rayed sample, one can identify the phases present by comparing the data to reference patterns.

Experimental Protocols

Synthesis of Black Nickel Oxide Nanoparticles (Hydrothermal Method)

This protocol describes a common method for synthesizing black nickel oxide nanoparticles.

Materials:

• Nickel chloride hexahydrate (NiCl₂·6H₂O)

• Hexamethylenetetramine (HMTA, C₆H₁₂N₄)

• Deionized (DI) water

• Ethanol (B145695)

Procedure:

• Precursor Solution Preparation: Prepare an aqueous solution by dissolving nickel chloride hexahydrate and hexamethylenetetramine in deionized water. The molar ratio of NiCl₂·6H₂O to HMTA can be varied to control the particle size and morphology.

• Hydrothermal Reaction: Transfer the solution into a Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it to a temperature between 180-200°C for 4-12 hours[1].

• Cooling and Collection: Allow the autoclave to cool down to room temperature naturally.

• Washing: Collect the resulting precipitate by centrifugation or filtration. Wash the product multiple times with deionized water and ethanol to remove any unreacted precursors and byproducts.

• Drying: Dry the washed powder in an oven at 60-80°C for several hours.

• Calcination: To obtain the final black nickel oxide product, anneal the dried powder in a furnace at a temperature typically ranging from 300°C to 600°C in an air atmosphere for 2-4 hours[2][3]. The final color of the powder is often black or dark gray[3].

X-Ray Diffraction (XRD) Analysis

This protocol outlines the procedure for analyzing the synthesized black nickel oxide powder using XRD.

Instrumentation:

• Powder X-ray Diffractometer

Procedure:

• Sample Preparation: Finely grind the synthesized black nickel oxide powder using an agate mortar to ensure a homogenous particle size. Mount the powder onto a sample holder, ensuring a flat and densely packed surface.

• Instrument Setup:

  • X-ray Source: Typically Cu Kα radiation (λ = 1.5406 Å) is used[4][5].

  • Operating Voltage and Current: Set the X-ray generator to standard operating conditions, for example, 40 kV and 30-50 mA[4][6].

  • Scan Range (2θ): Scan the sample over a 2θ range of 20° to 80° or 100°, which covers the characteristic peaks of major nickel oxide phases[4][7].

  • Scan Speed/Step Size: Use a suitable scan speed (e.g., 2-4°/min) or a step size (e.g., 0.02°) with an appropriate counting time per step to obtain a good signal-to-noise ratio[5].

• Data Collection: Initiate the XRD scan to collect the diffraction pattern.

Data Presentation and Interpretation

The primary phases expected in black nickel oxide are the cubic phase of NiO (Bunsenite) and potentially the hexagonal or monoclinic phase of Ni₂O₃. Phase identification is performed by comparing the experimental 2θ values with standard patterns from the Joint Committee on Powder Diffraction Standards (JCPDS) database.

Quantitative Data Summary

The following tables summarize the key crystallographic data for the common nickel oxide phases.

Table 1: JCPDS Card Information for Nickel Oxide Phases

Phase	JCPDS Card No.	Crystal System	Space Group
NiO	47-1049 / 78-0643 / 04-0835	Cubic	Fm-3m
Ni₂O₃	14-0481	Hexagonal	-
Ni₂O₃	(mp-1220143)	Monoclinic	Cc

Note: JCPDS card numbers may vary slightly between databases. The Materials Project entry for Ni₂O₃ provides a calculated monoclinic structure[8].

Table 2: Characteristic XRD Peaks for NiO and Ni₂O₃

Phase	Miller Indices (hkl)	Approx. 2θ Angle (°) (for Cu Kα)
NiO (Cubic)	(111)	37.3
(200)	43.3
(220)	62.9
(311)	75.4
(222)	79.4
Ni₂O₃ (Hexagonal)	(002)	31.8
Ni₂O₃ (Monoclinic)	(multiple peaks)	Varies

Data compiled from multiple sources[6][9][10].

Crystallite Size Calculation

The average crystallite size (D) can be estimated from the broadening of the diffraction peaks using the Debye-Scherrer equation:

D = (K * λ) / (β * cos(θ))

Where:

• K is the Scherrer constant (typically ~0.9)

• λ is the X-ray wavelength (1.5406 Å for Cu Kα)

• β is the full width at half maximum (FWHM) of the diffraction peak in radians

• θ is the Bragg angle

Rietveld Refinement

For a more detailed structural analysis, Rietveld refinement can be performed. This method involves fitting a calculated diffraction pattern to the experimental data, allowing for the determination of precise lattice parameters, phase quantification, crystallite size, and microstrain. The refinement process requires a structural model for each phase present in the sample. Various software packages like FullProf or GSAS can be used for this analysis[11][12].

Table 3: Example of Refined Parameters from Rietveld Analysis for NiO

Parameter	Typical Refined Value
Crystal System	Cubic
Space Group	Fm-3m
Lattice Parameter (a)	~4.177 Å
Cell Volume	~72.88 ų
Chi-squared (χ²)	< 2 (indicates a good fit)

Values are illustrative and depend on the specific sample.

Mandatory Visualizations

Experimental and Analytical Workflow

Caption: Workflow for Black Nickel Oxide Synthesis and XRD Phase Identification.

Phase Identification Logic

References

• 1. scribd.com [scribd.com]
• 2. ijnrd.org [ijnrd.org]
• 3. researchgate.net [researchgate.net]
• 4. revroum.lew.ro [revroum.lew.ro]
• 5. chalcogen.ro [chalcogen.ro]
• 6. ijs.uobaghdad.edu.iq [ijs.uobaghdad.edu.iq]
• 7. Characterization of Nickel Oxide Nanoparticles Synthesized under Low Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 8. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 9. jetir.org [jetir.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. youtube.com [youtube.com]

Surface Morphology of Black Nickel Oxide: A Technical Guide for Researchers

Authored for researchers, scientists, and drug development professionals, this technical guide provides an in-depth analysis of the surface morphology of black nickel oxide (NiO) as characterized by Scanning Electron Microscopy (SEM). It details the influence of various synthesis parameters on the resulting surface structures and provides comprehensive experimental protocols.

Black nickel oxide, a p-type semiconductor, is a material of significant scientific interest due to its diverse applications in catalysis, energy storage, and sensing.[1] The surface morphology of NiO thin films and nanoparticles plays a crucial role in determining their functional properties. Understanding and controlling this morphology is therefore paramount for tailoring the material to specific applications. This guide summarizes key findings on the SEM analysis of black NiO, presenting quantitative data, detailed experimental methodologies, and visual representations of synthesis-morphology relationships.

Influence of Synthesis Method on Surface Morphology

The method of synthesis is a primary determinant of the surface morphology of black nickel oxide. Various techniques, including thermal decomposition, co-precipitation, sol-gel methods, sputtering, and electrodeposition, yield distinct surface features.

• Thermal Decomposition: This method can produce NiO with a microporous structure and a large specific area. SEM analysis reveals particles that can appear parallelepiped with some defined edges, but with faces that seem to be formed by smaller, conglomerated particles, reminiscent of cubic crystallites.[2] The particle sizes can be widely distributed, ranging from 10 nm to 5 µm.[2]

• Co-precipitation: NiO nanoparticles synthesized via co-precipitation often exhibit a non-uniform morphology with irregular shapes and variable sizes.[3] There is a tendency for the particles to form aggregates and flake-like structures.[3] The calcination temperature following co-precipitation significantly impacts the morphology, with a transition from porous, flake-like nanostructures at 300°C to dense, well-faceted polyhedral crystals at 900°C.[3]

• Sol-Gel Method: The sol-gel method can produce agglomerated, spherical-shaped NiO nanoparticles.[4] The particle size can range from 45 to 95 nm.[4]

• Sputtering: RF-reactive sputtering allows for the fabrication of NiO thin films. The sputtering power affects the crystallinity and surface morphology.[5] For instance, at a sputtering power of 150 W, grain sizes can reach up to 110 nm.[5] Higher sputtering powers can lead to a columnar structure growing perpendicular to the substrate.[5] DC reactive magnetron sputtering has been used to create films where a worm-like structure was observed at a thickness of 350 nm, while a smoother structure with smaller grains was obtained at 550 nm.[6]

• Spray Pyrolysis: This technique can produce thin films with a uniform distribution that covers the entire substrate surface, though with some surface roughness.[7] The concentration of the precursor solution can influence the morphology of the resulting films.[8]

• Self-Propagating Combustion: This method can result in agglomerates of irregularly shaped NiO particles.[9]

Quantitative Data on Black Nickel Oxide Morphology

The following tables summarize quantitative data extracted from various studies on the surface morphology of black nickel oxide.

Synthesis Method	Parameter	Value	Reference(s)
Thermal Decomposition	Particle Size	10 nm - 5 µm	[2]
Co-precipitation	Crystallite Size	4.97 nm (at 300°C) - 17.8 nm (at 500-700°C)	[3]
Co-precipitation	Particle Size	20 - 40 nm (centered around 30 nm) at 500°C	[3]
Sol-Gel	Particle Size	45 - 95 nm	[4]
RF-Sputtering	Grain Size	110 nm (at 150 W)	[5]
Spray Pyrolysis	Film Thickness	0.028 - 0.23 µm	[6]
Spray Pyrolysis	Grain Size	14 - 17 nm	[6]
Chemical Method	Particle Size	~20 nm	[10]
DC Reactive Magnetron Sputtering	Film Thickness	150 nm, 250 nm, 350 nm, 550 nm	[6]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature for the synthesis and characterization of black nickel oxide.

Synthesis of NiO Nanoparticles via Hydrolytic Precipitation and Calcination

This method allows for the production of phase-pure NiO with controlled morphology and crystallite size.[3]

Materials:

• Nickel nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O)

• Potassium hydroxide (B78521) (KOH)

• Deionized water

Procedure:

• Prepare a 1 M solution of Ni(NO₃)₂·6H₂O in 50 mL of deionized water.

• Prepare a 1 M solution of KOH in 50 mL of deionized water.

• Add the KOH solution dropwise to the nickel nitrate solution at room temperature under continuous stirring.

• Monitor the pH during the addition of KOH to identify the precipitation point.

• After precipitation is complete, filter the precipitate and wash it thoroughly with deionized water.

• Dry the resulting nickel hydroxide precipitate.

• Calcination: Heat the dried powder in a furnace for 2 hours at a desired temperature (e.g., 300°C, 500°C, 700°C, or 900°C) to obtain NiO nanoparticles.[3] The calcination temperature will significantly influence the final morphology.[3]

Synthesis of NiO Thin Films via RF-Reactive Sputtering

This physical vapor deposition technique is suitable for creating thin films with controlled properties.[5]

Equipment:

• RF-reactive sputtering system

• Ni target

• Si(100) substrates

• Argon (Ar) and Oxygen (O₂) gases

Procedure:

• Place the Si(100) substrate in the sputtering chamber.

• Evacuate the chamber to a base pressure.

• Introduce a mixture of Argon and Oxygen gas into the chamber. A partial pressure of 20% oxygen can be used.[5]

• Set the RF-sputtering power to the desired level (e.g., 100 W, 150 W, or 200 W).[5]

• Maintain the substrate at room temperature during deposition.

• The distance between the target and the sample can be set to 7 cm.[5]

• Initiate the sputtering process to deposit the NiO thin film on the substrate.

Characterization by Scanning Electron Microscopy (SEM)

SEM is a fundamental technique for visualizing the surface morphology of the synthesized NiO.

Procedure:

• Sample Preparation:

  • For nanoparticles, disperse the powder on a carbon tape mounted on an SEM stub.

  • For thin films, mount a piece of the coated substrate directly onto the SEM stub using conductive tape.

  • If the sample is not sufficiently conductive, apply a thin conductive coating (e.g., gold or carbon) using a sputter coater to prevent charging effects.

• Imaging:

  • Load the prepared sample into the SEM chamber.

  • Evacuate the chamber to high vacuum.

  • Apply an appropriate accelerating voltage and beam current.

  • Focus the electron beam on the sample surface and adjust magnification to observe the desired morphological features (e.g., particle shape, size, agglomeration, film uniformity, grain structure).

  • Capture images at various magnifications to provide a comprehensive view of the surface morphology.

Visualizing Experimental Workflows and Relationships

The following diagrams, generated using Graphviz, illustrate the experimental workflows and the logical relationships between synthesis parameters and the resulting morphology of black nickel oxide.

Caption: Workflow for NiO nanoparticle synthesis and characterization.

Caption: Influence of synthesis parameters on NiO surface morphology.

References

• 1. mdpi.com [mdpi.com]
• 2. revroum.lew.ro [revroum.lew.ro]
• 3. mdpi.com [mdpi.com]
• 4. biointerfaceresearch.com [biointerfaceresearch.com]
• 5. 2024.sci-hub.se [2024.sci-hub.se]
• 6. eprints.intimal.edu.my [eprints.intimal.edu.my]
• 7. davidpublisher.com [davidpublisher.com]
• 8. researchgate.net [researchgate.net]
• 9. Large Scale Synthesis of Nickel Oxide (NiO) by Self Propagated Combustion Reaction – Material Science Research India [materialsciencejournal.org]
• 10. cibtech.org [cibtech.org]

A Researcher's Guide to Green Synthesis of Nickel Oxide Nanoparticles: Protocols, Data, and Mechanisms

Authored for Researchers, Scientists, and Drug Development Professionals

The burgeoning field of nanotechnology continually seeks sustainable and eco-friendly methods for the synthesis of nanoparticles. This guide provides an in-depth technical overview of the green synthesis of nickel oxide (NiO) nanoparticles utilizing plant extracts. This approach offers a cost-effective, simple, and non-toxic alternative to conventional chemical and physical methods, leveraging the rich phytochemical content of plants as natural reducing and capping agents. This document details the experimental protocols, summarizes key quantitative data from various studies, and illustrates the underlying mechanisms through logical diagrams.

Introduction to Green Synthesis of NiO Nanoparticles

Green synthesis has emerged as a promising avenue in nanoparticle production, addressing the environmental concerns associated with traditional methods.[1][2][3] Plant extracts, rich in phytochemicals such as flavonoids, alkaloids, terpenoids, and polyphenols, serve a dual role in this process.[4][5][6] These biomolecules act as reducing agents, converting nickel salts into nickel oxide, and as capping or stabilizing agents, preventing the agglomeration of the newly formed nanoparticles and controlling their size and shape.[5][6] The synthesized NiO nanoparticles exhibit a wide range of applications, including in catalysis, biomedical imaging, drug delivery, and as antimicrobial agents.[7][8]

Experimental Protocols

The following sections outline a generalized yet detailed methodology for the green synthesis and characterization of NiO nanoparticles using plant extracts, based on protocols reported in various studies.

Preparation of Plant Extract

A crucial first step in the green synthesis process is the preparation of a potent plant extract.

• Plant Material Collection and Preparation: Fresh, healthy plant parts (leaves, bark, flowers, or peels) are collected and thoroughly washed with tap water followed by distilled water to remove any dust and impurities.[9] The cleaned plant material is then shade-dried for several days to remove moisture and subsequently ground into a fine powder using a mechanical grinder.[9]

• Extraction: A specific amount of the plant powder (e.g., 10-20 g) is mixed with a measured volume of distilled water (e.g., 100 mL) in a flask.[9] The mixture is then heated (e.g., at 60-80°C) with continuous stirring for a specified duration (e.g., 1-2 hours) to facilitate the extraction of phytochemicals.[9]

• Filtration and Storage: After heating, the extract is cooled to room temperature and filtered using Whatman No. 1 filter paper to separate the solid residues.[9][10] The resulting aqueous extract is typically stored at 4°C for further use.[9]

Synthesis of NiO Nanoparticles

The plant extract is then utilized to synthesize NiO nanoparticles from a nickel precursor salt.

• Precursor Solution Preparation: A nickel precursor solution is prepared by dissolving a nickel salt, most commonly nickel nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O), in distilled water to a desired concentration (e.g., 0.1 M).[11]

• Reaction Mixture: A specific volume of the prepared plant extract is added to the nickel precursor solution under constant stirring. The ratio of extract to precursor solution can vary and is a critical parameter influencing the characteristics of the resulting nanoparticles.[10][11]

• Reaction Conditions: The reaction is typically carried out at an elevated temperature (e.g., 70-80°C) with continuous stirring for several hours.[4][9] A visible color change in the solution, often from a light green or yellow to a dark brown or black precipitate, indicates the formation of NiO nanoparticles.[6][12]

• Separation and Purification: The synthesized NiO nanoparticles are separated from the reaction mixture by centrifugation at high speed (e.g., 4000-10,000 rpm) for a set time (e.g., 20-30 minutes).[4][9][13] The resulting pellet is washed multiple times with distilled water and sometimes ethanol (B145695) to remove any unreacted precursors and by-products.[9]

• Drying and Calcination: The purified nanoparticles are dried in a hot air oven (e.g., at 80-100°C) to remove residual moisture.[9] In many protocols, a subsequent calcination step at a higher temperature (e.g., 400-600°C) is performed to enhance the crystallinity and purity of the NiO nanoparticles.[14][15]

Characterization of NiO Nanoparticles

A suite of analytical techniques is employed to characterize the synthesized NiO nanoparticles.

• UV-Visible Spectroscopy: To confirm the formation of NiO nanoparticles by observing the characteristic surface plasmon resonance peak.[12]

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the functional groups of the phytochemicals adsorbed on the surface of the nanoparticles, which act as capping and stabilizing agents.[4][16]

• X-ray Diffraction (XRD): To determine the crystalline structure, phase purity, and average crystallite size of the nanoparticles using the Debye-Scherrer equation.[4][9]

• Scanning Electron Microscopy (SEM): To visualize the surface morphology, shape, and size of the nanoparticles.[4][12]

• Transmission Electron Microscopy (TEM): To obtain high-resolution images of the nanoparticles, providing detailed information on their size, shape, and lattice structure.

• Energy-Dispersive X-ray (EDX) Spectroscopy: To determine the elemental composition of the synthesized nanoparticles and confirm the presence of nickel and oxygen.[12]

Quantitative Data Summary

The properties of green-synthesized NiO nanoparticles can vary significantly depending on the plant extract used and the synthesis conditions. The following tables summarize quantitative data from various studies.

Plant Extract Source	Precursor Salt	Synthesis Conditions	Nanoparticle Size (nm)	Morphology	Reference
Acacia nilotica (leaves)	Ni(NO₃)₂·6H₂O	80°C, 4h	16 (aqueous extract), 28 (ethanolic extract)	Spherical	[4]
Aegle marmelos (leaves)	Ni(NO₃)₂·6H₂O	Room temp, 24h	~16-25	Tetragonal	[13]
Calotropis gigantea	Not specified	Not specified	24	Not specified	[1]
Ficus carica	Nickel Oxide	70°C, 2h	20-25	Spherical	[12]
Plectranthus amboinicus	Ni(OH)₂·2H₂O	Calcination at 400°C	30.54	Flower-like, hexagonal flakes, spherical	[14][17]
Rhamnus triquetra (leaves)	NiNO₃	70°C, 2h	Not specified	Not specified	[9]
Solanum trilobatum	Nickel Nitrate	250°C, 15 min	Not specified	Cylindrical, rod-like	[1]
Vernonia amygdalina (leaves)	NiCl₂·6H₂O	Calcination at 500°C	17.86	Octahedral	[10]
Phoenix dactylifera (leaves)	Not specified	Not specified	32-37	Not specified	[1]
Monsonia burkeana (leaves)	Not specified	Not specified	13	Not specified	[1]
Ocimum sanctum	Not specified	Not specified	Not specified	Not specified	[1]
Berberis balochistanica (stem)	Nickel Nitrate	>50°C, 3h	31.4	Rhombohedral	[1]

Visualization of Workflows and Mechanisms

To better understand the processes involved in the green synthesis of NiO nanoparticles, the following diagrams illustrate the general experimental workflow and the proposed underlying mechanism.

References

• 1. bepls.com [bepls.com]
• 2. neptjournal.com [neptjournal.com]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. mdpi.com [mdpi.com]
• 6. Phytosynthesis of Nickel Oxide Nanoparticles and Their Antioxidant and Antibacterial Efficacy Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Biomedical Applications of Biosynthesized Nickel Oxide Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Phytogenic Synthesis of Nickel Oxide Nanoparticles (NiO) Using Fresh Leaves Extract of Rhamnus triquetra (Wall.) and Investigation of Its Multiple In Vitro Biological Potentials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. materials.international [materials.international]
• 11. pubs.acs.org [pubs.acs.org]
• 12. xisdxjxsu.asia [xisdxjxsu.asia]
• 13. Green Synthesis of Nickel Oxide Nanoparticles Using Leaf Extract of Aegle marmelos and Their Antibacterial, Anti‐Oxidant, and In Vitro Cytotoxicity Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. xisdxjxsu.asia [xisdxjxsu.asia]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. xisdxjxsu.asia [xisdxjxsu.asia]

Core Principles of Sol-Gel Synthesis of Nickel Oxide

An In-depth Technical Guide to the Sol-Gel Synthesis of Black Nickel Oxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the sol-gel synthesis of black nickel oxide (NiO), a material of significant interest for a variety of applications, including catalysis, battery technology, sensors, and electrochromic devices. The sol-gel method offers a versatile and cost-effective route to produce high-purity, nanocrystalline NiO with controlled properties. This document details the experimental protocols, the influence of synthesis parameters on the final product, and key characterization techniques.

The sol-gel process for synthesizing nickel oxide generally involves the transition of a colloidal suspension (sol) into a gelatinous network (gel). This process can be broadly divided into the following stages:

• Hydrolysis and Polycondensation: A nickel precursor, typically a nickel salt, is dissolved in a suitable solvent. The addition of a catalyst (acid or base) initiates hydrolysis, leading to the formation of nickel hydroxide (B78521) or hydrated nickel oxide species. Subsequent polycondensation reactions between these species result in the formation of a three-dimensional oxide network, characteristic of a gel.

• Aging: The gel is aged to allow for further polycondensation and strengthening of the network structure.

• Drying: The solvent is removed from the gel network. This step is critical as it can significantly influence the porosity and microstructure of the final material.

• Calcination: The dried gel is subjected to a high-temperature heat treatment. This step removes residual organic compounds and water, and induces the crystallization of the amorphous gel into the desired nickel oxide phase. The formation of black nickel oxide is typically achieved during this stage.[1]

Experimental Protocols

Several variations of the sol-gel method have been successfully employed for the synthesis of black nickel oxide. The choice of precursor, solvent, and gelling agent, as well as the thermal treatment conditions, significantly impacts the properties of the resulting material.

Protocol Using Nickel Chloride Precursor

This protocol utilizes nickel chloride as the starting material and sodium hydroxide as the precipitating agent.

Materials:

• Nickel (II) chloride hexahydrate (NiCl₂·6H₂O)

• Sodium hydroxide (NaOH)

• Absolute ethanol (B145695)

• Distilled water

Procedure:

• Dissolve 1.5 g of NiCl₂·6H₂O in 70 mL of absolute ethanol in a round bottom flask with stirring at room temperature to obtain a clear green solution.[1]

• In a separate beaker, dissolve 0.5 g of NaOH in 100 mL of absolute ethanol.[1]

• Add the NaOH solution dropwise to the nickel chloride solution while stirring.[1]

• Continue stirring the mixture at room temperature for 2 hours, during which a light green colored gel will form.[1]

• Filter the gel and wash it thoroughly with distilled water, followed by a final wash with ethanol.[1]

• Air-dry the precipitate to obtain a light green powder.[1]

• Calcine the dried powder in a muffle furnace at approximately 290-350°C for 30 minutes to obtain a black powder of nanocrystalline NiO.[1]

Protocol Using Nickel Nitrate (B79036) Precursor

This protocol employs nickel nitrate as the precursor and can be performed with or without a surfactant.

Materials:

• Nickel (II) nitrate hexahydrate (Ni(NO₃)₂·6H₂O)

• Sodium hydroxide (NaOH) or other base

• Deionized water or ethanol

• Optional: Poly(alkylene oxide) block copolymer as a surfactant[2]

Procedure:

• Dissolve a specific molar amount of Ni(NO₃)₂·6H₂O in deionized water or ethanol with vigorous stirring to form a homogeneous solution.[3][4]

• Prepare an alkaline solution, for example, by dissolving NaOH in deionized water.[3][4]

• Add the alkaline solution dropwise to the nickel nitrate solution under constant stirring, often at an elevated temperature (e.g., 75°C), until a desired pH (e.g., pH 12) is reached, resulting in the formation of a thick green precipitate.[3][4]

• The resulting gel is then washed, dried, and calcined at temperatures typically ranging from 500°C to 900°C to yield black NiO nanoparticles.[2][5] The calcination temperature significantly influences the crystallite size and morphology of the final product.[2][5]

Protocol Using Nickel Acetate (B1210297) Precursor

This method is often used for the deposition of NiO thin films but can be adapted for powder synthesis.

Materials:

• Nickel (II) acetate tetrahydrate (Ni(CH₃COO)₂·4H₂O)

• Ethanol or 2-methoxyethanol

• Monoethanolamine (MEA) as a stabilizer

Procedure:

• Dissolve Ni(CH₃COO)₂·4H₂O in a solvent like absolute ethanol to a desired concentration (e.g., 0.4 M).[6]

• Stir the solution at a moderate temperature (e.g., 60°C) for about 30 minutes.[6]

• Add a stabilizing agent like monoethanolamine (MEA) to the solution (e.g., at a 1:1 molar ratio with the nickel precursor) to prevent precipitation.[6]

• Stir the final solution again at the same temperature for about 15 minutes.[6]

• For powder synthesis, the sol can be heated to evaporate the solvent and form a gel, which is then dried and calcined. For thin films, the sol is typically deposited onto a substrate via spin-coating or dip-coating, followed by annealing.[7][8]

Influence of Synthesis Parameters

The properties of the synthesized black nickel oxide are highly dependent on the synthesis conditions.

Effect of Precursor

The choice of nickel precursor can affect the morphology and particle size of the resulting NiO nanocrystals.[9] For instance, studies have shown that using nickel sulfate (B86663) hexahydrate can lead to smaller particle sizes compared to nickel nitrate hexahydrate or nickel acetate tetrahydrate under similar conditions.[9]

Effect of Annealing Temperature

The annealing (calcination) temperature is a critical parameter that influences the crystallinity, grain size, and optical properties of the NiO.

• Crystallinity and Grain Size: Generally, increasing the annealing temperature promotes crystallite growth, leading to larger grain sizes.[5] X-ray diffraction (XRD) studies show that diffraction peaks become more intense and narrower at higher temperatures, indicating improved crystallinity.[5]

• Optical Properties: The optical band gap of NiO films tends to decrease with increasing annealing temperature.[7][10] For example, the band gap of sol-gel deposited NiO films was found to decrease from 3.92 eV to 3.68 eV as the annealing temperature was increased from 200°C to 500°C.[7][10] The optical transparency of NiO films can also be affected, with some studies reporting a decrease in transmittance at higher annealing temperatures.[11]

Data Presentation

The following tables summarize the quantitative data from various studies on the sol-gel synthesis of nickel oxide.

Table 1: Influence of Annealing Temperature on NiO Properties

Annealing Temperature (°C)	Crystallite/Grain Size (nm)	Optical Band Gap (eV)	Reference
200	-	3.92	[7][10]
300	-	-	[11]
400	-	-	[11]
500	15.86	3.68	[5]
700	Larger than at 500°C	-	[5]
800	Optimum for grain size	-	[8]

Table 2: Properties of NiO Synthesized via Different Sol-Gel Routes

Precursor	Synthesis Method	Crystallite Size (nm)	Surface Area (m²/g)	Morphology	Reference
NiCl₂·6H₂O	Sol-Gel	~19	322.7	Agglomerated, irregular	[1]
NiSO₄·6H₂O (with urea)	Homogeneous Precipitation	~2	377.1	Agglomerated nanosheets	[1]
Ni(NO₃)₂·6H₂O	Sol-Gel	72.16	-	Spherical	[9]
Ni(CH₃COO)₂·4H₂O	Sol-Gel	38.63	-	Rod-like	[9]
NiSO₄·6H₂O	Sol-Gel	32.84	-	Hexagonal with hollow	[9]

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Workflow for the sol-gel synthesis of black nickel oxide.

Caption: Influence of synthesis parameters on NiO properties.

References

• 1. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 2. Synthesis and Characterization of NiO Nanoparticles by Sol–Gel Method [jstage.jst.go.jp]
• 3. sciencescholar.us [sciencescholar.us]
• 4. researchgate.net [researchgate.net]
• 5. worldscientificnews.com [worldscientificnews.com]
• 6. Nickel Oxide Films Deposited by Sol-Gel Method: Effect of Annealing Temperature on Structural, Optical, and Electrical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Effect of Annealing Temperature on the Properties of Nickel Oxide Thin Films Prepared by Sol-gel Dip Coating-Academax [dingcan.academax.com]
• 9. scholarhub.ui.ac.id [scholarhub.ui.ac.id]
• 10. mdpi.com [mdpi.com]
• 11. pubs.aip.org [pubs.aip.org]

Hydrothermal Synthesis of Black Nickel Oxide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hydrothermal synthesis of black nickel oxide (NiO), a material of significant interest in various scientific and technological fields, including catalysis, energy storage, and electronics. The unique properties of black NiO, largely attributed to its non-stoichiometric nature and the presence of Ni vacancies, make its controlled synthesis a critical area of research. This document details the core principles, experimental protocols, and key parameters involved in the hydrothermal synthesis of this important nanomaterial.

Introduction to Black Nickel Oxide and Hydrothermal Synthesis

Stoichiometric nickel oxide (NiO) is a green-colored insulator with a wide bandgap.[1] However, the non-stoichiometric form, commonly known as black nickel oxide, exhibits p-type semiconductivity due to the presence of nickel vacancies (Ni²⁺ vacancies and the corresponding formation of Ni³⁺ ions to maintain charge neutrality). This defect-rich structure is responsible for its characteristic black color and enhanced electrical and catalytic properties.

Hydrothermal synthesis is a versatile and widely employed method for the preparation of nanomaterials. It involves chemical reactions in aqueous solutions at elevated temperatures and pressures in a sealed vessel called an autoclave. This method offers several advantages, including high product purity, good control over particle size and morphology, and the ability to crystallize materials at temperatures lower than those required for solid-state reactions.

The Mechanism of Hydrothermal Synthesis of Black Nickel Oxide

The hydrothermal synthesis of black NiO is generally understood to be a two-step process. The initial step involves the formation of a nickel hydroxide (B78521) (Ni(OH)₂) or a related precursor, followed by its subsequent decomposition or transformation into nickel oxide upon heat treatment, which can sometimes occur in-situ during the hydrothermal process or as a separate post-synthesis annealing step.

The formation of non-stoichiometric black NiO is intrinsically linked to the creation of nickel vacancies in the crystal lattice. While the precise mechanism for controlling stoichiometry during hydrothermal synthesis is a subject of ongoing research, it is believed to be influenced by several factors:

• Incomplete Oxidation: The conditions within the autoclave, including the presence of reducing agents or a limited supply of oxygen, can lead to the incomplete oxidation of Ni²⁺ to Ni³⁺, resulting in a nickel-deficient lattice.

• Role of Precursors and pH: The choice of nickel precursor and the pH of the reaction medium can influence the formation of different nickel hydroxide phases (α-Ni(OH)₂ or β-Ni(OH)₂), which may have different decomposition pathways and propensities for defect formation.[2]

• Temperature and Pressure: These parameters play a crucial role in the kinetics of both the formation of the intermediate and its conversion to NiO. Higher temperatures may promote the formation of more crystalline and stoichiometric NiO, which is typically green.[2] Therefore, carefully controlling the temperature profile is essential for targeting the black, non-stoichiometric phase.

Below is a proposed reaction pathway for the hydrothermal synthesis of black nickel oxide.

Proposed reaction mechanism for hydrothermal synthesis of black NiO.

Experimental Protocols

Detailed experimental procedures are crucial for the reproducible synthesis of black NiO with desired properties. Below are representative protocols derived from the literature.

Protocol 1: Synthesis using Nickel Nitrate (B79036) and Sodium Hydroxide

• Preparation of Precursor Solution: Dissolve a specific amount of nickel nitrate hexahydrate (Ni(NO₃)₂·6H₂O) in deionized water to achieve the desired molar concentration (e.g., 0.1 M).

• pH Adjustment: Slowly add a sodium hydroxide (NaOH) solution to the nickel nitrate solution under vigorous stirring until the desired pH is reached (typically in the alkaline range). A pale green precipitate of nickel hydroxide will form.

• Hydrothermal Treatment: Transfer the resulting suspension to a Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it in an oven at a specific temperature (e.g., 180°C) for a designated period (e.g., 2-12 hours).[1]

• Cooling and Washing: After the reaction, allow the autoclave to cool down to room temperature naturally. Collect the precipitate by centrifugation or filtration. Wash the product several times with deionized water and ethanol (B145695) to remove any unreacted precursors and byproducts.

• Drying: Dry the final product in an oven at a moderate temperature (e.g., 60-80°C) for several hours to obtain the black NiO powder.

Protocol 2: Synthesis using Nickel Chloride and Urea

• Preparation of Precursor Solution: Dissolve nickel chloride hexahydrate (NiCl₂·6H₂O) and urea (CO(NH₂)₂) in deionized water. The molar ratio of urea to nickel salt is a critical parameter to control.

• Hydrothermal Treatment: Transfer the homogeneous solution to a Teflon-lined stainless-steel autoclave. Heat the autoclave to a specific temperature (e.g., 140-180°C) for a set duration (e.g., 6 hours).[3] During the heating process, urea decomposes to produce ammonia, which acts as a precipitating agent.

• Cooling, Washing, and Drying: Follow the same cooling, washing, and drying procedures as described in Protocol 1.

• Post-synthesis Annealing (Optional): In some cases, the product obtained after the hydrothermal treatment is a precursor (like nickel hydroxide or carbonate). A subsequent calcination step in air or an inert atmosphere at a controlled temperature may be required to obtain the final black NiO.

Quantitative Data Presentation

The following tables summarize the quantitative data from various studies on the hydrothermal synthesis of NiO, highlighting the influence of different synthesis parameters on the resulting material properties.

Table 1: Influence of Precursor and Temperature on NiO Properties

Nickel Precursor	Reagent	Temperature (°C)	Time (h)	Resulting Morphology	Crystallite Size (nm)	Specific Surface Area (m²/g)	Reference
Ni(NO₃)₂·6H₂O	NaOH	180	2	Spherical nanoparticles	43.26	-	[1]
Ni(NO₃)₂·6H₂O	Urea	140	6	Multi-layer flakes	-	-	[3]
Ni(NO₃)₂·6H₂O	Urea	160	6	Microspheres	-	-	[3]
Ni(NO₃)₂·6H₂O	Urea	180	6	Nanoparticles	-	-	[3]
NiCl₂·6H₂O	Triethanolamine	200	1	Plate-like structures	6-19	-	[2]
NiSO₄·6H₂O	(CH₂)₆N₄	-	-	Nanosheets	-	-	[4]

Note: "-" indicates data not available in the cited source.

Experimental Workflow and Logical Relationships

The general workflow for the hydrothermal synthesis of black nickel oxide can be visualized as a series of sequential steps.

References

• 1. kthmcollege.ac.in [kthmcollege.ac.in]
• 2. mdpi.com [mdpi.com]
• 3. Nickel oxide morphology synthesized with a hydrothermal method for inverted perovskite solar cells [opg.optica.org]
• 4. Preparation of NiO Nanosheets by Hydrothermal Method and its Electrochemical Capacitive Properties | Semantic Scholar [semanticscholar.org]

Unveiling the Magnetic Realm of Black Nickel Oxide Nanoparticles: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the intricate magnetic properties of black nickel oxide (NiO) nanoparticles, offering a comprehensive resource for professionals in research, scientific exploration, and drug development. The unique magnetic behavior of these nanoparticles, deviating significantly from their bulk counterparts, opens avenues for innovative applications, particularly in the biomedical field. This document provides a consolidated overview of their magnetic characteristics, detailed experimental protocols for their analysis, and a summary of key quantitative data to facilitate comparative studies.

Core Concepts: From Antiferromagnetism to Superparamagnetism

Bulk nickel oxide is an antiferromagnetic material with a Néel temperature (T_N) of approximately 523 K.[1][2] In this state, the magnetic moments of neighboring nickel ions align in an antiparallel fashion, resulting in a net zero magnetic moment. However, as the particle size is reduced to the nanometer scale, this antiferromagnetic order is disrupted, leading to the emergence of novel magnetic phenomena.[3][4][5]

The primary driver for this transformation is the increasing surface-to-volume ratio. Surface atoms have a lower coordination number and broken symmetry compared to the atoms in the core of the nanoparticle. This leads to the presence of uncompensated spins on the particle surface, giving rise to a net magnetic moment.[3][6] Consequently, black NiO nanoparticles often exhibit superparamagnetic or weak ferromagnetic behavior.[1][7]

Superparamagnetism is a form of magnetism that occurs in small ferromagnetic or ferrimagnetic nanoparticles. Below a certain temperature, known as the blocking temperature (T_B), the nanoparticle's magnetization is "blocked" in a specific direction. Above the blocking temperature, thermal energy is sufficient to overcome the anisotropy energy barrier, allowing the magnetic moment of the nanoparticle to fluctuate randomly. In the absence of an external magnetic field, the average magnetization of an ensemble of superparamagnetic nanoparticles is zero. However, when an external magnetic field is applied, the magnetic moments of the nanoparticles tend to align with the field, resulting in a net magnetization.[3][8]

Quantitative Magnetic Properties of Black NiO Nanoparticles

The magnetic properties of black NiO nanoparticles are highly dependent on their size, synthesis method, and temperature. The following table summarizes key quantitative data from various studies, providing a comparative overview of how these parameters influence coercivity (H_c), saturation magnetization (M_s), and blocking temperature (T_B).

Average Particle Size (nm)	Synthesis Method	Coercivity (H_c) (Oe)	Saturation Magnetization (M_s) (emu/g)	Blocking Temperature (T_B) (K)	Reference
~6	Precipitation-calcination	Superparamagnetic	2.46 (at 20 kOe)	Not specified	[9]
12 - 70	Sol-gel	Increases with decreasing size	Not specified	Increases with diameter	[6]
~21	Sol-gel using triblock copolymer	Exchange bias effect observed	Higher than typical NiO nanoparticles	Spin-glass behavior at 10.7 K	[10]
23 - 114	Thermal decomposition	Decreases with increasing size	Increases with increasing size	Not specified	[11]
30.5 - 35.5	Precipitation	Not specified	0.085	Not specified	[12]
4.6 - 12.8	Solution growth	Increases with decreasing size	Not specified	Increases with increasing size	[13]
~5	Sol-gel combustion	Not specified	Not specified	5	[14]

Experimental Protocols for Magnetic Characterization

Accurate characterization of the magnetic properties of black NiO nanoparticles is crucial for their application. The following are detailed methodologies for key experimental techniques.

Vibrating Sample Magnetometry (VSM)

Vibrating Sample Magnetometry (VSM) is a widely used technique to measure the magnetic properties of materials as a function of magnetic field and temperature.[15][16][17]

Methodology:

• Sample Preparation: A known mass of the black NiO nanoparticle powder is packed into a sample holder. The holder is typically made of a non-magnetic material to avoid interference with the measurement.

• Mounting: The sample holder is mounted on a vibrating rod, which is positioned between the poles of an electromagnet.

• Vibration and Detection: The sample is vibrated at a constant frequency and amplitude. This vibration induces a change in the magnetic flux in a set of pickup coils located near the sample.

• Signal Processing: The induced voltage in the pickup coils, which is proportional to the magnetic moment of the sample, is detected and amplified by a lock-in amplifier.

• Hysteresis Loop Measurement: The external magnetic field is swept from a maximum positive value to a maximum negative value and back, while the corresponding magnetization of the sample is recorded. This generates a hysteresis loop (M-H curve).

• Data Analysis: From the hysteresis loop, key parameters such as saturation magnetization (M_s), remanent magnetization (M_r), and coercivity (H_c) are determined.[3]

• Temperature-Dependent Measurements: The measurement can be performed at different temperatures by using a variable temperature cryostat or oven to understand the thermal effects on the magnetic properties.[16]

Superconducting Quantum Interference Device (SQUID) Magnetometry

SQUID magnetometry is an extremely sensitive technique used to measure very weak magnetic signals, making it ideal for characterizing the subtle magnetic properties of nanoparticles.[8][18][19]

Methodology:

• Sample Preparation: A precise amount of the nanoparticle sample is loaded into a gelatin capsule or a straw, which is then placed inside a sample holder.

• Zero-Field Cooled (ZFC) Measurement:

  • The sample is cooled from room temperature to a low temperature (e.g., 2 K) in the absence of an external magnetic field.

  • At the lowest temperature, a small magnetic field (e.g., 50 Oe) is applied.

  • The magnetization is then recorded as the sample is warmed up.[1][3]

• Field-Cooled (FC) Measurement:

  • The sample is cooled from room temperature to the lowest temperature in the presence of the same external magnetic field used for the ZFC measurement.

  • The magnetization is recorded as the sample is warmed up.[1][3]

• Data Analysis:

  • The ZFC and FC curves are plotted as a function of temperature.

  • The temperature at which the ZFC curve reaches its maximum is identified as the blocking temperature (T_B).[14]

  • The divergence between the ZFC and FC curves below the blocking temperature is a characteristic feature of superparamagnetic nanoparticles.

  • Hysteresis loops can also be measured at various temperatures to determine M_s, M_r, and H_c.

Visualizing Key Relationships and Workflows

To better illustrate the concepts and processes discussed, the following diagrams have been generated using the DOT language.

Caption: Relationship between particle size and dominant magnetic behavior in NiO.

References

• 1. lt.lab.nycu.edu.tw [lt.lab.nycu.edu.tw]
• 2. pubs.aip.org [pubs.aip.org]
• 3. mdpi.com [mdpi.com]
• 4. scilit.com [scilit.com]
• 5. scispace.com [scispace.com]
• 6. Size and surface effects on the magnetic properties of NiO nanoparticles - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. pubs.aip.org [pubs.aip.org]
• 8. researchgate.net [researchgate.net]
• 9. d-nb.info [d-nb.info]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Size dependence of the magnetic properties of Ni nanoparticles prepared by thermal decomposition method - PMC [pmc.ncbi.nlm.nih.gov]
• 12. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 13. researchgate.net [researchgate.net]
• 14. research.rug.nl [research.rug.nl]
• 15. The Study of Structural and Magnetic Properties of NiO Nanoparticles [file.scirp.org]
• 16. iramis.cea.fr [iramis.cea.fr]
• 17. nanomagnetics-inst.com [nanomagnetics-inst.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Squid enables highly accurate study of magnetic materials - QD UK [qd-uki.co.uk]

A Theoretical Guide to the Electronic Structure of Black Nickel Oxide (NiO)

Abstract: Nickel oxide (NiO) is a paradigm for strongly correlated materials, where traditional electronic structure theories often fail. Its properties, including a wide band gap and antiferromagnetic ordering, make it a subject of intense research for applications in spintronics, catalysis, and sensors.[1][2] This guide provides an in-depth technical overview of the theoretical methods used to study the electronic structure of NiO. We address the limitations of standard Density Functional Theory (DFT) and detail the more accurate DFT+U approach. This document summarizes key quantitative data, outlines computational and experimental protocols, and uses visualizations to clarify complex workflows and relationships, targeting researchers and scientists in materials science.

Introduction to Nickel Oxide (NiO)

Nickel oxide is a transition metal oxide that crystallizes in a rock-salt cubic lattice structure.[3] It is a p-type semiconductor with a wide experimental band gap of approximately 3.6 to 4.3 eV.[4][5] Below its Néel temperature of 523 K, NiO is a type-II antiferromagnetic (AFM) insulator, where ferromagnetic {111} planes are aligned antiparallel to each other.[1][6][7] The central challenge in theoretically describing NiO lies in the strong on-site Coulomb repulsion among the localized 3d electrons of the Nickel ions, a hallmark of strongly correlated systems.[6][8] This strong correlation is responsible for its insulating nature, which standard band theories incorrectly predict to be metallic.[4][7]

The Challenge: Limitations of Standard Density Functional Theory

Standard implementations of DFT, such as the Local Density Approximation (LDA) and the Generalized Gradient Approximation (GGA), systematically fail to predict the electronic properties of NiO.[8][9] These methods suffer from a self-interaction error, which causes an over-delocalization of electrons.[9] For NiO, this results in an incorrect prediction of a metallic or narrow-gap semiconducting state, in stark contrast to its experimentally verified wide-bandgap insulating nature.[4][7][9] The calculated band gap with GGA is often around 1.0 eV or less, significantly underestimating the experimental value.[9]

The DFT+U Method: A Corrective Approach

To overcome the deficiencies of standard DFT for strongly correlated systems, the DFT+U method was introduced.[8][9] This approach adds a Hubbard U term, which is a semi-empirical correction that better accounts for the strong on-site Coulomb interaction of localized d or f electrons.[9] The Hubbard U parameter enhances electron localization, which effectively penalizes fractional occupation of the d-orbitals.[9] This correction successfully opens the band gap and provides a more accurate description of the electronic and magnetic properties of NiO, bringing theoretical predictions in line with experimental observations.[8][9]

Caption: Logical flow from the failure of standard DFT to the success of DFT+U.

Computational and Experimental Protocols

A reliable DFT+U calculation for NiO typically follows a structured protocol to ensure convergence and accuracy. It is often beneficial to perform a standard DFT calculation first to obtain a good initial guess for the electronic density.[10]

• Structure Definition : Define the crystal structure of NiO, typically a 2x2x2 supercell of the conventional cell to accommodate the AFM-II magnetic ordering.[5] Assign initial anti-aligned magnetic moments to the Ni atoms (e.g., +1.0 µB and -1.0 µB).[10]

• Initial DFT Calculation : Perform a self-consistent field (SCF) calculation using the GGA functional (e.g., PBE). Save the resulting charge density and wavefunctions.[10]

• DFT+U Calculation :

  • Restart the calculation from the previous step.

  • Enable the Hubbard U correction. The value for U can be taken from literature (e.g., an effective U of 4.6 - 5.3 eV is common) or calculated from first principles.[9][11]

  • Apply the U correction specifically to the Ni 3d orbitals.[10]

• Self-Consistent Field (SCF) Convergence : Run the DFT+U calculation until the total energy and charge density are converged.

• Post-Processing : Use the converged result to calculate the electronic band structure, the total Density of States (DOS), and the Projected Density of States (PDOS) to analyze the orbital contributions to the electronic bands.[8][9]

Caption: A typical computational workflow for DFT+U analysis of NiO.

Theoretical calculations are validated against experimental data. Key techniques include:

• Photoemission Spectroscopy (PES) and X-ray Photoemission Spectroscopy (XPS) : These techniques are used to probe the occupied electronic states.[6][7] By measuring the kinetic energy of photoemitted electrons, one can reconstruct the valence band density of states. Experiments confirm that NiO is a charge-transfer insulator, where the top of the valence band has significant O 2p character.[6]

• Angle-Resolved Photoemission Spectroscopy (ARPES) : ARPES provides more detailed information, mapping out the dispersion of electronic bands (E vs. k).[6] It allows for direct comparison with calculated band structures. For NiO, ARPES studies show that while DFT calculations match the O 2p bands well, they fail on the Ni 3d bands without the +U correction.[6]

• Optical Absorption Spectroscopy : This method determines the optical band gap by measuring the energy at which the material begins to absorb photons.[6] This provides a direct experimental value for the band gap to which theoretical results are compared.

• Vibrating Sample Magnetometry (VSM) : This technique is used to measure the magnetic properties of a material, including the net magnetic moment.[12] It can be used to validate the calculated magnetic moments on the Ni ions.

Caption: Relationship between theoretical predictions and experimental validation.

Quantitative Data Summary

The application of the DFT+U method significantly improves the calculated electronic and magnetic properties of NiO, bringing them into closer agreement with experimental findings.

Table 1: Comparison of Calculated and Experimental Band Gaps for NiO.

Method	Indirect Band Gap (eV)	Direct Band Gap (eV)	Citation(s)
Experimental	-	~3.6 - 4.3	[4][6][9]
GGA	0.93	1.04	[9]
DFT+U (U = 4.6 eV)	2.88	3.32	[9]
DFT+U (ab initio U)	3.30	3.92	[9]
DFT+U (U = 5.1 eV)	~2.80	-	[13]

| Hybrid Functional (HSE06) | - | ~4.2 |[14] |

Table 2: Comparison of Calculated and Experimental Magnetic Moments for NiO.

Method	Magnetic Moment per Ni ion (µB)	Citation(s)
Experimental	1.64 - 1.9	[6][9]
GGA	1.39	[9]

| DFT+U (U = 4.6 eV) | 1.72 |[9] |

Conclusion

The theoretical study of black nickel oxide's electronic structure is a quintessential example of the need for methods beyond standard DFT to describe strongly correlated materials. While GGA and LDA fail, predicting a metallic state, the DFT+U method successfully captures the physics of the localized Ni 3d electrons, yielding an accurate description of NiO as a wide-bandgap antiferromagnetic insulator. The Hubbard U correction is crucial for opening the band gap and correctly predicting the magnetic moment. A robust synergy between advanced computational protocols and experimental validation techniques like photoemission and optical spectroscopy is essential for a comprehensive understanding of NiO's complex electronic properties.

References

• 1. mdpi.com [mdpi.com]
• 2. Unraveling the Magnetic Properties of NiO Nanoparticles: From Synthesis to Nanostructure | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. iris.cnr.it [iris.cnr.it]
• 6. researchgate.net [researchgate.net]
• 7. files01.core.ac.uk [files01.core.ac.uk]
• 8. m.youtube.com [m.youtube.com]
• 9. Electronic structure of NiO with DFT+U — | QuantumATKX-2025.06 Documentation [docs.quantumatk.com]
• 10. 8. DFT+U — RESCU 2.9.0 documentation [docs.nanoacademic.com]
• 11. pubs.aip.org [pubs.aip.org]
• 12. The Study of Structural and Magnetic Properties of NiO Nanoparticles [scirp.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to Black Nickel Oxide Powder for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of black nickel oxide (NiO) powder, a material of significant interest in various research fields due to its unique electronic, catalytic, and magnetic properties. This document outlines the key physicochemical specifications of research-grade black nickel oxide, detailed experimental protocols for its synthesis and characterization, and visual representations of its application mechanisms.

Core Specifications of Research-Grade Black Nickel Oxide Powder

The properties of black nickel oxide powder can vary depending on the synthesis method. However, for research applications, certain key specifications are critical for ensuring reproducibility and performance. These are summarized below.

Table 1: Chemical Properties

Property	Specification	Notes
Chemical Formula	NiO (non-stoichiometric)	Often contains a slight excess of oxygen, contributing to its black color and p-type semiconductor properties. May also be represented as Ni₂O₃ in some contexts.[1]
Purity	≥ 99%	Research-grade purity is typically high, with specific trace metal content being a key consideration for catalytic and electronic applications.
Nickel (Ni) Content	~75-77%	The percentage of nickel by weight.
Impurities	Common impurities that can affect performance are listed below.
Cobalt (Co)	≤ 0.20%	Can influence magnetic and electronic properties.
Iron (Fe)	≤ 0.05%	Can act as a catalyst or poison in certain reactions.
Copper (Cu)	≤ 0.005%	Can affect electronic conductivity.
Sulfur (S)	≤ 0.15%	Can be detrimental in high-temperature applications.
Chloride (Cl)	≤ 0.01%	Can be corrosive and interfere with electrochemical processes.

Table 2: Physical Properties

Property	Specification Range	Method of Measurement
Appearance	Fine black or grayish-black powder	Visual Inspection
Particle Size (D50)	1 - 10 µm (for micro-powder)	Laser Diffraction
20 - 100 nm (for nano-powder)	TEM/SEM
Morphology	Spherical, quasi-spherical, or flake-like	SEM/TEM
Crystallite Size	10 - 50 nm	XRD (Scherrer equation)
Crystal Structure	Face-centered cubic (FCC)	XRD
Specific Surface Area (BET)	10 - 100 m²/g	Nitrogen Adsorption (BET method)[2]
Density	~6.67 g/cm³	Pycnometry
Melting Point	~1955 °C	Thermal Analysis
Solubility	Insoluble in water; soluble in acids	Wet Chemistry

Experimental Protocols

Detailed and consistent experimental protocols are crucial for the synthesis and characterization of black nickel oxide powder to ensure reproducible results.

Synthesis Methodologies

Several methods are employed for the synthesis of black nickel oxide nanoparticles, each offering control over particle size, morphology, and purity.

This method allows for the formation of a homogenous gel that, upon calcination, yields nanoparticles with a narrow size distribution.

Protocol:

• Precursor Solution Preparation: Dissolve nickel (II) nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O) in a solvent mixture of deionized water and ethanol (B145695).[3]

• Chelating Agent Addition: Add a chelating agent, such as citric acid, to the precursor solution with continuous stirring. The molar ratio of citric acid to nickel nitrate is typically 1:1.

• Gel Formation: Adjust the pH of the solution to ~9 by the dropwise addition of an ammonium (B1175870) hydroxide (B78521) solution. Heat the solution to 70-80°C while stirring until a viscous gel is formed.[4]

• Drying: Dry the gel in an oven at 100-120°C for 12-24 hours to remove the solvent.

• Calcination: Calcine the dried gel in a muffle furnace at a temperature between 400°C and 600°C for 2-4 hours in an air atmosphere. The green precursor will turn into a black powder of NiO nanoparticles.[3]

This technique involves a chemical reaction in an aqueous solution above the boiling point of water in a sealed vessel, leading to the formation of crystalline nanoparticles.

Protocol:

• Precursor Solution: Prepare an aqueous solution of a nickel salt, such as nickel (II) chloride hexahydrate (NiCl₂·6H₂O).[5]

• Precipitating Agent: In a separate vessel, prepare an aqueous solution of a precipitating agent, like sodium hydroxide (NaOH) or hexamethylenetetramine.

• Reaction Mixture: Slowly add the precipitating agent to the nickel salt solution under vigorous stirring to form a precipitate.

• Hydrothermal Treatment: Transfer the resulting suspension into a Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it to a temperature between 150°C and 200°C for a duration of 2 to 12 hours.[6][7]

• Product Recovery: After the autoclave has cooled to room temperature, collect the precipitate by centrifugation or filtration.

• Washing and Drying: Wash the collected powder several times with deionized water and ethanol to remove any unreacted precursors and byproducts. Dry the final product in an oven at 60-80°C.[6]

A simple and scalable method where a precipitating agent is added to a nickel salt solution to form an insoluble nickel hydroxide precursor, which is then calcined.

Protocol:

• Precursor Solution: Dissolve a nickel salt like nickel (II) nitrate hexahydrate in deionized water.[8]

• Precipitation: Slowly add a solution of a precipitating agent, such as sodium hydroxide (NaOH) or ammonium hydroxide (NH₄OH), to the nickel salt solution under constant stirring until the pH reaches a value between 10 and 12.[8][9] A light green precipitate of nickel hydroxide (Ni(OH)₂) will form.

• Aging: Age the precipitate in the mother liquor for a few hours to ensure complete precipitation and particle growth.

• Washing: Separate the precipitate by filtration or centrifugation and wash it repeatedly with deionized water to remove residual ions.

• Drying: Dry the nickel hydroxide precursor in an oven at 80-100°C.

• Calcination: Calcine the dried Ni(OH)₂ powder in a furnace at 300-500°C for 2-4 hours to yield black nickel oxide nanoparticles.[9]

Characterization Techniques

Accurate characterization is essential to confirm the desired properties of the synthesized black nickel oxide powder.

Used to determine the crystal structure, phase purity, and average crystallite size of the powder.

Protocol:

• Sample Preparation: A small amount of the black nickel oxide powder is finely ground and mounted on a sample holder.

• Instrument Setup: A diffractometer with a Cu Kα radiation source (λ = 1.5406 Å) is typically used. Set the operating voltage and current to standard values (e.g., 40 kV and 40 mA).

• Data Collection: Scan the sample over a 2θ range of 20° to 80° with a step size of 0.02° and a scan speed of 1-2°/minute.

• Data Analysis: Identify the diffraction peaks and compare them with the standard JCPDS (Joint Committee on Powder Diffraction Standards) card for NiO (e.g., JCPDS card no. 47-1049) to confirm the face-centered cubic structure. Calculate the average crystallite size using the Scherrer equation: D = (Kλ) / (β cosθ), where K is the Scherrer constant (~0.9), λ is the X-ray wavelength, β is the full width at half maximum (FWHM) of the diffraction peak, and θ is the Bragg angle.

SEM is used to visualize the surface morphology and particle size distribution, while EDX provides elemental composition.

Protocol:

• Sample Preparation: Disperse a small amount of the powder on a carbon tape mounted on an SEM stub. For better conductivity, the sample can be sputter-coated with a thin layer of gold or palladium.

• SEM Imaging: Place the stub in the SEM chamber and evacuate to high vacuum. Use an accelerating voltage of 10-20 kV to acquire images at various magnifications to observe the particle shape, size, and agglomeration.

• EDX Analysis: Select a representative area of the sample for EDX analysis to determine the elemental composition and confirm the presence of nickel and oxygen, as well as to identify any impurities.

Provides high-resolution images of the nanoparticles, allowing for detailed analysis of their size, shape, and crystal lattice.

Protocol:

• Sample Preparation: Disperse the black nickel oxide powder in a solvent like ethanol using ultrasonication to create a dilute suspension. Place a drop of the suspension onto a carbon-coated copper grid and allow the solvent to evaporate completely.

• TEM Imaging: Insert the grid into the TEM holder and operate the microscope at a high accelerating voltage (e.g., 200 kV). Acquire bright-field images to observe the morphology and size distribution of the nanoparticles.

• Selected Area Electron Diffraction (SAED): Obtain SAED patterns to confirm the crystalline structure of the nanoparticles. The ring patterns can be indexed to the planes of the cubic NiO structure.

Measures the specific surface area of the powder by nitrogen gas adsorption.

Protocol:

• Degassing: Weigh an appropriate amount of the powder (typically 100-200 mg) into a sample tube. Degas the sample under vacuum at a temperature of 150-200°C for several hours to remove any adsorbed moisture and contaminants from the surface.[10]

• Analysis: After degassing, cool the sample to liquid nitrogen temperature (77 K). Introduce nitrogen gas at various partial pressures and measure the amount of gas adsorbed onto the powder surface.

• Data Calculation: Plot the adsorption data according to the BET equation to calculate the specific surface area in m²/g.[11]

A surface-sensitive technique used to determine the elemental composition and chemical oxidation states of the elements on the surface of the powder.

Protocol:

• Sample Preparation: Mount a small amount of the powder onto a sample holder using double-sided adhesive tape.

• Analysis Chamber: Introduce the sample into the ultra-high vacuum chamber of the XPS instrument.

• Data Acquisition: Irradiate the sample with a monochromatic X-ray source (e.g., Al Kα). Acquire a survey scan to identify all the elements present on the surface. Then, perform high-resolution scans for the Ni 2p and O 1s regions to determine their chemical states.[12]

• Data Analysis: Calibrate the binding energy scale with respect to the C 1s peak (284.8 eV). Deconvolute the high-resolution spectra to identify the different oxidation states of nickel (e.g., Ni²⁺ and Ni³⁺) and oxygen species (e.g., lattice oxygen and adsorbed oxygen).[13]

Application Mechanisms and Workflows

Black nickel oxide is a versatile material with applications in catalysis, energy storage, and sensing. The following diagrams illustrate the fundamental principles behind some of these applications.

Synthesis and Characterization Workflow

The general workflow for producing and verifying the properties of black nickel oxide powder for research is a systematic process.

References

• 1. NICKEL OXIDE POWDER, BLACK Ni2O3 | NICKEL OXIDE POWDER, BLACK Ni2O3 | Atlantic Equipment Engineers [micronmetals.com]
• 2. SEIDO CHEMICAL INDUSTRY CO., LTD. | Black Nickel Oxide A Grade, Black Nickel Oxide F Grade [seido-chem.co.jp]
• 3. researchgate.net [researchgate.net]
• 4. pubs.aip.org [pubs.aip.org]
• 5. Facile One-Pot Synthesis of Nickel Nanoparticles by Hydrothermal Method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. kthmcollege.ac.in [kthmcollege.ac.in]
• 7. scribd.com [scribd.com]
• 8. ijnrd.org [ijnrd.org]
• 9. researchgate.net [researchgate.net]
• 10. nanopartikel.info [nanopartikel.info]
• 11. measurlabs.com [measurlabs.com]
• 12. surfacesciencewestern.com [surfacesciencewestern.com]
• 13. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of Black Nickel Oxide for Electrocatalysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of black nickel oxide (NiO) electrocatalysts. The methodologies covered include hydrothermal, solvothermal, chemical bath deposition, and electrodeposition techniques. Quantitative data on the electrocatalytic performance of the synthesized NiO for the Oxygen Evolution Reaction (OER) and Hydrogen Evolution Reaction (HER) are summarized for comparative analysis.

Electrocatalytic Performance of Black Nickel Oxide

The efficiency of black nickel oxide as an electrocatalyst is primarily evaluated by its performance in the Oxygen Evolution Reaction (OER) and Hydrogen Evolution Reaction (HER), crucial processes in water splitting for hydrogen production. Key performance indicators include the overpotential (η) required to achieve a current density of 10 mA/cm² and the Tafel slope, which provides insight into the reaction kinetics.

Oxygen Evolution Reaction (OER) Performance Data

Synthesis Method	Precursor(s)	Overpotential (η) @ 10 mA/cm² (mV)	Tafel Slope (mV/dec)	Reference
Chemical Bath Deposition	Nickel Nitrate (B79036), Urea (B33335)	314	47	[1]
Chemical Bath Deposition	-	345	48	[2]
Solvothermal	Nickel Nitrate, Urea	369	61	[3]
Hydrothermal	Nickel Chloride, Triethanolamine (B1662121)	-	-	[3]
Electrodeposition	Nickel Nitrate	-	-	[4]

Hydrogen Evolution Reaction (HER) Performance Data

Synthesis Method	Precursor(s)	Overpotential (η) @ 10 mA/cm² (mV)	Tafel Slope (mV/dec)	Reference
Solvothermal	Nickel Nitrate, Urea	201 (annealed)	100 (annealed)	[3]
Electrodeposition	Nickel-based	197	88	[5]
Hydrothermal	-	-	-	[3]
Chemical Bath Deposition	-	-	-	[2]

Experimental Protocols

Hydrothermal Synthesis of Nickel Oxide Nanostructures

This protocol details the synthesis of nickel oxide nanostructures using a hydrothermal method, which is known for producing crystalline materials.

Materials:

• Nickel chloride hexahydrate (NiCl₂·6H₂O)

• Triethanolamine (TEA)

• Deionized (DI) water

• Ethanol (B145695)

• Teflon-lined stainless-steel autoclave

Procedure:

• Prepare a precursor solution by dissolving NiCl₂·6H₂O in a mixture of DI water and ethanol.

• Add triethanolamine to the solution while stirring. The concentration of reactants can be varied to control the morphology of the final product.

• Transfer the homogeneous solution into a Teflon-lined stainless-steel autoclave.

• Seal the autoclave and heat it to a specific temperature (e.g., 140-200°C) for a designated duration (e.g., 1-12 hours).[6]

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• Collect the precipitate by centrifugation or filtration.

• Wash the product multiple times with DI water and ethanol to remove any unreacted precursors and byproducts.

• Dry the final product in an oven at a moderate temperature (e.g., 60-80°C).

• To obtain the final NiO nanostructures, the dried powder is typically calcined in air at a higher temperature (e.g., 300-500°C) for several hours.

Workflow Diagram:

Hydrothermal synthesis workflow for black nickel oxide.

Solvothermal Synthesis of Mesoporous Nickel Oxide

This protocol describes a solvothermal method to produce mesoporous NiO nanostructures, which can offer a high surface area beneficial for electrocatalysis.

Materials:

• Nickel nitrate hexahydrate (Ni(NO₃)₂·6H₂O)

• Urea (CO(NH₂)₂)

• Solvent (e.g., ethylene (B1197577) glycol, ethanol, or DI water)

• Deionized (DI) water

• Teflon-lined autoclave

Procedure:

• Dissolve 5 mmol of nickel nitrate and 5 mmol of urea in a mixture of 25 mL of the chosen solvent and 5 mL of DI water to form a green solution.[7]

• Stir the mixture until all solids are completely dissolved.

• Transfer the solution into a Teflon-lined autoclave.

• Seal the autoclave and maintain it at a constant temperature of 180°C for 10 hours.[7]

• After the solvothermal reaction, allow the autoclave to cool down to room temperature.

• Collect the resulting precipitate by centrifugation.

• Wash the product thoroughly with DI water and ethanol.

• Dry the washed product in an oven.

• The dried powder is then calcined at a specified temperature to yield the final mesoporous NiO.

Workflow Diagram:

Solvothermal synthesis workflow for mesoporous nickel oxide.

Chemical Bath Deposition of Nickel Oxide Films

This method is a simple and cost-effective way to deposit thin films of nickel oxide directly onto a substrate.

Materials:

• Nickel nitrate hexahydrate (Ni(NO₃)₂·6H₂O)

• Urea (CO(NH₂)₂)

• Deionized (DI) water

• Substrate (e.g., FTO glass, nickel foam)

• Beaker and hot plate

Procedure:

• Prepare an aqueous solution containing nickel nitrate and urea. The concentrations can be varied to control the film thickness and morphology.

• Clean the substrate thoroughly using a standard cleaning procedure (e.g., sonication in acetone, isopropanol, and DI water).

• Immerse the cleaned substrate vertically in the precursor solution in a beaker.

• Heat the solution on a hot plate to a specific temperature (e.g., 70-90°C) and maintain it for a set duration (e.g., 1-4 hours).

• During heating, the urea will decompose, leading to a gradual increase in pH and the deposition of nickel hydroxide (B78521) onto the substrate.

• After the deposition time, remove the substrate from the solution, rinse it with DI water, and dry it in air.

• To convert the nickel hydroxide film to nickel oxide, anneal the coated substrate in a furnace at a temperature typically ranging from 300°C to 500°C for a few hours.

Workflow Diagram:

Chemical bath deposition workflow for nickel oxide films.

Electrodeposition of Black Nickel Oxide

Electrodeposition offers excellent control over the film thickness and morphology by adjusting the electrical parameters.

Materials:

• Nickel-containing electrolyte (e.g., aqueous solution of nickel sulfate (B86663) or nickel nitrate)

• Supporting electrolyte and pH buffer (e.g., boric acid, ammonium (B1175870) chloride)

• Working electrode (substrate for deposition)

• Counter electrode (e.g., platinum wire or graphite (B72142) rod)

• Reference electrode (e.g., Ag/AgCl or SCE)

• Potentiostat/Galvanostat

Procedure:

• Prepare the electrodeposition bath by dissolving the nickel salt and other additives in DI water.

• Set up a three-electrode electrochemical cell with the substrate as the working electrode, a platinum wire as the counter electrode, and a reference electrode.

• Immerse the electrodes in the electrolyte solution.

• Apply a constant potential (potentiostatic) or a constant current (galvanostatic) for a specific duration to deposit a nickel-based film on the working electrode. The deposition parameters (potential, current density, time, and temperature) will significantly influence the properties of the deposited film.

• After deposition, rinse the electrode with DI water and dry it.

• The as-deposited film may be a mixture of nickel, nickel hydroxides, and oxides. A subsequent annealing step in air is often required to convert the deposit into black nickel oxide.

Workflow Diagram:

Electrodeposition workflow for black nickel oxide.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pnas.org [pnas.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Electrodeposition of Nickel Nanoparticles for the Alkaline Hydrogen Evolution Reaction: Correlating Electrocatalytic Behavior and Chemical Composition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The Solvothermal Method: An Efficient Tool for the Preparation of Ni-Based Catalysts with High Activity in CO2 Methanation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Preparing Black Nickel Oxide Electrodes for Supercapacitors

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of black nickel oxide (NiO) electrodes for supercapacitor applications. Nickel oxide is a promising electrode material due to its high theoretical specific capacitance, excellent redox activity, and cost-effectiveness.[1][2] These protocols are intended for researchers and scientists in materials science and energy storage.

Introduction to Black Nickel Oxide in Supercapacitors

Black nickel oxide is a form of nickel(II) oxide that often exhibits non-stoichiometry and contains a mixture of Ni2+ and Ni3+ species, contributing to its enhanced electrical conductivity and electrochemical performance.[2] Its pseudocapacitive behavior, arising from fast and reversible Faradaic redox reactions at the electrode-electrolyte interface, allows for high energy storage density.[3][4] The charge storage mechanism primarily involves the reversible reaction between NiO and NiOOH in an alkaline electrolyte.[4][5]

Experimental Protocols

Several methods have been successfully employed for the synthesis of black nickel oxide nanostructures. The choice of method can significantly influence the material's morphology, particle size, and, consequently, its electrochemical performance.[6][7] Below are detailed protocols for some of the most common and effective synthesis techniques.

Hydrothermal Synthesis of NiO Nanosheets

Hydrothermal synthesis is a versatile method for producing well-defined nanostructures. This protocol is adapted from studies demonstrating the formation of NiO nanosheet arrays with high specific capacitance.[8]

Materials:

• Nickel chloride hexahydrate (NiCl₂·6H₂O)

• Triethanolamine (B1662121) (C₆H₁₅NO₃)

• Deionized (DI) water

• Carbon paper or other conductive substrate

• Teflon-lined stainless-steel autoclave

Procedure:

• Prepare a 0.005 M aqueous solution of nickel chloride (NiCl₂·6H₂O).[9]

• Prepare a 0.010 M aqueous solution of triethanolamine (C₆H₁₅NO₃).[9]

• In a typical synthesis, mix the nickel chloride and triethanolamine solutions in a beaker.[9]

• Place the conductive substrate (e.g., carbon paper) into the Teflon-liner of the autoclave.[9]

• Transfer the reaction solution into the Teflon-lined stainless-steel autoclave.[8]

• Seal the autoclave and heat it to a specific temperature (e.g., 120-180°C) for a designated duration (e.g., 6-12 hours).[8][10]

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• Remove the substrate, rinse it thoroughly with deionized water and ethanol, and dry it in an oven at a moderate temperature (e.g., 60-80°C).[8]

• To obtain the final NiO nanosheets, anneal the as-synthesized precursor at a higher temperature (e.g., 300-400°C) in air for a few hours.[8][10]

Electrodeposition of Ni/NiO Nanocomposite Films

Electrodeposition is a rapid and scalable technique for depositing thin films of active materials directly onto a conductive substrate. This protocol describes a pulsed reverse potential electrodeposition method.[11]

Materials:

• Nickel sulfate (B86663) hexahydrate (NiSO₄·6H₂O)

• Sodium perchlorate (B79767) monohydrate (NaClO₄·H₂O)

• Titanium (Ti) substrate

• Ag/AgCl reference electrode

• Platinum counter electrode

• Potentiostat/Galvanostat

Procedure:

• Prepare the electrolyte solution containing 0.1 M NiSO₄·6H₂O and 0.2 M NaClO₄·H₂O. Adjust the pH to 4.5.[11]

• Set up a three-electrode electrochemical cell with the Ti substrate as the working electrode, a platinum wire or foil as the counter electrode, and an Ag/AgCl electrode as the reference electrode.[11]

• Perform cyclic voltammetry (CV) for 2 cycles in the potential range of -1.4 V to +1.0 V vs. Ag/AgCl at a scan rate of 20 mV/s.[11]

• Immediately follow with pulsed reverse potential (PRP) deposition for 60 cycles. Set the pulse heights to -1.4 V and +1.0 V, with a pulse width of 1 second.[11]

• After deposition, rinse the electrode with deionized water and dry it on a hot plate at 100°C for 10 hours in air.[11]

Chemical Precipitation of NiO Nanoparticles

Chemical precipitation is a simple and cost-effective method for synthesizing nanoparticle powders.

Materials:

• Nickel nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O)

• Potassium hydroxide (B78521) (KOH)

• Carbon black powder

• Deionized (DI) water

Procedure:

• Prepare a 0.10 M aqueous solution of nickel nitrate.[6]

• Slowly add an appropriate amount of potassium hydroxide solution to the nickel nitrate solution while stirring to form a cyan gel precipitate (nickel hydroxide).[6]

• Separate the precipitate from the solution by filtration and wash it several times with DI water.[6]

• Mix the obtained nickel hydroxide precipitate with carbon black powder.[6]

• Anneal the mixture at 350°C for 4 hours in air to obtain NiO nanoparticles mixed with carbon.[6]

Data Presentation

The electrochemical performance of black nickel oxide electrodes is highly dependent on the synthesis method and the resulting morphology. The following tables summarize quantitative data from various studies.

Synthesis Method	Precursors	Substrate	Morphology	Specific Capacitance (F/g)	Current Density (A/g)	Cycling Stability	Reference
Pulsed Electrodeposition	NiSO₄, NaClO₄	Ti	Nanospheres (~50 nm)	2000	1	98.6% after 800 cycles	[11]
Precipitation	Ni(NO₃)₂, KOH, Carbon Black	-	Nanoparticles (8.3 nm)	161.4	-	-	[6][12]
Hydrothermal	NiCl₂, Triethanolamine	Carbon Paper	Nanosheets (4-5 nm thick)	~150-200	1	-	[9]
Hydrothermal	Al-doped NiO precursors	-	Nanosheet arrays	2253	1	99% after 5000 cycles	[8]
Electrodeposition	NiSO₄, NiCl₂, H₃BO₃	Au-sputtered SiO₂	Nanotubes	2093	-	~100% after 500 cycles	[7]
Chemical Bath Deposition	Nickel-cobalt precursors	-	Hierarchical architecture	507.3	1	Excellent	[13]
In-situ Polymerization	Aniline, NiO	Nickel mesh	Porous globular nanostructures	623	1	89.4% after 5000 cycles	[14]
Electrophoretic Deposition	Ni²⁺, Graphene Oxide	Nickel foam	Porous nanostructure	1258	5	-	[3][15]

Visualizations

Experimental Workflow for Hydrothermal Synthesis

Caption: Workflow for hydrothermal synthesis of NiO electrodes.

Logical Relationship of NiO Charge Storage

Caption: Redox mechanism of NiO in an alkaline electrolyte.

References

• 1. chemiis.com [chemiis.com]
• 2. BLACK NICKEL OXIDE - Ataman Kimya [atamanchemicals.com]
• 3. Fast fabrication of NiO@graphene composites for supercapacitor electrodes: Combination of reduction and deposition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. espublisher.com [espublisher.com]
• 6. ieeexplore.ieee.org [ieeexplore.ieee.org]
• 7. Morphology and property control of NiO nanostructures for supercapacitor applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Hydrothermal Synthesis of a Cellular NiO Film on Carbon Paper as a Promising Way to Obtain a Hierarchically Organized Electrode for a Flexible Supercapacitor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. Preparation of NiO nanoparticles as supercapacitor electrode by precipitation using carbon black powder | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. Fast fabrication of NiO@graphene composites for supercapacitor electrodes: Combination of reduction and deposition - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Black Nickel Oxide Thin Film Deposition

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for various techniques used in the deposition of black nickel oxide (NiO) thin films. These films are of significant interest due to their diverse applications in fields ranging from electronics and energy to sensing.

Introduction to Black Nickel Oxide Thin Films

Black nickel oxide is a p-type semiconductor with a wide band gap, typically ranging from 3.25 to 4.0 eV.[1][2] Its unique optical, electrical, and chemical properties make it a valuable material for a variety of applications, including:

• Solar Absorbers: Black nickel coatings are effective materials for low-temperature solar-to-thermal energy conversion systems.[3]

• Electrochromic Devices: NiO thin films exhibit changes in their optical properties upon the application of an electrical potential, making them suitable for smart windows and displays.[4][5]

• Gas Sensors: The electrical conductivity of NiO films is sensitive to the surrounding gas atmosphere, enabling their use in detecting gases like hydrogen sulfide, methane, and nitrogen dioxide.[6][7]

• Resistive Switching Memory (RRAM): Nickel oxide is a widely studied material for next-generation non-volatile memory due to its low operation power and high on/off resistance ratio.[8]

• Hole Transport Layers (HTLs): In organic and perovskite solar cells, NiO thin films can be used as efficient hole transporting layers.[5][9]

The properties of black nickel oxide thin films are highly dependent on the deposition technique and the specific process parameters employed. This document outlines several common deposition methods, providing comparative data and detailed experimental protocols.

Deposition Techniques: A Comparative Overview

A variety of physical and chemical deposition techniques can be used to fabricate black nickel oxide thin films.[10] The choice of method depends on the desired film properties, substrate type, and cost considerations.

Deposition Technique	Key Advantages	Typical Precursors/Targets	Common Substrates
Sputtering	Good film uniformity and adhesion, precise thickness control.[8][11]	Nickel or Nickel Oxide Target	Glass, Silicon, ITO-coated glass
Chemical Vapor Deposition (CVD)	Conformal coating of complex shapes, high purity films.[12][13]	Nickel β-diketonate-diamine precursors	Silicon
Sol-Gel	Low cost, simple equipment, easy control of film composition.[14][15]	Nickel Acetate (B1210297), Nickel Nitrate (B79036)	Glass, Silicon
Electrodeposition	Low cost, scalable for large areas, low deposition temperature.[3][16]	Nickel and Zinc Sulfate, Nickel Chloride	Copper, Steel, Aluminum
Spray Pyrolysis	Simple, low cost, suitable for mass production.[1][17]	Nickel Chloride, Nickel Acetate, Nickel Nitrate	Glass
Pulsed Laser Deposition (PLD)	High-quality crystalline films, precise stoichiometry control.[18][19]	Pure Nickel Target	Silicon, c-Al2O3

Data Presentation: Quantitative Comparison of Deposition Techniques

The following tables summarize key quantitative data for different black nickel oxide thin film deposition techniques, extracted from various research findings.

Table 1: Sputtering Parameters and Resulting Film Properties

Parameter	Value	Resulting Film Property	Reference
Sputtering Power	100 - 200 W	Resistivity increases with increasing power.[20]	[20]
Substrate Temperature	Unheated - 350 °C	Preferred orientation changes from (111) to (200) with increasing temperature.[20]	[20]
Oxygen Partial Pressure	15 - 45%	Polycrystalline films in metal-sputtering mode; amorphous and oxygen-rich in oxide-sputtering mode.[6]	[6]
Resistivity	16.7 Ω·cm (lowest)	Achieved at 100 W and 350 °C.[20]	[20]
Carrier Concentration	3.13 x 10¹⁸ cm⁻³ (highest)	Achieved at 100 W and 350 °C.[20]	[20]
Transmittance	~50% (visible range)	For films deposited at room temperature without oxygen.[21]	[21]

Table 2: Sol-Gel Synthesis Parameters and Resulting Film Properties

Parameter	Value	Resulting Film Property	Reference
Precursor	Nickel Acetate (0.4 M in ethanol)	Formation of NiO phase proved after 400 °C treatment.[14]	[14]
Annealing Temperature	200 - 500 °C	Optical band gap decreases from 3.92 eV to 3.68 eV with increasing temperature.[14]	[14]
Optical Transparency	90% (visible range)	For samples treated at 200 °C.[14]	[14]
Resistivity	~4.8 x 10⁻³ Ω·cm	For films with good p-type conductivity.[14]	[14]
Crystallite Size	8 nm	After calcination at 300 °C.[15]	[15]
Energy Band Gap	3.55 eV	-	[15]

Table 3: Spray Pyrolysis Parameters and Resulting Film Properties

Parameter	Value	Resulting Film Property	Reference
Precursor	Nickel Chloride, Nickel Acetate, Nickel Nitrate	Nickel chloride and acetate are most commonly used.[1][22]	[1][22]
Substrate Temperature	390 °C ± 10 °C	Polycrystalline cubic phase structure.[23]	[23]
Film Thickness	~200 ± 5 nm	-	[23]
Transmittance	37.4% (300 - 900 nm)	-	[23]
Electrical Conductivity	1.3 x 10⁻⁵ (Ω·cm)⁻¹ (at room temp)	P-type conductivity confirmed by Seebeck effect.[23]	[23]
Optical Energy Gap	3.3 eV	-	[23]
Crystallite Size	9 - 47 nm	Increases with precursor molarity.[24]	[24]

Experimental Protocols

This section provides detailed methodologies for key black nickel oxide thin film deposition techniques.

Protocol for RF Magnetron Sputtering

Objective: To deposit a uniform black nickel oxide thin film on a substrate using RF magnetron sputtering.

Materials and Equipment:

• RF magnetron sputtering system

• Nickel oxide (NiO) target (or pure Nickel target for reactive sputtering)

• Substrates (e.g., Corning glass, silicon wafers)

• Argon (Ar) and Oxygen (O₂) sputtering gases

• Substrate heater

• Vacuum pumps (rotary and turbomolecular)

• Power supply

Procedure:

• Substrate Preparation: Clean the substrates ultrasonically in a sequence of acetone, ethanol (B145695), and deionized water, each for 15 minutes. Dry the substrates with a nitrogen gun.

• System Setup: Mount the cleaned substrates onto the substrate holder in the sputtering chamber. Ensure the NiO target is properly installed.

• Vacuum Pumping: Evacuate the chamber to a base pressure below 3 x 10⁻⁶ Torr.[11]

• Sputtering Gas Introduction: Introduce Argon and Oxygen gases into the chamber. The gas pressure is typically maintained between 8 x 10⁻³ and 1 x 10⁻² Torr.[11] The oxygen content in the gas mixture can be varied, for example, from 15% to 45%.[6]

• Substrate Heating: Heat the substrates to the desired deposition temperature (e.g., room temperature to 350 °C).[20]

• Sputtering Deposition:

  • Apply RF power to the NiO target, typically in the range of 100 to 200 W.[11]

  • Initiate the sputtering process for a predetermined duration to achieve the desired film thickness (e.g., 30 minutes).[11]

• Cooling and Venting: After deposition, turn off the power supply and substrate heater. Allow the system to cool down to room temperature under vacuum before venting the chamber with nitrogen.

• Sample Retrieval: Carefully remove the coated substrates from the chamber for characterization.

Protocol for Sol-Gel Spin Coating

Objective: To prepare a black nickel oxide thin film using a cost-effective sol-gel method followed by spin coating.

Materials and Equipment:

• Nickel (II) acetate tetrahydrate (Ni(CH₃COO)₂·4H₂O) or Nickel (II) nitrate hexahydrate (Ni(NO₃)₂·6H₂O)

• Solvent (e.g., absolute ethanol, polyethylene (B3416737) glycol)[2][14]

• Stabilizer/Complexing agent (e.g., Monoethanolamine - MEA)[14]

• Magnetic stirrer with hotplate

• Spin coater

• Furnace or hot plate for annealing

• Glass or silicon substrates

Procedure:

• Sol Preparation (Nickel Acetate precursor):

  • Dissolve nickel acetate in absolute ethanol to achieve a desired concentration (e.g., 0.4 M).[14]

  • Stir the solution on a magnetic stirrer at 60 °C for 30 minutes.[14]

  • Add monoethanolamine (MEA) as a complexing agent, with a molar ratio of MEA/Ni fixed at 1.[14]

  • Continue stirring for a specified time until a clear and homogeneous solution is obtained.

  • Age the solution for 24 hours at room temperature.[2]

• Substrate Cleaning: Clean the substrates thoroughly as described in the sputtering protocol.

• Spin Coating:

  • Place a cleaned substrate on the spin coater chuck.

  • Dispense a few drops of the prepared sol onto the substrate.

  • Spin the substrate at a specific speed (e.g., 4000 rpm) for a set duration (e.g., 30 seconds) to obtain a uniform film.

• Drying: Dry the coated substrate on a hot plate or in an oven at a low temperature (e.g., 100 °C) for a few minutes to evaporate the solvent.

• Multi-layer Deposition (Optional): Repeat the spin coating and drying steps to achieve the desired film thickness.

• Annealing: Anneal the film in a furnace at a specific temperature (e.g., 200-500 °C) for a certain duration (e.g., 1 hour) to promote the formation of the crystalline NiO phase.[14]

• Cooling: Allow the annealed films to cool down slowly to room temperature.

Protocol for Spray Pyrolysis

Objective: To deposit a black nickel oxide thin film using the simple and scalable spray pyrolysis technique.

Materials and Equipment:

• Spray pyrolysis setup (including spray nozzle, precursor solution container, substrate heater, and exhaust system)

• Nickel precursor salt (e.g., Nickel chloride, nickel nitrate)[1][23]

• Solvent (e.g., deionized water, ethanol)

• Glass substrates

• Compressed air or carrier gas

Procedure:

• Precursor Solution Preparation: Dissolve the nickel precursor salt in the chosen solvent to a specific molarity (e.g., 0.2 M Nickel acetylacetonate (B107027) in aqueous solution).[4]

• Substrate Preparation: Clean the glass substrates as previously described.

• Deposition Process:

  • Place the cleaned substrate on the heater and heat it to the desired deposition temperature (e.g., 400 °C).[4]

  • Atomize the precursor solution using the spray nozzle and direct the spray onto the heated substrate. The distance between the nozzle and the substrate should be optimized.

  • Control the spray rate and duration to achieve the desired film thickness. A pulsed spray can also be employed.[4]

• Post-Deposition: Once the deposition is complete, allow the substrate to cool down to room temperature.

• Characterization: The deposited films can then be characterized for their structural, optical, and electrical properties.

Visualizations: Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate the experimental workflows for the described deposition techniques.

Caption: Experimental workflow for RF Magnetron Sputtering.

Caption: Experimental workflow for Sol-Gel Spin Coating.

Caption: Experimental workflow for Spray Pyrolysis.

References

• 1. Review of nanostructured NiO thin film deposition using the spray pyrolysis technique [ideas.repec.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] Characterization and electrochromic properties of NiO thin films prepared using a green aqueous solution by pulsed spray pyrolysis technique | Semantic Scholar [semanticscholar.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Reset First Resistive Switching in Ni1−xO Thin Films as Charge Transfer Insulator Deposited by Reactive RF Magnetron Sputtering - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Enhanced physical properties of pulsed laser deposited NiO films via annealing and lithium doping for improving perovskite solar cell efficiency - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 10. eprints.intimal.edu.my [eprints.intimal.edu.my]
• 11. ntmdt-si.com [ntmdt-si.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Chemical vapour deposition (CVD) of nickel oxide using the novel nickel dialkylaminoalkoxide precursor [Ni(dmamp′) 2 ] (dmamp′ = 2-dimethylamino-2-met ... - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03263A [pubs.rsc.org]
• 14. Nickel Oxide Films Deposited by Sol-Gel Method: Effect of Annealing Temperature on Structural, Optical, and Electrical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 15. naturalspublishing.com [naturalspublishing.com]
• 16. scispace.com [scispace.com]
• 17. e3s-conferences.org [e3s-conferences.org]
• 18. Pulsed laser deposition of nickel oxide films with improved optical properties to functionalize solar light absorbing photoanodes and very low overpotential for water oxidation catalysis [cris.fbk.eu]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. Study of Optical and Electrical Properties of Nickel Oxide (NiO) Thin Films Deposited by Using a Spray Pyrolysis Technique [scirp.org]
• 24. researchgate.net [researchgate.net]

Application Notes and Protocols: Black Nickel Oxide as a Catalyst for CO Oxidation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbon monoxide (CO) is a toxic gas produced from the incomplete combustion of carbon-containing fuels, posing significant environmental and health risks. Catalytic oxidation is a highly effective method for converting CO into less harmful carbon dioxide (CO₂). While noble metals like platinum and palladium are efficient catalysts for this reaction, their high cost and scarcity limit their widespread use.[1] Consequently, there is a growing interest in developing low-cost and highly active catalysts based on transition metal oxides.[1][2]

Among these, nickel oxide (NiO), particularly in its "black" form, has emerged as a promising catalyst for low-temperature CO oxidation.[2][3] The black coloration of NiO is often associated with the presence of Ni³⁺ ions or nickel deficiencies, which can create active sites for catalysis.[4] This document provides detailed application notes and experimental protocols for utilizing black nickel oxide as a catalyst for CO oxidation, based on findings from recent scientific literature.

Catalytic Performance of Black Nickel Oxide

Black nickel oxide, often used in composite form with other metal oxides, demonstrates significant catalytic activity for CO oxidation. The performance can be influenced by factors such as its morphology, the presence of dopants, and the nature of the support material. For instance, flower-like NiO structures and NiO combined with cobalt or cerium oxides have shown enhanced catalytic performance.[5][6] Doping with cobalt can reduce the size of NiO particles, leading to a high dispersion of amorphous NiO on the catalyst surface and the formation of abundant surface Ni²⁺ ions.[6] The synergy between NiO and supports like CeO₂ can also enhance catalytic activity by promoting the formation of oxygen vacancies, which are crucial for the CO oxidation reaction.[7]

Quantitative Data Summary

The following table summarizes the catalytic performance of various black nickel oxide-based catalysts for CO oxidation under different conditions. This data is compiled from multiple research sources to provide a comparative overview.

Catalyst Composition	T₅₀ (°C)¹	T₁₀₀ (°C)²	Long-term Stability	Reference
NiO	~140	~180	Not specified	[5]
Ni₀.₈Co₀.₂Oₓ	~80	~120	>90% conversion after 20 hours	[5][6]
Ni₀.₇Co₀.₃Oₓ	~90	~140	Not specified	[5][6]
0.2%Ni/Co₃O₄	Not specified	Not specified	Slight decrease (<5%) in conversion after 50 hours at 125°C	[8]
NiO/CeO₂ {110}	Not specified	Not specified	Lowest activation energy among tested NiO/CeO₂ catalysts	[7]

¹ T₅₀: Temperature at which 50% CO conversion is achieved. ² T₁₀₀: Temperature at which 100% CO conversion is achieved.

Experimental Protocols

This section provides detailed protocols for the synthesis, characterization, and catalytic testing of black nickel oxide-based catalysts for CO oxidation.

Protocol 1: Synthesis of Black NiO-based Catalysts

A. Co-precipitation Method for Ni-Co Composite Oxides: [5][6]

• Prepare separate aqueous solutions of nickel nitrate (B79036) (Ni(NO₃)₂·6H₂O) and cobalt nitrate (Co(NO₃)₂·6H₂O) at desired molar ratios.

• Prepare a precipitant solution, such as sodium carbonate (Na₂CO₃) or sodium hydroxide (B78521) (NaOH).[8][9]

• Slowly add the mixed metal nitrate solution to the precipitant solution under vigorous stirring at a constant temperature (e.g., 60°C).

• Age the resulting precipitate in the mother liquor for a specified time (e.g., 1-2 hours) to ensure complete precipitation.

• Filter the precipitate and wash it thoroughly with deionized water until the pH of the filtrate is neutral.

• Dry the precipitate in an oven at a specific temperature (e.g., 80-100°C) overnight.

• Calcine the dried powder in air at a high temperature (e.g., 300-500°C) for several hours to obtain the final black nickel oxide-based catalyst.[8]

B. Wet Impregnation Method for NiO/CeO₂ Catalysts: [7]

• Synthesize the CeO₂ support material with the desired crystal facets (e.g., {110}, {111}, {100}) using a hydrothermal method.[7]

• Prepare an aqueous solution of nickel nitrate (Ni(NO₃)₂·6H₂O).

• Add the prepared CeO₂ support to the nickel nitrate solution under stirring.

• Stir the mixture for several hours at room temperature to ensure uniform impregnation.

• Evaporate the solvent (e.g., water) using a rotary evaporator or by heating on a hot plate.

• Dry the resulting powder overnight in an oven at approximately 110°C.[7]

• Calcine the dried powder in air at a specified temperature (e.g., 350°C) for a few hours to obtain the NiO/CeO₂ catalyst.[7]

Protocol 2: Catalyst Characterization

A thorough characterization of the synthesized black nickel oxide catalyst is crucial to understand its physicochemical properties and correlate them with its catalytic performance.

• X-ray Diffraction (XRD): To identify the crystalline phases and estimate the crystallite size of the catalyst.

• Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To observe the morphology, particle size, and microstructure of the catalyst.

• Brunauer-Emmett-Teller (BET) Analysis: To determine the specific surface area, pore volume, and pore size distribution of the catalyst.

• X-ray Photoelectron Spectroscopy (XPS): To analyze the surface elemental composition and the oxidation states of the elements (e.g., Ni²⁺, Ni³⁺, Co²⁺, Co³⁺).

• H₂-Temperature Programmed Reduction (H₂-TPR): To evaluate the reducibility of the metal oxides, which is related to their catalytic activity.

Protocol 3: Catalytic Activity Testing for CO Oxidation

• Pack a fixed-bed quartz microreactor with a known amount of the catalyst (e.g., 100-200 mg).

• Pretreat the catalyst by heating it in a stream of inert gas (e.g., N₂ or Ar) at a specific temperature to remove any adsorbed impurities.

• Cool the reactor to the desired starting reaction temperature.

• Introduce a feed gas mixture with a specific composition (e.g., 1% CO, 20% O₂, and 79% N₂) at a constant flow rate.[5]

• Monitor the composition of the effluent gas stream using an online gas chromatograph (GC) equipped with a thermal conductivity detector (TCD) and a flame ionization detector (FID) with a methanizer.

• Increase the reaction temperature in a stepwise manner and record the CO conversion at each temperature to obtain the catalytic activity curve.

• Calculate the CO conversion using the following formula: CO Conversion (%) = ([CO]in - [CO]out) / [CO]in * 100

Visualizations

Experimental Workflow

Caption: Experimental workflow for CO oxidation using black NiO.

Proposed CO Oxidation Mechanism

Caption: Proposed mechanism for CO oxidation on a catalyst surface.

Conclusion

Black nickel oxide and its composites are highly effective and economically viable catalysts for the oxidation of carbon monoxide. Their performance is intricately linked to their synthesis method, which determines their structural and electronic properties. The protocols and data presented in these application notes provide a comprehensive guide for researchers and scientists working on the development of advanced catalytic systems for pollution control and other applications where CO removal is critical. The synergistic effects observed in NiO-based composite catalysts, particularly with cobalt and ceria, highlight a promising avenue for the rational design of next-generation catalysts with superior activity and stability.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Low temperature CO oxidation catalysed by flower-like Ni–Co–O: how physicochemical properties influence catalytic performance - RSC Advances (RSC Publishing) DOI:10.1039/C7RA12635B [pubs.rsc.org]
• 6. Low temperature CO oxidation catalysed by flower-like Ni–Co–O: how physicochemical properties influence catalytic performance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. donglin.nju.edu.cn [donglin.nju.edu.cn]
• 8. researchgate.net [researchgate.net]
• 9. Effect of Different Acid Treatments on the Properties of NiCoOx for CO-Catalyzed Oxidation | MDPI [mdpi.com]

Application Notes and Protocols for Black Nickel Oxide in Lithium-Ion Battery Anodes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Black nickel oxide (NiO) is a promising anode material for next-generation lithium-ion batteries (LIBs) due to its high theoretical specific capacity of 718 mAh/g, which is significantly greater than that of conventional graphite (B72142) anodes (372 mAh/g).[1] Its abundance, low cost, and environmental friendliness further enhance its appeal.[1] However, the practical application of NiO anodes has been hindered by challenges such as poor electrical conductivity and large volume changes during the charge-discharge cycles, which can lead to rapid capacity fading.[1]

Recent research has focused on nanostructuring NiO and creating composites with conductive materials like carbon nanotubes and graphene to mitigate these issues. These strategies aim to improve the material's conductivity, accommodate volume expansion, and enhance overall electrochemical performance. These application notes provide detailed protocols for the synthesis of black nickel oxide nanoparticles, the fabrication of NiO-based anodes, and their electrochemical characterization.

Data Presentation

The following tables summarize the electrochemical performance of various black nickel oxide-based anodes reported in the literature. This data allows for a comparative analysis of different synthesis methods and material compositions.

Table 1: Cycling Performance and Coulombic Efficiency of Black Nickel Oxide Anodes

Material Composition	Synthesis Method	Current Density	Initial Discharge Capacity (mAh/g)	Capacity after 100 Cycles (mAh/g)	Capacity Retention (%)	Initial Coulombic Efficiency (%)	Reference
NiO Nanowire Foam	Template-Free	0.5C (359 mA/g)	-	680 (after 1000 cycles)	-	-	[2]
NiO/SnO₂ Multilayers	-	1 A/g	1671.9	1210 (after 800 cycles)	97	92.3	[3]
NiO Nano/microspheres	Hydrothermal	100 mA/g	-	703	-	-	[4]
NiO/C Composite Fibers	Forcespinning	100 mA/g	-	250	-	-	[5]
Co-doped NiO	Solvothermal	-	-	-	-	-	[6]
CuO-NiO/rGO	Co-precipitation	100 mA/g	990	-	-	91.5	[7]
NiO/Ni@C-2	Solution Combustion	0.1 A/g	-	-	-	60.1	[8]
NiO/G Nanocomposites	Hydrothermal	100 mA/g	-	571 (after 50 cycles)	78	-	[9]

Table 2: Rate Capability of Black Nickel Oxide Anodes

Material Composition	Synthesis Method	Current Density	Specific Capacity (mAh/g)	Reference
NiO Nanowire Foam	Template-Free	0.2C (143.6 mA/g)	577	[2]
1C (718 mA/g)	482	[2]
5C (3590 mA/g)	313	[2]
10C (7180 mA/g)	236	[2]
50C (35900 mA/g)	75	[2]
NiO/SnO₂ Multilayers	-	0.5 A/g	1543.1	[3]
1 A/g	1453.2	[3]
2 A/g	1300	[3]
5 A/g	1050	[3]
NiO Nano/microspheres	Hydrothermal	0.1 A/g	720	[4]
0.5 A/g	645	[4]
1 A/g	585	[4]
2 A/g	530	[4]
Uniform NiO Nanoparticles	Co-precipitation	0.1 A/g	900	[10]
2 A/g	500	[10]
NiO Nanocrystals	Electrospinning	100 mA/g	~500	[11]
200 mA/g	~500	[11]
500 mA/g	~500	[11]

Experimental Protocols

Protocol 1: Synthesis of Black Nickel Oxide Nanoparticles

This section details three common methods for synthesizing black nickel oxide nanoparticles: hydrothermal synthesis, sol-gel synthesis, and thermal decomposition.

1.1 Hydrothermal Synthesis [12][13][14]

This method involves a chemical reaction in an aqueous solution at elevated temperature and pressure.

• Materials:

  • Nickel chloride hexahydrate (NiCl₂·6H₂O)

  • Hexamethylenetetramine ((CH₂)₆N₄) or Triethanolamine (TEA)

  • Deionized water

  • Teflon-lined stainless-steel autoclave

• Procedure:

  • Dissolve nickel chloride hexahydrate and hexamethylenetetramine (or TEA) in deionized water in a beaker with stirring to form a homogeneous solution. The concentration ratios can be varied to control particle size and morphology.

  • Transfer the solution into a Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and heat it to 200°C for 4 hours.

  • Allow the autoclave to cool down to room temperature naturally.

  • Collect the precipitate by centrifugation or filtration and wash it several times with deionized water and ethanol (B145695) to remove any unreacted precursors and byproducts.

  • Dry the obtained powder in an oven at 80°C for 12 hours.

  • Anneal the dried powder at 500°C in air for 2 hours to obtain black NiO nanoparticles.

1.2 Sol-Gel Synthesis

This method involves the formation of a sol (a colloidal suspension of solid particles in a liquid) which is then gelled to form a solid network.

• Materials:

  • Nickel nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O), Nickel acetate (B1210297) tetrahydrate (Ni(CH₃COO)₂·4H₂O), or Nickel sulfate (B86663) hexahydrate (NiSO₄·6H₂O) as a precursor.

  • Methanol (B129727) or Ethanol as a solvent.

  • Sodium hydroxide (B78521) (NaOH) as a precipitation agent.

• Procedure:

  • Dissolve the chosen nickel precursor in methanol and stir at room temperature for 60 minutes.

  • Add a 5.0 M NaOH solution dropwise to the nickel precursor solution while stirring.

  • Continue stirring for a designated period to allow for the formation of a gel.

  • Dry the gel at 100-110°C for 1 hour to obtain a powder.

  • Calcine the powder at approximately 450°C for 1 hour to yield black NiO nanoparticles.[15]

1.3 Thermal Decomposition [16][17][18][19]

This method involves the decomposition of a precursor compound at an elevated temperature.

• Materials:

  • Nickel-containing precursor complex (e.g., [NiCl₂(C₁₄H₁₂N₂)(H₂O)])

• Procedure:

  • Place a known amount of the nickel precursor complex in a crucible.

  • Heat the crucible in a furnace to 400°C in ambient air for 30 minutes.

  • Allow the sample to cool to room temperature.

  • The resulting black powder is the NiO nanoparticles.

Protocol 2: Anode Fabrication

This protocol describes the preparation of a NiO-based anode using the doctor blade coating method.

• Materials:

  • Synthesized black NiO nanoparticles (active material)

  • Carbon black or other conductive carbon (conductive agent)

  • Polyvinylidene fluoride (B91410) (PVDF) (binder)

  • N-methyl-2-pyrrolidone (NMP) (solvent)

  • Copper foil (current collector)

  • Doctor blade coater

  • Vacuum oven

• Procedure:

  • Slurry Preparation:

    • Mix the black NiO nanoparticles, carbon black, and PVDF binder in a weight ratio of 80:10:10.

    • Add NMP as a solvent and stir the mixture for several hours to form a homogeneous slurry. The viscosity of the slurry is a critical parameter for achieving a uniform coating.

  • Coating:

    • Clean the copper foil to ensure good adhesion of the slurry.

    • Fix the copper foil onto the flat surface of the doctor blade coater.

    • Pour the slurry onto the copper foil in front of the doctor blade.

    • Move the doctor blade across the foil at a constant speed to spread the slurry into a uniform film. The thickness of the film can be controlled by adjusting the gap of the doctor blade.

  • Drying:

    • Dry the coated electrode in a vacuum oven at 80-120°C for at least 12 hours to completely remove the NMP solvent.

  • Electrode Punching:

    • Punch the dried electrode sheet into circular discs of a specific diameter (e.g., 12 mm) for coin cell assembly.

Protocol 3: Electrochemical Characterization

This protocol outlines the standard electrochemical tests performed to evaluate the performance of the fabricated NiO anodes. The tests are typically conducted in a half-cell configuration (CR2032 coin cell) with lithium metal as the counter and reference electrode.

• Cell Assembly:

  • Assemble the coin cells in an argon-filled glovebox to prevent moisture and oxygen contamination.

  • The cell consists of the prepared NiO anode, a separator (e.g., Celgard 2400), lithium metal foil, and an electrolyte (e.g., 1 M LiPF₆ in a mixture of ethylene (B1197577) carbonate (EC) and dimethyl carbonate (DMC) (1:1 v/v)).

• 3.1 Cyclic Voltammetry (CV)

  • Purpose: To investigate the redox reactions and electrochemical reversibility of the NiO anode.

  • Typical Parameters:

    • Potential Window: 0.01 - 3.0 V vs. Li/Li⁺.

    • Scan Rate: 0.1 to 1.0 mV/s.

  • Procedure:

    • Connect the assembled coin cell to a potentiostat.

    • Set the potential window and scan rate.

    • Run the CV for several cycles to obtain stable voltammograms. The initial cycles may show irreversible peaks related to the formation of the solid electrolyte interphase (SEI) layer.

• 3.2 Galvanostatic Charge-Discharge Cycling

  • Purpose: To determine the specific capacity, coulombic efficiency, and cycling stability of the anode.

  • Typical Parameters:

    • Voltage Window: 0.01 - 3.0 V vs. Li/Li⁺.

    • Current Density: Varies from low rates (e.g., 100 mA/g) to high rates (e.g., 1 A/g or higher) to evaluate rate capability.

  • Procedure:

    • Connect the coin cell to a battery testing system.

    • Set the desired current density and voltage window.

    • Cycle the cell for a specified number of cycles (e.g., 100 cycles) and record the charge and discharge capacities.

• 3.3 Electrochemical Impedance Spectroscopy (EIS)

  • Purpose: To study the impedance characteristics of the electrode, including the solution resistance, SEI layer resistance, and charge transfer resistance.

  • Typical Parameters:

    • Frequency Range: 100 kHz to 0.01 Hz.

    • AC Amplitude: 5-10 mV.

  • Procedure:

    • Connect the coin cell to a potentiostat with an EIS module.

    • Apply the AC voltage perturbation over the specified frequency range.

    • The resulting Nyquist plot can be fitted to an equivalent circuit model to extract the different resistance components.

Mandatory Visualization

Caption: Experimental workflow for NiO anode preparation and testing.

Caption: Conversion reaction mechanism of NiO anode in a lithium-ion battery.

References

• 1. A Review on Recent Advancements of Ni-NiO Nanocomposite as an Anode for High-Performance Lithium-Ion Battery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Spatially confined transition metals boost high initial coulombic efficiency in alloy anodes - Chemical Science (RSC Publishing) DOI:10.1039/D4SC06323F [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. scribd.com [scribd.com]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Synthesis and Characterization of NiO Nanoparticles by Thermal Decomposition Method [ijsrd.com]

Application Notes and Protocols for the Fabrication of Electrochromic Devices with Black Nickel Oxide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the fabrication of electrochromic devices featuring black nickel oxide (NiO) thin films. Nickel oxide is a prominent anodically coloring electrochromic material, transitioning from a transparent to a black or dark brown state upon oxidation.[1][2] This property makes it a crucial component in various applications, including smart windows, anti-glare mirrors, and electrochromic displays.[1][3]

Overview of Electrochromic Device Architecture

An electrochromic device (ECD) is typically a multilayered structure that reversibly changes its optical properties in response to an applied electrical potential. The fundamental operation involves the intercalation and de-intercalation of ions between an electrochromic layer and a counter electrode, facilitated by an ion-conducting electrolyte.

A common architecture for a complementary electrochromic device incorporating nickel oxide is as follows:

• Transparent Conductive Substrate: Typically Indium Tin Oxide (ITO) or Fluorine-doped Tin Oxide (FTO) coated glass.[3][4]

• Electrochromic Layer (Anodic): Nickel Oxide (NiO), which colors upon ion extraction (oxidation).[1][5]

• Ion Conductor (Electrolyte): A liquid, gel, or solid electrolyte that allows for ionic transport between the electrodes.

• Counter Electrode (Cathodic): A material that colors upon ion insertion (reduction), such as tungsten oxide (WO₃), to complement the NiO layer.[6][7]

• Transparent Conductive Substrate: The final layer to complete the electrochemical cell.

The coloration and bleaching processes are governed by the reversible redox reactions occurring at the electrodes. For nickel oxide, the generally accepted mechanism involves the transition between Ni²⁺ (bleached state) and higher oxidation states like Ni³⁺ and Ni⁴⁺ (colored state).[8][9][10]

Fabrication Protocols for Black Nickel Oxide Thin Films

Several techniques can be employed to deposit high-quality black nickel oxide thin films for electrochromic applications. The choice of method often depends on the desired film properties, cost, and scalability.

Sol-Gel Deposition

The sol-gel technique is a cost-effective method that allows for good control over film thickness and enables large-area deposition at relatively low temperatures.[6][11]

Protocol:

• Precursor Solution Preparation:

  • Dissolve a nickel salt, such as nickel(II) 2-ethylhexanoate, in a solvent like isopropanol.[4]

  • Alternatively, a solid-state synthesized NiO powder can be used to create an ink.[6] For instance, NiO powders can be synthesized by heating nickel precursors at temperatures ranging from 600-900 °C for 2 hours.[6]

• Substrate Cleaning:

  • Thoroughly clean the ITO-coated glass substrates by sonicating in acetone (B3395972) and ethanol (B145695) for 5 minutes each.[3]

• Film Deposition:

  • Deposit the precursor solution onto the ITO substrate using spin-coating or dip-coating techniques.[4]

• Annealing:

  • Heat-treat the deposited film at temperatures typically ranging from 280 °C to 350 °C for 1 hour to form the nickel oxide layer.[4][12] Low-temperature annealing at 80 °C is also possible for applications on flexible substrates.[6]

Sputtering Deposition

Sputtering is a physical vapor deposition technique that yields uniform and dense thin films with good adhesion.

Protocol:

• Target Preparation:

  • Use a compressed powder NiO target or a metallic nickel target.[2]

• Substrate Preparation:

  • Clean ITO-coated glass substrates as described in the sol-gel protocol.

• Deposition Parameters:

  • Place the substrates in a vacuum chamber.

  • Introduce a sputtering gas mixture, typically Argon (Ar) and Oxygen (O₂).[2][13]

  • Apply RF or DC power to the target to initiate sputtering.

  • The deposition rate and film properties can be controlled by adjusting the total pressure and oxygen content in the sputtering atmosphere.[2]

Atomic Layer Deposition (ALD)

ALD is a thin film deposition technique that allows for precise thickness control at the atomic level, resulting in highly conformal and uniform films.

Protocol:

• Precursor and Oxidizer:

  • Use Ni(Cp)₂ (nickelocene) as the nickel precursor and O₃ (ozone) as the oxidizer.[1][3]

• Substrate Preparation:

  • Clean ITO-coated glass substrates as previously described.[3]

• Deposition Cycle:

  • The deposition is carried out in a heated reactor.

  • Each ALD cycle consists of sequential pulses of the precursor and the oxidizer, separated by purge steps with an inert gas.

  • The growth temperature influences the film's electrochromic properties, with an optimal temperature often around 350 °C.[1][3]

Electrodeposition

Electrodeposition is a solution-based technique where a thin film is deposited onto a conductive substrate by applying an electrical current or potential.

Protocol:

• Deposition Solution:

  • Prepare a solution containing a nickel salt, such as 0.1 M nickel sulphate, along with other reagents like 0.1 M sodium acetate (B1210297) and 0.001 M potassium hydroxide.[14]

• Electrochemical Cell Setup:

  • Use the ITO-coated glass as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference electrode.

• Deposition Process:

  • Immerse the electrodes in the deposition solution.

  • Deposit the nickel oxide film by cycling the potential, for example, between 0.0 V and 1.1 V (vs. Ag/AgCl).[14]

Performance Data of Black Nickel Oxide Electrochromic Devices

The performance of electrochromic devices is evaluated based on several key parameters. The following tables summarize the quantitative data for black nickel oxide films prepared by different methods.

Fabrication Method	Optical Modulation (%)	Wavelength (nm)	Coloration Efficiency (cm²/C)	Coloration Time (s)	Bleaching Time (s)	Reference(s)
Atomic Layer Deposition	44 - 48.4	550	31.7	3.1	1.4	[1][3]
Sputtering	-	640	36	-	-	[2]
Sol-Gel	~84	700	-	-	-	[6]
Sol-Gel (modified)	76	550	-	-	-	[12]
Electrodeposition (Process 1)	-	-	49	5.7	7.4	[5]
Electrodeposition (Process 2)	-	-	10	-	-	[5]
E-beam Evaporation (Anodically Polarized)	38.8	550	24.5	-	-	[15]
W-doped Sputtering	52.7	550	-	8.8	7.2	[16]

Note: The performance metrics can vary significantly based on the specific experimental conditions.

Experimental Workflows and Signaling Pathways

The fabrication and operation of black nickel oxide electrochromic devices involve a series of well-defined steps and underlying electrochemical principles.

Caption: General workflow for the fabrication of a black nickel oxide electrochromic device.

Caption: Simplified mechanism of electrochromic switching in nickel oxide.

Conclusion and Future Perspectives

The fabrication of electrochromic devices with black nickel oxide is a well-established field with multiple viable deposition techniques. Each method offers a unique set of advantages and challenges, influencing the final performance of the device. Doping NiO with other elements like tungsten has shown to significantly improve optical modulation.[16] Furthermore, the long-term stability and durability of these devices are critical for their commercial application, with ongoing research focusing on enhancing these aspects through material modifications and device engineering.[17][18][19] The continued development of cost-effective and scalable fabrication processes will be crucial for the widespread adoption of black nickel oxide-based electrochromic technologies.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. pubs.aip.org [pubs.aip.org]
• 4. research.itu.edu.tr [research.itu.edu.tr]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Characterization of electrochromic nickel oxide thin films prepared by anodic deposition - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 9. In situ electrochromic efficiency of a nickel oxide thin film: origin of electrochemical process and electrochromic degradation - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 10. Nickel oxide electrochromic films: mechanisms, preparation methods, and modification strategies–a review - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Electrochromic and Electrochemical Properties of Nickel Oxide Thin Films Prepared by a Modified Sol-Gel Method | Scientific.Net [scientific.net]
• 13. researchgate.net [researchgate.net]
• 14. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]
• 15. mdpi.com [mdpi.com]
• 16. mdpi.com [mdpi.com]
• 17. bonghoonkim.com [bonghoonkim.com]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]

Application Notes and Protocols for Slurry Preparation with Black Nickel Oxide for Coatings

For Researchers, Scientists, and Drug Development Professionals

Introduction

Black nickel oxide (Ni₂O₃) is a material of significant interest for a variety of coating applications due to its unique optical, electrical, and catalytic properties.[1][2] These coatings are utilized in diverse fields, including the manufacturing of solar absorbers, electronic components, decorative finishes, and catalysts.[3][4] The performance of the final coating is critically dependent on the quality and stability of the initial black nickel oxide slurry.

These application notes provide detailed protocols for the preparation of stable black nickel oxide slurries suitable for various coating techniques, including spray coating and screen printing. Additionally, methods for the characterization of both the slurry and the resulting coatings are outlined to ensure reproducibility and optimal performance.

Slurry Preparation: Core Principles

The primary objective of slurry preparation is to create a stable, homogeneous dispersion of black nickel oxide particles in a liquid medium. A well-prepared slurry will exhibit appropriate rheological properties for the chosen coating method, resist sedimentation of particles, and result in a uniform, defect-free coating upon application and drying/curing. Key components of a black nickel oxide slurry include:

• Black Nickel Oxide Powder: The active material, typically in nanoparticle or micron-sized form. Particle size and morphology significantly impact slurry viscosity and the final coating properties.[5][6][7]

• Solvent: The liquid medium in which the solid components are dispersed. The choice of solvent depends on the desired drying rate, compatibility with other components, and the coating method. Common solvents include deionized water, ethanol, isopropanol (B130326), and terpineol.

• Dispersant: A surfactant or polymer that adsorbs onto the surface of the black nickel oxide particles to prevent agglomeration through electrostatic or steric repulsion. This is crucial for achieving a stable, low-viscosity slurry.

• Binder: A polymeric material that provides adhesion of the coating to the substrate and cohesion within the coating itself after the solvent has evaporated. The binder also plays a role in controlling the slurry's viscosity.

Experimental Protocols

Protocol 1: Preparation of a Black Nickel Oxide Slurry for Spray Coating

This protocol outlines the preparation of a solvent-based black nickel oxide slurry suitable for application via spray coating.

Materials and Equipment:

• Black Nickel Oxide (Ni₂O₃) nanoparticles (average particle size < 50 nm)

• Solvent: Isopropanol

• Dispersant: Polymeric dispersant (e.g., BASF Efka® PU series or similar)[8]

• Binder: Acrylic resin (e.g., Kyoeisha OLYCOX KC Series)[9]

• High-shear mixer or ultrasonic bath/probe sonicator

• Magnetic stirrer and stir bar

• Beakers and graduated cylinders

• Analytical balance

Procedure:

• Solvent and Dispersant Mixing: In a beaker, combine the desired amount of isopropanol with the appropriate concentration of the polymeric dispersant (refer to Table 1 for a starting formulation). Stir the mixture with a magnetic stirrer until the dispersant is fully dissolved.

• Dispersion of Black Nickel Oxide: While stirring the solvent/dispersant mixture, slowly add the pre-weighed black nickel oxide nanoparticles. Continue stirring for 15 minutes to wet the powder.

• Homogenization: Transfer the mixture to a high-shear mixer or use a probe sonicator to break down any agglomerates and achieve a fine dispersion. If using ultrasonication, process the slurry in pulses to avoid excessive heating. A total sonication time of 20-30 minutes is typically sufficient.

• Binder Addition: Once a stable dispersion is achieved, slowly add the acrylic binder to the slurry while stirring. Continue to stir for an additional 30 minutes to ensure the binder is completely dissolved and integrated into the slurry.

• Final Mixing and Quality Control: Allow the slurry to mix on a magnetic stirrer for at least one hour to ensure homogeneity. Before use, visually inspect the slurry for any signs of agglomeration or settling. Measure the viscosity using a rotational viscometer or a Zahn cup to ensure it is within the target range for spray coating (see Table 2).

Workflow for Spray Coating Slurry Preparation:

References

• 1. gvogler.nl [gvogler.nl]
• 2. BLACK NICKEL OXIDE - Ataman Kimya [atamanchemicals.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. nmfrc.org [nmfrc.org]
• 8. basf.com [basf.com]
• 9. Sintering Binder Materials - Kyoeisha Chemical Co., Ltd. [kyoeisha-chemical.com]

Application Notes and Protocols for Spin Coating of Black Nickel Oxide Films

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the fabrication of black nickel oxide (NiO) thin films using the spin coating technique. Nickel oxide films are of significant interest for a variety of applications, including as hole transport layers in perovskite solar cells, in electrochromic devices, gas sensors, and as a catalyst.[1][2][3] The protocols outlined below are based on established methodologies from the scientific literature and are intended to provide a comprehensive guide for researchers in this field.

Overview of the Spin Coating Process for Nickel Oxide Films

Spin coating is a widely used technique for depositing uniform thin films onto flat substrates. The process involves dispensing a small amount of a precursor solution onto the center of a substrate, which is then rotated at high speed. The centrifugal force spreads the solution evenly across the substrate, and the excess is flung off. The solvent evaporates, leaving a thin film of the desired material. Subsequent heat treatment (annealing) is typically required to convert the precursor film into the final nickel oxide layer and to improve its crystallinity and properties.

A general workflow for the spin coating of nickel oxide films is depicted below.

Caption: Experimental workflow for spin coating of NiO films.

Experimental Protocols

Below are detailed protocols for the preparation of nickel oxide thin films using different precursor systems.

Protocol 1: Nickel Acetate (B1210297) Based Precursor

This protocol is commonly used for producing NiO films for applications such as gas sensors.[4]

Materials:

• Nickel acetate tetrahydrate (Ni(CH₃COO)₂·4H₂O)

• 2-methoxyethanol (B45455) (C₃H₈O₂)

• Monoethanolamine (MEA, C₂H₇NO) as a stabilizer

• Substrates (e.g., glass, ITO-coated glass, silicon)

• Acetone

• Isopropyl alcohol (IPA)

• Deionized (DI) water

Equipment:

• Spin coater

• Hotplate

• Furnace (for annealing)

• Ultrasonic bath

• Magnetic stirrer

Procedure:

• Substrate Cleaning:

  • Sequentially clean the substrates in an ultrasonic bath with acetone, isopropyl alcohol, and deionized water for 10-15 minutes each.[5]

  • Dry the substrates with a nitrogen gun or in an oven.

• Precursor Solution Preparation (0.5 M):

  • Dissolve nickel acetate tetrahydrate in 2-methoxyethanol to achieve a 0.5 M concentration.[4]

  • Add monoethanolamine (MEA) dropwise as a stabilizer while stirring. The molar ratio of MEA to nickel acetate is typically 1:1.

  • Stir the solution on a magnetic stirrer at 60°C for at least 30 minutes until a clear, homogeneous green solution is formed.[4]

  • Age the solution for 24 hours at room temperature before use.[4]

• Spin Coating:

  • Place the cleaned substrate on the spin coater chuck.

  • Dispense a sufficient amount of the precursor solution to cover the substrate.

  • The spin coating process is often performed in multiple steps to ensure uniform coverage. A typical multi-step process is:

    • 500 rpm for 5 seconds (to spread the solution).[4]

    • 3000 rpm for 30 seconds (to achieve the desired thickness).[4]

• Drying:

  • After spin coating, place the substrate on a hotplate at 110°C for 10 minutes to evaporate the solvent.[5]

• Layer-by-Layer Deposition (Optional):

  • For thicker films, repeat steps 3 and 4 until the desired number of layers is achieved. It is common to deposit at least 10 layers for a good quality film.[6]

• Annealing:

  • Place the coated substrates in a furnace and anneal at temperatures ranging from 300°C to 500°C in air for 1-2 hours.[3][7] The annealing temperature significantly influences the film's crystallinity and properties.

Protocol 2: Nickel Nitrate (B79036) Based Precursor

This method is suitable for creating NiO films for optical and electrical applications.[8]

Materials:

• Nickel nitrate hexahydrate (Ni(NO₃)₂·6H₂O)

• Deionized (DI) water

• Hydrochloric acid (HCl) as a stabilizer

• Substrates

• Cleaning solvents (as in Protocol 1)

Equipment:

• Same as Protocol 1

Procedure:

• Substrate Cleaning:

  • Follow the same procedure as in Protocol 1.

• Precursor Solution Preparation (0.8 M):

  • Dissolve 4.652 g of nickel nitrate hexahydrate in 20 mL of deionized water to create a 0.8 M solution.[8]

  • Add a few drops of hydrochloric acid as a stabilizer.[8]

  • Stir the mixture at 40°C for 2 days until a transparent solution is obtained.[8]

• Spin Coating:

  • Dispense the solution onto the cleaned substrate.

  • Spin at 2500 rpm for 30 seconds.[8]

• Preheating:

  • A preheat treatment at 200°C is recommended to initiate the formation and crystallization of the NiO film.[8]

• Layer-by-Layer Deposition:

  • Repeat steps 3 and 4 for the desired number of layers (e.g., 11, 13, 15, 17 times).[8]

• Annealing:

  • Anneal the films in a furnace at 600°C in air for 2 hours.[8][9]

Data Presentation

The properties of spin-coated nickel oxide films are highly dependent on the deposition parameters. The following tables summarize quantitative data from various studies.

Table 1: Precursor and Spin Coating Parameters

Precursor	Solvent	Concentration (M)	Spin Speed (rpm)	No. of Layers	Reference
Nickel Acetate Tetrahydrate	2-methoxyethanol	0.5	500 then 3000	5	[4]
Nickel Chloride Hexahydrate	Ethanol	0.05	3000	4-30	[6]
Nickel Nitrate Hexahydrate	Water	0.8	2500	11-17	[8]
NiO Nanoparticle Solution	IPA:DI Water	-	4000	1	[10]

Table 2: Annealing Parameters and Resulting Film Properties

Annealing Temp. (°C)	Duration (hr)	Film Thickness (nm)	Crystallite Size (nm)	Optical Bandgap (eV)	Reference
450	2	-	-	3.31 (undoped)	[4]
500	-	-	-	-	[6]
600	2	131-237	-	3.94-4.06	[8]
300	1	37.5	-	4.11	[7]
400	1	45.7	-	-	[7]
500	1	56.2	19	4.08	[7]
300	0.5	30	-	-	[10]

Characterization of Black Nickel Oxide Films

After fabrication, it is essential to characterize the films to determine their properties. Common characterization techniques include:

• X-ray Diffraction (XRD): To determine the crystal structure and crystallite size.[3][4][7]

• Scanning Electron Microscopy (SEM) and Atomic Force Microscopy (AFM): To analyze the surface morphology, grain size, and roughness.[4][7]

• UV-Vis Spectroscopy: To measure the optical transmittance and calculate the bandgap energy.[4][8]

• Four-Point Probe or Hall Effect Measurements: To determine the electrical resistivity and conductivity.[3]

Applications of Spin-Coated Black Nickel Oxide Films

Black nickel oxide films produced by spin coating have a wide range of applications, including:

• Gas Sensors: For the detection of gases like NO₂ and H₂S.[4]

• Electrochromic Devices: The optical properties of NiO can be reversibly changed by applying a voltage.[11]

• Solar Cells: As a hole transport layer in perovskite and other types of solar cells.[10]

• Catalysis: Black nickel oxide is a known catalyst for various chemical reactions.[1]

• Decorative and Anti-reflective Coatings: Providing a durable black finish.[12]

The logical relationship for the application of NiO films based on their properties is illustrated below.

Caption: Relationship between NiO properties and applications.

References

• 1. gvogler.nl [gvogler.nl]
• 2. Black Nickel Oxide – Arlimin Industries [arlimin.com]
• 3. researchgate.net [researchgate.net]
• 4. Preparation Nanostructured of Cu-Doped NiO Thin Films Using Spin Coating Method for Gas Sensors Applications [jns.kashanu.ac.ir]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. ir.uitm.edu.my [ir.uitm.edu.my]
• 8. researchgate.net [researchgate.net]
• 9. scribd.com [scribd.com]
• 10. Comparison of NiO x thin film deposited by spin-coating or thermal evaporation for application as a hole transport layer of perovskite solar cells - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08776A [pubs.rsc.org]
• 11. Improved Optical and Electrochromic Properties of NiOx Films by Low-Temperature Spin-Coating Method Based on NiOx Nanoparticles [mdpi.com]
• 12. mdpi.com [mdpi.com]

Application Notes and Protocols for the Doctor-Blade Method for Black Nickel Oxide Films

Audience: Researchers, scientists, and drug development professionals.

Introduction

This document provides a comprehensive guide to the fabrication of black nickel oxide (NiO) thin films using the doctor-blade method. This technique is a scalable and cost-effective approach for depositing uniform layers of nanoparticle-based inks, making it highly suitable for applications in various fields, including solar cells, sensors, and catalysis. The black coloration of the nickel oxide films, often attributed to the presence of metallic nickel (Ni⁰) inclusions, is particularly desirable for applications requiring high solar absorbance.[1]

These notes detail the preparation of the precursor slurry, the step-by-step doctor-blade deposition protocol, and the subsequent annealing process to achieve the desired film characteristics. Furthermore, representative data on the physical, optical, and electrical properties of the resulting films are presented in tabular format for easy reference and comparison.

Experimental Protocols

Synthesis of Black Nickel Oxide Nanoparticles

A co-precipitation method can be employed for the synthesis of black NiO nanoflakes.

Materials:

• Nickel nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O)

• Potassium hydroxide (B78521) (KOH)

• Deionized (DI) water

• Ethanol (B145695)

Procedure:

• Prepare a 0.1 M solution of nickel nitrate hexahydrate in DI water.

• Prepare a 0.2 M solution of potassium hydroxide in DI water.

• Slowly add the KOH solution to the nickel nitrate solution under vigorous stirring.

• Continue stirring for 2 hours at room temperature.

• Collect the resulting precipitate by centrifugation and wash it multiple times with DI water and then with ethanol to remove any unreacted precursors.

• Dry the precipitate in an oven at 80°C for 12 hours.

• The resulting black powder consists of NiO nanoflakes.

Preparation of Black Nickel Oxide Slurry

The preparation of a stable and homogeneous slurry with appropriate rheological properties is critical for successful doctor-blade deposition.

Materials:

• Synthesized black nickel oxide nanoparticles

• Solvent: Terpineol or a mixture of ethylene (B1197577) glycol and deionized water

• Binder: Ethyl cellulose (B213188) or Polyvinylpyrrolidone (PVP)

• Dispersant: Phosphate ester-based dispersant (e.g., Emphos PS-21A)

Procedure:

• In a beaker, dissolve the binder in the chosen solvent. The concentration of the binder is typically in the range of 5-10 wt% of the solvent.

• Add the dispersant to the binder-solvent mixture. The dispersant concentration is usually around 1-2 wt% of the black NiO nanoparticles.

• Gradually add the black nickel oxide nanoparticles to the mixture while stirring. The solid loading (concentration of NiO nanoparticles) can be varied, but a typical starting point is 20-40 wt%.

• The mixture should be subjected to ultrasonication or ball milling to ensure a homogeneous dispersion and to break up any agglomerates.

• The final slurry should have a viscosity suitable for doctor-blading, typically in the range of 1000-5000 cP. The rheological behavior should be pseudoplastic (shear-thinning).

Doctor-Blade Deposition

Equipment:

• Doctor-blade coater (manual or automated)

• Substrate (e.g., FTO glass, silicon wafer)

• Micrometer-adjustable doctor blade

Procedure:

• Clean the substrate thoroughly by sonicating in a sequence of detergent, deionized water, acetone, and isopropanol. Dry the substrate with a stream of nitrogen.

• Fix the substrate onto the bed of the doctor-blade coater.

• Set the gap between the doctor blade and the substrate using the micrometer adjustment. A typical starting gap is 50-200 µm. The wet film thickness is generally about half of the blade gap.[2]

• Pour a line of the prepared black nickel oxide slurry onto the substrate in front of the doctor blade.

• Move the doctor blade across the substrate at a constant speed. Typical coating speeds range from 5 to 50 mm/s.

• The coated substrate is then left to level for a few minutes at room temperature to allow the film to relax and become more uniform.

• Dry the film on a hotplate at a low temperature (e.g., 100-120°C) for 10-20 minutes to evaporate the solvent.

Annealing

Annealing is a crucial step to remove the organic binder and improve the crystallinity and conductivity of the film.

Procedure:

• Place the dried film in a furnace.

• Ramp up the temperature to the desired annealing temperature at a controlled rate (e.g., 5°C/min).

• Anneal the film for a specific duration, typically 1-2 hours. The annealing temperature significantly influences the film's properties. For black NiO, a two-step annealing process might be beneficial: a lower temperature step (e.g., 300°C) to burn off the organic binder, followed by a higher temperature step (e.g., 400-500°C) for crystallization. Annealing can be performed in air or in an inert atmosphere.[3][4]

Data Presentation

The following tables summarize the typical experimental parameters and the resulting film properties.

Table 1: Doctor-Blade Deposition Parameters

Parameter	Typical Range	Effect on Film Thickness
Blade Gap	50 - 300 µm	Directly proportional
Coating Speed	5 - 50 mm/s	Inversely proportional
Slurry Viscosity	1000 - 5000 cP	Directly proportional
Solid Loading	20 - 40 wt%	Directly proportional

Table 2: Annealing Temperature Effects on Black NiO Film Properties

Annealing Temperature (°C)	Crystallite Size (nm)	Optical Band Gap (eV)	Transmittance (at 550 nm)	Resistivity (Ω·cm)
300	~15 - 25	~3.6 - 3.8	Low	High
400	~25 - 35	~3.5 - 3.7	Low	Moderate
500	~35 - 50	~3.4 - 3.6	Increases slightly	Low

Note: The low transmittance is characteristic of black nickel oxide films. Higher annealing temperatures can lead to the oxidation of metallic nickel, potentially causing the film to become lighter in color and more transparent.[1]

Visualizations

Caption: Experimental workflow for black NiO film fabrication.

Caption: Key parameter relationships in doctor-blade coating.

References

• 1. researchgate.net [researchgate.net]
• 2. Flexible doctor blade-coated abiotic cathodes for implantable glucose/oxygen biofuel cells - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03471A [pubs.rsc.org]
• 3. ossila.com [ossila.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Black Nickel Oxide as a Counter Electrode in Dye-Sensitized Solar Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of black nickel oxide (NiO) as a cost-effective and efficient counter electrode material in dye-sensitized solar cells (DSSCs). This document outlines the synthesis of black nickel oxide, the fabrication of the counter electrode, the assembly of the DSSC, and the characterization of its performance.

Introduction

Dye-sensitized solar cells (DSSCs) have emerged as a promising photovoltaic technology due to their low production cost and ease of fabrication. The counter electrode is a critical component in a DSSC, responsible for catalyzing the reduction of the redox electrolyte and collecting electrons from the external circuit.[1] While platinum (Pt) is the conventional material for this purpose due to its high catalytic activity and conductivity, its high cost and scarcity are significant drawbacks for large-scale production.[2][3]

Black nickel oxide (NiO), a p-type semiconductor, has garnered significant attention as a potential alternative to platinum.[2][4] It offers several advantages, including low cost, high chemical stability, and excellent electrocatalytic activity for the iodide/triiodide (I⁻/I₃⁻) redox reaction.[5] This document provides detailed protocols for the synthesis of NiO nanoparticles, the preparation of NiO paste, the fabrication of the counter electrode, and the assembly and testing of a complete DSSC.

Performance of Black Nickel Oxide Counter Electrodes

The performance of DSSCs employing black nickel oxide-based counter electrodes has been investigated under various conditions and with different material compositions. The key performance parameters are the power conversion efficiency (PCE), fill factor (FF), open-circuit voltage (Voc), and short-circuit current density (Jsc). A summary of reported quantitative data is presented in the table below for easy comparison.

Counter Electrode Material	Power Conversion Efficiency (PCE) (%)	Fill Factor (FF)	Open-Circuit Voltage (Voc) (V)	Short-Circuit Current Density (Jsc) (mA/cm²)	Reference
Pure NiO	4.53	-	-	-	[4]
Au-doped NiO	15.95	-	-	-	[4]
Pt-NiO Nanosheets	8.40	-	-	-
Pt(E)/NiO	4.28	-	-	-	[6][7]
Conventional Pt(E)	3.16	-	-	-	[6][7]
P-NiO-0.5	9.05	-	-	-	[5]
Conventional Pt	8.51	-	-	-	[5]

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in fabricating and evaluating DSSCs with black nickel oxide counter electrodes.

Synthesis of Black Nickel Oxide (NiO) Nanoparticles

Two common methods for synthesizing NiO nanoparticles are presented below: a photo-irradiation technique and a chemical precipitation method.

Method 1: Photo-Irradiation Technique

• Precursor Solution Preparation: Prepare a 0.01 M solution of Nickel(II) nitrate (B79036) (Ni(NO₃)₂) and a 0.02 M solution of urea (B33335) ((NH₂)₂CO) in deionized water.

• Reaction Setup: In a Pyrex reactor, slowly add 30 ml of the 0.02 M urea solution to 30 ml of the 0.01 M Ni(NO₃)₂ solution under magnetic stirring at 30°C.

• Photo-irradiation: Irradiate the solution for 30 minutes using a UV lamp. A light green precipitate will form.

• Separation and Washing: Separate the precipitate by centrifugation and wash it several times with deionized water.

• Drying and Calcination: Dry the precipitate in an oven at 110°C for 1 hour, followed by calcination in a furnace at 400°C for 3 hours to obtain black-grey NiO nanoparticles.[8]

Method 2: Solvothermal Synthesis of Phosphorus-doped NiO (P-NiO)

• Precursor Solution Preparation: Mix Nickel(II) nitrate hexahydrate (Ni(NO₃)₂·6H₂O) and trioctylphosphine (B1581425) (TOP) in ethanol (B145695) at a molar ratio of 2:1.

• Solvothermal Reaction: Transfer the mixture to a Teflon-lined autoclave and heat it at 180°C for 2 hours.

• Purification: After cooling to room temperature, centrifuge the solution at 4000 rpm for 15 minutes. Repeat this washing step five times to remove unreacted precursors.

• Drying: Dry the final product in a vacuum oven overnight to obtain P-NiO powder.[5]

Preparation of NiO Paste

• Colloid Preparation: Prepare a NiO colloid by mixing 1 g of the synthesized NiO powder with a solvent mixture containing 20 ml of deionized water, 1 ml of ethanol, 0.1 ml of acetylacetone, and 0.1 ml of Triton X-100.[6]

• Homogenization: Sonicate the mixture for at least 30 minutes to ensure a uniform and well-dispersed paste.[6]

Fabrication of the Black Nickel Oxide Counter Electrode

Method 1: Spin Coating

• Substrate Cleaning: Thoroughly clean a fluorine-doped tin oxide (FTO) glass substrate using a sequence of detergent, deionized water, and ethanol in an ultrasonic bath.

• Optional Pt Layer: For a composite electrode, a thin layer of platinum can be deposited on the FTO glass using an E-beam evaporator or ion-sputtering coater.[6][7]

• NiO Deposition: Deposit 2-3 ml of the prepared NiO colloid onto the FTO (or Pt-coated FTO) substrate.[6]

• Spin Coating: Spin-coat the substrate to achieve a uniform film.

• Sintering: Sinter the coated substrate in a high-temperature furnace at 500°C for 1 hour.[6]

Method 2: Drop Coating

• Substrate Cleaning: Clean the FTO glass as described in the spin coating method.

• Slurry Preparation: Prepare a slurry by dissolving 10 mg of the synthesized P-NiO powder in 1 ml of absolute ethanol.[5]

• Deposition: Drop-coat 25 µL of the P-NiO slurry onto a 1.0 cm x 1.0 cm area of the FTO glass.[5]

• Drying: Heat the coated FTO at 60°C to evaporate the ethanol.[5]

• Annealing: Anneal the P-NiO coated FTO in a nitrogen atmosphere at 550°C for 1 hour. For pure NiO, anneal in air at the same temperature.[5]

DSSC Assembly

• Photoanode Preparation: A TiO₂ photoanode is typically prepared by coating a TiO₂ paste on an FTO substrate and then sensitizing it with a dye (e.g., N719).

• Sealing: Place a 25-63 µm thick spacer (e.g., Surlyn) on the photoanode and heat to create a seal.

• Electrolyte Injection: Fill the space between the photoanode and the counter electrode with a liquid electrolyte through a pre-drilled hole in the counter electrode. A common electrolyte consists of 0.05 M I₂, 0.1 M LiI, 0.6 M 1,2-dimethyl-3-propylimidazolium iodide (DMPII), and 0.5 M 4-tert-butylpyridine (B128874) (tBP) in a mixture of 3-methoxypropionitrile (B90507) (MPN) and acetonitrile (B52724) (ACN) (1:1 by volume).[5]

• Final Sealing: Seal the electrolyte injection hole to prevent leakage.

• Clipping: Use binder clips to hold the assembly together during measurement.

Characterization

• Material Characterization:

  • X-ray Diffraction (XRD): To determine the crystalline structure and phase purity of the synthesized NiO nanoparticles.

  • Scanning Electron Microscopy (SEM): To observe the surface morphology and thickness of the NiO film.

• Electrochemical and Photovoltaic Characterization:

  • Cyclic Voltammetry (CV): To evaluate the electrocatalytic activity of the NiO counter electrode for the I⁻/I₃⁻ redox reaction.

  • Electrochemical Impedance Spectroscopy (EIS): To investigate the charge transfer resistance at the counter electrode/electrolyte interface.

  • Current-Voltage (J-V) Measurement: To determine the key photovoltaic parameters (PCE, FF, Voc, Jsc) of the assembled DSSC under simulated sunlight (e.g., AM 1.5G, 100 mW/cm²).

Visualizations

Experimental Workflow

Caption: Experimental workflow for DSSC fabrication with a NiO counter electrode.

DSSC Working Principle

References

• 1. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 2. Counter electrodes in dye-sensitized solar cells - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C6CS00752J [pubs.rsc.org]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. chalcogen.ro [chalcogen.ro]

Application Notes and Protocols for the Functionalization of Black Nickel Oxide Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis, functionalization, and application of black nickel oxide (NiO) nanoparticles for biomedical research, particularly in the fields of drug delivery and biosensing. Detailed experimental protocols, quantitative data summaries, and workflow visualizations are included to facilitate reproducible and effective research.

Introduction to Black Nickel Oxide Nanoparticles

Black nickel oxide nanoparticles are p-type semiconductor materials that have garnered significant interest in biomedical applications due to their unique magnetic, optical, and electronic properties.[1] Their high surface-area-to-volume ratio allows for efficient surface modification and functionalization, making them promising candidates for use as drug delivery vehicles, contrast agents in bioimaging, and components of biosensors.[2][3] The ability to tailor the surface chemistry of NiO nanoparticles is crucial for enhancing their biocompatibility, stability in physiological environments, and targeting specificity.[2][4]

Synthesis of Black Nickel Oxide Nanoparticles

Two common and effective methods for the synthesis of black NiO nanoparticles are co-precipitation and sol-gel synthesis. Both methods offer control over particle size and morphology.

Co-precipitation Method

The co-precipitation method is a straightforward and cost-effective technique for synthesizing NiO nanoparticles.[5][6]

Experimental Protocol:

• Precursor Preparation: Prepare an aqueous solution of a nickel salt, such as nickel chloride hexahydrate (NiCl₂·6H₂O), at a desired concentration (e.g., 0.1 M).

• Precipitation: While vigorously stirring the nickel salt solution, slowly add a precipitating agent, such as a solution of sodium hydroxide (B78521) (NaOH) or ammonia (B1221849) solution, dropwise until a pale green precipitate of nickel hydroxide (Ni(OH)₂) is formed.[6][7]

• Washing: Collect the precipitate by centrifugation or filtration and wash it several times with deionized water and then with ethanol (B145695) to remove any unreacted precursors and byproducts.[7]

• Drying: Dry the washed precipitate in an oven at a temperature of around 70-80°C for several hours to obtain a fine powder.[7]

• Calcination: Calcine the dried nickel hydroxide powder in a muffle furnace at a temperature ranging from 300°C to 600°C for 2-4 hours.[5][7] The calcination process leads to the decomposition of nickel hydroxide into black nickel oxide nanoparticles.

Sol-Gel Method

The sol-gel method provides excellent control over the particle size, morphology, and purity of the resulting NiO nanoparticles.[1][2][8]

Experimental Protocol:

• Sol Formation: Dissolve a nickel precursor, such as nickel nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O), in a suitable solvent, which can be a mixture of isopropyl alcohol and water.[2][8]

• Gelation: Add a chelating agent or a polyol like glycerol (B35011) to the solution while stirring continuously.[8] Adjust the pH of the solution, typically to an acidic or basic condition depending on the desired particle characteristics, and continue stirring at a slightly elevated temperature (e.g., 70°C) to form a sol.[2][8]

• Drying: Dry the resulting sol in an oven at around 80°C to evaporate the solvent and obtain a gel.[8]

• Grinding and Calcination: Grind the dried gel into a fine powder and then calcine it in a furnace at temperatures typically ranging from 500°C to 900°C to obtain crystalline black NiO nanoparticles.[8]

Workflow for NiO Nanoparticle Synthesis:

Synthesis of NiO Nanoparticles.

Surface Functionalization of Black Nickel Oxide Nanoparticles

Surface functionalization is a critical step to impart desired properties to NiO nanoparticles for biomedical applications, such as improved stability, biocompatibility, and targeting capabilities.[2][4]

Carboxyl Functionalization

Introducing carboxyl groups onto the surface of NiO nanoparticles provides a versatile handle for the subsequent covalent attachment of biomolecules using carbodiimide (B86325) chemistry.

Experimental Protocol:

• Silanization: Disperse the synthesized NiO nanoparticles in an anhydrous solvent like toluene (B28343).

• Add a carboxyl-terminated silane (B1218182) agent, such as (3-Carboxypropyl)triethoxysilane.

• Reflux the mixture for several hours under an inert atmosphere with continuous stirring.

• Collect the carboxyl-functionalized nanoparticles by centrifugation or magnetic separation.

• Wash the nanoparticles thoroughly with toluene and then ethanol to remove any unreacted silane.[9]

Amine Functionalization

Amine functionalization provides positively charged surfaces that can interact with negatively charged biomolecules like nucleic acids or can be used for further conjugation reactions.

Experimental Protocol:

• Silanization: Disperse the NiO nanoparticles in ethanol.

• Add an amine-terminated silane agent, such as (3-Aminopropyl)triethoxysilane (APTES).[10]

• Sonicate the mixture for a short period and then stir at a slightly elevated temperature (e.g., 40°C) for 24 hours.[10]

• Wash the amine-functionalized nanoparticles multiple times with ethanol to remove excess silane.[10]

• Finally, disperse the nanoparticles in deionized water for storage.[10]

Conjugation of Biomolecules using EDC/NHS Chemistry

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-hydroxysuccinimide) or its water-soluble analog Sulfo-NHS are commonly used to couple amine-containing biomolecules to carboxylated nanoparticles.[11][12][13]

Experimental Protocol (Two-Step Coupling):

• Activation of Carboxyl Groups:

  • Disperse the carboxyl-functionalized NiO nanoparticles in an activation buffer (e.g., 50 mM MES buffer, pH 6.0).[11]

  • Add EDC and Sulfo-NHS to the nanoparticle suspension. A molar excess of EDC and Sulfo-NHS to the estimated number of carboxyl groups is recommended.[2]

  • Incubate the mixture for 15-30 minutes at room temperature with gentle stirring to activate the carboxyl groups.[2][11]

• Washing: Pellet the activated nanoparticles by centrifugation and wash them with a coupling buffer (e.g., PBS, pH 7.2-8.5) to remove excess EDC and Sulfo-NHS.[11]

• Conjugation:

  • Resuspend the activated nanoparticles in the coupling buffer.

  • Add the amine-containing biomolecule (e.g., peptide, antibody, or drug) to the nanoparticle suspension.

  • Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C with gentle mixing.[11]

• Quenching: Add a quenching solution (e.g., 1 M Tris-HCl, pH 8.0 or ethanolamine) to block any unreacted NHS-esters.[11]

• Final Washing: Wash the conjugated nanoparticles several times with a suitable buffer to remove any unbound biomolecules and byproducts.

Workflow for Nanoparticle Functionalization and Drug Conjugation:

Functionalization and Drug Conjugation.

Characterization of Functionalized Nanoparticles

Thorough characterization is essential to ensure the quality, stability, and functionality of the synthesized and functionalized nanoparticles.

Characterization Technique	Information Provided
Dynamic Light Scattering (DLS)	Hydrodynamic diameter and size distribution of nanoparticles in suspension.[14][15][16]
Zeta Potential Analysis	Surface charge of the nanoparticles, which is indicative of their stability in suspension and successful surface modification.[17][18][19][20]
X-ray Photoelectron Spectroscopy (XPS)	Elemental composition and chemical state of the elements on the nanoparticle surface, confirming the presence of functional groups.[5][6][21][22]
Fourier-Transform Infrared (FTIR) Spectroscopy	Identification of functional groups on the nanoparticle surface.
Transmission Electron Microscopy (TEM)	Morphology, size, and crystallinity of the nanoparticles.
Thermogravimetric Analysis (TGA)	Quantification of the amount of organic material (functional groups, ligands) on the nanoparticle surface.

Table 1: Representative Physicochemical Properties of Functionalized NiO Nanoparticles.

Nanoparticle Formulation	Average Hydrodynamic Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
Bare NiO Nanoparticles	120 ± 5.2	0.21 ± 0.03	-15.3 ± 1.8
Amine-Functionalized NiO	135 ± 4.8	0.18 ± 0.02	+28.7 ± 2.1
Carboxyl-Functionalized NiO	132 ± 5.5	0.19 ± 0.03	-35.1 ± 2.5
PEGylated NiO	150 ± 6.1	0.15 ± 0.02	-5.2 ± 0.9

Applications in Drug Delivery

Functionalized NiO nanoparticles can be loaded with therapeutic agents for targeted delivery.

Drug Loading and Release

Experimental Protocol for Drug Loading:

• Disperse the functionalized NiO nanoparticles in a suitable buffer.

• Add the drug solution to the nanoparticle suspension.

• Stir the mixture for a specified period (e.g., 24 hours) at room temperature in the dark to allow for drug loading.[23]

• Separate the drug-loaded nanoparticles from the solution by centrifugation.

• Quantify the amount of unloaded drug in the supernatant using a suitable analytical technique (e.g., UV-Vis spectroscopy or HPLC) to determine the drug loading efficiency.[23]

Experimental Protocol for In Vitro Drug Release:

• Disperse the drug-loaded nanoparticles in a release medium (e.g., phosphate-buffered saline, PBS) at a specific pH (e.g., pH 7.4 for physiological conditions and pH 5.5 for a simulated tumor microenvironment).[23]

• Place the suspension in a dialysis bag with a suitable molecular weight cut-off and immerse it in a larger volume of the release medium.[23]

• Maintain the setup at a constant temperature (e.g., 37°C) with gentle stirring.

• At predetermined time intervals, withdraw aliquots of the release medium and replace them with fresh medium.[23]

• Quantify the amount of released drug in the aliquots to determine the cumulative drug release profile.

Table 2: Representative Drug Loading and Release Data.

Nanoparticle Formulation	Drug	Drug Loading Efficiency (%)	Cumulative Release at 24h (pH 7.4) (%)	Cumulative Release at 24h (pH 5.5) (%)
Carboxyl-NiO	Doxorubicin	75 ± 4.2	15 ± 2.1	45 ± 3.5
PEG-NiO	Doxorubicin	68 ± 3.9	12 ± 1.8	38 ± 2.9

Cytotoxicity and Apoptosis Induction

Functionalized NiO nanoparticles, particularly when loaded with anticancer drugs, can induce cytotoxicity in cancer cells. One of the key mechanisms of cell death is apoptosis, which is often mediated by the Bcl-2 family of proteins.

Signaling Pathway for NiO Nanoparticle-Induced Apoptosis:

Exposure of cells to NiO nanoparticles can lead to the generation of reactive oxygen species (ROS), which in turn can trigger the intrinsic apoptosis pathway. This involves the upregulation of pro-apoptotic proteins like Bax and the downregulation of anti-apoptotic proteins like Bcl-2. The increased Bax/Bcl-2 ratio leads to the permeabilization of the mitochondrial outer membrane, the release of cytochrome c, and the subsequent activation of caspases, ultimately resulting in apoptosis.

NiO NP-Induced Apoptosis Pathway.

Applications in Antimicrobial Assays

Functionalized NiO nanoparticles have shown promise as antimicrobial agents. Their efficacy can be evaluated using standard microbiological assays.

Experimental Protocol for Minimum Inhibitory Concentration (MIC) Determination:

• Bacterial Culture: Prepare a standardized inoculum of the target bacteria (e.g., E. coli or S. aureus) in a suitable broth medium.

• Serial Dilutions: Prepare a series of twofold dilutions of the functionalized NiO nanoparticle suspension in the broth medium in a 96-well microtiter plate.

• Inoculation: Add the bacterial inoculum to each well of the microtiter plate. Include positive (bacteria only) and negative (broth only) controls.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the nanoparticles that completely inhibits the visible growth of the bacteria. This can be determined by visual inspection or by measuring the optical density at 600 nm.

Workflow for Antimicrobial Activity Testing:

Antimicrobial Activity Testing Workflow.

Conclusion

The functionalization of black nickel oxide nanoparticles opens up a wide range of possibilities for their application in biomedical research and drug development. The protocols and data presented in these application notes provide a solid foundation for researchers to design and execute experiments with these promising nanomaterials. Careful synthesis, thorough characterization, and systematic evaluation of their biological activities are crucial for the successful translation of these technologies into clinical applications.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. BAM - Papers of the month - About the quantitative analysis of the surface functional groups on nanomaterials [bam.de]
• 5. X-ray photoelectron spectroscopy of metal oxide nanoparticles: chemical composition, oxidation state and functional group content - Nanoscale Advances (RSC Publishing) [pubs.rsc.org]
• 6. X-ray photoelectron spectroscopy of metal oxide nanoparticles: chemical composition, oxidation state and functional group content - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. bettersizeinstruments.com [bettersizeinstruments.com]
• 15. horiba.com [horiba.com]
• 16. nanocomposix.com [nanocomposix.com]
• 17. Measuring Zeta Potential of Nanoparticles: Version 1.2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Measuring Zeta Potential of Nanoparticles - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. Performing Zeta Potential Measurement | Lawson Scientific Ltd [lawsonscientific.co.uk]
• 20. Zeta Potential Measurement | Springer Nature Experiments [experiments.springernature.com]
• 21. Analysis of nanoparticles and nanomaterials using X-ray photoelectron spectroscopy | Ischenko | Fine Chemical Technologies [finechem-mirea.ru]
• 22. researchgate.net [researchgate.net]
• 23. Preparation of Functional Nanoparticles-Loaded Magnetic Carbon Nanohorn Nanocomposites towards Composite Treatment | MDPI [mdpi.com]

Application Notes and Protocols: Black Nickel Oxide-Graphene Nanocomposites

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, characterization, and applications of black nickel oxide (NiO) graphene nanocomposites. Detailed protocols for common synthesis methods are provided, along with characterization techniques and a summary of their performance in energy storage and emerging biomedical applications.

Introduction

Black nickel oxide-graphene nanocomposites are hybrid materials that leverage the unique properties of both nano-sized nickel oxide particles and graphene sheets. Nickel oxide, a transition metal oxide, is known for its high theoretical specific capacitance, making it a promising material for energy storage applications.[1][2] Graphene, a single layer of sp²-hybridized carbon atoms, offers exceptional electrical conductivity, a large surface area, and mechanical robustness.[3] By combining these materials at the nanoscale, the resulting nanocomposite exhibits synergistic properties, overcoming the individual limitations of each component, such as the low conductivity of NiO and the restacking of graphene sheets.[3][4] These enhanced properties make them suitable for a range of applications, from high-performance supercapacitors to innovative biomedical technologies.[5][6][7]

Synthesis Protocols

Two common and effective methods for the synthesis of black nickel oxide-graphene nanocomposites are the hydrothermal method and the microwave-assisted method.

Hydrothermal Synthesis

The hydrothermal method involves the reaction of precursors in an aqueous solution under controlled temperature and pressure in a sealed vessel, known as an autoclave. This method allows for the formation of crystalline NiO nanoparticles directly on the surface of graphene sheets.[1]

Protocol:

• Preparation of Graphene Oxide (GO) Dispersion: Disperse a specific amount of graphene oxide (e.g., 65 mg) in deionized water (e.g., 65 mL) through ultrasonication for at least 1 hour to obtain a homogeneous dispersion.[8]

• Precursor Solution: In a separate beaker, dissolve a nickel precursor, such as nickel nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O), and a hydrolysis-controlling agent, like urea, in deionized water.[1] The mass ratio of GO to the nickel precursor can be varied to optimize the properties of the final nanocomposite.[1]

• Mixing: Add the nickel precursor solution to the graphene oxide dispersion and stir for a designated period (e.g., 2 hours) to ensure uniform mixing.[8]

• Hydrothermal Reaction: Transfer the mixture to a Teflon-lined stainless-steel autoclave and heat it to a specific temperature (e.g., 120°C) for a set duration (e.g., 24 hours).[8]

• Washing and Drying: After the autoclave has cooled to room temperature, collect the precipitate by centrifugation. Wash the product multiple times with deionized water and ethanol (B145695) to remove any unreacted precursors and byproducts.[8]

• Annealing: Dry the washed product in an oven. To convert the nickel precursor to nickel oxide and reduce the graphene oxide, anneal the dried powder in a tube furnace under a nitrogen atmosphere at a specific temperature (e.g., 400°C) for a few hours.[9]

Microwave-Assisted Synthesis

The microwave-assisted method offers a rapid and energy-efficient alternative for synthesizing NiO-graphene nanocomposites. Microwave irradiation allows for uniform and fast heating, leading to shorter reaction times compared to the hydrothermal method.[5][10]

Protocol:

• Precursor Mixture: Prepare a solution containing a nickel precursor (e.g., nickel acetate, nickel chloride, or nickel nitrate) and a graphene oxide dispersion in a suitable solvent, often a mixture of water and ethanol.[10]

• Microwave Irradiation: Place the precursor mixture in a microwave reactor and subject it to microwave irradiation at a specific power (e.g., 850W) and for a short duration (e.g., 10 minutes).[10]

• Reduction: After the initial irradiation, a reducing agent can be added, and the mixture is subjected to another round of microwave irradiation to facilitate the reduction of graphene oxide.[10]

• Collection and Washing: Collect the resulting black precipitate by filtration or centrifugation. Wash the product thoroughly with deionized water and ethanol.[10]

• Drying: Dry the final product in a vacuum oven to obtain the black nickel oxide-graphene nanocomposite powder.[10]

Characterization of Nanocomposites

A suite of analytical techniques is employed to characterize the structural, morphological, and compositional properties of the synthesized black nickel oxide-graphene nanocomposites.

• X-ray Diffraction (XRD): Used to identify the crystalline structure of the NiO nanoparticles and to confirm the presence of graphene. The diffraction peaks corresponding to the cubic phase of NiO and the characteristic peak of graphene are typically observed.[3][8]

• Scanning Electron Microscopy (SEM): Provides information on the surface morphology of the nanocomposite, revealing how the NiO nanoparticles are distributed on the graphene sheets.[3][11]

• Transmission Electron Microscopy (TEM): Offers higher resolution imaging of the nanocomposite's internal structure, allowing for the determination of the size and shape of the NiO nanoparticles and their attachment to the graphene layers.[3][9]

• Raman Spectroscopy: Used to assess the quality of the graphene in the composite and the interaction between NiO and graphene. The characteristic D and G bands of graphene, as well as peaks corresponding to Ni-O vibrations, are analyzed.[12]

• X-ray Photoelectron Spectroscopy (XPS): Determines the elemental composition and chemical states of the elements present in the nanocomposite, confirming the presence of Ni, O, and C and their respective bonding configurations.[10]

• Thermogravimetric Analysis (TGA): Evaluates the thermal stability of the nanocomposite and can be used to estimate the weight percentage of NiO in the composite.[1]

Applications

Energy Storage: Supercapacitors

Black nickel oxide-graphene nanocomposites are highly promising electrode materials for supercapacitors due to their excellent electrochemical performance. The synergistic effect between the high capacitance of NiO and the high conductivity of graphene leads to high specific capacitance, good rate capability, and long-term cycling stability.[1][5]

Electrochemical Performance Data:

Synthesis Method	Electrolyte	Current Density	Specific Capacitance (F/g)	Cycling Stability	Reference
Microwave-assisted	6 M KOH	0.3 A/g	799	90% after 1000 cycles	[5]
Hydrothermal	2 M KOH	0.1 A/g	384	>94% after 500 cycles	[1]
Hydrothermal	6 M KOH	5 A/g	240	100-120% after 1500 cycles	[4]
Microwave-assisted	Not Specified	0.5 A/g	623	Not Specified	[10]
Wet Chemical	3 M KOH	0.5 A/g	140.7	Not Specified	[13]

Biomedical Applications

The unique properties of black nickel oxide-graphene nanocomposites are also being explored for various biomedical applications, including drug delivery, cancer therapy, and as antibacterial agents.

Functionalized NiO-graphene nanocomposites can serve as carriers for targeted drug delivery. The large surface area of graphene allows for high drug loading, and the nanocomposite can be functionalized with targeting moieties, such as folic acid, to specifically bind to cancer cells.[6] The pH-sensitive nature of some formulations allows for controlled drug release in the acidic tumor microenvironment.[6] Furthermore, these nanocomposites have demonstrated cytotoxic effects against cancer cells, suggesting their potential as therapeutic agents themselves.[6]

Protocol for Doxorubicin (B1662922) Loading on Functionalized NiO-Graphene:

• Synthesis of Functionalized Nanocomposite: Synthesize folate-functionalized chitosan/reduced graphene oxide/NiO (FA-CS/rGO/NiO) nanocomposites using a solvothermal approach.[6]

• Drug Loading: Disperse the FA-CS/rGO/NiO nanocomposites in a solution of doxorubicin (DOX) and stir for a set period (e.g., 24 hours) in the dark to allow for drug adsorption onto the nanocomposite surface.

• Separation: Separate the DOX-loaded nanocomposites from the solution by centrifugation.

• Quantification: Measure the concentration of DOX in the supernatant using UV-Vis spectroscopy to determine the drug loading efficiency.

The release of doxorubicin from such nanocomposites is significantly higher at a pH of 5.0 (mimicking the tumor environment) compared to a physiological pH of 7.4.[6]

Black nickel oxide-graphene nanocomposites have shown promising antibacterial activity against various pathogenic bacteria, including both Gram-positive and Gram-negative strains.[14][15] The proposed mechanisms of antibacterial action include the generation of reactive oxygen species (ROS) and direct physical damage to the bacterial cell membrane.[16] This makes them potential candidates for the development of new antimicrobial coatings and therapies.

Visualizations

References

• 1. Hydrothermal synthesis of graphene/nickel oxide nanocomposites used as the electrode for supercapacitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nickel Oxide/Graphene Composites: Synthesis and Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Effective microwave-assisted synthesis of graphene nanosheets/NiO composite for high-performance supercapacitors - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. op.niscpr.res.in [op.niscpr.res.in]
• 9. researchgate.net [researchgate.net]
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• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Characterization and antibacterial activity of a nickel nanocomposite based on graphene [inis.iaea.org]
• 15. ir.govtsciencecollegedurg.ac.in [ir.govtsciencecollegedurg.ac.in]
• 16. Ni Nanocrystals Supported on Graphene Oxide: Antibacterial Agents for Synergistic Treatment of Bacterial Infections - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Black Nickel Oxide for Oxygen Evolution Reaction (OER)

Audience: Researchers, Scientists, and Electrochemical Energy Professionals

Introduction

The oxygen evolution reaction (OER) is a critical anodic half-reaction in electrochemical water splitting for hydrogen production and in rechargeable metal-air batteries. However, the OER involves a complex four-electron transfer process, which results in sluggish kinetics and requires significant overpotential, thereby limiting the overall energy conversion efficiency.[1] Noble metal oxides, such as RuO₂ and IrO₂, are the benchmark catalysts for OER, but their high cost and scarcity hinder large-scale applications. This has spurred extensive research into cost-effective and earth-abundant transition metal oxides as alternative electrocatalysts.

Black nickel oxide (NiOₓ) has emerged as a promising OER catalyst due to its low cost, abundance, and notable electrocatalytic activity in alkaline media.[2] Its activity is often attributed to the in-situ formation of a more active nickel oxyhydroxide (NiOOH) layer on its surface during the electrochemical process.[3] Furthermore, the performance of nickel oxide can be significantly enhanced by doping with other transition metals, particularly iron, which modulates the electronic structure and improves reaction kinetics.[4][5]

This document provides detailed protocols for the synthesis, characterization, and electrochemical evaluation of black nickel oxide as an OER catalyst.

Proposed Mechanism for Oxygen Evolution Reaction

In an alkaline electrolyte, the OER on a nickel oxide surface (denoted as 'M', the active site) is generally understood to proceed through a series of proton-coupled electron transfer steps. The process begins with the adsorption of hydroxide (B78521) ions onto the catalyst's active sites, followed by sequential electrochemical oxidation steps to form various intermediates before the final release of oxygen gas.[6]

The plausible reaction pathway is as follows:

• M + OH⁻ → M-OH + e⁻

• M-OH + OH⁻ → M-O + H₂O + e⁻

• M-O + OH⁻ → M-OOH + e⁻

• M-OOH + OH⁻ → M + O₂ + H₂O + e⁻

The actual rate-determining step and the precise nature of the active sites are subjects of ongoing research and can be influenced by the catalyst's morphology, crystallinity, and the presence of dopants.

Figure 1: Proposed mechanism for the Oxygen Evolution Reaction in alkaline media.

Experimental Protocols

Protocol 1: Synthesis of Black Nickel Oxide Nanoparticles (Co-Precipitation Method)

This protocol describes a common and scalable method for synthesizing NiO nanoparticles.

Materials:

• Nickel(II) nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O) or Nickel(II) acetate (B1210297) tetrahydrate

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Deionized (DI) water

• Ethanol (B145695)

Procedure:

• Precursor Solution: Prepare a 0.1 M aqueous solution of the nickel salt (e.g., dissolve 2.91 g of Ni(NO₃)₂·6H₂O in 100 mL of DI water).

• Precipitating Agent: Prepare a 1.0 M aqueous solution of NaOH.

• Precipitation: While vigorously stirring the nickel salt solution at room temperature, add the NaOH solution dropwise until the pH of the mixture reaches approximately 10.[7] A pale green precipitate of nickel hydroxide (Ni(OH)₂) will form.

• Aging: Continue stirring the mixture for 2 hours to ensure complete reaction and aging of the precipitate.[6]

• Washing: Collect the precipitate by centrifugation or filtration. Wash the collected solid repeatedly with DI water and then with ethanol to remove residual ions and impurities.

• Drying: Dry the washed precipitate in an oven at 60-80°C overnight.

• Calcination: Transfer the dried Ni(OH)₂ powder to a ceramic crucible. Calcine it in a muffle furnace in an air atmosphere. A typical procedure involves heating to 300-500°C for 2-3 hours.[6] The green Ni(OH)₂ will decompose into black NiO powder.

• Collection: After cooling to room temperature, grind the resulting black powder gently to obtain fine nickel oxide nanoparticles.

Figure 2: Workflow for the synthesis of black NiO nanoparticles via co-precipitation.

Protocol 2: Working Electrode Preparation

Materials:

• Synthesized NiO catalyst powder

• Conductive additive (e.g., Carbon black)

• 5 wt% Nafion® solution (binder)

• Isopropyl alcohol or a mixture of DI water and ethanol

• Substrate (e.g., Glassy Carbon Electrode (GCE), Nickel Foam, Carbon Paper)

• Micropipette, Vortex mixer, Ultrasonic bath

Procedure:

• Catalyst Ink Preparation:

  • Weigh 3-5 mg of the NiO catalyst powder and 1-2 mg of carbon black into a small vial.

  • Add 1.0 mL of isopropyl alcohol (or solvent mixture).

  • Add 15-20 µL of 5 wt% Nafion® solution.

  • Homogenize the mixture by vortexing for 10 minutes, followed by ultrasonication for at least 30 minutes to form a well-dispersed catalyst ink.

• Substrate Preparation:

  • Polish the GCE surface with alumina (B75360) suspensions (e.g., 0.3 µm then 0.05 µm) to a mirror finish, then rinse thoroughly with DI water and ethanol and allow to dry.[8]

  • For nickel foam or carbon paper, cut a desired size (e.g., 1x1 cm) and clean by sonicating in acetone, ethanol, and DI water.

• Catalyst Deposition (Drop-casting):

  • Using a micropipette, carefully drop-cast a specific volume (e.g., 5-10 µL) of the catalyst ink onto the prepared substrate surface.

  • Ensure the ink spreads evenly.

  • Dry the electrode in air or in an oven at a low temperature (e.g., 60°C) to evaporate the solvent.

  • The final catalyst loading is typically in the range of 0.1 to 1.0 mg cm⁻².

Protocol 3: Electrochemical Evaluation of OER Performance

Setup:

• Electrochemical Cell: A standard three-electrode cell.[9]

• Working Electrode (WE): The catalyst-coated substrate prepared in Protocol 2.

• Counter Electrode (CE): A platinum wire or graphite (B72142) rod.

• Reference Electrode (RE): A mercury/mercury oxide (Hg/HgO) electrode or a silver/silver chloride (Ag/AgCl) electrode. For alkaline solutions, Hg/HgO is recommended.[10]

• Electrolyte: 0.1 M or 1.0 M KOH solution.

• Potentiostat

Procedure:

• Cell Assembly: Assemble the three-electrode cell, ensuring the electrodes do not touch. Fill the cell with the alkaline electrolyte.

• Electrolyte Saturation: Sparge the electrolyte with high-purity oxygen (O₂) or an inert gas like argon (Ar) for at least 20-30 minutes before the measurement to ensure saturation and remove dissolved air.[9]

• Potential Conversion: All measured potentials should be converted to the Reversible Hydrogen Electrode (RHE) scale using the Nernst equation:

  • E(RHE) = E(Ref) + E°(Ref) + 0.059 × pH

• Conditioning: Before data collection, perform cyclic voltammetry (CV) for 10-20 cycles in the non-faradaic region to stabilize the catalyst surface.

• Linear Sweep Voltammetry (LSV):

  • Record the OER polarization curve by sweeping the potential from approximately 1.0 V to 1.8 V vs. RHE at a slow scan rate (e.g., 5 or 10 mV s⁻¹).[9][10]

  • The resulting plot of current density vs. potential is used to determine the overpotential.

• iR Correction: The uncompensated solution resistance (Ru) can cause a significant voltage drop (iRu). Measure Ru using Electrochemical Impedance Spectroscopy (EIS) and correct the LSV data post-measurement: E_corrected = E_applied - i × Ru .[9]

• Tafel Analysis:

  • Plot the corrected overpotential (η = E_corrected - 1.23 V) against the logarithm of the current density (log|j|).

  • The linear portion of this plot is the Tafel region. The slope of this line is the Tafel slope, which provides insight into the OER mechanism.

• Electrochemical Impedance Spectroscopy (EIS):

  • Perform EIS at a fixed overpotential in the OER region to analyze the charge transfer resistance (Rct). A smaller Rct indicates faster kinetics.

• Stability Test:

  • Assess the catalyst's durability using chronopotentiometry (applying a constant current density, e.g., 10 mA cm⁻², and monitoring potential over time) or chronoamperometry (applying a constant potential and monitoring current over time).

Figure 3: Workflow for electrode preparation and electrochemical evaluation.

Data Presentation

The performance of OER catalysts is primarily evaluated based on two key metrics: the overpotential required to drive a specific current density (typically 10 mA cm⁻²) and the Tafel slope.

Table 1: Representative OER Performance of Nickel Oxide-Based Catalysts in Alkaline Media

Catalyst System	Substrate	Overpotential (η) @ 10 mA cm⁻² (mV)	Tafel Slope (mV dec⁻¹)	Reference
NiOₓ	Glassy Carbon	~413	~95	[6]
NiOₓ	FTO	~350 - 430	N/A	[11]
NiO (surface dissolved)	Carbon Shell	360	53.4	[2]
NiFe₂O₄	Glassy Carbon	~370	N/A	[3]
Ni-Fe Oxide (Ni/Fe = 32/1)	Nickel Foam	291	N/A	[12]
Ni-Fe Hydroxide	Carbon Cloth	~239	~35	[5]
NiFe LDH	Ni Foam	220	33	[13]

Note: Performance metrics can vary significantly based on synthesis methods, catalyst loading, substrate, and testing conditions.

Table 2: Typical Parameters for Electrochemical Testing

Parameter	Typical Value / Condition	Purpose
Electrolyte	0.1 M or 1.0 M KOH	Provides OH⁻ ions for the reaction
Reference Electrode	Hg/HgO	Stable reference potential in alkaline media
Counter Electrode	Pt wire or Graphite rod	Completes the electrical circuit
CV Scan Rate	50 - 100 mV s⁻¹	Conditioning, ECSA measurement
LSV Scan Rate	5 - 10 mV s⁻¹	Measurement of catalytic activity
iR Correction	Applied	To remove the effect of solution resistance
Stability Test Current	10 - 100 mA cm⁻²	To assess long-term durability

Conclusion

Black nickel oxide is a highly promising, earth-abundant electrocatalyst for the oxygen evolution reaction. Its performance, while moderate in its pure form, can be substantially improved through nanostructuring, surface modification, and, most notably, doping with elements like iron. The provided protocols offer a standardized framework for synthesizing, preparing, and evaluating NiO-based catalysts, enabling researchers to reliably compare results and advance the design of efficient electrocatalysts for clean energy technologies. Consistent application of harmonized testing protocols is crucial for accurately benchmarking catalyst performance and accelerating progress in the field.[14]

References

• 1. Boosting the Electrochemical Oxygen Evolution with Nickel Oxide Nanoparticle-Modified Glassy Carbon Electrodes in Alkaline Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enhancing the oxygen evolution activity of nitrogen-doped graphitic carbon shell-embedded nickel/nickel oxide nanoparticles by surface dissolution - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Frontiers | Protocol for Screening Water Oxidation or Reduction Electrocatalyst Activity in a Three-Electrode Cell for Alkaline Exchange Membrane Electrolysis [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. youtube.com [youtube.com]
• 13. Non‐Kinetic Effects Convolute Activity and Tafel Analysis for the Alkaline Oxygen Evolution Reaction on NiFeOOH Electrocatalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 14. impact.ornl.gov [impact.ornl.gov]

Technical Notes & Optimization

Technical Support Center: Controlling Black Nickel Oxide Particle Size

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with black nickel oxide (NiO) nanoparticles. The following sections address common challenges encountered during synthesis and offer solutions to control particle size effectively.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing black nickel oxide nanoparticles with controlled particle size?

A1: The most common and effective methods for synthesizing black nickel oxide (NiO) nanoparticles with controlled particle size include chemical precipitation, sol-gel, and hydrothermal synthesis.[1][2][3] Each method offers distinct advantages and control over the final particle characteristics. Chemical precipitation is often favored for its simplicity and cost-effectiveness.[4] The sol-gel method provides excellent homogeneity, crystallinity, and uniform particle distribution.[5][6] Hydrothermal synthesis allows for the formation of well-defined crystalline structures and morphologies by controlling temperature and pressure.[7][8][9]

Q2: How does pH influence the particle size of NiO nanoparticles?

A2: The pH of the reaction solution is a critical parameter that significantly affects the nucleation and growth of NiO nanoparticles.[10] Generally, lower pH values (acidic conditions) tend to produce smaller particles, while higher pH values (alkaline conditions) lead to the formation of larger particles.[10][11] However, very high pH can sometimes lead to increased agglomeration, making it difficult to obtain well-dispersed nanoparticles.[10][12] For instance, in a sol-gel synthesis, NiO nanoparticles with an average diameter of 19-26 nm were obtained at pH 1, while at pH 11, the size increased to 24-30 nm.[11][13]

Q3: What is the role of calcination temperature in controlling NiO particle size?

A3: Calcination temperature plays a crucial role in the crystallinity and final particle size of NiO. Increasing the calcination temperature generally leads to an increase in the average crystallite size.[1][14][15][16][17][18] This is attributed to the coarsening of nanoparticles and improved crystal lattice development at higher temperatures.[1][15] For example, one study showed that the average crystalline size of NiO increased from 41 nm to over 100 nm as the calcination temperature was raised from 350 °C to 650 °C.[14] Another study reported an increase from 4.8 nm at 300°C to 15.3 nm at 500°C.[17]

Q4: How do surfactants help in controlling the particle size of NiO?

A4: Surfactants are often used in the synthesis of nanoparticles to control their size and prevent agglomeration.[19][20] They adsorb onto the surface of the newly formed particles, creating a protective layer that sterically hinders further growth and aggregation.[19] The choice and concentration of the surfactant can significantly influence the final particle size and morphology.[19][21] For instance, polymeric surfactants like PVP and PEG have been shown to be effective in producing smaller and more uniformly distributed NiO nanoparticles compared to cationic surfactants like CTAB in some chemical precipitation methods.[22]

Troubleshooting Guide

Problem	Possible Causes	Recommended Solutions
Particles are too large	High pH of the reaction mixture.[10][11]	Lower the pH of the synthesis solution. Acidic conditions generally favor the formation of smaller particles.[10][11]
High calcination temperature.[1][14][15]	Reduce the calcination temperature. Lower temperatures result in smaller crystallite sizes.[17][18]
High precursor concentration.[17][23]	Decrease the concentration of the nickel precursor in the reaction solution.[24]
Wide particle size distribution	Inhomogeneous mixing of reactants.	Ensure vigorous and uniform stirring throughout the synthesis process.
Uncontrolled nucleation and growth rates.	Introduce a surfactant or capping agent to regulate particle growth.[22][19]
Particle Agglomeration	High pH leading to rapid nucleation.[10][12]	Optimize the pH to balance nucleation and growth rates. While lower pH can reduce size, a moderate pH might be needed to prevent agglomeration.[25]
Insufficient stabilization.	Add a suitable surfactant (e.g., PVP, PEG, CTAB) to the reaction mixture to provide steric or electrostatic stabilization.[22][21]
High calcination temperature causing sintering.	Use a lower calcination temperature or a shorter calcination time.
Poor Crystallinity	Low calcination temperature.[1]	Increase the calcination temperature. Higher temperatures promote better crystal growth and structural order.[1][15]
Incomplete reaction.	Ensure the reaction goes to completion by optimizing reaction time and temperature.

Experimental Protocols

Sol-Gel Synthesis of NiO Nanoparticles

This protocol describes a general sol-gel method for synthesizing NiO nanoparticles. The final particle size can be tuned by adjusting the pH and calcination temperature.

Materials:

• Nickel nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O)

• Citric acid

• Deionized water

• Ammonia (B1221849) solution or Nitric acid (for pH adjustment)

Procedure:

• Dissolve a specific amount of nickel nitrate hexahydrate in deionized water to create a precursor solution.

• In a separate beaker, dissolve citric acid in deionized water. The molar ratio of citric acid to nickel nitrate is typically maintained at 1:1.

• Slowly add the nickel nitrate solution to the citric acid solution under constant stirring.

• Adjust the pH of the mixture to the desired level (e.g., 1, 7, or 11) by adding ammonia solution (to increase pH) or nitric acid (to decrease pH) dropwise.[11][13]

• Heat the solution at 70-80°C with continuous stirring until a viscous gel is formed.

• Dry the gel in an oven at 100-120°C for 12-24 hours to remove the solvent.

• Grind the dried gel into a fine powder.

• Calcine the powder in a furnace at a specific temperature (e.g., 400-600°C) for a set duration (e.g., 2-4 hours) to obtain black NiO nanoparticles.[6]

Co-precipitation Synthesis of NiO Nanoparticles

This protocol outlines a simple co-precipitation method for synthesizing NiO nanoparticles.

Materials:

• Nickel nitrate hexahydrate (Ni(NO₃)₂·6H₂O)

• Sodium hydroxide (B78521) (NaOH) or Ammonium hydroxide (NH₄OH)

• Deionized water

• Surfactant (e.g., PEG, PVP, CTAB - optional)[22]

Procedure:

• Prepare an aqueous solution of nickel nitrate hexahydrate.

• If using a surfactant, dissolve it in the nickel nitrate solution.[22]

• Prepare a separate aqueous solution of the precipitating agent (e.g., NaOH or NH₄OH).

• Slowly add the precipitating agent solution dropwise to the nickel nitrate solution under vigorous stirring. A precipitate of nickel hydroxide (Ni(OH)₂) will form.

• Continue stirring for a few hours to ensure the reaction is complete.

• Separate the precipitate by centrifugation or filtration and wash it several times with deionized water and ethanol (B145695) to remove any unreacted chemicals.

• Dry the precipitate in an oven at around 80-100°C.

• Calcine the dried powder at a desired temperature (e.g., 350-650°C) to convert the nickel hydroxide into nickel oxide.[14]

Data Presentation

Table 1: Effect of pH on NiO Particle Size (Sol-Gel Method)

pH	Average Particle Size (nm)	Reference
1	19 - 26	[11][13]
7	21 - 28	[11][13]
11	24 - 30	[11][13]
8	~3 (with superior homogeneity)	[10]

Table 2: Effect of Calcination Temperature on NiO Crystallite Size

Synthesis Method	Calcination Temperature (°C)	Average Crystallite Size (nm)	Reference
Co-precipitation	350	41	[14]
550	132	[14]
650	191	[14]
Hydrolytic	300	4.97	[1]
500	~17.8	[1]
700	~17.8	[1]
EG Route	300	4.8	[17]
400	9.1	[17]
500	15.3	[17]

Visualizations

Caption: General experimental workflow for the synthesis of black nickel oxide nanoparticles.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. ijirmps.org [ijirmps.org]
• 4. scilit.com [scilit.com]
• 5. pisrt.org [pisrt.org]
• 6. Sol-Gel Synthesis of Nio Nanoparticles and Investigation on Adsorption Capacity in the Removal of Cr(VI) From Aqueous Solution – Oriental Journal of Chemistry [orientjchem.org]
• 7. Hydrothermal Synthesis of Nickel Oxide and Its Application in the Additive Manufacturing of Planar Nanostructures - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. kthmcollege.ac.in [kthmcollege.ac.in]
• 10. Redirecting [linkinghub.elsevier.com]
• 11. Effect of pH Value on the Synthesis of NiO Nanoparticles and Microstructure of NiO Based Composite Anode | Scientific.Net [scientific.net]
• 12. researchgate.net [researchgate.net]
• 13. Effect of pH Value on the Synthesis of NiO Nanoparticles and Microstructure of NiO Based Composite Anode | Semantic Scholar [semanticscholar.org]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. nanojournal.ifmo.ru [nanojournal.ifmo.ru]
• 17. pubs.aip.org [pubs.aip.org]
• 18. Characterization of Nickel Oxide Nanoparticles Synthesized under Low Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 19. ijcmas.com [ijcmas.com]
• 20. ias.ac.in [ias.ac.in]
• 21. Surfactant Assisted Sol-Gel Synthesis of Nickel Oxide Nanostructures | Scientific.Net [scientific.net]
• 22. docs.sadrn.com [docs.sadrn.com]
• 23. mdpi.com [mdpi.com]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Electrical Conductivity of Black Nickel Oxide (NiO) Films

Welcome to the technical support center for researchers, scientists, and drug development professionals working with black nickel oxide (NiO) films. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimentation, with a focus on improving the electrical conductivity of NiO films.

Frequently Asked Questions (FAQs)

Q1: My as-deposited black nickel oxide film has very low conductivity. What are the primary factors I should investigate?

A1: Low conductivity in as-deposited NiO films is a common issue. The primary factors influencing conductivity are the deposition method, stoichiometry of the film, and the presence of defects. Stoichiometric NiO is theoretically an insulator.[1] P-type conductivity in NiO is primarily attributed to nickel vacancies (VNi) and the resulting formation of Ni³⁺ ions, which act as charge carriers (holes).[1][2] You should first review your deposition parameters, particularly the oxygen partial pressure, as this directly affects the film's stoichiometry.

Q2: How does the deposition technique affect the conductivity of the NiO film?

A2: The choice of deposition technique significantly impacts the structural and electrical properties of the NiO film. Various methods like sputtering, chemical bath deposition, spray pyrolysis, and sol-gel spin coating are used.[3] For instance, magnetron sputtering offers good control over film thickness and uniformity.[3] The specific parameters within each technique, such as precursor concentration, substrate temperature, and deposition rate, will also play a crucial role.

Q3: What is the role of annealing in improving the conductivity of black NiO films?

A3: Annealing is a critical post-deposition treatment to enhance the conductivity of NiO films. Generally, increasing the annealing temperature can lead to improved crystallinity and an increase in electrical conductivity.[4][5][6] For example, the electrical conductivity of NiO films prepared by chemical bath deposition increased from 6.50 x 10⁻⁴ Ω⁻¹m⁻¹ for the as-grown sample to 18.00 x 10⁻⁴ Ω⁻¹m⁻¹ for a sample annealed at 300°C.[4] Similarly, for films deposited by sol-gel spin coating, conductivity increased from 10⁻⁴ to 10⁻² (Ωcm)⁻¹ after annealing between 400°C and 700°C.[5][6] However, the optimal annealing temperature can depend on the deposition method and desired film properties.

Q4: Can doping be used to enhance the conductivity of black NiO films? What are some common dopants?

A4: Yes, doping is a highly effective method for increasing the conductivity of NiO films. Doping with elements that can create more charge carriers (holes) is a common strategy. For instance, doping with lithium (Li) via a LiF layer has been shown to significantly increase the conductivity of sputtered NiOx films from 4.77 × 10⁻⁶ S/cm to 1.18 × 10⁻⁵ S/cm.[3] This is attributed to an increase in the Ni³⁺/Ni²⁺ ratio.[3] Other common p-type dopants include copper (Cu) and zinc (Zn).[7][8] The introduction of dopants can be achieved through various methods, such as co-sputtering, adding a dopant source to the precursor solution, or post-deposition thermal diffusion.

Q5: How does the oxygen partial pressure during deposition influence the film's conductivity?

A5: The oxygen partial pressure during reactive sputtering is a critical parameter that controls the stoichiometry and, consequently, the electrical properties of the NiO film. The resistivity of NiO thin films is strongly dependent on the oxygen flow rate during deposition.[9] An oxygen-rich environment tends to create more nickel vacancies, which can lead to a higher concentration of Ni³⁺ ions and increased hole concentration, thereby improving p-type conductivity.[1][2] However, there is an optimal range for oxygen partial pressure; excessively high or low pressures can lead to off-stoichiometric films with potentially lower conductivity.[9]

Troubleshooting Guides

Issue 1: Inconsistent Conductivity Measurements Across Samples

• Possible Cause: Lack of uniformity in film thickness or composition.

• Troubleshooting Steps:

  • Verify Deposition Parameters: Ensure all deposition parameters (e.g., substrate temperature, precursor flow rates, sputtering power, deposition time) are consistent for all samples.

  • Check Substrate Placement: In techniques like sputtering or evaporation, ensure substrates are placed in a region of uniform deposition flux.

  • Characterize Film Thickness: Use techniques like profilometry or ellipsometry to confirm uniform film thickness across the substrate and between different samples.

  • Analyze Composition: Employ energy-dispersive X-ray spectroscopy (EDS) or X-ray photoelectron spectroscopy (XPS) to check for consistent elemental composition.

Issue 2: Conductivity Decreases After Annealing

• Possible Cause: The annealing temperature is too high, leading to undesirable phase changes, defect annihilation, or interaction with the substrate.

• Troubleshooting Steps:

  • Optimize Annealing Temperature: Perform a systematic study by annealing a series of identical samples at different temperatures to find the optimal condition for conductivity enhancement.

  • Control Annealing Atmosphere: The atmosphere during annealing (e.g., air, vacuum, inert gas) can significantly affect the film's properties. Ensure a controlled and consistent atmosphere.

  • Analyze Structural Changes: Use X-ray diffraction (XRD) to investigate any phase changes or significant alterations in crystallinity after annealing.

  • Consider Substrate Compatibility: Ensure the substrate material is stable at the chosen annealing temperature and does not react with the NiO film.

Issue 3: Doping Does Not Significantly Improve Conductivity

• Possible Cause: Inefficient incorporation of the dopant into the NiO lattice or the dopant concentration is not optimal.

• Troubleshooting Steps:

  • Confirm Dopant Incorporation: Use techniques like XPS or secondary ion mass spectrometry (SIMS) to verify the presence and concentration of the dopant within the film.

  • Vary Dopant Concentration: The effect of doping is often concentration-dependent. Prepare a series of samples with varying dopant concentrations to identify the optimal doping level.

  • Post-Doping Annealing: An annealing step after doping can help to activate the dopants by incorporating them into the crystal lattice.

  • Check Dopant Source: Ensure the purity and stability of the dopant precursor or target.

Data Presentation

Table 1: Effect of Annealing on the Electrical Conductivity of NiO Films

Deposition Method	Annealing Temperature (°C)	Electrical Conductivity	Reference
Chemical Bath Deposition	As-grown	6.50 x 10⁻⁴ Ω⁻¹m⁻¹	[4]
Chemical Bath Deposition	300	18.00 x 10⁻⁴ Ω⁻¹m⁻¹	[4]
Sol-Gel Spin Coating	400	~10⁻⁴ (Ωcm)⁻¹	[5][6]
Sol-Gel Spin Coating	700	~10⁻² (Ωcm)⁻¹	[5][6]
Spray Pneumatic Technique	As-deposited	-	[10]
Spray Pneumatic Technique	Annealed	0.09241 (Ω·cm)⁻¹	[10]

Table 2: Effect of Doping on the Electrical Conductivity of NiOx Films

Host Material	Dopant	Conductivity (Pristine)	Conductivity (Doped)	Reference
Sputtered NiOx	LiF	4.77 × 10⁻⁶ S/cm	1.18 × 10⁻⁵ S/cm	[3]
Combustion Processed NiOx	5% Zn	-	Greatly improved	[7]

Experimental Protocols

Protocol 1: Deposition of NiO Thin Films by Sol-Gel Spin Coating

This protocol is based on the method described for preparing nanocrystalline NiO thin films.[5][6]

• Precursor Solution Preparation:

  • Dissolve nickel nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O) in a suitable solvent like 2-methoxyethanol.

  • Add a stabilizing agent, such as monoethanolamine (MEA), in a 1:1 molar ratio to the nickel salt.

  • Stir the solution at a moderate temperature (e.g., 60°C) for a specified time (e.g., 1 hour) to obtain a clear and homogeneous solution.

  • Age the solution for a period (e.g., 24 hours) before use.

• Substrate Cleaning:

  • Thoroughly clean the glass substrates by sonicating in a sequence of detergent, deionized water, acetone, and isopropanol.

  • Dry the substrates with a stream of nitrogen gas.

• Spin Coating:

  • Dispense the precursor solution onto the cleaned substrate.

  • Spin the substrate at a specific speed (e.g., 3000 rpm) for a set duration (e.g., 30 seconds).

• Pre-heating:

  • Heat the coated substrate at a low temperature (e.g., 100°C) for a short time (e.g., 10 minutes) to evaporate the solvent.

• Annealing:

  • Anneal the films in a furnace in an air atmosphere at the desired temperature (e.g., 400-700°C) for a specified duration (e.g., 1 hour) to crystallize the NiO.[5][6]

Protocol 2: Doping of Sputtered NiOx with LiF by Evaporation

This protocol is based on the method to enhance the conductivity of sputtered NiOx films.[3]

• Sputter Deposition of NiOx:

  • Deposit a thin film of NiOx onto a suitable substrate (e.g., FTO glass) using reactive magnetron sputtering from a metallic Ni target in an Ar + O₂ atmosphere.

• LiF Evaporation:

  • Transfer the NiOx-coated substrate to a thermal evaporation chamber.

  • Evaporate a thin layer of LiF onto the surface of the NiOx film. The thickness of the LiF layer is a critical parameter to be optimized.

• Annealing:

  • Anneal the NiOx/LiF stack to facilitate the diffusion of Li⁺ ions into the NiOx layer. The annealing temperature and time should be optimized. For instance, a post-annealing step at 100°C for 30 minutes has been used.[3]

Visualizations

Caption: General experimental workflow for improving NiO film conductivity.

Caption: Key factors influencing the electrical conductivity of NiO films.

References

• 1. Oxygen partial pressure effects on nickel oxide thin films and NiO/Si diode performance - Materials Advances (RSC Publishing) DOI:10.1039/D4MA01113A [pubs.rsc.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. Enhancing Conductivity of Nickel Oxide to Achieve Scalable Preparation for High-Efficiency Perovskite Solar Modules | MDPI [mdpi.com]
• 4. chalcogen.ro [chalcogen.ro]
• 5. Effect of Annealing on Structural, Morphological, Electrical and Optical Studies of Nickel Oxide Thin Films - Journal of Surface Engineered Materials and Advanced Technology - SCIRP [scirp.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Tuning the Electrical Properties of NiO Thin Films by Stoichiometry and Microstructure [mdpi.com]
• 10. jnep.sumdu.edu.ua [jnep.sumdu.edu.ua]

Black Nickel Oxide Synthesis: A Technical Support Guide on Calcination

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions regarding the effect of calcination temperature on the crystallinity of black nickel oxide (NiO).

Frequently Asked Questions (FAQs)

Q1: What is the primary effect of increasing calcination temperature on black nickel oxide (NiO) crystallinity?

Increasing the calcination temperature generally leads to higher crystallinity and an increase in the average crystallite size of NiO nanoparticles.[1][2][3] The higher thermal energy provides the necessary activation for crystal growth, resulting in larger and more ordered crystals.[2] This is observable in X-ray Diffraction (XRD) patterns as the diffraction peaks become sharper, more intense, and their full width at half maximum (FWHM) decreases with rising temperatures.[3][4]

Q2: What is a typical temperature range for the calcination of NiO precursors?

The calcination temperature for NiO synthesis can range from 300°C to 1000°C, depending on the synthesis method and desired particle characteristics.[2][5][6] Thermal analysis of the precursor, such as Thermogravimetric Analysis (TGA), is crucial for determining the optimal temperature.[4] TGA can identify the temperature at which the precursor material, often a nickel salt or hydroxide (B78521), fully decomposes into nickel oxide.[4][7] For instance, some studies show complete decomposition into NiO occurs at or above 350°C.[4]

Q3: How does calcination temperature influence the morphology and particle size of NiO?

Calcination temperature significantly impacts particle morphology. At lower temperatures (e.g., 300-400°C), NiO particles are often smaller, may appear as porous, flake-like nanostructures, and can be more agglomerated.[2][8] As the temperature increases (e.g., 500-900°C), particles tend to grow larger, become denser, and form more well-defined, faceted crystalline shapes like cubes or polyhedrons due to sintering and coalescence.[3][8]

Q4: Besides crystallinity, what other properties of NiO are affected by calcination temperature?

Beyond crystallinity and particle size, calcination temperature influences several other key properties:

• Optical Properties : The optical band gap of NiO nanoparticles tends to decrease as the calcination temperature increases.[1][7] For example, one study reported a decrease from 3.6 eV to 3.41 eV as the temperature was raised from 350°C to 650°C.[1]

• Magnetic Properties : The magnetic behavior of NiO can change with calcination temperature. While bulk NiO is antiferromagnetic, nanocrystalline NiO synthesized at lower temperatures can exhibit weak ferromagnetic properties, which may decrease as the temperature and crystallite size increase.[1]

• Solubility : The water solubility of NiO particles generally decreases with increasing calcination temperature.[6] This can be a critical factor in applications involving biological systems.

Troubleshooting Guide

Issue 1: My XRD pattern shows very broad peaks, indicating low crystallinity.

• Probable Cause : The calcination temperature was too low or the duration was too short. Insufficient thermal energy prevents the complete decomposition of the precursor and the formation of well-defined crystal lattices.

• Solution :

  • Increase the calcination temperature. Studies consistently show that temperatures in the range of 400°C to 600°C promote higher crystallinity.[2][4]

  • Increase the calcination duration. A typical duration is between 2 to 5 hours.[1][4]

  • Perform Thermogravimetric Analysis (TGA) on your specific precursor to determine the exact temperature required for complete conversion to NiO.[4]

Issue 2: The synthesized NiO particles are heavily aggregated or sintered.

• Probable Cause : The calcination temperature was too high. High temperatures can lead to excessive crystal growth and fusion of adjacent nanoparticles (sintering), resulting in large, aggregated masses.[8]

• Solution :

  • Lower the calcination temperature. Find the optimal balance that provides good crystallinity without causing excessive sintering. A temperature range of 400-600°C is often a good starting point.[4]

  • Consider using a different synthesis route, such as a sol-gel method with a capping agent or embedding the nanoparticles in a matrix like SiO₂, which can help prevent agglomeration during calcination.[5][9]

Issue 3: The final product is not pure black nickel oxide and may contain impurities.

• Probable Cause : Incomplete decomposition of the precursor material. This can happen if the calcination temperature is not high enough to remove all residual components, such as carbonates or hydroxides.[6]

• Solution :

  • Ensure the calcination temperature is above the decomposition point of your precursor. For instance, some precursors like nickel carbonate require temperatures around 350°C for full conversion to NiO.[4]

  • Characterize the precursor using TGA to confirm the decomposition temperature.[4]

  • Ensure the precursor is thoroughly washed to remove unreacted salts before drying and calcination.[4]

Data Presentation

Table 1: Effect of Calcination Temperature on NiO Crystallite Size

Synthesis Method	Calcination Temp. (°C)	Crystallite Size (nm)	Reference
Co-precipitation	350	41	[1]
Co-precipitation	550	>100	[1]
Co-precipitation	650	>100	[1]
Ethylene Glycol Route	300	4.8	[2]
Ethylene Glycol Route	400	9.1	[2]
Ethylene Glycol Route	500	15.3	[2]
Wet Chemical	300	10.1	[7]
Wet Chemical	400	17.0	[7]
Wet Chemical	500	24.6	[7]
Wet Chemical	600	33.6	[7]
Sol-gel	300	8	[10]
Sol-gel	400	12	[10]
Sol-gel	500	22	[10]

Experimental Protocols

Protocol 1: Synthesis of NiO Nanoparticles via Chemical Co-Precipitation

This protocol describes a common method for synthesizing NiO nanoparticles where calcination temperature is a key variable.

• Precursor Preparation : Prepare a 0.1 M aqueous solution of nickel nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O). Separately, prepare a 0.1 M aqueous solution of a precipitating agent, such as ammonium (B1175870) carbonate ((NH₄)₂CO₃) or sodium hydroxide (NaOH).[4]

• Precipitation : While vigorously stirring the nickel nitrate solution, slowly add the precipitating agent solution dropwise. A greenish precipitate, typically nickel hydroxide or nickel carbonate, will form.[2][4]

• Washing : After the reaction is complete, filter the precipitate. Wash the collected solid several times with deionized water to remove any unreacted salts and byproducts. Follow with an ethanol (B145695) wash to facilitate drying.[2]

• Drying : Dry the washed precipitate in a hot air oven at a temperature between 70°C and 100°C for several hours (e.g., 10-20 hours) to remove residual water and solvent.[2][4]

• Calcination : Place the dried precursor powder in a muffle furnace. Heat the powder to the desired calcination temperature (e.g., 400°C, 500°C, 600°C) at a controlled heating rate. Maintain this temperature for a set duration, typically 2 to 5 hours, to ensure complete conversion to black NiO powder.[1][4]

• Cooling : Allow the furnace to cool down to room temperature naturally before collecting the final black NiO nanoparticle sample.

Protocol 2: Characterization by X-Ray Diffraction (XRD)

XRD is the standard technique to determine the crystallinity and crystallite size of the synthesized NiO.

• Sample Preparation : Finely grind a small amount of the calcined NiO powder to ensure random orientation of the crystallites. Mount the powder onto a sample holder.

• Instrument Setup : Use an X-ray diffractometer with Cu Kα radiation (λ = 1.5406 Å). Set the instrument to scan over a 2θ range typically from 20° to 80°.[4]

• Data Acquisition : Perform the scan using a defined step size (e.g., 0.02°) and dwell time.

• Data Analysis :

  • Phase Identification : Compare the positions of the diffraction peaks (2θ values) with standard JCPDS (Joint Committee on Powder Diffraction Standards) files, such as No. 78-0429 or 47-1049, to confirm the formation of the cubic (Fm-3m) phase of NiO.[1][2]

  • Crystallinity Assessment : Qualitatively assess crystallinity by observing the peak characteristics. Sharper and more intense peaks indicate higher crystallinity.[2][3]

  • Crystallite Size Calculation : Use the Debye-Scherrer equation to estimate the average crystallite size (D) from the FWHM (β) of the most intense diffraction peak (e.g., the (200) plane): D = (kλ) / (β cosθ) Where k is the Scherrer constant (typically ~0.9), λ is the X-ray wavelength, β is the FWHM in radians, and θ is the Bragg angle.[2]

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.aip.org [pubs.aip.org]
• 3. researchgate.net [researchgate.net]
• 4. nanojournal.ifmo.ru [nanojournal.ifmo.ru]
• 5. oiccpress.com [oiccpress.com]
• 6. Physicochemical characteristics and toxicity of nickel oxide particles calcined at different temperatures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Characterization of Nickel Oxide Nanoparticles Synthesized under Low Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. internationaljournalssrg.org [internationaljournalssrg.org]
• 10. researchgate.net [researchgate.net]

preventing agglomeration of black nickel oxide nanoparticles

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the agglomeration of black nickel oxide (NiO) nanoparticles during their experiments.

Troubleshooting Guide: Preventing Agglomeration

Agglomeration, the clumping of nanoparticles, is a common challenge that can significantly impact the properties and performance of black nickel oxide nanoparticles. This guide addresses specific issues and provides corrective actions.

Issue 1: Nanoparticles are agglomerating immediately after synthesis.

• Possible Cause: Lack of or insufficient amount of a stabilizing agent.

• Troubleshooting Steps:

  • Introduce a Capping/Stabilizing Agent: Employ surfactants or polymers to coat the nanoparticle surface, creating repulsive forces that prevent aggregation. Commonly used agents include Polyvinylpyrrolidone (PVP), Polyethylene glycol (PEG), Cetyltrimethylammonium bromide (CTAB), and Sodium dodecyl sulfate (B86663) (SDS).[1][2] Green synthesis methods utilize plant extracts which contain biomolecules that can act as both reducing and capping agents.[3][4]

  • Optimize Stabilizer Concentration: The concentration of the stabilizing agent is critical. Insufficient amounts will not provide adequate surface coverage, while excessive amounts can lead to other issues like cytotoxicity in biological applications. Titrate the concentration of the chosen stabilizer to find the optimal level for your specific synthesis conditions.

  • Ensure Homogeneous Mixing: Vigorous and consistent stirring during the addition of the precursor and reducing agent is crucial to ensure uniform coating of the nanoparticles by the stabilizing agent.

Issue 2: Agglomeration occurs after purification or washing steps.

• Possible Cause: Removal of the stabilizing agent during washing or resuspension in an incompatible solvent.

• Troubleshooting Steps:

  • Gentle Washing Procedures: Use centrifugation at lower speeds or for shorter durations to pellet the nanoparticles without stripping off the capping agent. Resuspend the pellet gently using a vortex mixer or sonication bath.

  • Solvent Compatibility: Ensure the solvent used for washing and final suspension is compatible with the chosen stabilizing agent. Some stabilizers may lose their effectiveness or detach from the nanoparticle surface in certain solvents.

  • Post-Synthesis Surface Functionalization: If extensive washing is necessary, consider a post-synthesis surface functionalization step to re-introduce a stabilizing layer.

Issue 3: The pH of the reaction mixture leads to particle instability.

• Possible Cause: The pH of the synthesis medium influences the surface charge of the nanoparticles, affecting electrostatic repulsion and stability.

• Troubleshooting Steps:

  • Optimize pH: The optimal pH for NiO nanoparticle synthesis to minimize agglomeration is often cited as pH 8.[5] At higher pH values, increased rates of hydrolysis and condensation can lead to the formation of larger, more agglomerated particles.[5] Conversely, very low pH can also lead to agglomeration due to reduced electrostatic repulsion.[6]

  • Use Buffers: Employ a suitable buffer system to maintain a stable pH throughout the synthesis process. This is particularly important for reactions that produce or consume acids or bases.

  • Monitor pH Continuously: Use a calibrated pH meter to monitor the pH of the reaction mixture in real-time and make adjustments as necessary.

Logical Troubleshooting Workflow

Caption: A flowchart for troubleshooting black nickel oxide nanoparticle agglomeration.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of black nickel oxide nanoparticle agglomeration?

A1: The main reasons for agglomeration are the high surface energy of nanoparticles, which drives them to reduce their surface area by clumping together. This is often exacerbated by:

• Inadequate stabilization: Lack of a capping agent to create repulsive forces between particles.

• Inappropriate pH: The pH of the medium affects the surface charge and electrostatic stability of the nanoparticles.[5][7]

• High reaction temperatures: Can sometimes lead to increased particle growth and fusion.

• Ineffective purification methods: Harsh washing steps can remove the protective stabilizing layer.

Q2: Which surfactants are most effective in preventing agglomeration?

A2: Several types of surfactants have been successfully used. The choice depends on the synthesis method and the intended application of the nanoparticles.

• Polymeric surfactants: Polyvinylpyrrolidone (PVP) and Polyethylene glycol (PEG) are effective steric stabilizers.[1]

• Cationic surfactants: Cetyltrimethylammonium bromide (CTAB) is a commonly used cationic surfactant.[1][8][9]

• Anionic surfactants: Sodium dodecyl sulfate (SDS) can also be used to stabilize NiO nanoparticles.[8]

Q3: How does pH affect the stability of black nickel oxide nanoparticles?

A3: The pH of the synthesis solution is a critical parameter. For nickel oxide nanoparticles, a pH of 8 has been shown to yield good crystallinity and particle size distribution.[5] Higher pH values can lead to increased agglomeration and the formation of larger particles.[5] Lower pH values can also promote agglomeration by reducing the electrostatic repulsion between particles.[6]

Q4: Can "green synthesis" methods help prevent agglomeration?

A4: Yes, green synthesis approaches using plant extracts (e.g., from Ocimum sanctum or Annona squamosa) are effective in producing stable black nickel oxide nanoparticles.[3] The biomolecules present in these extracts, such as polyphenols and flavonoids, act as both reducing agents for the nickel salt and as capping agents that naturally prevent agglomeration.[3]

Q5: What is the significance of the black color in nickel oxide nanoparticles?

A5: Stoichiometric nickel oxide (NiO) is typically green. The black color indicates non-stoichiometric NiO, which has nickel vacancies in its crystal lattice. This non-stoichiometry can influence the material's electronic and catalytic properties. The formation of black NiO is often achieved through calcination of a nickel hydroxide (B78521) precursor.[10]

Quantitative Data Summary

Table 1: Effect of Surfactant on NiO Nanoparticle Size

Surfactant	Synthesis Method	Average Particle Size (nm)	Reference
None	Chemical Precipitation	>50	[1]
PEG	Chemical Precipitation	<45	[1]
PVP	Chemical Precipitation	<50 (less effective than PEG)	[1]
CTAB	Chemical Precipitation	<50 (less effective than PEG/PVP)	[1]
CTAB	Facile Mild Method	12
SLES	Facile Mild Method	16
Triton X-100	Facile Mild Method	24

Table 2: Effect of pH on NiO Nanoparticle Size

pH	Synthesis Method	Average Particle Size (nm)	Observations	Reference
1	Sol-Gel	19-26	Less agglomeration	[7][11]
7	Sol-Gel	21-28	More agglomeration	[7][11]
8	Microwave-assisted Sol-Gel	~3	Superior crystallinity and size distribution	[5]
9	Microwave-assisted Sol-Gel	Particle size decreases from pH 9 to 11	-	[5]
10	Microwave-assisted Sol-Gel	Particle size decreases from pH 9 to 11	-	[5]
11	Sol-Gel	24-30	More agglomeration	[7][11]
12	Microwave-assisted Sol-Gel	Increased average size	Non-homogeneous size distribution and more agglomeration	[5]

Experimental Protocols

Protocol 1: Synthesis of NiO Nanoparticles using PEG as a Stabilizer (Chemical Precipitation)

• Prepare Precursor Solution: Dissolve nickel nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O) in deionized water to create a precursor solution.

• Add Surfactant: To this solution, add 1.0 gram of Polyethylene glycol (PEG) and stir until fully dissolved.

• Prepare Precipitating Agent: In a separate beaker, prepare a solution of sodium hydroxide (NaOH) in deionized water.

• Induce Precipitation: Slowly add the NaOH solution dropwise to the nickel nitrate/PEG solution while stirring vigorously. A precipitate will form.

• Wash the Precipitate: Collect the precipitate by centrifugation and wash it several times with deionized water and then with ethanol (B145695) to remove any unreacted precursors and byproducts.

• Drying and Calcination: Dry the washed precipitate in an oven at a suitable temperature (e.g., 80-100°C) to obtain nickel hydroxide. Subsequently, calcine the dried powder at a higher temperature (e.g., 400°C) to form black nickel oxide nanoparticles.[1][10]

Experimental Workflow: Chemical Precipitation with Surfactant

Caption: A workflow for the synthesis of stabilized black nickel oxide nanoparticles.

Protocol 2: Green Synthesis of NiO Nanoparticles using Plant Extract

• Prepare Plant Extract: Obtain fresh leaves of a suitable plant (e.g., Ocimum sanctum). Wash the leaves thoroughly and boil them in deionized water to create an aqueous extract. Filter the extract to remove solid residues.

• Prepare Precursor Solution: Dissolve nickel nitrate hexahydrate (Ni(NO₃)₂·6H₂O) in deionized water.

• Synthesize Nanoparticles: Add the plant extract to the nickel nitrate solution. The mixture is typically heated (e.g., to 60°C) and stirred for a specific duration. A color change in the solution indicates the formation of nanoparticles.[3] The biomolecules in the extract act as both reducing and capping agents.

• Isolate Nanoparticles: The synthesized nanoparticles can be collected by centrifugation.

• Wash and Dry: Wash the collected nanoparticles with deionized water to remove any remaining extract components and then dry them to obtain a powder. For some applications, the stable colloidal suspension may be used directly.

References

• 1. docs.sadrn.com [docs.sadrn.com]
• 2. researchgate.net [researchgate.net]
• 3. Recent Advances in the Synthesis and Stabilization of Nickel and Nickel Oxide Nanoparticles: A Green Adeptness - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [PDF] Recent Advances in the Synthesis and Stabilization of Nickel and Nickel Oxide Nanoparticles: A Green Adeptness | Semantic Scholar [semanticscholar.org]
• 5. Redirecting [linkinghub.elsevier.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Surfactant Assisted Sol-Gel Synthesis of Nickel Oxide Nanostructures | Scientific.Net [scientific.net]
• 9. Frontiers | Surfactant-Assisted Synthesis of NiO-ZnO and NiO-CuO Nanocomposites for Enhanced Photocatalytic Degradation of Methylene Blue Under UV Light Irradiation [frontiersin.org]
• 10. cibtech.org [cibtech.org]
• 11. Effect of pH Value on the Synthesis of NiO Nanoparticles and Microstructure of NiO Based Composite Anode | Semantic Scholar [semanticscholar.org]

Technical Support Center: Synthesis of Black Nickel Oxide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of black nickel oxide (NiO). The information is tailored for researchers, scientists, and professionals in drug development who utilize NiO in their work.

Frequently Asked Questions (FAQs)

Q1: What is "black" nickel oxide, and how does it differ from green nickel oxide?

A1: Black nickel oxide is a form of NiO that is typically non-stoichiometric, meaning the ratio of nickel to oxygen deviates from 1:1.[1][2] This non-stoichiometry, which can include the presence of Ni³⁺ ions or even elemental nickel (Ni⁰), is responsible for its black color.[3] Green nickel oxide, in contrast, is generally considered to be stoichiometric NiO.[1][2]

Q2: What are the common impurities or secondary phases encountered during black NiO synthesis?

A2: Common impurities and secondary phases can include:

• Nickel Hydroxide (B78521) (Ni(OH)₂): Incomplete decomposition of the precursor can leave residual nickel hydroxide.[4][5]

• Higher Nickel Oxides (e.g., Ni₂O₃): Formation of these phases can occur under specific pH and potential conditions.[6]

• Elemental Nickel (Ni⁰): The presence of elemental nickel has been identified as a contributor to the black color of some NiO samples.[3]

• Unreacted Precursors: Depending on the synthesis route, residual precursor salts (e.g., nitrates, acetates) may remain if the reaction or calcination is incomplete.[7][8]

Q3: Which characterization techniques are essential for determining the phase purity of synthesized NiO?

A3: The following techniques are crucial for assessing phase purity:

• X-ray Diffraction (XRD): This is the primary technique used to identify the crystal structure and phase composition of the synthesized material.[9][10][11] The presence of sharp, well-defined peaks corresponding to the cubic NiO structure indicates good crystallinity. Additional peaks may signify the presence of impurities.

• Fourier-Transform Infrared Spectroscopy (FTIR): FTIR can be used to identify the characteristic vibrational bands of Ni-O bonds and to detect the presence of residual hydroxides or carbonates.[5]

• Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy (EDS): SEM provides information on the morphology and particle size of the NiO, while EDS can confirm the elemental composition and detect elemental impurities.[11]

• X-ray Photoelectron Spectroscopy (XPS): XPS is a surface-sensitive technique that can determine the oxidation states of nickel (Ni²⁺, Ni³⁺) and identify surface contaminants.[12]

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of black nickel oxide.

Issue 1: The final product is green or light gray instead of black.

• Possible Cause: The synthesized NiO is likely stoichiometric or has low defect density. The black color is often associated with non-stoichiometry.[1][2]

• Troubleshooting Steps:

  • Adjust Annealing Temperature: A lower calcination temperature (e.g., around 300-450 °C) may result in a blacker product due to incomplete combustion of organic precursors or the formation of a more defective structure.[13] Conversely, very high temperatures (e.g., >600 °C) can lead to a greener, more crystalline NiO.[14][15]

  • Modify the Atmosphere: Annealing in a controlled, slightly reducing atmosphere or in air (as opposed to pure oxygen) can promote the formation of non-stoichiometric NiO.

  • Vary the Precursor: The choice of nickel precursor (e.g., nitrate (B79036), acetate, chloride) can influence the morphology and stoichiometry of the final product.[7][8][16] Experimenting with different precursors may yield a blacker product.

Issue 2: XRD analysis shows the presence of Ni(OH)₂ peaks in the final product.

• Possible Cause: Incomplete conversion of the nickel hydroxide precursor to nickel oxide.

• Troubleshooting Steps:

  • Increase Annealing Temperature and/or Duration: Ensure the calcination temperature is sufficient for the complete dehydration of Ni(OH)₂ to NiO (typically above 300 °C).[5][17] Increasing the duration of the annealing step can also promote complete conversion.

  • Control Heating Rate: A slower heating rate during calcination can sometimes facilitate a more complete decomposition of the precursor.[16]

  • Optimize pH during Precipitation: The pH during the initial precipitation of the nickel hydroxide precursor can affect its thermal stability. Ensure the pH is optimal for the formation of a precursor that decomposes cleanly.[4]

Issue 3: XRD pattern shows broad, poorly defined peaks, indicating low crystallinity.

• Possible Cause: The annealing temperature was too low, or the duration was too short.

• Troubleshooting Steps:

  • Increase Annealing Temperature: Higher annealing temperatures generally lead to increased crystallinity and sharper XRD peaks.[14][15][18]

  • Increase Annealing Duration: A longer hold time at the target annealing temperature can improve the crystallinity of the NiO.

Issue 4: The presence of unexpected phases, such as Ni₂O₃ or metallic Ni, is detected.

• Possible Cause: The synthesis conditions (pH, potential, atmosphere) favored the formation of these phases.

• Troubleshooting Steps:

  • Control pH: The pH of the reaction medium is a critical parameter. For instance, in electrochemical deposition, higher pH can lead to the formation of higher nickel oxides.[6][19] For precipitation methods, a pH around 11 has been found to be optimal for NiO nanoparticle formation in some studies.[20]

  • Control Atmosphere: To avoid the formation of metallic nickel, ensure a sufficiently oxidizing atmosphere during synthesis and annealing, unless Ni⁰ is a desired component.[3] Conversely, a reducing atmosphere can be used to intentionally produce Ni-NiO composites.[21]

  • Select Appropriate Precursor and Fuel (for combustion synthesis): In solution combustion synthesis, the choice of fuel (e.g., glycine, urea) and the fuel-to-oxidizer ratio can influence the final phase composition.[21][22]

Experimental Protocols

Protocol 1: Synthesis of Black NiO via Chemical Precipitation and Calcination

This protocol is a generalized procedure based on common chemical precipitation methods.[15][23][24]

• Precursor Solution Preparation: Dissolve a nickel salt (e.g., nickel nitrate hexahydrate, Ni(NO₃)₂·6H₂O) in deionized water to form a 1 M solution.

• Precipitation: While vigorously stirring, slowly add a precipitating agent (e.g., 1 M sodium hydroxide solution) dropwise to the nickel salt solution until the pH reaches approximately 11-12. A pale green precipitate of nickel hydroxide (Ni(OH)₂) will form.

• Aging: Continue stirring the mixture at room temperature for 1-2 hours to allow the precipitate to age.

• Washing: Centrifuge the precipitate and wash it several times with deionized water and then with ethanol (B145695) to remove any unreacted ions.

• Drying: Dry the washed precipitate in an oven at 60-80 °C overnight.

• Calcination: Place the dried Ni(OH)₂ powder in a ceramic crucible and calcine it in a muffle furnace in air at a temperature between 300 °C and 500 °C for 2-4 hours. The resulting powder should be black.

Protocol 2: Characterization by X-ray Diffraction (XRD)

• Sample Preparation: Finely grind a small amount of the synthesized NiO powder using an agate mortar and pestle. Mount the powder on a sample holder.

• Instrument Setup: Use a diffractometer with Cu Kα radiation (λ = 1.5406 Å).

• Data Collection: Scan the sample over a 2θ range of 20° to 80° with a step size of 0.02° and a dwell time of 1-2 seconds per step.

• Data Analysis: Identify the crystalline phases present by comparing the experimental diffraction pattern with standard diffraction patterns from a database (e.g., JCPDS). The standard card for cubic NiO is JCPDS No. 47-1049.[18]

Quantitative Data Summary

Table 1: Influence of Annealing Temperature on NiO Crystallite Size

Annealing Temperature (°C)	Synthesis Method	Average Crystallite Size (nm)	Reference
300	Hydrolytic Precipitation	4.97	[9]
300	Chemical Precipitation	~29	[15]
400	Chemical Precipitation	~30	[15]
500	Hydrolytic Precipitation	~17.8	[9]
500	Chemical Precipitation	~30.9	[15]
600	Microwave-assisted	~15	[14]
700	Hydrolytic Precipitation	~17.8	[9]
900	Hydrolytic Precipitation	8.27	[9]

Table 2: Effect of pH on NiO Nanoparticle Size

pH	Synthesis Method	Average Particle Size (nm)	Reference
1	Chemical Precipitation	19-26	[20]
7	Chemical Precipitation	21-28	[20]
11	Chemical Precipitation	24-30	[20]
13	Precipitation	~28	[4]

Visualizations

Troubleshooting workflow for black NiO synthesis.

Relationship between synthesis parameters and resulting phases.

References

• 1. nanotrun.com [nanotrun.com]
• 2. Nickel(II) oxide - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Characterization of Nickel Oxide Nanoparticles Synthesized under Low Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 6. content.ampp.org [content.ampp.org]
• 7. The Influence of a Nickel Precursor on the Synthesis of Nanosized NiO Material Using the Hydrothermal Method: Characterization and Electrocatalytic Oxidation of Methanol | Scientific.Net [scientific.net]
• 8. ISSN: 2278-1374 Original Article Influence of precursors on formation of NiO nanostructures in hydrothermal synthesis | Semantic Scholar [semanticscholar.org]
• 9. mdpi.com [mdpi.com]
• 10. edlib.net [edlib.net]
• 11. updatepublishing.com [updatepublishing.com]
• 12. Unraveling the Magnetic Properties of NiO Nanoparticles: From Synthesis to Nanostructure [mdpi.com]
• 13. BLACK NICKEL OXIDE - Ataman Kimya [atamanchemicals.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. journals.yu.edu.jo [journals.yu.edu.jo]
• 16. sigaa.ufpi.br [sigaa.ufpi.br]
• 17. researchgate.net [researchgate.net]
• 18. smsjournals.com [smsjournals.com]
• 19. tus.elsevierpure.com [tus.elsevierpure.com]
• 20. researchgate.net [researchgate.net]
• 21. mdpi.com [mdpi.com]
• 22. scispace.com [scispace.com]
• 23. Annealing Effect on Nickel Oxide Nanoparticles Properties | Jordan Journal of Physics [jjp.yu.edu.jo]
• 24. ijnrd.org [ijnrd.org]

Technical Support Center: Synthesis of Black Nickel Oxide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of black nickel oxide (NiO). The following information addresses common issues related to controlling the morphology of NiO by varying the precursor materials.

Troubleshooting Guide

This guide addresses specific problems you might encounter during your experiments.

Problem	Potential Cause	Suggested Solution
Uncontrolled Particle Size and Agglomeration	The choice of precursor salt and the absence of a suitable surfactant can lead to rapid, uncontrolled nucleation and growth.	- Precursor Selection: Nickel nitrate (B79036) often results in more uniform and smaller nanoparticles compared to nickel chloride.[1] - Surfactant Use: Employ surfactants like polyethylene (B3416737) glycol (PEG) or polyvinylpyrrolidone (B124986) (PVP) to control particle size and prevent agglomeration. PEG has been shown to be particularly effective in reducing nanoparticle size.[2][3]
Inconsistent or Undesirable Morphology	The anion of the nickel precursor salt (e.g., NO₃⁻, Cl⁻, SO₄²⁻, CH₃COO⁻) significantly influences the final morphology of the NiO nanostructures.[4][5][6][7]	- For Nanoflowers: The presence of chloride ions (Cl⁻) tends to promote the formation of nanoflower-like structures.[4][6][7] - For Pine-cone or Nanowire Structures: Nitrate ions (NO₃⁻) can lead to the formation of unique pine-cone morphologies with nanowire attachments.[4][6] - For Honeycomb Structures: Acetate (B1210297) ions (CH₃COO⁻) have been shown to produce honeycomb-type surface morphologies.[4][6][7] - For Nanorods: Higher reaction temperatures during solvothermal synthesis can favor the formation of nanorods.[5] - For Spherical Particles: Using nickel nitrate hexahydrate in a sol-gel method can produce spherical nanoparticles.[8]
Poor Crystallinity of NiO	The calcination temperature is too low or the duration is insufficient to convert the precursor (e.g., nickel hydroxide) completely to the crystalline NiO phase.	Increase the calcination temperature. Studies have shown that increasing the annealing temperature enhances the crystallinity and size of NiO nanoparticles.[2] A common temperature range is 300-600°C.[2]
Formation of Green NiO Instead of Black NiO	The black color of NiO is often attributed to non-stoichiometry (the presence of Ni³⁺ ions) or the presence of metallic nickel (Ni⁰) impurities.[9][10] Stoichiometric NiO is typically green.[9]	- Synthesis Method: Chemical precipitation methods followed by calcination at appropriate temperatures (e.g., 400°C) can yield black, non-stoichiometric NiO.[9] - Avoid High Sintering Temperatures: Very high sintering temperatures (e.g., above 450-900°C) can lead to the oxidation of any metallic nickel and result in pale green, stoichiometric NiO.[10]

Frequently Asked Questions (FAQs)

Q1: Which nickel precursor is best for synthesizing NiO nanoparticles?

The "best" precursor depends on the desired morphology and properties of the final NiO material. Nickel nitrate, nickel chloride, and nickel acetate are the most commonly used precursors.[2] Nickel nitrate is often favored for producing more uniform and smaller nanoparticles.[1] However, the anion of the salt plays a crucial role in determining the final morphology.[4][5][6][7]

Q2: How do the anions of the precursor salt affect the morphology of NiO?

The anions present during synthesis (e.g., nitrate, chloride, acetate) can act as structure-directing agents, influencing the growth habit of the NiO crystals. This leads to different morphologies such as nanoflowers (from chloride), pine-cones (from nitrate), and honeycombs (from acetate).[4][6][7]

Q3: What is the role of a surfactant in NiO synthesis?

Surfactants such as PEG, PVP, and CTAB are used to control the size and prevent the agglomeration of NiO nanoparticles.[2][3] They adsorb onto the surface of the growing nanoparticles, sterically hindering their aggregation.

Q4: How does the synthesis method influence the final NiO morphology?

Different synthesis methods provide different reaction conditions (e.g., temperature, pressure, reaction rate), which in turn affect the nucleation and growth of NiO crystals. Common methods include:

• Hydrothermal Synthesis: This method, conducted in a sealed vessel at elevated temperature and pressure, can produce various hierarchical structures like nanoflowers and pine-cones.[4][6]

• Sol-Gel Method: This technique involves the formation of a sol (a colloidal suspension) and a gel, which upon heat treatment yields nanoparticles. It can be used to produce spherical NiO nanoparticles.[8]

• Chemical Precipitation: This is a simple and cost-effective method where a precipitating agent (like NaOH) is added to a nickel salt solution to form a nickel hydroxide (B78521) precursor, which is then calcined to form NiO.[2][3][11]

Q5: What causes the black color in black nickel oxide?

The black color of NiO is generally associated with non-stoichiometry, which means there is a deviation from the perfect Ni:O ratio. This can be due to the presence of Ni³⁺ ions in the crystal lattice.[9] Some studies also suggest that the black color can be due to the presence of metallic nickel (Ni⁰) impurities.[10] Stoichiometric NiO is typically pale green.[9]

Experimental Protocols

Chemical Precipitation Synthesis of NiO Nanoparticles

This protocol is adapted from a method using nickel nitrate as a precursor and PEG as a surfactant.[2]

Materials:

• Nickel nitrate hexahydrate (Ni(NO₃)₂·6H₂O)

• Sodium hydroxide (NaOH)

• Polyethylene glycol (PEG, MW=6000)

• Deionized water

Procedure:

• Dissolve 8.70 g of nickel nitrate hexahydrate in 60 ml of deionized water in a beaker (Solution A).

• In a separate beaker, dissolve 3.0 g of sodium hydroxide and 1.0 g of PEG in 150 ml of deionized water (Solution B).

• Slowly add Solution A to Solution B while stirring continuously with a magnetic stirrer.

• Continue stirring the resulting solution.

• Filter the precipitate and wash it thoroughly with deionized water.

• Dry the obtained precipitate.

• Calcine the dried powder at 300-600°C for 2 hours in a furnace to obtain NiO nanoparticles.

Hydrothermal Synthesis of NiO with Controlled Morphology

This protocol is based on a method demonstrating the influence of precursor anions.[4][6][7]

Materials:

• Nickel salt (Nickel Nitrate, Nickel Chloride, or Nickel Acetate)

• Urea (CO(NH₂)₂)

• Cetyltrimethylammonium bromide (CTAB)

• Deionized water

Procedure:

• Prepare separate aqueous solutions of the chosen nickel salt, urea, and CTAB.

• Mix the solutions in a Teflon-lined stainless-steel autoclave.

• Seal the autoclave and heat it to a specific temperature (e.g., 100-180°C) for a designated period (e.g., 12-24 hours).

• Allow the autoclave to cool down to room temperature naturally.

• Collect the precipitate by filtration, wash it with deionized water and ethanol.

• Dry the product in an oven.

• Calcine the dried powder at a suitable temperature (e.g., 300-400°C) to obtain the final NiO nanostructure.

Data Presentation

Table 1: Influence of Precursor Anion on NiO Morphology and Properties

Precursor Anion	Resulting Morphology	Particle/Feature Size	Specific Surface Area (m²/g)	Electrochemical Performance	Reference
Nitrate (NO₃⁻)	Pine-cone with nanowires	-	High	Highest Pseudocapacitance (279 F/g)	[4][6]
Acetate (CH₃COO⁻)	Honeycomb	-	Intermediate	Intermediate Pseudocapacitance, High Reversibility	[4][6][7]
Chloride (Cl⁻)	Nanoflower	-	Lower	Lower Pseudocapacitance	[4][6][7]
Sulfate (SO₄²⁻)	Agglomerated shapeless grains	-	-	-	[12]

Table 2: Effect of Precursor on NiO Nanocrystal Size (Sol-Gel Method)

Precursor	Resulting Morphology	Crystallite Size (nm)	Reference
Nickel Nitrate Hexahydrate	Spherical	72.16	[8]
Nickel Acetate Tetrahydrate	Rod-like	38.63	[8]
Nickel Sulfate Hexahydrate	Hexagonal with hollow	32.84	[8]

Visualizations

References

• 1. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 2. ijnnonline.net [ijnnonline.net]
• 3. docs.sadrn.com [docs.sadrn.com]
• 4. Nanoscale morphology dependent pseudocapacitance of NiO: Influence of intercalating anions during synthesis - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 5. Anion effect on the control of morphology for NiC2O4·2H2O nanostructures as precursors for synthesis of Ni(OH)2 and NiO nanostructures and their application for removing heavy metal ions of cadmium(II) and lead(II) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [PDF] Nanoscale morphology dependent pseudocapacitance of NiO: Influence of intercalating anions during synthesis. | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. scholarhub.ui.ac.id [scholarhub.ui.ac.id]
• 9. cibtech.org [cibtech.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. ijirmps.org [ijirmps.org]
• 12. ISSN: 2278-1374 Original Article Influence of precursors on formation of NiO nanostructures in hydrothermal synthesis | Semantic Scholar [semanticscholar.org]

Technical Support Center: Optimizing Annealing of Black Nickel Oxide Films

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the annealing of black nickel oxide (NiO) films.

Troubleshooting Guide

This guide addresses common problems, their potential causes related to the annealing process, and recommended solutions.

Problem	Potential Cause(s)	Recommended Solutions
Low Electrical Conductivity / High Resistivity	1. Incomplete oxidation or presence of metallic nickel.[1][2] 2. High concentration of defects and grain boundaries acting as scattering centers.[3] 3. Oxygen evaporation from the film at high annealing temperatures.[4] 4. Annealing in an inert atmosphere (e.g., N₂) can lead to the formation of metallic nickel.[1][2]	1. Anneal in an oxygen-rich atmosphere (air or pure O₂) to promote complete oxidation.[1][4] 2. Optimize annealing temperature; temperatures between 300°C and 400°C are often optimal for improving crystallinity without introducing excessive defects.[5][6] 3. For rapid thermal annealing (RTA), an O₂ atmosphere can help prevent oxygen loss.[4] 4. Avoid purely inert atmospheres unless a specific non-stoichiometric phase is desired.
Poor Optical Transmittance	1. Incomplete crystallization or amorphous film structure. 2. Presence of Ni³⁺ ions and other defects.[4] 3. Surface roughness and light scattering.	1. Increase annealing temperature to improve crystallinity; however, be mindful of potential oxygen loss at very high temperatures.[3][7] 2. Annealing in an O₂ atmosphere can improve transmittance compared to Ar or N₂.[4] 3. Optimize the deposition process to achieve a smoother as-deposited film.
Film Delamination or Cracking	1. High thermal stress due to a large mismatch in thermal expansion coefficients between the NiO film and the substrate. 2. Too rapid heating or cooling rates during the annealing process. 3. Film is too thick.	1. Use a slower ramp rate for heating and a controlled cooling process. 2. Consider a multi-step annealing process with intermediate temperature holds. 3. Optimize the deposition process to create thinner, more adherent films.
Inconsistent or Non-reproducible Results	1. Variations in annealing atmosphere composition. 2. Fluctuations in annealing temperature or duration. 3. Inconsistent pre-annealing cleaning procedures.	1. Ensure a stable and controlled gas flow during annealing. 2. Calibrate the furnace regularly and use a precise temperature controller. 3. Standardize substrate cleaning protocols before film deposition.

Frequently Asked Questions (FAQs)

Q1: What is the optimal annealing temperature for black nickel oxide films?

A1: The optimal annealing temperature depends on the deposition method and the desired film properties. However, a common range is 300°C to 500°C.[5] Annealing below 300°C may result in incomplete crystallization, while temperatures above 500°C can lead to oxygen evaporation and increased resistivity.[4][5] For instance, post-deposition annealing at 300°C under an O₂ atmosphere has been shown to produce optimum NiO properties.[5]

Q2: How does the annealing atmosphere affect the properties of NiO films?

A2: The annealing atmosphere significantly influences the stoichiometry and, consequently, the electrical and optical properties of NiO films.

• Air or Oxygen (O₂): Generally promotes the formation of stoichiometric NiO, leading to improved transparency and p-type conductivity due to the creation of nickel vacancies.[1][4] An O₂ atmosphere during rapid thermal annealing (RTA) has been identified as optimal for improving mobility and transmittance.[4]

• Nitrogen (N₂) or Argon (Ar): Annealing in an inert atmosphere can lead to oxygen loss from the film, potentially resulting in the formation of metallic nickel and a decrease in conductivity.[1][2]

• Vacuum: Similar to inert atmospheres, annealing under vacuum can lead to oxygen deficiency in the film.[8]

Q3: What is the effect of annealing time on NiO film properties?

A3: Longer annealing times can lead to improved crystallinity and larger grain sizes.[6] However, excessively long annealing times, especially at higher temperatures, can also promote the diffusion of substrate materials into the film or lead to further oxygen loss. A typical annealing duration is between 1 and 2 hours.[7][9] For RTA, the duration is much shorter, often around 1 minute.[4]

Q4: My NiO film's conductivity decreases after annealing at high temperatures. Why?

A4: The decrease in conductivity at higher annealing temperatures (e.g., above 400-500°C) is often attributed to the evaporation of oxygen from the NiO lattice.[4] This reduces the concentration of nickel vacancies (which act as charge carriers in p-type NiO), thereby increasing the film's resistivity.[4]

Q5: Can I anneal NiO films on any substrate?

A5: While NiO can be deposited and annealed on various substrates like glass, silicon, and ITO-coated glass, it's crucial to consider the thermal stability and thermal expansion coefficient of the substrate.[10][11] A large mismatch in thermal expansion can lead to stress, cracking, or delamination of the film during the heating and cooling cycles.

Data Presentation

Table 1: Effect of Annealing Temperature on NiO Film Properties (Annealed in Air)

Annealing Temperature (°C)	Crystallite Size (nm)	Resistivity (Ω·cm)	Optical Band Gap (eV)
As-deposited	-	High	-
250	8.21	17.40 x 10⁴	-
300	49	-	3.94
350	-	-	-
400	8.54	11.15 x 10⁴	3.86
500	-	-	3.75
600	-	-	3.60
700	-	-	3.47

Data compiled from multiple sources for illustrative purposes.[3][6]

Table 2: Influence of Annealing Atmosphere on NiO Film Properties (at 300°C RTA)

Annealing Atmosphere	Carrier Mobility (cm²/V·s)	Transmittance (%)
Ar	-	Slightly Increased
N₂	-	Slightly Increased
O₂	3.42	50 (Significantly Improved)

Data from a study on RF sputtered NiO films.[4]

Experimental Protocols

Protocol 1: Deposition of NiO Films by RF Magnetron Sputtering

• Substrate Preparation:

  • Clean the desired substrate (e.g., glass, silicon) sequentially in an ultrasonic bath with acetone, isopropyl alcohol, and deionized water for 5-10 minutes each.

  • Dry the substrates using a high-purity nitrogen gun.

• Sputtering System Setup:

  • Mount the cleaned substrates onto the substrate holder in the sputtering chamber.

  • Use a high-purity nickel (Ni) or nickel oxide (NiO) target.

  • Evacuate the chamber to a base pressure of at least 10⁻⁶ Torr.

• Deposition Process:

  • Introduce the sputtering gas, typically a mixture of Argon (Ar) and Oxygen (O₂). The O₂/Ar flow ratio is a critical parameter that influences the stoichiometry of the as-deposited film.

  • Set the working pressure, typically in the range of 5-20 mTorr.[11]

  • Apply RF power to the target (e.g., 300 W).[10]

  • To ensure film uniformity, rotate the substrate holder during deposition.[4]

  • Pre-sputter the target for a few minutes with the shutter closed to remove any surface contaminants.[4]

  • Open the shutter and deposit the film to the desired thickness.

• Post-Deposition:

  • Turn off the RF power and gas flow.

  • Allow the substrates to cool to room temperature before venting the chamber.

Protocol 2: Thermal Annealing of NiO Films

• Furnace Preparation:

  • Place the NiO-coated substrates in a quartz tube furnace or a rapid thermal annealing (RTA) system.

  • Purge the furnace with the desired annealing gas (e.g., air, N₂, O₂) for a sufficient time to ensure a stable atmosphere.

• Heating Cycle:

  • Set the desired annealing temperature (e.g., 300°C - 500°C).

  • Program the temperature controller with a specific ramp-up rate (e.g., 5-10°C/min) to minimize thermal shock.

• Annealing Dwell:

  • Once the target temperature is reached, hold for the desired duration (e.g., 1-2 hours for furnace annealing, ~1 minute for RTA).[4][7]

• Cooling Cycle:

  • After the dwell time, allow the furnace to cool down naturally to room temperature. A controlled slow cooling rate is preferable to prevent film cracking.

• Sample Retrieval:

  • Once at room temperature, retrieve the annealed samples for characterization.

Mandatory Visualizations

Caption: Experimental workflow for depositing and annealing black nickel oxide films.

Caption: Troubleshooting logic for low conductivity in annealed NiO films.

References

• 1. researchgate.net [researchgate.net]
• 2. Annealing atmosphere effect on Ni states in the thermal-decomposed NiO>x> films for perovskite solar cell application - Xi'an Jiaotong University [scholar.xjtu.edu.cn:443]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. smsjournals.com [smsjournals.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. daneshyari.com [daneshyari.com]
• 10. pubs.aip.org [pubs.aip.org]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Reducing Defects in Black Nickel Oxide Thin Films

Welcome to the Technical Support Center for black nickel oxide (NiO) thin film deposition. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during their experiments. Here you will find detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and quantitative data to assist in minimizing defects and achieving high-quality black NiO thin films.

Troubleshooting Guides

This section provides solutions to common problems encountered during the deposition of black nickel oxide thin films.

Issue 1: Film Cracking or Peeling (Poor Adhesion)

Q: Why are my black NiO thin films cracking or peeling off the substrate?

A: Cracking and peeling are typically signs of high internal stress within the film or poor adhesion to the substrate. This can be caused by several factors:

• Mismatch in Thermal Expansion Coefficient (TEC): A significant difference between the TEC of the NiO film and the substrate material can induce stress upon heating or cooling, leading to cracks.[1][2]

• Excessive Film Thickness: Thicker films are more prone to cracking as stress accumulates with increasing thickness. A general guideline is to keep the film thickness below 0.5 microns to mitigate cracking issues.[2]

• Inadequate Substrate Cleaning: Contaminants on the substrate surface can act as a weak boundary layer, preventing strong adhesion.[3][4][5]

• High Deposition Rate: A very high deposition rate can lead to a more disordered and stressed film structure.

• Inappropriate Annealing Process: Rapid heating or cooling rates during annealing can create thermal shock, resulting in cracks.[1]

Solutions:

• Substrate Selection: Choose a substrate with a thermal expansion coefficient that is closely matched to that of NiO.

• Optimize Film Thickness: Deposit thinner films. If a thicker film is required, consider a multi-layer deposition approach with annealing between each layer.[1][2]

• Thorough Substrate Cleaning: Implement a rigorous substrate cleaning protocol. This may include ultrasonic cleaning in solvents like acetone (B3395972) and isopropanol, followed by rinsing with deionized water and drying with nitrogen.[6][7] Plasma etching can also be used to create a more active and clean surface.[1]

• Control Deposition Rate: Reduce the deposition rate to allow for the formation of a more stable and less stressed film.

• Optimize Annealing: Employ a gradual heating and cooling ramp rate (e.g., 5-10°C/min) during annealing to prevent thermal shock.[1] A two-step annealing process at a lower temperature to stabilize the film before the final high-temperature anneal can also be beneficial.[1]

Issue 2: Pinholes or Voids in the Film

Q: What is causing pinholes and voids in my black NiO films?

A: Pinholes are microscopic holes in the film that can compromise its performance. They are often caused by:

• Particulate Contamination: Dust or other particles on the substrate surface or in the deposition environment can shadow the substrate, leading to pinholes.[8]

• Gas Evolution: Trapped gases or volatile materials within the film can escape during deposition or annealing, leaving behind voids.[8]

• Incomplete Coalescence: During the initial stages of film growth, islands of NiO form. If these islands do not fully merge, pinholes can remain in the final film.

• High Precursor Concentration (Sol-Gel): A high concentration of the precursor solution can lead to the formation of defects during the drying and annealing stages.[9]

• Hydrogen Bubbles (Electrodeposition): In electrodeposition, hydrogen bubbles adhering to the cathode surface can prevent uniform film deposition, resulting in pits and pinholes.[10][11]

Solutions:

• Maintain a Clean Environment: Work in a cleanroom environment and ensure that the substrate and deposition chamber are free of particulates.[8]

• Degas Substrates: Pre-heating the substrates in a vacuum can help to remove adsorbed gases.

• Optimize Deposition Parameters: Adjust deposition parameters such as temperature and pressure to promote better film coalescence.

• Adjust Precursor Concentration (Sol-Gel): Optimize the molarity of the precursor solution. Lower concentrations may lead to denser films.[9]

• Use Wetting Agents/Additives (Electrodeposition): The addition of wetting agents to the electroplating bath can reduce the surface tension and prevent hydrogen bubbles from sticking to the surface.[10]

Issue 3: Non-Uniform or Hazy Films

Q: My black NiO films appear non-uniform in color or have a hazy appearance. What could be the cause?

A: Non-uniformity and haziness can stem from several issues related to the deposition process and film properties:

• Inconsistent Deposition Rate: An uneven deposition rate across the substrate will result in variations in film thickness and, consequently, its optical properties.[8]

• Surface Roughness: High surface roughness can lead to light scattering, giving the film a hazy appearance.[12]

• Phase Impurities: The presence of other nickel oxide phases (e.g., Ni2O3) or nickel hydroxide (B78521) (Ni(OH)2) can affect the film's color and transparency.[13]

• Incorrect Stoichiometry: Deviations from the optimal Ni:O ratio can impact the film's optical absorption.

• Contamination in the Plating Bath (Electrodeposition): Organic or metallic contaminants can co-deposit with the nickel oxide, leading to a dull or hazy finish.[11]

Solutions:

• Ensure Uniform Deposition: Optimize the geometry of the deposition setup (e.g., substrate-to-source distance) and ensure uniform heating of the substrate. Substrate rotation during sputtering can also improve uniformity.

• Control Surface Morphology: Adjust deposition parameters to achieve a smoother film. For example, in sputtering, lower pressure and higher substrate temperature can lead to denser, smoother films.[14]

• Control Film Composition: Carefully control the reactive gas partial pressure (e.g., oxygen in sputtering) to achieve the desired stoichiometry. Post-deposition annealing can also help to form the correct NiO phase.

• Maintain Plating Bath Purity (Electrodeposition): Regularly filter the plating solution and use high-purity anodes and chemicals to avoid contamination.[15]

Frequently Asked Questions (FAQs)

• Q1: What are the most common types of defects in black nickel oxide thin films? A1: Common defects include pinholes, cracks, crazing, voids, blistering, peeling (delamination), and variations in thickness or color.[8] These defects can arise from issues with substrate preparation, the deposition process itself, or post-deposition treatments like annealing.

• Q2: How does the choice of deposition method affect the types of defects observed? A2: Each deposition method has its characteristic defects. For instance, electrodeposited films can suffer from pitting due to hydrogen evolution,[10][11] while sol-gel films may be prone to cracking due to shrinkage during drying and annealing.[2] Sputtered films can have issues with columnar growth and void formation depending on the deposition pressure and temperature.

• Q3: What is the role of annealing in defect reduction? A3: Annealing can be a double-edged sword. On one hand, it can improve the crystallinity and density of the film, which can help to reduce certain types of defects like voids.[16] On the other hand, if not performed carefully, it can introduce new defects like cracks due to thermal stress.[1][2] A controlled annealing process with gradual temperature ramps is crucial.

• Q4: Can substrate surface preparation significantly impact film quality? A4: Absolutely. The cleanliness and smoothness of the substrate are critical for good film adhesion and minimizing defects.[3][4][5] A contaminated or rough substrate surface can lead to a host of problems, including peeling, pinholes, and non-uniform growth.

• Q5: How can I quantitatively measure the defect density in my films? A5: Defect density can be quantified using various microscopy techniques. Scanning Electron Microscopy (SEM) can be used to visualize and count larger defects like cracks and pinholes over a specific area. Atomic Force Microscopy (AFM) is excellent for characterizing surface roughness and identifying smaller-scale defects. For transparent substrates, optical microscopy can also be a useful tool.

Quantitative Data on Deposition Parameters and Film Properties

The following tables summarize the impact of key deposition parameters on the properties of black NiO thin films, which are often correlated with defect formation.

Table 1: Effect of Sputtering Parameters on NiO Thin Film Properties

Parameter	Effect on Film Properties	Reference
Substrate Temperature	Higher temperatures generally lead to larger grain sizes and improved crystallinity, which can result in lower resistivity. However, it can also increase stress.	[17]
Oxygen Partial Pressure	Affects stoichiometry, with higher oxygen content leading to p-type conductivity. Can influence crystallinity, with excessive oxygen potentially reducing it.	[12][18]
Sputtering Power	Higher power can increase the deposition rate but may also lead to a more disordered film structure and increased defects.	[5]
Working Pressure	Lower working pressures can result in denser films with smoother surfaces due to higher adatom mobility.	[19]

Table 2: Influence of Electrodeposition Parameters on Black Nickel Film Quality

Parameter	Effect on Film Quality	Reference
Current Density	Higher current densities can lead to finer-grained deposits but may also increase internal stress and the risk of defects. Optimal ranges are typically between 2-3 A/dm².	[14][20][21]
pH of the Bath	The pH affects the composition of the deposited film, influencing the formation of NiO, Ni(OH)₂, and other species.	[13]
Bath Temperature	Affects the deposition rate and the properties of the coating. Higher temperatures can improve conductivity but may also alter the film's morphology.	[13]
Additives	Wetting agents and brighteners can significantly improve the quality of the deposit by preventing pitting and promoting a uniform, bright finish.	[10]

Table 3: Sol-Gel Synthesis Parameters and Their Impact on NiO Film Characteristics

Parameter	Effect on Film Characteristics	Reference
Precursor Concentration	Higher concentrations can lead to thicker films but may also increase the likelihood of cracking upon drying and annealing.	[9][22]
Annealing Temperature	Crucial for the conversion of the precursor to crystalline NiO. Higher temperatures generally improve crystallinity and density but can also cause stress and cracking if not controlled.	[16][23]
Solvent Type	The choice of solvent can influence the sol-gel reaction kinetics and the morphology of the resulting film.	[16]
Withdrawal Speed (Dip-Coating)	Affects the thickness of the deposited film.	[8]

Experimental Protocols for Low-Defect Black NiO Thin Films

Protocol 1: RF Magnetron Sputtering

This protocol aims to produce smooth and adherent NiO thin films.

• Substrate Preparation:

  • Ultrasonically clean the substrate (e.g., glass or silicon) in a sequence of acetone, isopropanol, and deionized water for 15 minutes each.

  • Dry the substrate with a stream of high-purity nitrogen gas.

  • Optional: Perform an in-situ plasma etch of the substrate in the sputtering chamber to remove any remaining organic contaminants.

• Deposition Parameters:

  • Target: High-purity NiO ceramic target.

  • Base Pressure: Evacuate the chamber to a base pressure of at least 5 x 10⁻⁶ Torr.

  • Working Gas: A mixture of Argon (Ar) and Oxygen (O₂). A typical O₂/(Ar+O₂) ratio is 5-10%.

  • Working Pressure: Maintain a working pressure of 5-10 mTorr.

  • RF Power: Start with a moderate RF power (e.g., 100-150 W) to control the deposition rate.

  • Substrate Temperature: Heat the substrate to a temperature between 200°C and 400°C to promote adatom mobility and a denser film.

  • Substrate Rotation: Rotate the substrate during deposition to ensure uniformity.

• Post-Deposition Annealing:

  • Anneal the films in a tube furnace in an air or oxygen atmosphere.

  • Use a slow ramp rate for heating and cooling (e.g., 5°C/minute) to a final temperature of 400-500°C for 1-2 hours to improve crystallinity and stoichiometry.

Protocol 2: Electrodeposition

This protocol is for depositing a uniform black nickel oxide coating.

• Substrate Preparation:

  • Degrease the conductive substrate (e.g., steel or ITO-coated glass) with an alkaline cleaner.

  • Rinse thoroughly with deionized water.

  • Activate the surface by dipping it in a dilute acid solution (e.g., 10% HCl) for a short period.[1]

  • Rinse again with deionized water immediately before placing it in the electroplating bath.

• Electrolyte Composition (Example):

  • Nickel Sulfate (NiSO₄·6H₂O): 100 g/L

  • Nickel Chloride (NiCl₂·6H₂O): 40 g/L

  • Boric Acid (H₃BO₃): 30 g/L

  • Wetting agent (as per supplier's recommendation)

• Deposition Parameters:

  • pH: Adjust the pH of the bath to between 4.0 and 4.6.

  • Temperature: Maintain the bath temperature between 48°C and 55°C.

  • Current Density: Use a constant current density in the range of 2-3 A/dm².

  • Anode: Use a high-purity nickel anode.

  • Agitation: Gentle agitation of the electrolyte is recommended to ensure uniform deposition.

• Post-Treatment:

  • Rinse the coated substrate thoroughly with deionized water.

  • Dry the film carefully.

  • Annealing in air at 300-400°C can be performed to convert any co-deposited hydroxides to oxides and improve the film's properties.

Protocol 3: Sol-Gel Synthesis

This protocol describes the preparation of NiO thin films using a spin-coating method.

• Precursor Solution Preparation (0.4 M Example):

  • Dissolve nickel acetate (B1210297) tetrahydrate (Ni(CH₃COO)₂·4H₂O) in absolute ethanol (B145695) to achieve a 0.4 M concentration.[16]

  • Add a stabilizing agent like monoethanolamine (MEA) in a 1:1 molar ratio to the nickel precursor.[16]

  • Stir the solution on a magnetic stirrer at 60°C for at least 30 minutes until a clear, homogeneous solution is formed.[16]

  • Age the solution for 24 hours before use.

• Substrate Preparation:

  • Clean the substrates using the same procedure as for sputtering (ultrasonic cleaning in solvents).

• Deposition (Spin-Coating):

  • Dispense a small amount of the precursor solution onto the center of the substrate.

  • Spin the substrate at a speed of around 3000 rpm for 30 seconds.

  • Dry the coated substrate on a hotplate at a low temperature (e.g., 100-150°C) for 10 minutes to evaporate the solvent.

  • Repeat the coating and drying steps to achieve the desired thickness.

• Annealing:

  • Place the dried films in a furnace and anneal in air.

  • Use a slow heating ramp (e.g., 5°C/min) to the final annealing temperature (typically 400-500°C) and hold for 1-2 hours.

  • Allow the furnace to cool down slowly to room temperature.

Visualizing Defect Reduction Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the logical workflows for troubleshooting and preventing common defects in black NiO thin films.

Caption: A workflow diagram for troubleshooting common defects in black NiO thin films.

Caption: The influence of deposition parameters on film properties for achieving low-defect films.

References

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. unicheminc.com [unicheminc.com]
• 4. unicheminc.com [unicheminc.com]
• 5. What Is Adhesion In Thin Film? The Key To Preventing Coating Failure - Kintek Solution [kindle-tech.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Common problems and troubleshooting methods for nickel electroplating - Knowledge [superbheating.com]
• 11. Complete Guide to Electroplating Defects & Issues | SPC Blog [sharrettsplating.com]
• 12. csmantech.org [csmantech.org]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. scribd.com [scribd.com]
• 16. Nickel Oxide Films Deposited by Sol-Gel Method: Effect of Annealing Temperature on Structural, Optical, and Electrical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. diva-portal.org [diva-portal.org]
• 20. chemistryjournal.net [chemistryjournal.net]
• 21. researchgate.net [researchgate.net]
• 22. [PDF] Preparation and Characterization of p‒Type Semiconducting NiO Thin Films Deposited by Sol‒Gel Technique | Semantic Scholar [semanticscholar.org]
• 23. researchgate.net [researchgate.net]

achieving uniform thickness in black nickel oxide coatings

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in achieving uniform thickness in black nickel oxide coatings.

Troubleshooting Guide

This guide addresses common issues encountered during the black nickel oxide coating process in a question-and-answer format.

Question: Why is my black nickel oxide coating not uniform in color, showing streaks or patches?

Answer: Non-uniform color is a common issue that can stem from several factors throughout the plating process. The most frequent causes include:

• Inadequate Substrate Preparation: The cleanliness of the substrate is critical for uniform coating adhesion and appearance.[1][2] Any residual oils, grease, or oxides will lead to patchy or streaky deposits. A thorough multi-step cleaning process is essential.[1][3]

• Improper Current Density: The applied current density directly influences the deposition rate and morphology of the coating.[4][5] Using a current density that is too high can lead to coarse, uneven deposits, while a density that is too low may result in a thin, non-uniform layer.[4][6]

• Insufficient or Excessive Agitation: Agitation of the plating bath is crucial for maintaining a uniform concentration of ions at the cathode surface.[7][8] Inadequate agitation can cause depletion of metal ions near the substrate, leading to uneven plating.[8] Conversely, excessive agitation can disrupt the diffusion layer and cause patchy coatings.[7]

• Incorrect Bath Temperature: The temperature of the electroplating bath affects the mobility of ions and the deposition rate.[7] Operating outside the optimal temperature range can result in poor quality and non-uniform coatings.

• Bath Contamination: Contaminants in the plating bath, such as organic materials or metallic impurities, can interfere with the deposition process and cause a variety of coating defects, including discoloration and unevenness.[9]

Question: What causes the black nickel oxide coating to peel or have poor adhesion?

Answer: Poor adhesion is often a result of improper surface preparation or issues with the plating process itself. Key causes include:

• Poor Substrate Cleaning: The most common cause of poor adhesion is an improperly cleaned substrate.[2] Any contaminants left on the surface will prevent a strong bond from forming between the substrate and the coating.

• Oxide Layers on the Substrate: A thin, invisible oxide layer on the substrate can significantly hinder adhesion.[10] An acid activation step is often necessary to remove this layer immediately before plating.[3][10]

• Lack of a Nickel Underlayer: For many substrates, applying a thin underlayer of bright or dull nickel is recommended to improve the adhesion of the black nickel coating.[10]

• Incorrect Bath Chemistry or pH: The composition and pH of the plating bath must be maintained within strict limits.[10] An imbalanced bath can lead to stressed deposits that are prone to peeling.

Question: Why is my coating appearing gray or another off-color instead of black?

Answer: The color of the black nickel coating is highly dependent on the bath composition and operating parameters. Deviations from the desired black color can be caused by:

• Incorrect Bath Composition: The concentrations of nickel salts, zinc salts (if applicable), and other additives like thiocyanates are critical for achieving a black color.[10][11]

• Incorrect pH Level: The pH of the plating bath has a significant impact on the color of the deposit.[10] For some bath chemistries, a pH of 2-3 is required for a black coating, while higher pH values can result in gray or even white deposits.[10]

• Inappropriate Current Density: The current density must be within a specific range to produce a black deposit.[10] Outside of this range, the color can shift to gray or other shades.

• Bath Aging: As the plating bath is used, the concentrations of its components change, which can affect the color of the coating.[3] Regular replenishment and maintenance of the bath are necessary.[3]

Question: I'm observing pitting or a rough surface on my coating. What is the cause?

Answer: Pitting and roughness are common defects that can be attributed to several factors:

• Gas Bubbles: Hydrogen gas can evolve at the cathode during electroplating.[4] If these bubbles adhere to the surface, they can cause small pits in the coating.[12] Proper agitation helps to dislodge these bubbles.[8]

• Solid Particles in the Bath: Undissolved salts or other particulate matter in the plating solution can become incorporated into the coating, leading to a rough surface. Continuous filtration of the bath is recommended.

• High Current Density: Operating at too high a current density can lead to the formation of a rough, nodular deposit.[4]

• Poor Substrate Preparation: A rough or poorly prepared substrate surface will result in a rough coating.[2]

Frequently Asked Questions (FAQs)

Q1: What is the typical thickness of a black nickel oxide coating?

A1: Black nickel coatings are typically thin, with a thickness ranging from 0.2 to 2.0 micrometers (µm).[10] For applications like solar absorbers, the thickness is carefully controlled to optimize optical properties.[11]

Q2: How can I measure the thickness of my black nickel oxide coating?

A2: Several methods can be used to measure the thickness of thin coatings:

• X-Ray Fluorescence (XRF): This is a non-destructive method that is highly accurate for measuring the thickness of thin metallic coatings.[13][14]

• Micrometers: For thicker electroless nickel coatings, a calibrated micrometer can be used by measuring the part before and after plating.[13][15]

• Cross-Sectioning: This is a destructive method where the part is cut, mounted, and polished to view the coating layer under a microscope.[16] This allows for direct measurement of the thickness.

• Coulometric Method: This technique involves anodically dissolving a defined area of the coating and measuring the charge passed to determine the thickness.[17]

Q3: What are the key parameters I need to control to achieve a uniform coating?

A3: The key parameters to control for a uniform black nickel oxide coating are:

• Current Density: Maintain a constant and uniform current density across the entire surface of the part.

• Temperature: Keep the plating bath at a stable, optimal temperature.

• Agitation: Ensure consistent and moderate agitation to maintain uniform ion concentration.[7][18]

• Bath Composition and pH: Regularly monitor and maintain the chemical composition and pH of the plating bath.[10]

• Substrate Preparation: Implement a rigorous and consistent cleaning and activation process for all parts.[1][2]

Q4: Is a post-treatment necessary for black nickel oxide coatings?

A4: Yes, a post-treatment or supplementary coating is often recommended. Black oxide coatings by themselves offer limited corrosion protection.[19] Applying an oil, wax, or lacquer after-finish can significantly improve corrosion resistance and enhance the appearance of the coating.[19][20]

Data Presentation

Table 1: Typical Operating Parameters for Black Nickel Electroplating

Parameter	Recommended Range	Consequence of Deviation
Current Density	0.1 - 0.5 A/dm²	Too High: Rough, non-uniform, or burnt deposits. Too Low: Slow deposition, thin or patchy coating.[4][10]
Temperature	20 - 40 °C	Too High: Can narrow the optimal current density range and affect color. Too Low: Slower deposition rate.[10]
pH	2.0 - 6.0 (highly bath dependent)	Varies by bath: Can significantly alter the color from black to gray or white.[10]
Agitation	Moderate (e.g., mechanical stirring, air bubbling)	Too Low: Non-uniform coating due to ion depletion. Too High: Patchy coating.[7][8]
Plating Time	5 - 20 minutes	Affects the final thickness of the coating.[11]

Experimental Protocols

Protocol for Achieving a Uniform Black Nickel Oxide Coating via Electrodeposition

This protocol outlines the key steps for depositing a uniform black nickel oxide coating on a metallic substrate.

1. Substrate Preparation:

• Mechanical Cleaning: If necessary, mechanically polish the substrate to remove any major surface defects and achieve a uniform surface finish.

• Degreasing: Immerse the substrate in an alkaline degreasing solution to remove oils and grease. Follow with a thorough rinse in deionized water. A water break test should be performed to ensure the surface is free of organic contaminants.[3]

• Acid Activation: Dip the cleaned substrate into a dilute acid solution (e.g., 10% sulfuric acid or 18-36% hydrochloric acid) to remove any surface oxides.[3][10] The duration will depend on the substrate material.

• Final Rinse: Thoroughly rinse the activated substrate with deionized water immediately before placing it in the plating bath.

2. Plating Bath Preparation:

• Prepare the black nickel plating solution according to a specific formulation. A common bath contains nickel sulfate, zinc sulfate, and ammonium (B1175870) thiocyanate.

• Adjust the pH of the bath to the desired value using dilute sulfuric acid or ammonia (B1221849) solution.

• Heat the bath to the optimal operating temperature and ensure it is stable.

3. Electroplating Process:

• Setup: Suspend the prepared substrate (cathode) and inert or nickel anodes in the plating bath. Ensure proper electrical connections.

• Deposition: Apply the predetermined current density and begin the plating process.

• Agitation: Maintain consistent, moderate agitation throughout the plating duration.

• Monitoring: Monitor the current, voltage, and temperature throughout the process to ensure they remain stable.

• Duration: Plate for the time required to achieve the desired coating thickness.

4. Post-Treatment:

• Rinsing: Immediately after plating, thoroughly rinse the coated substrate with deionized water to remove any residual plating solution.

• Drying: Dry the part completely using a suitable method (e.g., compressed air).

• Supplementary Coating: Apply a supplementary coating such as oil, wax, or lacquer to enhance corrosion resistance and appearance.[19]

Visualizations

Caption: Experimental workflow for achieving a uniform black nickel oxide coating.

Caption: Troubleshooting logic for common black nickel oxide coating defects.

References

• 1. 6 Key Steps to a Successful Nickel Plating Process: Raymond Helps You Achieve Excellence - Raymond (Changzhou) Equipment Co., Ltd. | Plating Automation Solution Provider [leimengequ.com]
• 2. casf.ca [casf.ca]
• 3. rpsonline.com.sg [rpsonline.com.sg]
• 4. Effect of current density on the microstructure and morphology of the electrodeposited nickel coatings - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemistryjournal.net [chemistryjournal.net]
• 6. mdpi.com [mdpi.com]
• 7. proplate.com [proplate.com]
• 8. youtube.com [youtube.com]
• 9. Black Oxide Coatings: Common Problems and Remedies - Alpha DetroitAlpha Detroit [alphadetroit.com.au]
• 10. Black Nickel Coatings: From Plating Techniques to Applications [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Complete Guide to Electroplating Defects & Issues | SPC Blog [sharrettsplating.com]
• 13. quora.com [quora.com]
• 14. A Complete Guide to Zinc and Nickel Coating Thickness Analysis [vrxrf.com]
• 15. How is Coating Thickness Measured? | Resources | DeFelsko [defelsko.com]
• 16. vistaeng.com [vistaeng.com]
• 17. finishingandcoating.com [finishingandcoating.com]
• 18. nmfrc.org [nmfrc.org]
• 19. The Basics of Black Oxide - SWD, Inc. [swdinc.com]
• 20. The Power of Black Oxide Coating in Achieving Durable, Uniform FinishAlpha Detroit [alphadetroit.com.au]

reproducibility challenges in black nickel oxide synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address reproducibility challenges encountered during the synthesis of black nickel oxide. It is designed for researchers, scientists, and drug development professionals to help navigate common issues and ensure consistent experimental outcomes.

Troubleshooting Guide

This guide addresses specific problems that may arise during the synthesis of black nickel oxide, offering potential causes and recommended solutions in a question-and-answer format.

Question 1: The final product is green or grey, not black. What went wrong?

Answer:

The color of nickel oxide is a strong indicator of its stoichiometry. Green or grey coloration typically suggests the formation of stoichiometric NiO, whereas black coloration is characteristic of non-stoichiometric nickel oxide (Ni₁₋ₓO), which has Ni²⁺ vacancies and Ni³⁺ ions. The presence of metallic nickel (Ni⁰) can also contribute to the black color.[1][2][3]

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Incomplete Conversion of Precursor: The precursor (e.g., nickel hydroxide (B78521), nitrate (B79036), or carbonate) was not fully decomposed.	Increase the calcination/annealing temperature or duration. A temperature of at least 400°C is often required for the conversion.[4]
Stoichiometric Formation: The synthesis conditions favored the formation of stoichiometric NiO.	Synthesis from the elements by heating the metal in oxygen can yield grey to black powders, indicating non-stoichiometry.[4] Pyrolysis of nickel(II) compounds such as the hydroxide, nitrate, and carbonate tends to yield a light green powder.[4]
Oxidation of Metallic Nickel: If metallic nickel was present, it may have been fully oxidized to stoichiometric NiO at higher sintering temperatures.	Sintering at temperatures from 450°C to 900°C can trigger the progressive oxidation of Ni⁰, leading to pale green NiO samples.[1] Consider using a lower annealing temperature if the presence of some Ni⁰ is desired for the black coloration.

Question 2: The synthesized nickel oxide nanoparticles are heavily agglomerated. How can this be prevented?

Answer:

Agglomeration of nanoparticles is a common issue driven by high surface energy. This can be mitigated by using surfactants or by optimizing synthesis parameters.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
High Surface Energy of Nanoparticles: The inherent tendency of nanoparticles to reduce their surface energy leads to clumping.	Introduce a surfactant during the synthesis process. Polymeric surfactants like PVP and PEG, as well as cationic surfactants like CTAB, have been shown to reduce agglomeration.[5][6] PEG and PVP are often more effective in achieving narrow size distribution and weak agglomeration.[5]
Inappropriate Calcination Temperature: High calcination temperatures can lead to sintering and the formation of larger, agglomerated particles.	Optimize the calcination temperature. Lower temperatures generally result in smaller, less agglomerated particles. For example, in one study, increasing the heat-treatment temperature from 300°C to 600°C led to more evident agglomeration.
Uncontrolled Precipitation: Rapid precipitation can lead to the formation of poorly-defined, agglomerated particles.	Control the rate of addition of the precipitating agent. Slow, dropwise addition with vigorous stirring can promote the formation of more uniform and less agglomerated nanoparticles.

Question 3: The particle size of the synthesized black nickel oxide is inconsistent between batches. How can reproducibility be improved?

Answer:

Inconsistent particle size is a frequent reproducibility challenge. Strict control over key synthesis parameters is crucial for achieving consistent results.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Fluctuations in pH: The pH of the reaction medium significantly influences nucleation and growth rates, thereby affecting particle size.[7][8]	Precisely control and monitor the pH throughout the synthesis. Use a calibrated pH meter and add acid or base dropwise to maintain the desired pH.
Variations in Temperature: Both the reaction temperature and the calcination temperature play a critical role in determining the final particle size.[9]	Use a temperature-controlled reaction vessel and a calibrated furnace. Ensure that the temperature profiles (heating rate, final temperature, and duration) are identical for each batch.
Inconsistent Precursor Concentration: Variations in the concentration of nickel salts and other reagents can alter the reaction kinetics and final particle size.	Prepare all solutions with precise concentrations. Use calibrated volumetric glassware and analytical balances.
Stirring Rate and Method: Inadequate or inconsistent stirring can lead to localized concentration gradients and non-uniform particle growth.	Maintain a consistent and vigorous stirring rate throughout the reaction using a magnetic stirrer or overhead stirrer.

Frequently Asked Questions (FAQs)

Q1: What is the origin of the black color in black nickel oxide?

A1: The black color of nickel oxide is primarily attributed to its non-stoichiometric nature. This means there is a deviation from the 1:1 ratio of nickel to oxygen. The presence of nickel vacancies (Ni²⁺ vacancies) is compensated by the formation of Ni³⁺ ions, leading to a mixed-valence state that results in the black color. Additionally, the presence of elemental nickel (Ni⁰) has also been shown to contribute to the black coloration.[1][3]

Q2: How does the choice of precursor affect the properties of the synthesized black nickel oxide?

A2: The choice of nickel precursor (e.g., nickel nitrate, nickel chloride, nickel acetate) can influence the morphology and size of the resulting nickel oxide nanoparticles. For instance, in one sol-gel synthesis, nickel nitrate hexahydrate, nickel acetate (B1210297) tetrahydrate, and nickel sulfate (B86663) hexahydrate precursors resulted in particle sizes of 72.16 nm, 38.63 nm, and 32.84 nm, respectively, with morphologies that were spherical, rod-shaped, and hexagonal, respectively.

Q3: What is the role of the calcination/annealing temperature in the synthesis of black nickel oxide?

A3: The calcination or annealing temperature is a critical parameter that significantly impacts the crystallinity, particle size, and morphology of the final nickel oxide product. Generally, increasing the calcination temperature leads to an increase in crystallinity and particle size.[9] However, excessively high temperatures can cause significant agglomeration and may lead to the formation of green, stoichiometric NiO by oxidizing any metallic nickel present.[1]

Q4: Can surfactants influence the morphology of nickel oxide nanoparticles?

A4: Yes, the type of surfactant used can have a pronounced effect on the morphology of the synthesized NiO nanostructures. For example, in a sol-gel synthesis, the use of CTAB, Tween 80, and SDS resulted in the formation of nanocubes, nanospheres, and nanoblades, respectively.[10]

Detailed Experimental Protocols

The following are detailed methodologies for common synthesis routes for black nickel oxide.

Chemical Precipitation Method

This method involves the precipitation of a nickel precursor, typically nickel hydroxide, followed by calcination to form nickel oxide.

Materials:

• Nickel nitrate hexahydrate (Ni(NO₃)₂·6H₂O)

• Sodium hydroxide (NaOH)

• Deionized water

• Ethanol (B145695)

• Optional: Surfactant (e.g., PEG, PVP, or CTAB)[5]

Procedure:

• Prepare Solutions:

  • Dissolve a specific amount of nickel nitrate hexahydrate in deionized water to create a nickel precursor solution (e.g., 0.1 M).

  • Prepare a sodium hydroxide solution (e.g., 0.2 M) in deionized water.

  • If using a surfactant, dissolve it in the sodium hydroxide solution.[5]

• Precipitation:

  • Slowly add the sodium hydroxide solution dropwise to the nickel nitrate solution while stirring vigorously.

  • Continue stirring for a set period (e.g., 2 hours) to ensure complete precipitation of nickel hydroxide (a light green precipitate).

• Washing and Drying:

  • Separate the precipitate by centrifugation or filtration.

  • Wash the precipitate several times with deionized water and then with ethanol to remove any remaining ions.

  • Dry the precipitate in an oven at a moderate temperature (e.g., 80-100°C) overnight to obtain nickel hydroxide powder.

• Calcination:

  • Place the dried nickel hydroxide powder in a crucible.

  • Calcine the powder in a muffle furnace at a specific temperature (e.g., 400-600°C) for a defined duration (e.g., 2-4 hours) to obtain black nickel oxide nanoparticles.

Sol-Gel Method

The sol-gel method involves the formation of a sol (a colloidal suspension) which then undergoes a transition to a gel (a solid network in a liquid).

Materials:

• Nickel precursor (e.g., nickel nitrate hexahydrate, nickel acetate tetrahydrate)

• Solvent (e.g., methanol, ethanol)

• Precipitating agent (e.g., NaOH solution)

Procedure:

• Prepare the Sol:

  • Dissolve the nickel precursor in the chosen solvent and stir at room temperature for about 60 minutes.

• Gel Formation:

  • Slowly add the precipitating agent (e.g., 5M NaOH) dropwise to the sol while stirring until a gel is formed.

• Drying:

  • Dry the gel in an oven at 100-110°C for approximately 1 hour to obtain a light green powder.

• Calcination:

  • Calcine the dried powder in a furnace at around 450°C for 1 hour to produce black nickel oxide powder.

Hydrothermal Method

This method utilizes a sealed, heated aqueous solution to crystallize materials.

Materials:

• Nickel precursor (e.g., nickel chloride hexahydrate)

• Complexing/precipitating agent (e.g., triethanolamine, hexamethylenetetramine)[11][12]

• Deionized water

Procedure:

• Prepare the Reaction Mixture:

  • Dissolve the nickel precursor and the complexing/precipitating agent in deionized water in a Teflon-lined autoclave.

• Hydrothermal Treatment:

  • Seal the autoclave and heat it to a specific temperature (e.g., 180-200°C) for a set duration (e.g., 2-4 hours).[12]

• Cooling and Washing:

  • Allow the autoclave to cool down to room temperature.

  • Collect the resulting particles and wash them several times with deionized water.

• Drying and Annealing:

  • Dry the washed particles at room temperature or in a low-temperature oven.

  • Anneal the dried powder at a higher temperature (e.g., 500°C) to obtain the final black nickel oxide product.[12]

Quantitative Data Summary

The following tables summarize quantitative data on the influence of various synthesis parameters on the properties of black nickel oxide nanoparticles.

Table 1: Effect of Calcination Temperature on NiO Nanoparticle Size

Calcination Temperature (°C)	Average Crystallite Size (nm)
300	4.97
500	~17.8
700	~17.8
900	8.27

Data from a hydrolytic synthesis method. The decrease in size at 900°C may be due to structural defects or sintering effects.[7]

Table 2: Effect of pH on NiO Nanoparticle Size in a Sol-Gel Synthesis

pH	Average Particle Size Range (nm)
1	19-26
7	21-28
11	24-30

Morphological observations indicated that nanoparticles prepared at pH 7 and 11 tended to form more agglomerates compared to those prepared at pH 1.[8]

Table 3: Influence of Surfactant Type on NiO Nanoparticle Morphology (Sol-Gel Method)

Surfactant	Resulting Morphology
CTAB	Nanocubic
Tween 80	Nanospheres
SDS	Nanoblades

This demonstrates the significant role of surfactants in directing the shape of the resulting nanostructures.[10]

Visualizations

The following diagrams illustrate the experimental workflows for the synthesis of black nickel oxide.

Caption: Workflow for Chemical Precipitation Synthesis of Black Nickel Oxide.

Caption: Workflow for Sol-Gel Synthesis of Black Nickel Oxide.

Caption: Workflow for Hydrothermal Synthesis of Black Nickel Oxide.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. Facile One-Pot Synthesis of Nickel Nanoparticles by Hydrothermal Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijcmas.com [ijcmas.com]
• 4. docs.sadrn.com [docs.sadrn.com]
• 5. researchgate.net [researchgate.net]
• 6. Nanoscale Nickel Oxide: Synthesis, Characterization, and Impact on Antibacterial Activity Against Representative Microorganisms [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Characterization of Nickel Oxide Nanoparticles Synthesized under Low Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Surfactant Assisted Sol-Gel Synthesis of Nickel Oxide Nanostructures | Scientific.Net [scientific.net]
• 10. mdpi.com [mdpi.com]
• 11. scribd.com [scribd.com]
• 12. kthmcollege.ac.in [kthmcollege.ac.in]

stabilizing black nickel oxide nanoparticle suspensions

< . Technical Support Center: Stabilizing Black Nickel Oxide (NiO) Nanoparticle Suspensions

Welcome to the technical support center for stabilizing black nickel oxide (NiO) nanoparticle suspensions. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide clear, actionable guidance for your experiments.

Troubleshooting Guide

This section addresses specific issues you may encounter during the preparation and use of NiO nanoparticle suspensions.

Problem: My NiO nanoparticles are aggregating and settling out of suspension immediately after dispersion.

• Question: Why are my freshly prepared NiO nanoparticles aggregating and falling out of suspension so quickly?

• Answer: Rapid aggregation and sedimentation are classic signs of an unstable nanoparticle suspension. This instability is primarily due to attractive forces (van der Waals forces) between the nanoparticles overcoming any repulsive forces. Key factors influencing this are surface charge (Zeta Potential) and the absence of a stabilizing agent. Without sufficient electrostatic or steric repulsion, the nanoparticles will naturally clump together to minimize their high surface energy. Heavy agglomeration is often observed when dispersing dry NiO nanopowders in water without proper stabilization.[1][2]

Problem: The pH of my suspension seems to be affecting its stability.

• Question: I've noticed that changing the pH of my NiO nanoparticle suspension causes it to become unstable. What is the optimal pH range?

• Answer: The pH of the suspension is a critical parameter that directly influences the surface charge of the NiO nanoparticles and, consequently, their stability. The stability of a suspension is often highest when the pH is far from the point of zero charge (PZC), where the net surface charge is neutral. For NiO nanoparticles, the PZC is typically in the alkaline range, around pH 8.7.[3] At pH values far from the PZC, the nanoparticles will have a higher surface charge (either positive or negative), leading to stronger electrostatic repulsion that prevents aggregation. Studies have shown that lower pH values tend to promote smaller particle sizes and better dispersibility, while higher pH values can lead to larger, more agglomerated structures.[4] However, extremely acidic conditions can also lead to agglomeration due to reduced electrostatic repulsion.[5] Therefore, adjusting the pH away from the PZC is a key strategy for stabilization. The zeta potential becomes more negative as the pH increases from 5 to 8, indicating increased stability in this range.[6]

Problem: My chosen stabilizer isn't working effectively.

• Question: I've added a stabilizer, but my NiO nanoparticle suspension is still not stable. What could be the reason?

• Answer: The effectiveness of a stabilizer depends on several factors, including its chemical nature, concentration, and interaction with the nanoparticle surface. If a stabilizer is ineffective, consider the following:

  • Incompatible Stabilizer Type: Stabilizers work through either electrostatic repulsion (e.g., salts that modify surface charge) or steric hindrance (e.g., polymers that create a physical barrier). The choice depends on the solvent and the surface chemistry of your NiO nanoparticles. For instance, polymers like PVP and PEG have been shown to be effective at reducing particle size and agglomeration.[7]

  • Incorrect Concentration: There is an optimal concentration for any stabilizer. Too little will not provide adequate coverage, while too much can sometimes lead to bridging flocculation, where a single stabilizer molecule attaches to multiple nanoparticles, causing them to aggregate.

  • Poor Adsorption: The stabilizer must effectively adsorb onto the nanoparticle surface. Factors like pH and solvent polarity can affect this adsorption. For example, acetic acid can act as a stabilizer by having the acetate (B1210297) coordinate to the Ni2+ ions on the nanoparticle surface, preventing agglomeration.[8]

  • Dispersion Method: Even with a stabilizer, an inadequate dispersion method (e.g., insufficient sonication) can leave initial agglomerates that are difficult to break up. A protocol involving wetting the powder before sonication is often essential.

Frequently Asked Questions (FAQs)

1. What are the most common methods for dispersing NiO nanoparticles?

The most common and effective method for dispersing NiO nanoparticles is ultrasonication .[9] This high-energy process helps to break down agglomerates of the primary nanoparticles that form when they are in a dry powder state.[1] For optimal results, it is often recommended to first wet the nanopowder with a small amount of a wetting agent (like ethanol) to create a paste before adding the bulk of the dispersion medium and sonicating.

2. Which stabilizers are recommended for aqueous suspensions of NiO nanoparticles?

A variety of stabilizers can be used, depending on the specific requirements of your application. Common choices include:

• Polymers: Polyvinylpyrrolidone (PVP) and Polyethylene glycol (PEG) are frequently used to provide steric stabilization.[7] Soluble starch has also been used to stabilize the formation of small particles during synthesis.[10]

• Surfactants: Cationic surfactants like Cetyltrimethylammonium bromide (CTAB) and anionic surfactants like Sodium dodecyl sulfate (B86663) (SDS) can be used to impart electrostatic stability.[11][12]

• Small Molecules: Simple molecules like acetic acid can stabilize NiO nanoparticles by coordinating with the nickel ions on the surface.[8]

3. How does pH affect the size and agglomeration of NiO nanoparticles during synthesis and dispersion?

The pH plays a crucial role in both the synthesis and the subsequent dispersion of NiO nanoparticles.

• During Synthesis: Lower pH values (more acidic) tend to promote the formation of smaller particle sizes with better dispersibility.[4] Conversely, higher pH values (more alkaline) can lead to larger particles and more significant agglomeration.[4][13] For instance, one study found that NiO nanoparticles synthesized at pH 1 had an average diameter of 19-26 nm, while those synthesized at pH 11 were larger, in the range of 24-30 nm, and tended to form more agglomerates.[13]

• During Dispersion: The pH of the suspension medium governs the surface charge of the nanoparticles. The surface of NiO nanoparticles is negatively charged in solutions with a pH between 5 and 8, with the negative charge increasing as the pH rises.[6] This increased surface charge enhances electrostatic repulsion between particles, leading to a more stable suspension.

4. What is Zeta Potential and why is it important for suspension stability?

Zeta potential is a measure of the magnitude of the electrostatic or charge repulsion/attraction between particles in a liquid. It is one of the most important parameters for determining the stability of a nanoparticle suspension. A high absolute zeta potential value (typically > |30| mV) indicates strong repulsive forces between particles, which leads to a stable, well-dispersed suspension. Conversely, a low absolute zeta potential value suggests that the attractive forces may overcome the repulsion, leading to aggregation and instability. For NiO nanoparticles, the zeta potential is highly dependent on the pH of the suspension.[6]

5. Can I redisperse NiO nanoparticles after they have been dried into a powder?

While it is possible, redispersing dried nanoparticles is challenging because they tend to form hard agglomerates that are difficult to break up completely.[14] It is often better to keep the nanoparticles in a colloidal suspension after synthesis.[14] If you must use a dried powder, an intensive dispersion process, such as high-power probe sonication, combined with an appropriate stabilizer and pH adjustment, will be necessary to achieve a stable suspension.[14]

Data & Protocols

Table 1: Effect of pH on NiO Nanoparticle Properties

pH during Synthesis	Average Particle Size	Observations	Reference
1	19-26 nm	Cubic structure, less agglomeration	[13]
7	21-28 nm	Tends to form more agglomerates	[13]
8	~3 nm	Superior crystallinity and particle size distribution	[4]
11	24-30 nm	Tends to form more agglomerates	[13]
12	Increased Size	Non-homogeneous size distribution due to agglomeration	[4]

Table 2: Zeta Potential of NiO Nanoparticles at Different pH Values

pH of Suspension	Zeta Potential (mV)	Stability Interpretation	Reference
5.0	Negative	Moderate Stability	[6]
6.0	More Negative than at pH 5	Increased Stability	[6]
7.4	More Negative than at pH 6	High Stability	[6]
8.0	Most Negative in Range	Highest Stability in Range	[6]

Note: A more negative value indicates stronger electrostatic repulsion and thus better stability.

Experimental Protocol: General Dispersion of NiO Nanopowder via Sonication

This protocol provides a general method for dispersing commercially available or synthesized dry NiO nanopowder into a stable aqueous suspension.

Materials:

• Black Nickel Oxide (NiO) nanopowder

• Deionized (DI) water or other desired solvent

• Stabilizer (e.g., PVP, PEG, or adjust pH with dilute HCl/NaOH)

• Ethanol (B145695) (for wetting)

• Probe sonicator

• Beaker or vial

• Magnetic stirrer and stir bar

Procedure:

• Weighing: Accurately weigh the desired amount of NiO nanopowder.

• Pre-wetting: Place the powder in a suitable beaker. Add a few drops of ethanol to the powder to create a thick paste. Gently mix with a spatula. This step is crucial to break the surface tension and allow the primary solvent to interact with the nanoparticles.

• Solvent Addition: Add a small amount of the DI water (or chosen solvent) containing the pre-dissolved stabilizer to the paste and stir gently.

• Full Volume: Add the remaining solvent to reach the final desired concentration.

• Sonication: Place the beaker in an ice bath to prevent overheating. Insert the probe of the sonicator into the suspension, ensuring the tip is submerged approximately halfway into the liquid. Sonicate the suspension at high power.[15] The duration and power will need to be optimized, but a starting point is 15-30 minutes.[14][15]

• Post-Sonication Stirring: After sonication, place the suspension on a magnetic stirrer for a brief period to ensure homogeneity.

• Characterization: Characterize the stability of the resulting suspension using techniques like Dynamic Light Scattering (DLS) for particle size distribution and Zeta Potential analysis. Visual inspection for settling over time is also a useful qualitative measure.

Visual Guides

Troubleshooting Workflow for Unstable Suspensions

This diagram outlines a logical workflow for diagnosing and resolving issues with unstable NiO nanoparticle suspensions.

Caption: A step-by-step troubleshooting guide for stabilizing NiO nanoparticle suspensions.

Mechanism of Nanoparticle Stabilization

This diagram illustrates the two primary mechanisms by which stabilizers prevent nanoparticle aggregation.

Caption: Comparison of electrostatic and steric stabilization mechanisms for nanoparticles.

References

• 1. Physical Characterization and Cellular Toxicity Studies of Commercial NiO Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Review and Evaluation of the Potential Health Effects of Oxidic Nickel Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytotoxicity of NiO and Ni(OH)2 Nanoparticles Is Mediated by Oxidative Stress-Induced Cell Death and Suppression of Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. docs.sadrn.com [docs.sadrn.com]
• 8. echemi.com [echemi.com]
• 9. researchgate.net [researchgate.net]
• 10. Unraveling the Magnetic Properties of NiO Nanoparticles: From Synthesis to Nanostructure | MDPI [mdpi.com]
• 11. d-nb.info [d-nb.info]
• 12. Frontiers | Surfactant-Assisted Synthesis of NiO-ZnO and NiO-CuO Nanocomposites for Enhanced Photocatalytic Degradation of Methylene Blue Under UV Light Irradiation [frontiersin.org]
• 13. Effect of pH Value on the Synthesis of NiO Nanoparticles and Microstructure of NiO Based Composite Anode | Semantic Scholar [semanticscholar.org]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]

Technical Support Center: Black Nickel Oxide Nanoparticle Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of black nickel oxide (NiO) nanoparticles. The following sections address common issues related to the impact of pH on the synthesis process.

Troubleshooting Guide

This guide is designed to help you resolve common problems encountered during the synthesis of black nickel oxide nanoparticles, with a specific focus on pH-related issues.

Problem	Potential Cause	Recommended Solution
Inconsistent Particle Size	Fluctuations in pH during the synthesis process.	Ensure stable and consistent pH throughout the reaction. Use a calibrated pH meter and make gradual adjustments with a suitable agent like NaOH.[1]
Non-homogeneous mixing of precursors and pH adjuster.	Maintain vigorous and constant stirring to ensure uniform distribution of all reactants.
Large, Agglomerated Nanoparticles	High pH (alkaline conditions).	Lower the pH of the reaction mixture. Acidic conditions generally favor the formation of smaller, more dispersed nanoparticles.[2] However, be aware that very high pH can sometimes lead to smaller particles due to high agglomeration.[2]
High concentration of precursor salts.	Reduce the concentration of the nickel precursor in the solution.
Formation of Impurities or Secondary Phases	Incorrect pH for the chosen synthesis method.	Verify the optimal pH range for your specific protocol (e.g., sol-gel, chemical precipitation). For instance, in some sol-gel methods, a pH of 1 can yield a pure cubic structure of NiO, while higher pH values might introduce secondary phases.[2][3]
Incomplete reaction or precipitation.	Ensure the reaction goes to completion by allowing sufficient time and maintaining the target pH.
Poor Crystallinity of Nanoparticles	Suboptimal pH during nucleation and growth.	Adjust the pH to the optimal level for promoting crystal growth. The ideal pH can vary depending on the synthesis method.
Difficulty in Controlling pH	Rapid addition of pH adjusting agent.	Add the pH adjuster (e.g., NaOH, NH3) dropwise while continuously monitoring the pH to avoid overshooting the target value.[4]
Inadequate buffering of the solution.	Consider using a suitable buffer system if precise pH control is critical for your application, though this is less common in standard synthesis protocols.

Frequently Asked Questions (FAQs)

1. What is the general effect of pH on the size of black nickel oxide nanoparticles?

Generally, lower pH values (acidic conditions) tend to promote the formation of smaller nanoparticles, while higher pH values (alkaline conditions) lead to the formation of larger particles.[2] This is because higher pH increases the rates of hydrolysis and condensation reactions, favoring particle growth.

2. How does pH influence the morphology and agglomeration of NiO nanoparticles?

Higher pH levels often result in more agglomerated nanoparticle structures.[2] The morphology can also be affected; for example, different pH values in hydrothermal synthesis can lead to nanoparticles, porous structures, or even multi-shelled microspheres.

3. What are the common pH adjusting agents used in the synthesis of NiO nanoparticles?

Sodium hydroxide (B78521) (NaOH) and ammonia (B1221849) (NH3) are commonly used to adjust the pH in the synthesis of NiO nanoparticles.[1][4]

4. At what stage of the synthesis should the pH be adjusted?

The pH is typically adjusted after dissolving the nickel precursor (e.g., nickel nitrate) in the solvent and before the precipitation or gelation step.[5] It is crucial to maintain the desired pH throughout the reaction.

5. Can the type of pH adjusting agent affect the final nanoparticles?

Yes, the choice of the base can influence the properties of the resulting nanoparticles. Different bases can affect the reaction kinetics and the interaction with precursors, potentially leading to variations in particle size and morphology.

6. What happens if the pH is not controlled during the synthesis?

Uncontrolled pH can lead to a lack of reproducibility, resulting in nanoparticles with inconsistent sizes, morphologies, and purities. This can negatively impact the material's performance in downstream applications.

Data Presentation

The following table summarizes the quantitative impact of pH on the properties of black nickel oxide nanoparticles as reported in various studies.

Synthesis Method	pH	Average Particle Size	Morphology/Observations
Sol-Gel	1	19-26 nm	Cubic structure, less agglomerated.[2][3]
Sol-Gel	7	21-28 nm	More agglomerated, secondary phase (Ni) may appear.[2][3]
Sol-Gel	11	24-30 nm	Highly agglomerated, secondary phase (Ni) may appear.[2][3]
Chemical Reduction	8.7	~36 nm	Elongated shape (Ni(OH)2 precursor).[1]
Chemical Reduction	9.5	~19 nm	Round shape (pure Ni nanoparticles).[1]
Sol-Gel	12	-	Thick green solution, resulted in spherical particles of 26.80 nm and 37.96 nm after processing.[6]

Experimental Protocols

Sol-Gel Synthesis of NiO Nanoparticles

This protocol is a generalized procedure based on common practices in the literature. Researchers should optimize parameters for their specific requirements.

Figure 1. Experimental workflow for sol-gel synthesis of NiO nanoparticles.

Methodology:

• Precursor Preparation:

  • Dissolve a measured amount of nickel nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O) in deionized water with constant stirring.

  • In a separate beaker, prepare a solution of sodium hydroxide (NaOH) in deionized water.

• pH Adjustment and Gel Formation:

  • Slowly add the NaOH solution dropwise to the nickel nitrate solution under vigorous stirring.

  • Continuously monitor the pH of the mixture using a calibrated pH meter. Adjust the rate of NaOH addition to reach and maintain the desired pH (e.g., 1, 7, or 11).[2][3]

  • Continue stirring the solution for a specified period (e.g., 2 hours) to ensure a homogeneous reaction and the formation of a gel.

• Washing and Drying:

  • Filter the resulting gel to separate it from the solution.

  • Wash the gel multiple times with deionized water and then with ethanol to remove any unreacted precursors and byproducts.

  • Dry the washed gel in an oven at a moderate temperature (e.g., 60-100°C) until all the solvent has evaporated.

• Calcination:

  • Calcine the dried powder in a furnace at a high temperature (e.g., 450°C) for several hours to obtain the final black nickel oxide nanoparticles.[3]

Chemical Precipitation Synthesis of NiO Nanoparticles

This protocol outlines a general chemical precipitation method. Specific concentrations and temperatures may need to be optimized.

Figure 2. Experimental workflow for chemical precipitation of NiO nanoparticles.

Methodology:

• Solution Preparation:

  • Prepare an aqueous solution of a nickel salt, such as nickel nitrate hexahydrate.

  • Separately, prepare an aqueous solution of a precipitating agent, such as sodium hydroxide or ammonia.[4]

• Precipitation:

  • While vigorously stirring the nickel salt solution, add the precipitating agent solution drop by drop.

  • Monitor the pH and continue adding the precipitating agent until the desired pH is reached, leading to the formation of a nickel hydroxide (Ni(OH)₂) precipitate.[7]

• Separation and Washing:

  • Collect the precipitate by centrifugation or filtration.

  • Wash the precipitate several times with deionized water and ethanol to remove impurities.

• Drying and Calcination:

  • Dry the precipitate in an oven at a suitable temperature (e.g., 70°C) for several hours.

  • Calcine the dried powder at a high temperature (e.g., 600°C) to convert the nickel hydroxide into black nickel oxide nanoparticles.

Logical Relationships

The following diagram illustrates the influence of pH on the key characteristics of the synthesized black nickel oxide nanoparticles.

Figure 3. Relationship between pH and NiO nanoparticle characteristics.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. Effect of pH Value on the Synthesis of NiO Nanoparticles and Microstructure of NiO Based Composite Anode | Semantic Scholar [semanticscholar.org]
• 4. ijnrd.org [ijnrd.org]
• 5. researchgate.net [researchgate.net]
• 6. sciencescholar.us [sciencescholar.us]
• 7. Chemical Precipitation Method for the Synthesis of Nb2O5 Modified Bulk Nickel Catalysts with High Specific Surface Area - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Impurities in Black Nickel Oxide Production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing impurities during the synthesis of black nickel oxide (NiO).

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in black nickel oxide, and what are their sources?

A1: Common impurities in black nickel oxide can be broadly categorized as non-metallic and metallic.

• Non-metallic impurities:

  • Carbon residue: Often originates from the incomplete combustion of organic precursors or additives used during synthesis, such as acetates, citrates, or surfactants.

  • Nitrate (B79036) and Sulfate (B86663) ions: These are residual anions from the nickel salt precursors (e.g., nickel nitrate, nickel sulfate) that may remain if the intermediate nickel hydroxide (B78521) precipitate is not washed thoroughly.[1]

  • Adsorbed water and hydroxides: Incomplete dehydration of nickel hydroxide during calcination can leave residual -OH groups or water molecules in the final product.

• Metallic impurities:

  • Trace metals: These are often co-precipitated with nickel hydroxide and can include cobalt (Co), iron (Fe), copper (Cu), zinc (Zn), and manganese (Mn).[2] Their presence is largely dependent on the purity of the initial nickel precursor. Other trace elements like calcium (Ca), magnesium (Mg), and sodium (Na) can be introduced from the precipitating agent (e.g., NaOH, Ca(OH)2) or from the water used.[3][4]

Q2: How does the choice of nickel precursor affect the purity of the final black nickel oxide?

A2: The choice of nickel precursor significantly impacts the final product's purity and morphology.

• Purity of the precursor: The most direct source of metallic impurities is the nickel salt itself. Using high-purity precursors (e.g., 99.9% or higher) is crucial for minimizing trace metal contamination in the final NiO.

• Anion of the precursor:

  • Nitrate (Ni(NO₃)₂): A common and cost-effective precursor. However, residual nitrate ions can be a source of impurity if not properly washed from the nickel hydroxide intermediate.[1]

  • Sulfate (NiSO₄): Another common precursor, but like nitrates, requires thorough washing to remove residual sulfate ions.

  • Chloride (NiCl₂): Can be used, but chloride ions can be corrosive to equipment.

  • Acetate (Ni(CH₃COO)₂): An organic precursor that can lead to carbon residue if calcination is incomplete. However, it can also lead to the formation of nano-sized particles.

  • The use of different precursors such as nickel acetate, chloride, nitrate, and sulfate can also influence the morphology of the resulting NiO nanostructures.[5]

Q3: What is the role of pH during the precipitation of nickel hydroxide, and how does it impact impurities?

A3: The pH during the precipitation of nickel hydroxide is a critical parameter that influences the co-precipitation of metallic impurities. The formation of pure nickel metal nanoparticles without any impurity is more likely to occur when the [OH⁻]/[Ni²⁺] molar ratio is higher than four.[6]

Generally, the solubility of different metal hydroxides varies with pH. By carefully controlling the pH, it is possible to selectively precipitate nickel hydroxide while keeping some metallic impurities in the solution. For example, iron hydroxide precipitates at a lower pH than nickel hydroxide. Therefore, a two-stage precipitation process, where the pH is first adjusted to precipitate iron, followed by filtration and then increasing the pH to precipitate nickel, can be an effective purification strategy.[7]

Q4: How critical is the washing step for the nickel hydroxide precipitate?

A4: The washing step is extremely critical for removing soluble impurities before calcination. Inadequate washing can lead to the incorporation of residual ions from the precursor (e.g., nitrates, sulfates) and the precipitating agent (e.g., sodium, potassium) into the final black nickel oxide. It is more effective to wash the precipitate multiple times with smaller volumes of deionized water rather than a few times with large volumes.[8]

Q5: What is the purpose of calcination, and how do temperature and duration affect purity?

A5: Calcination is a thermal treatment process that converts the nickel hydroxide precursor into nickel oxide. It serves two primary purposes concerning purity:

• Decomposition of the precursor: It thermally decomposes nickel hydroxide to form nickel oxide and water vapor (Ni(OH)₂ → NiO + H₂O).

• Removal of volatile impurities: It helps to burn off residual organic compounds (from organic precursors or additives) and volatile salts.

The calcination temperature and duration are critical parameters:

• Temperature: A sufficiently high temperature is required for the complete conversion of Ni(OH)₂ to NiO and to remove organic residues. However, excessively high temperatures can lead to particle sintering and a reduction in surface area.[9][10][11] For example, the thermogravimetric analysis of a Ni(OH)₂ precursor might show that weight loss stabilizes above 300°C, indicating the formation of NiO.[12]

• Duration: The calcination time must be long enough to ensure complete reaction and removal of volatile impurities.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Final product has a greenish or brownish tint instead of being black.	1. Incomplete conversion of green nickel hydroxide to black nickel oxide. 2. Presence of certain metallic impurities that impart color. 3. Incorrect stoichiometry (non-stoichiometric NiO is typically black, while stoichiometric NiO can be green).	1. Increase the calcination temperature or duration to ensure complete conversion. A color change from green to black during synthesis can indicate the formation of NiO.[13] 2. Use higher purity precursors. Analyze the product for trace metal impurities using techniques like ICP-OES or ICP-MS. 3. Control the synthesis conditions to favor the formation of non-stoichiometric NiO.
High levels of carbon residue detected in the final product (e.g., by TGA or elemental analysis).	1. Use of organic precursors (e.g., nickel acetate) or additives (e.g., surfactants) with incomplete combustion. 2. Insufficient calcination temperature or duration. 3. Calcination performed in an inert or reducing atmosphere instead of an oxidizing one (air).	1. If possible, switch to an inorganic precursor like nickel nitrate or sulfate. 2. Increase the calcination temperature and/or duration. Thermogravimetric analysis (TGA) can help determine the optimal temperature for complete decomposition of organic matter.[14] 3. Ensure calcination is carried out in an oxidizing atmosphere (e.g., in a furnace open to the air) to facilitate the combustion of carbonaceous species.
Presence of significant levels of sodium, potassium, or other alkali/alkaline earth metals.	1. Inadequate washing of the nickel hydroxide precipitate. These impurities are often introduced from the precipitating agent (e.g., NaOH, KOH, Ca(OH)₂).[2]	1. Implement a more rigorous washing protocol for the nickel hydroxide precipitate. Use high-purity deionized water and increase the number of washing and centrifugation/filtration cycles.[8]
Contamination with trace metals like Cu, Fe, Co, etc.	1. Low purity of the starting nickel precursor. 2. Contamination from the reaction vessel or stirring equipment. 3. Co-precipitation of metal hydroxides due to non-optimal pH.	1. Use a higher grade of nickel precursor. Analyze the precursor for trace metal content before use. 2. Use high-purity reaction vessels (e.g., Teflon-lined) and avoid contact with metallic stir bars if possible. 3. Optimize the precipitation pH to minimize the co-precipitation of other metal hydroxides. Consider a two-stage precipitation process if significant iron contamination is a concern.
Product consists of highly agglomerated particles.	1. Lack of a stabilizing agent during precipitation. 2. High calcination temperatures leading to sintering.	1. Introduce a surfactant or capping agent during the precipitation step to prevent particle agglomeration.[15][16] 2. Optimize the calcination temperature to be high enough for complete conversion but low enough to minimize sintering. A lower calcination temperature may result in smaller, less agglomerated particles.[12]

Quantitative Data on Impurity Levels

The following tables provide an overview of how synthesis parameters can influence impurity levels. The exact values can vary based on the specific experimental setup.

Table 1: Effect of Calcination Temperature on NiO Particle Size

Calcination Temperature (°C)	Average Crystallite Size (nm)
350	41
550	>100
650	>100

Source: Adapted from a study on the effect of calcination temperature on NiO properties.[11]

Table 2: Typical Trace Metal Impurities in Nickel Oxide

Impurity	Typical Concentration Range (in high-purity grades)
Cobalt (Co)	0.0001% - 0.01%
Iron (Fe)	0.0001% - 0.01%
Copper (Cu)	0.0001% - 0.01%
Zinc (Zn)	0.0001% - 0.01%
Manganese (Mn)	0.0001% - 0.01%

Source: General specifications for typical grades of black nickel oxide.[2]

Experimental Protocols

Protocol 1: High-Purity Black Nickel Oxide via Chemical Precipitation

This protocol is designed to synthesize high-purity black nickel oxide nanoparticles by minimizing common impurities.

Materials:

• High-purity Nickel Nitrate Hexahydrate (Ni(NO₃)₂·6H₂O) (≥99.9%)

• High-purity Sodium Hydroxide (NaOH) (≥99.9%)

• Deionized water (18.2 MΩ·cm)

• Ethanol (B145695) (anhydrous)

Procedure:

• Precursor Solution Preparation: Dissolve a calculated amount of Ni(NO₃)₂·6H₂O in deionized water to create a 0.5 M solution. Stir the solution in a clean, covered glass beaker using a magnetic stirrer until the salt is completely dissolved.

• Precipitating Agent Preparation: Prepare a 1.0 M NaOH solution by dissolving NaOH pellets in deionized water.

• Precipitation of Nickel Hydroxide:

  • Gently heat the nickel nitrate solution to 60°C.

  • Slowly add the 1.0 M NaOH solution dropwise to the nickel nitrate solution while stirring vigorously.

  • Monitor the pH of the solution. Continue adding NaOH until the pH reaches approximately 10. A pale green precipitate of nickel hydroxide (Ni(OH)₂) will form.

• Aging the Precipitate: Continue stirring the mixture at 60°C for 1 hour to age the precipitate. This can help improve the crystallinity and filterability of the precipitate.

• Washing the Precipitate (Crucial Step):

  • Allow the precipitate to settle, then decant the supernatant.

  • Add deionized water to the precipitate, stir well, and then separate the precipitate by centrifugation or filtration.

  • Repeat the washing step at least 5-7 times to ensure the complete removal of residual nitrate and sodium ions. After the final wash, test the supernatant for any remaining nitrate ions using a suitable qualitative test.

  • Perform a final wash with anhydrous ethanol to aid in the removal of water.

• Drying: Dry the washed precipitate in an oven at 80°C for 12 hours to obtain a fine green powder of Ni(OH)₂.

• Calcination:

  • Place the dried Ni(OH)₂ powder in a ceramic crucible.

  • Calcine the powder in a muffle furnace in an air atmosphere.

  • Ramp the temperature to 450°C at a rate of 5°C/min and hold it at 450°C for 4 hours. The powder will turn from green to black, indicating the formation of NiO.

  • Allow the furnace to cool down to room temperature before removing the black nickel oxide powder.

Visualizations

Experimental Workflow for High-Purity Black Nickel Oxide Synthesis

References

• 1. researchgate.net [researchgate.net]
• 2. Separation and Characterization of Nickel Hydroxide from Waste Solution Using Ca(OH)2 Precipitation in Chloride Media [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ISSN: 2278-1374 Original Article Influence of precursors on formation of NiO nanostructures in hydrothermal synthesis | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Chemical Precipitation Method for the Synthesis of Nb2O5 Modified Bulk Nickel Catalysts with High Specific Surface Area - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]
• 10. Effect of Calcination Temperature on Cu-Modified Ni Catalysts Supported on Mesocellular Silica for Methane Decomposition - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Calcination Temperature Reflected Structural, Optical and Magnetic Properties of Nickel Oxide [mdpi.com]
• 12. Characterization of Nickel Oxide Nanoparticles Synthesized under Low Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chemicaltimes.in [chemicaltimes.in]
• 14. researchgate.net [researchgate.net]
• 15. docs.sadrn.com [docs.sadrn.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Surface Area of Black Nickel Oxide

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for enhancing the surface area of black nickel oxide (NiO).

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing high surface area black nickel oxide?

A1: High surface area black nickel oxide can be synthesized through various methods, including wet chemical methods like chemical precipitation, sol-gel synthesis, and hydrothermal/solvothermal methods.[1][2] Other techniques include thermal decomposition of nickel precursors, sonochemical methods, and microemulsion techniques.[1] The choice of method significantly influences the material's final properties, such as particle size and surface area.[3]

Q2: How does the synthesis temperature affect the surface area of NiO?

A2: Generally, an increase in calcination or synthesis temperature leads to an increase in particle size and a decrease in the specific surface area.[4][5][6] For instance, NiO nanoparticles synthesized at 300°C showed a specific surface area of 60.14 m²/g, which decreased to 9.94 m²/g when the temperature was raised to 600°C.[5] Lower temperatures are often preferred for synthesizing smaller nanoparticles with higher surface areas.[5][7]

Q3: What is the role of surfactants in controlling the surface area and morphology of NiO?

A3: Surfactants play a crucial role in controlling the particle size, shape, and agglomeration of NiO nanoparticles during synthesis.[8][9][10] They adsorb onto the surface of newly formed nuclei, preventing their aggregation and controlling their growth, which often leads to smaller particles and, consequently, a higher surface area.[10] Different surfactants can produce different morphologies; for example, using CTAB, Tween 80, and SDS in a sol-gel synthesis resulted in nanocubes, nanospheres, and nanoblades, respectively.[8][9]

Q4: Can doping enhance the surface area of nickel oxide?

A4: Yes, doping NiO with other elements can be an effective strategy to increase its surface area. For example, doping with tin (Sn) has been shown to reduce the crystallite size of NiO, leading to a significant increase in the specific surface area.[11] In one study, Sn-doped NiO exhibited a surface area of 56.8 m²/g, compared to 39.4 m²/g for undoped NiO synthesized under similar conditions.[11]

Q5: How does the pH of the synthesis solution impact the properties of NiO?

A5: The pH of the synthesis solution is a critical parameter that affects the structural and morphological properties of NiO. Different pH values can lead to variations in the degree of structural disorder and crystallite size of the nickel hydroxide (B78521) precursor, which in turn affects the final NiO properties after calcination.[4] Synthesizing NiO at a lower pH, such as pH 8, can result in smaller particle sizes and better electrochemical properties due to the larger surface area.[1]

Troubleshooting Guides

Problem 1: The measured BET surface area of the synthesized NiO is lower than expected.

• Potential Cause 1: High Calcination Temperature or Long Duration.

  • Explanation: Excessive heat treatment can cause sintering and grain growth, leading to larger particles and a reduction in surface area.[4][5][6]

  • Solution: Optimize the calcination temperature and time. Try lowering the temperature or reducing the heating duration. For example, calcining at 300-400°C is often sufficient to convert the nickel hydroxide precursor to NiO while maintaining a relatively high surface area.[5][12]

• Potential Cause 2: Particle Agglomeration.

  • Explanation: Nanoparticles have a high surface energy and tend to agglomerate to reduce this energy, which effectively decreases the specific surface area.[13]

  • Solution: Introduce a surfactant (e.g., PVP, CTAB, PEG) during the synthesis process to prevent agglomeration.[10][14] The surfactant molecules cap the nanoparticles, providing a steric barrier.[10]

• Potential Cause 3: Inappropriate pH of the reaction mixture.

  • Explanation: The pH affects the precipitation of the nickel hydroxide precursor, influencing its crystallite size and morphology, which carries over to the final NiO product.[1][4]

  • Solution: Carefully control and optimize the pH of the synthesis solution. For some methods, a lower pH (e.g., 8) has been shown to yield smaller nanoparticles.[1]

Problem 2: The synthesized NiO shows a wide particle size distribution.

• Potential Cause 1: Non-uniform reaction conditions.

  • Explanation: Inconsistent temperature, stirring speed, or rate of reagent addition can lead to variations in nucleation and growth rates, resulting in a broad size distribution.

  • Solution: Ensure uniform mixing and temperature throughout the reaction vessel. Use a controlled, dropwise addition of precipitating agents.

• Potential Cause 2: Ineffective surfactant concentration.

  • Explanation: The concentration of the surfactant is critical. Too little may not provide adequate stabilization, while too much could lead to other issues like the formation of micelles that can affect the reaction.[10]

  • Solution: Systematically vary the surfactant-to-precursor molar ratio to find the optimal concentration for achieving a narrow particle size distribution.

Problem 3: The final product contains impure phases (e.g., residual nickel hydroxide).

• Potential Cause: Incomplete thermal decomposition.

  • Explanation: The calcination temperature was too low or the duration was too short to fully convert the nickel hydroxide or other precursors (like carbonate or oxalate) into nickel oxide.[15]

  • Solution: Increase the calcination temperature or extend the duration. Thermogravimetric analysis (TGA) of the precursor can help determine the exact temperature required for complete decomposition.[5][7] For many precursors, a temperature of at least 300-400°C is necessary.[5][6]

Data Presentation

Table 1: Effect of Synthesis Method and Parameters on the BET Surface Area of NiO

Synthesis Method	Key Parameters	BET Surface Area (m²/g)	Reference
Wet Chemical	Heat treatment at 300°C	60.14	[5]
Wet Chemical	Heat treatment at 600°C	9.94	[5]
Hydrothermal	Precursor calcined at 400°C	85	[16]
Hydrothermal	Undoped NiO	39.4	[11]
Hydrothermal	Sn-doped NiO	56.8	[11]
Chemical Precipitation	Using Caper leaves extract (Green)	< 32.329
Chemical Precipitation	Standard chemical route	32.329

Experimental Protocols

Protocol 1: Hydrothermal Synthesis of High Surface Area NiO Nanoplatelets

This protocol is adapted from a method known to produce NiO nanoplatelets with a high surface area.[16]

• Precursor Preparation: Disperse 10 mmol of freshly precipitated nickel oxalate (B1200264) in 20 mL of distilled water.

• Reaction Mixture: Add 20 mL of a 0.4 M methylamine (B109427) solution to the nickel oxalate dispersion under magnetic stirring at room temperature.

• Hydrothermal Treatment: Transfer the resulting mixture into a 60 mL Teflon-lined autoclave. Seal the autoclave and heat it at 120°C for 12 hours.

• Product Collection (Hydroxide Precursor): After the reaction, allow the autoclave to cool down to room temperature. Collect the green precipitate by centrifugation.

• Washing: Wash the precipitate repeatedly with distilled water to remove any unreacted reagents.

• Drying: Dry the washed precipitate at 60°C in a vacuum oven. This yields the nickel hydroxide nanoplatelet precursor.

• Calcination: Calcine the dried precursor powder in air at 400°C for 2 hours to obtain the final NiO nanoplatelets.

Protocol 2: Chemical Precipitation of NiO Nanoparticles using a Surfactant

This protocol describes a general method for synthesizing NiO nanoparticles where a surfactant is used to control size and agglomeration.[14]

• Prepare Solutions:

  • Prepare an aqueous solution of a nickel salt (e.g., 0.1 M Nickel Nitrate (B79036) Hexahydrate, Ni(NO₃)₂·6H₂O).

  • Prepare a precipitating agent solution (e.g., 0.2 M Sodium Hydroxide, NaOH).

  • Prepare a surfactant solution (e.g., 1.0 gram of Polyvinylpyrrolidone (PVP) dissolved in the NaOH solution).[14]

• Precipitation: While vigorously stirring, add the nickel nitrate solution dropwise to the NaOH solution containing the dissolved PVP at room temperature. A precipitate will form immediately.

• Aging: Continue stirring the mixture for a set period (e.g., 2 hours) to allow the particles to age.

• Product Collection: Separate the precipitate from the solution by filtration or centrifugation.

• Washing: Wash the collected precipitate multiple times with deionized water and then with ethanol (B145695) to remove residual ions and surfactant.

• Drying: Dry the precipitate in an oven at a low temperature (e.g., 50-80°C) for 12-24 hours to obtain the nickel hydroxide precursor.

• Calcination: Calcine the dried powder in a furnace at a specific temperature (e.g., 300-450°C) for 2-4 hours to convert the precursor into NiO nanoparticles.

Visualizations

Caption: General workflow for the synthesis and characterization of NiO nanoparticles.

Caption: Troubleshooting decision tree for low surface area in synthesized NiO.

References

• 1. Redirecting [linkinghub.elsevier.com]
• 2. ijnnonline.net [ijnnonline.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Characterization of Nickel Oxide Nanoparticles Synthesized under Low Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Characterization of Nickel Oxide Nanoparticles Synthesized under Low Temperature: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 8. Surfactant Assisted Sol-Gel Synthesis of Nickel Oxide Nanostructures | Scientific.Net [scientific.net]
• 9. researchgate.net [researchgate.net]
• 10. ijcmas.com [ijcmas.com]
• 11. Towards Control of the Size, Composition and Surface Area of NiO Nanostructures by Sn Doping - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. ysxbcn.com [ysxbcn.com]
• 14. researchgate.net [researchgate.net]
• 15. Hydrothermal Synthesis of Nickel Oxide and Its Application in the Additive Manufacturing of Planar Nanostructures | MDPI [mdpi.com]
• 16. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to Black and Green Nickel Oxides: Properties and Performance

For researchers, scientists, and professionals in drug development, the choice between black and green nickel oxide is critical, as their distinct properties significantly influence outcomes in catalysis, energy storage, and sensor technology. This guide provides an objective comparison of their performance, supported by experimental data and detailed methodologies.

The fundamental difference between green and black nickel oxide lies in their stoichiometry. Green nickel oxide is the stoichiometric form (NiO), an insulator with a well-defined crystalline structure. In contrast, black nickel oxide is a non-stoichiometric compound (NiOₓ, where x > 1), often containing a mixture of Ni²⁺ and Ni³⁺ ions, which imparts its characteristic color and p-type semiconductor properties.[1][2] This non-stoichiometry is the primary determinant of the differences in their chemical, electrical, and optical behaviors.

Physicochemical Properties: A Comparative Analysis

A summary of the key physicochemical properties of green (stoichiometric) and black (non-stoichiometric) nickel oxide is presented below.

Property	Green Nickel Oxide (Stoichiometric NiO)	Black Nickel Oxide (Non-stoichiometric NiOₓ / Ni₂O₃)
Chemical Formula	NiO	NiOₓ (x>1), often referred to as Ni₂O₃ in commercial contexts
Appearance	Light green powder	Grey to black powder
Crystal Structure	Cubic (rock salt)[3]	Cubic (rock salt) with defects; can also exhibit hexagonal or monoclinic structures depending on the exact stoichiometry (e.g., for Ni₂O₃)[4][5]
Stoichiometry	Ni:O ratio is 1:1	Ni:O ratio deviates from 1:1, with an excess of oxygen and the presence of Ni³⁺ ions and nickel vacancies.[6]
Electrical Properties	Insulator	p-type semiconductor[1][2]
Optical Band Gap	~3.6 - 4.0 eV[7]	Generally lower, can range from 1.8 to 3.5 eV depending on the degree of non-stoichiometry.[8][9]

Experimental Data and Performance Comparison

The non-stoichiometric nature of black nickel oxide leads to significant differences in its performance across various applications compared to its stoichiometric green counterpart.

Catalytic Activity

Black nickel oxide, with its higher concentration of Ni³⁺ ions and lattice defects, often exhibits enhanced catalytic activity. These features can create more active sites for catalytic reactions. For instance, in the oxidative dehydrogenation of ethane (B1197151), the presence of Ni³⁺ species on the catalyst surface has been shown to be beneficial.[10] Similarly, in the selective oxidation of carbon monoxide, nickel oxide-containing catalysts demonstrate high selectivity.[11] A comparative study on the degradation of nitrites and nitric oxide showed that NiO nanoparticles had better catalytic properties than nickel hydroxide, with the nanoscale form being significantly more effective than the bulk material.[12][13][14]

Experimental Protocol: Evaluation of Catalytic Activity for CO Oxidation

A typical experimental setup to evaluate the catalytic activity of nickel oxides in CO oxidation involves a fixed-bed reactor.

• Catalyst Preparation: A known amount of the nickel oxide catalyst (either black or green) is placed in a quartz tube reactor.

• Pre-treatment: The catalyst is pre-treated in a stream of inert gas (e.g., nitrogen or argon) at a specific temperature to remove any adsorbed impurities.

• Reaction: A gas mixture containing CO, O₂, and an inert gas (as a balance) with a known composition is passed through the reactor at a controlled flow rate.

• Temperature Programming: The temperature of the reactor is ramped up at a controlled rate.

• Product Analysis: The composition of the effluent gas is continuously monitored using a gas chromatograph (GC) equipped with a thermal conductivity detector (TCD) and/or a flame ionization detector (FID) to determine the conversion of CO and the selectivity towards CO₂.

• Data Analysis: The catalytic activity is typically expressed in terms of CO conversion as a function of temperature. The light-off temperature (the temperature at which 50% CO conversion is achieved) is a common metric for comparing the performance of different catalysts.

Electrochemical Performance

The p-type semiconductivity of black nickel oxide makes it a more suitable material for electrochemical applications such as supercapacitors and battery electrodes compared to the insulating green nickel oxide. The presence of Ni³⁺ ions facilitates charge transfer processes.

Parameter	Green Nickel Oxide (Stoichiometric NiO)	Black Nickel Oxide (Non-stoichiometric NiOₓ)
Specific Capacitance (Supercapacitors)	Lower	Higher (e.g., NiO nanosheets exhibiting up to 2013.7 F g⁻¹ at 1 A g⁻¹)[15]
Rate Capability	Poor	Generally good, though dependent on morphology.[16][17]
Cycling Stability	Can be limited	Can be excellent, with some nanostructures retaining over 90% capacitance after thousands of cycles.[15][18]

Experimental Protocol: Evaluation of Supercapacitor Performance

The electrochemical performance of nickel oxide electrodes is typically evaluated using a three-electrode system in an aqueous electrolyte (e.g., KOH).

• Electrode Preparation: The active material (black or green nickel oxide) is mixed with a conductive agent (e.g., carbon black) and a binder (e.g., PVDF) to form a slurry. This slurry is then coated onto a current collector (e.g., nickel foam or stainless steel) and dried.

• Electrochemical Measurements:

  • Cyclic Voltammetry (CV): The electrode is cycled within a specific potential window at various scan rates to determine its capacitive behavior and specific capacitance.

  • Galvanostatic Charge-Discharge (GCD): The electrode is charged and discharged at constant current densities to calculate the specific capacitance, energy density, and power density.

  • Electrochemical Impedance Spectroscopy (EIS): This technique is used to investigate the internal resistance and charge transfer kinetics of the electrode.

• Data Analysis: The specific capacitance (Csp) is calculated from the CV curves using the formula: Csp = (∫I dV) / (2 * m * v * ΔV), where ∫I dV is the integrated area of the CV curve, m is the mass of the active material, v is the scan rate, and ΔV is the potential window. From the GCD curves, Csp is calculated as: Csp = (I * Δt) / (m * ΔV), where I is the discharge current and Δt is the discharge time.

Optical and Electronic Properties

The difference in stoichiometry directly impacts the electronic band structure and, consequently, the optical properties of the two nickel oxides.

Property	Green Nickel Oxide (Stoichiometric NiO)	Black Nickel Oxide (Non-stoichiometric NiOₓ)
Optical Band Gap (eV)	~3.6 - 4.0[7]	Lower, typically 1.8 - 3.5[8][9]
Transparency	Transparent in the visible range.[7]	Less permeable to visible light due to the presence of Ni³⁺.[7]
Refractive Index	~1.6 - 2.33[7]	Generally higher, dependent on stoichiometry.

Experimental Protocol: Determination of Optical Properties

UV-Visible spectroscopy is a standard technique for characterizing the optical properties of nickel oxide thin films or nanoparticle dispersions.

• Sample Preparation: For thin films, the nickel oxide is deposited on a transparent substrate like glass or quartz. For nanoparticles, they are dispersed in a suitable solvent.

• UV-Vis Spectroscopy: The absorbance or transmittance of the sample is measured over a range of wavelengths (typically 200-800 nm).

• Data Analysis:

  • Band Gap Calculation: The optical band gap (Eg) is determined from the absorption data using a Tauc plot. For a direct band gap semiconductor like NiO, (αhν)² is plotted against photon energy (hν), where α is the absorption coefficient. The band gap is obtained by extrapolating the linear portion of the plot to the energy axis.

  • Refractive Index and Extinction Coefficient: These can be determined from reflectance and transmittance measurements using various optical models.

Thermal Stability

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are used to evaluate the thermal stability of nickel oxides. Studies have shown that non-stoichiometric black nickel oxide can transform into stoichiometric green nickel oxide upon heating to high temperatures (typically above 700 °C), as the excess oxygen is released.[19]

Experimental Protocol: Thermal Analysis

• Sample Preparation: A small, known weight of the nickel oxide powder is placed in a crucible (e.g., alumina).

• TGA/DSC Measurement: The sample is heated at a constant rate in a controlled atmosphere (e.g., air or nitrogen). The TGA instrument measures the change in mass as a function of temperature, while the DSC measures the heat flow into or out of the sample.

• Data Analysis: The TGA curve reveals the temperatures at which mass loss occurs, corresponding to events like the release of adsorbed water or the decomposition of the non-stoichiometric phase. The DSC curve shows endothermic or exothermic peaks associated with phase transitions or chemical reactions.

Synthesis Methodologies

The properties of both black and green nickel oxide are highly dependent on the synthesis method.

Synthesis of Green Nickel Oxide (Stoichiometric NiO)

A common method for synthesizing green NiO is through the thermal decomposition of nickel salts like nickel nitrate (B79036) hexahydrate [Ni(NO₃)₂·6H₂O].[19]

Experimental Protocol: Thermal Decomposition

• A known amount of nickel nitrate hexahydrate is placed in a crucible.

• The crucible is heated in a furnace in the presence of air.

• The temperature is ramped up to a high temperature (e.g., 700-1100 °C) and held for a specific duration (e.g., 3 hours).[19]

• The resulting light green powder is cooled to room temperature.

Synthesis of Black Nickel Oxide (Non-stoichiometric NiOₓ)

Black NiO can be synthesized via chemical precipitation followed by calcination at a lower temperature.[20]

Experimental Protocol: Chemical Precipitation

• A solution of a nickel salt (e.g., 0.3 M Ni(NO₃)₂·6H₂O) is prepared in deionized water.

• A precipitating agent (e.g., 1.3 M NaOH solution) is slowly added to the nickel salt solution while stirring at an elevated temperature (e.g., 70 °C) for a couple of hours.[20]

• The resulting greenish precipitate is washed multiple times with water and ethanol (B145695) and then dried.

• The dried powder is calcined in a furnace at a moderate temperature (e.g., 400 °C) for a few hours to obtain black NiO powder.[20]

Visualizing the Differences

The following diagrams illustrate key concepts related to the comparison of black and green nickel oxide.

Caption: Synthesis pathways for green and black nickel oxide.

Caption: Key property differences between green and black NiO.

Caption: Experimental workflow for electrochemical testing.

Conclusion

References

• 1. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 2. "Chemical synthesis of nonstoichiometric NiO${}_{x}$ nanoparticles usin" by FATMA PINAR CHOI [journals.tubitak.gov.tr]
• 3. revroum.lew.ro [revroum.lew.ro]
• 4. researchgate.net [researchgate.net]
• 5. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 6. The effect of stoichiometry on the structural, thermal and electronic properties of thermally decomposed nickel oxide - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. cdnx.uobabylon.edu.iq [cdnx.uobabylon.edu.iq]
• 8. jmess.org [jmess.org]
• 9. oaji.net [oaji.net]
• 10. Nickel oxide-based catalysts for ethane oxidative dehydrogenation: a review [comptes-rendus.academie-sciences.fr]
• 11. researchgate.net [researchgate.net]
• 12. pure.uj.ac.za [pure.uj.ac.za]
• 13. electrochemsci.org [electrochemsci.org]
• 14. researchgate.net [researchgate.net]
• 15. Ultrathin porous NiO nanoflake arrays on nickel foam as an advanced electrode for high performance asymmetric supercapacitors - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 16. Mesostructured NiO/Ni composites for high-performance electrochemical energy storage - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Biogenic mediated green synthesis of NiO nanoparticles for adsorptive removal of lead from aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Sol-Gel and Hydrothermal Synthesis of Black Nickel Oxide

For researchers and professionals in materials science and energy storage, the synthesis method for black nickel oxide (NiO) is a critical determinant of its final properties and performance. Black NiO, a non-stoichiometric form of nickel oxide rich in Ni³⁺ ions and oxygen vacancies, is highly sought after for applications in supercapacitors, batteries, and catalysis due to its enhanced electrical conductivity and electrochemical activity. This guide provides an objective comparison of two common synthesis techniques: the sol-gel and hydrothermal methods, supported by experimental data.

Performance Comparison: Sol-Gel vs. Hydrothermal Synthesis

The choice between sol-gel and hydrothermal synthesis hinges on the desired material characteristics. The hydrothermal method tends to produce smaller crystallites with a higher specific surface area, which is often advantageous for electrochemical applications. Conversely, the sol-gel method offers a simpler, low-temperature process that can also yield high-purity materials.

Property	Sol-Gel Synthesis	Hydrothermal Synthesis	Reference
Crystallite Size	~19 nm - 72.16 nm	~11 nm - 43.26 nm	[1][2][3][4][5]
Specific Surface Area	~20.32 m²/g - 322.7 m²/g	~47.83 m²/g	[1][2]
Morphology	Agglomerated irregular particles, spherical, rod-shaped, hexagonal	Cubical, nanoflowers, nanorods, nanoworms, microspheres	[1][2][3][6][7][8][9][10]
Band Gap	~3.68 eV - 3.92 eV	~4.5 eV - 5 eV	[1][11]
Specific Capacitance	Not explicitly stated for black NiO	Up to 830 F/g	[10]

Experimental Protocols

Sol-Gel Synthesis of Black NiO

The sol-gel method involves the transition of a solution (sol) into a gel-like network, followed by drying and thermal treatment to produce the final oxide.

Protocol:

• Precursor Solution: Nickel nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O) is dissolved in a solvent, typically methanol (B129727) or ethanol (B145695).[3][4]

• Gel Formation: A precipitating agent, such as a 5M solution of sodium hydroxide (B78521) (NaOH), is added dropwise to the precursor solution while stirring.[2][3][4] This leads to the formation of a gel.

• Aging: The gel is typically aged at room temperature for a couple of hours to ensure complete reaction.[2]

• Washing and Drying: The gel is then filtered and washed with distilled water and ethanol to remove impurities.[2] Subsequently, it is dried in an oven at approximately 100-110°C for one hour.[3][4]

• Calcination: The dried powder is calcined at a temperature range of 350°C to 550°C for one to three hours.[2][6] The resulting product is a black powder of NiO nanoparticles.[3][4]

Hydrothermal Synthesis of Black NiO

Hydrothermal synthesis involves a chemical reaction in a sealed, heated aqueous solution, where high pressure and temperature facilitate the formation of crystalline materials.

Protocol:

• Precursor Solution: A nickel salt, such as nickel chloride (NiCl₂) or nickel sulfate (B86663) (NiSO₄·6H₂O), is dissolved in deionized water.[12][13]

• Additive Introduction: A precipitating agent or a morphology-directing agent like triethanolamine (B1662121) or hexamethylenetetramine is added to the solution.[12][13]

• Hydrothermal Reaction: The solution is transferred to a Teflon-lined stainless-steel autoclave and heated to a temperature between 100°C and 200°C for a duration of 1 to 12 hours.[7][12]

• Cooling and Collection: The autoclave is allowed to cool down to room temperature naturally.

• Washing and Drying: The resulting precipitate is collected, washed with deionized water and ethanol, and then dried in an oven.

• Calcination (Optional): In some procedures, a final calcination step at around 400°C is performed to obtain the final NiO product.[13]

Process Visualization

To better illustrate the experimental workflows, the following diagrams have been generated.

Caption: Workflow for the sol-gel synthesis of black NiO.

Caption: Workflow for the hydrothermal synthesis of black NiO.

Concluding Remarks

Both the sol-gel and hydrothermal methods are effective for synthesizing black NiO. The hydrothermal method appears to be superior for applications requiring high surface area and small crystallite size, which can translate to better electrochemical performance. However, the sol-gel method provides a simpler and often lower-temperature route to producing high-purity black NiO. The ultimate choice of synthesis method will depend on the specific application requirements, including desired morphology, surface area, and the available equipment and resources. Researchers are encouraged to consider these factors when selecting a synthesis protocol for their work.

References

• 1. researchgate.net [researchgate.net]
• 2. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 3. researchgate.net [researchgate.net]
• 4. scholarhub.ui.ac.id [scholarhub.ui.ac.id]
• 5. kthmcollege.ac.in [kthmcollege.ac.in]
• 6. pisrt.org [pisrt.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Hydrothermal Synthesis of Hierarchical Ultrathin NiO Nanoflakes for High-Performance CH4 Sensing [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. Nickel Oxide Films Deposited by Sol-Gel Method: Effect of Annealing Temperature on Structural, Optical, and Electrical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Preparation of NiO Nanosheets by Hydrothermal Method and its Electrochemical Capacitive Properties | Semantic Scholar [semanticscholar.org]

A Comparative Guide to Black Nickel Oxide and Platinum in Catalysis

For Researchers, Scientists, and Drug Development Professionals

The landscape of catalysis is continually evolving, driven by the dual needs for high efficiency and economic viability. Platinum has long been the benchmark catalyst for a wide range of chemical transformations, including hydrogenation, oxidation, and electrochemical reactions, owing to its exceptional activity. However, its high cost and scarcity remain significant barriers to its widespread industrial application.[1] This has spurred intensive research into alternative catalysts based on earth-abundant elements. Among these, black nickel oxide has emerged as a promising contender, offering a cost-effective solution with compelling catalytic performance in various reactions, most notably in electrocatalysis for water splitting.

This guide provides an objective comparison of the performance of black nickel oxide and platinum in key catalytic applications, supported by experimental data. We delve into their catalytic activity, stability, and the experimental protocols used to evaluate their performance.

Performance Comparison in Electrocatalysis

The primary application where black nickel oxide and platinum are often compared is in electrocatalysis, specifically for the hydrogen evolution reaction (HER) and the oxygen evolution reaction (OER), the two half-reactions of water splitting. Platinum is the state-of-the-art catalyst for HER, while nickel-based materials, including nickel oxide, are highly active for OER in alkaline media.[2]

Hydrogen Evolution Reaction (HER)

The HER is a critical reaction in water electrolysis for hydrogen production. Platinum is known for its near-zero overpotential for this reaction, making it the most efficient HER catalyst.[3] However, recent studies have shown that nanostructured nickel oxide, sometimes in composite forms, can also exhibit significant activity.

Catalyst	Electrolyte	Overpotential at 10 mA/cm² (mV)	Tafel Slope (mV/dec)	Stability
Pt/C	0.1 M KOH	-126	Not specified	High
Ni-NG (Nickel-Graphene)	0.1 M KOH	-246	Not specified	High
NiO/Ni Heterostructure	Neutral	88	Not specified	Not specified
NiO Nanowires	Alkaline	Not specified	~40-70	Good
Pt black	0.1 M HClO4	Not specified	Not specified	High

Note: Direct comparative data for "black nickel oxide" under identical conditions as platinum is limited in the provided search results. The table includes data for various forms of nickel-based catalysts and platinum for context.

Oxygen Evolution Reaction (OER)

In the OER, nickel-based catalysts, particularly in the form of oxides and hydroxides, have demonstrated excellent performance in alkaline solutions, often outperforming platinum, which is not a good OER catalyst.[2]

Catalyst	Electrolyte	Overpotential at 10 mA/cm² (mV)	Tafel Slope (mV/dec)	Stability
Porous Ni/NiO Nanosheets	1.0 M KOH	320	58	High
Ni-Fe Layered Double Hydroxide	1 M KOH	~200	Not specified	High
IrO₂ (Benchmark for OER)	Acidic/Alkaline	~300-400	~40-60	High
Pt/C	1.0 M KOH	> 400	Not specified	Low

Note: Platinum is generally not considered a state-of-the-art catalyst for OER, and its performance is significantly lower than that of nickel-based oxides and other benchmark OER catalysts like IrO₂.

Experimental Protocols

The following sections detail the typical experimental methodologies for the synthesis of black nickel oxide catalysts and the electrochemical evaluation of their performance.

Synthesis of Black Nickel Oxide Nanoflowers (Hydrothermal Method)

This protocol describes a facile, gram-scale synthesis of nickel oxide nanoflowers.[4][5]

Materials:

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• Urea (B33335) (CO(NH₂)₂)

• Sodium dodecyl sulfate (B86663) (SDS)

• Ethanol (B145695)

• Deionized water

Procedure:

• Solution Preparation:

  • Prepare Solution A by dissolving 4.33 g of SDS in 150 mL of deionized water.

  • Prepare Solution B by dissolving 7.13 g of NiCl₂·6H₂O and 9.0 g of urea in a mixture of 75 mL of deionized water and 75 mL of ethanol.

• Mixing: Slowly add Solution A to Solution B dropwise while stirring. Continue stirring for 30 minutes at room temperature.

• Hydrothermal Synthesis: Transfer the resulting mixture to a 500 mL Teflon-lined stainless-steel autoclave. Heat the autoclave to 120°C and maintain this temperature for 12 hours.

• Washing and Drying: After the autoclave has cooled down to room temperature, collect the precipitate by centrifugation. Wash the product several times with deionized water and ethanol to remove any unreacted precursors and surfactants. Dry the washed product at 60°C for 10 hours.

• Calcination: Calcine the dried powder in a furnace at 350°C for 2 hours in an air atmosphere to obtain the final NiO nanoflower product.

Experimental workflow for the synthesis of NiO nanoflowers.

Electrochemical Performance Evaluation

The catalytic performance of the synthesized nickel oxide and commercial platinum catalysts is typically evaluated using a three-electrode electrochemical setup.[5]

Materials and Equipment:

• Working Electrode: Glassy carbon electrode (GCE) modified with the catalyst ink.

• Reference Electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl electrode.

• Counter Electrode: Platinum wire or graphite (B72142) rod.

• Electrolyte: 0.1 M or 1.0 M KOH solution for alkaline medium, or 0.5 M H₂SO₄ for acidic medium.

• Potentiostat/Galvanostat.

• Rotating Disk Electrode (RDE) or Rotating Ring-Disk Electrode (RRDE) setup.

Procedure:

• Catalyst Ink Preparation: Disperse a known amount of the catalyst powder (e.g., 5 mg) in a mixture of deionized water, isopropanol, and a small amount of Nafion solution (e.g., 5 wt%). Sonicate the mixture for at least 30 minutes to form a homogeneous ink.

• Working Electrode Preparation: Drop-cast a specific volume of the catalyst ink onto the polished surface of the GCE and let it dry at room temperature. The catalyst loading is typically in the range of 0.1-0.5 mg/cm².

• Electrochemical Measurements:

  • Cyclic Voltammetry (CV): Perform CV scans in the electrolyte to activate the catalyst and to determine the electrochemical active surface area (ECSA).

  • Linear Sweep Voltammetry (LSV): Record LSV curves at a slow scan rate (e.g., 5-10 mV/s) with and without electrode rotation to evaluate the catalytic activity for HER or OER. The onset potential and the overpotential required to reach a certain current density (e.g., 10 mA/cm²) are key metrics.

  • Tafel Analysis: Plot the overpotential (η) versus the logarithm of the current density (log|j|) to obtain the Tafel slope, which provides insights into the reaction mechanism.

  • Chronoamperometry or Chronopotentiometry: Conduct long-term stability tests by holding the electrode at a constant potential or current density and monitoring the current or potential change over time.

Workflow for electrochemical performance evaluation.

Reaction Mechanisms

Hydrogen Evolution Reaction (HER)

The HER proceeds through different pathways depending on the pH of the electrolyte.

Hydrogen Evolution Reaction (HER) pathways.

Oxygen Evolution Reaction (OER) in Alkaline Media

The OER in alkaline media is a multi-step proton-coupled electron transfer process. A generally accepted mechanism is as follows:

Oxygen Evolution Reaction (OER) mechanism in alkaline media.

Conclusion

Platinum remains the undisputed champion for the hydrogen evolution reaction in terms of efficiency, exhibiting minimal overpotential. However, its high cost is a major drawback. Black nickel oxide, a term that generally refers to nanostructured nickel(III) oxide or non-stoichiometric nickel oxide with a black appearance, presents a cost-effective and abundant alternative, particularly for the oxygen evolution reaction in alkaline media, where it significantly outperforms platinum.

The catalytic performance of black nickel oxide is highly dependent on its morphology, composition, and the presence of heterostructures. While it may not yet match platinum's HER activity, ongoing research in nanostructuring and composite materials is continuously improving its performance. For applications where cost is a primary driver and high performance in alkaline OER is required, black nickel oxide is a highly attractive option. For applications demanding the utmost efficiency in hydrogen evolution, platinum, despite its cost, is still the preferred choice. The selection between these two catalysts will ultimately depend on the specific application, required performance metrics, and economic considerations.

References

• 1. Nickel sulfides for electrocatalytic hydrogen evolution under alkaline conditions: a case study of crystalline NiS, NiS2, and Ni3S2 nanoparticles - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. Pt-like hydrogen evolution on a V2O5/Ni(OH)2 electrocatalyst - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Facile Gram-Scale Synthesis of NiO Nanoflowers for Highly Selective and Sensitive Electrocatalytic Detection of Hydrazine - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to NiO and Co3O4 for Supercapacitor Applications

For Researchers, Scientists, and Drug Development Professionals

The quest for high-performance, cost-effective, and stable electrode materials is at the forefront of supercapacitor research. Among the various candidates, transition metal oxides, particularly nickel oxide (NiO) and cobalt oxide (Co3O4), have garnered significant attention due to their high theoretical specific capacitance and excellent redox activity. This guide provides an objective comparison of the electrochemical performance of NiO and Co3O4, supported by experimental data, detailed methodologies, and logical diagrams to aid researchers in their material selection and development efforts.

At a Glance: NiO vs. Co3O4

Both NiO and Co3O4 are promising pseudocapacitive materials, meaning they store charge through fast and reversible faradaic reactions at the electrode surface.[1] This mechanism allows them to achieve significantly higher specific capacitance than carbon-based materials, which primarily rely on electrical double-layer capacitance.

Nickel Oxide (NiO) is an environmentally friendly and low-cost material with a high theoretical specific capacitance of approximately 2573 F/g.[2] Its electrochemical performance is highly dependent on its nanostructure, with morphologies like nanosheets, nanowires, and porous structures offering enhanced performance by providing a larger surface area and efficient ion diffusion pathways.

Cobalt Oxide (Co3O4) boasts an even higher theoretical specific capacitance of around 3560 F/g.[1][2] It is a mixed-valence oxide, which facilitates reversible redox reactions, contributing to its excellent energy storage capabilities.[3] Similar to NiO, the morphology and synthesis method of Co3O4 play a crucial role in its electrochemical performance.

While both materials show great promise, they also face challenges such as lower electrical conductivity and volumetric changes during cycling compared to carbon materials, which can affect their long-term stability.[1]

Quantitative Performance Comparison

The following tables summarize the key electrochemical performance metrics of NiO and Co3O4 from various studies. It is important to note that performance can vary significantly based on the synthesis method, electrode preparation, and testing conditions.

Table 1: Electrochemical Performance of NiO for Supercapacitors

Synthesis Method	Electrolyte	Specific Capacitance (F/g) @ Current Density (A/g)	Energy Density (Wh/kg)	Power Density (W/kg)	Cycling Stability (% retention after cycles)
Hydrothermal	2 M KOH	1306 @ 1	-	-	95.5% after 3000
Anodization	1 M KOH + 0.5 M Na2SO4	1748 @ 2	34.4	900	94% after 8000
Hydrothermal	-	490 @ 0.5	-	-	-
Dealloying	-	1260 @ 0.5	17.42	160	93% after 30,000

Table 2: Electrochemical Performance of Co3O4 for Supercapacitors

Synthesis Method	Electrolyte	Specific Capacitance (F/g) @ Current Density (A/g)	Energy Density (Wh/kg)	Power Density (W/kg)	Cycling Stability (% retention after cycles)
Hydrothermal	3 M KOH	457.2 @ 1	-	-	92% after 5000
Hydrothermal	-	198 @ 1 (mA/cm²)	11.86	701	97.79% after 6000
Gas-phase diffusion precipitation	-	640 - 1140 @ 1	-	-	High retention
Phytosynthesis	1 M Na2SO4	182 @ 1	25.27	585	99.5% after 3000

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for advancing research. Below are representative methodologies for the synthesis of NiO and Co3O4 nanomaterials and their electrochemical characterization.

Synthesis of NiO Nanomaterials (Hydrothermal Method)

This protocol describes the synthesis of NiO nanostructures on a conductive substrate.

Materials:

• Nickel chloride hexahydrate (NiCl₂·6H₂O)

• Urea (B33335) (CO(NH₂)₂)

• Deionized (DI) water

• Conductive substrate (e.g., nickel foam, carbon cloth)

Procedure:

• Prepare a precursor solution by dissolving a specific molar concentration of NiCl₂·6H₂O and urea in DI water.

• Clean the conductive substrate by sonicating it in acetone, ethanol (B145695), and DI water sequentially.

• Place the cleaned substrate and the precursor solution into a Teflon-lined stainless-steel autoclave.

• Seal the autoclave and heat it in an oven at a specified temperature (e.g., 120-180 °C) for a designated duration (e.g., 6-12 hours).

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• Remove the substrate, rinse it thoroughly with DI water and ethanol, and dry it in an oven (e.g., at 60-80 °C).

• Finally, anneal the substrate in a furnace at a high temperature (e.g., 300-400 °C) in air for a few hours to obtain the final NiO nanostructure on the substrate.

Synthesis of Co3O4 Nanomaterials (Co-precipitation Method)

This protocol outlines a simple co-precipitation method for synthesizing Co3O4 nanoparticles.

Materials:

• Cobalt nitrate (B79036) hexahydrate (Co(NO₃)₂·6H₂O)

• Sodium carbonate (Na₂CO₃) or other precipitating agent (e.g., NaOH, NH₄OH)

• Deionized (DI) water

• Ethanol

Procedure:

• Dissolve a specific amount of Co(NO₃)₂·6H₂O in DI water to form a clear solution.

• Separately, prepare a solution of the precipitating agent (e.g., Na₂CO₃) in DI water.

• Slowly add the precipitating agent solution to the cobalt nitrate solution under vigorous stirring. A precipitate will form immediately.

• Continue stirring the mixture for a set period (e.g., 1-2 hours) to ensure a complete reaction.

• Collect the precipitate by centrifugation or filtration.

• Wash the collected precipitate multiple times with DI water and ethanol to remove any unreacted precursors and byproducts.

• Dry the washed precipitate in an oven (e.g., at 60-80 °C) overnight.

• Calcine the dried powder in a furnace at a specific temperature (e.g., 300-500 °C) for a few hours to obtain the final Co3O4 nanoparticles.

Electrochemical Characterization

The electrochemical performance of the prepared electrode materials is typically evaluated using a three-electrode system in an aqueous electrolyte.

Components:

• Working Electrode: The synthesized NiO or Co3O4 material coated on a current collector.

• Counter Electrode: A platinum wire or a large-surface-area carbon-based electrode.

• Reference Electrode: A standard calomel (B162337) electrode (SCE) or a silver/silver chloride (Ag/AgCl) electrode.

• Electrolyte: An aqueous solution, commonly potassium hydroxide (B78521) (KOH) or sodium sulfate (B86663) (Na₂SO₄).

Key Techniques:

• Cyclic Voltammetry (CV): This technique is used to determine the capacitive behavior, operating potential window, and redox reactions of the electrode material. The shape of the CV curve provides insights into the charge storage mechanism.

• Galvanostatic Charge-Discharge (GCD): GCD measurements are performed at different constant current densities to calculate the specific capacitance, energy density, and power density of the electrode. The symmetry of the charge and discharge curves indicates the reversibility of the electrochemical reactions.

• Electrochemical Impedance Spectroscopy (EIS): EIS is employed to investigate the internal resistance, charge transfer resistance, and ion diffusion kinetics of the electrode. The Nyquist plot obtained from EIS provides valuable information about the electrode's conductivity and interface properties.

• Cycling Stability Test: This involves subjecting the electrode to thousands of charge-discharge cycles at a constant current density to evaluate its long-term performance and capacitance retention.

Logical Workflow and Relationships

The following diagram illustrates the typical workflow for comparing the electrochemical performance of NiO and Co3O4 for supercapacitor applications.

Caption: Workflow for comparing NiO and Co3O4 supercapacitor performance.

Concluding Remarks

Both NiO and Co3O4 exhibit compelling properties for supercapacitor applications, with Co3O4 generally showing a higher theoretical and often experimentally observed specific capacitance. However, NiO can be a more cost-effective and environmentally benign alternative. The choice between these materials will ultimately depend on the specific application requirements, including cost, desired energy and power density, and cycling stability.

Future research will likely focus on the development of composites, such as combining these metal oxides with highly conductive carbon nanomaterials (e.g., graphene, carbon nanotubes), to overcome their inherent limitations in conductivity and improve long-term stability. The synthesis of novel nanostructures with optimized morphology and porosity will also continue to be a key area of investigation to unlock the full potential of these promising electrode materials.

References

• 1. Effect of synthesis methods on the activity of NiO/Co3O4 as an electrode material for supercapacitor: in the light of X-ray diffraction study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3D net-like Co3O4@NiO nanostructures for high performance supercapacitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

A Comparative Guide: Black Nickel Oxide vs. Ruthenium Dioxide for the Oxygen Evolution Reaction

For Researchers, Scientists, and Drug Development Professionals

The oxygen evolution reaction (OER) is a critical bottleneck in various renewable energy technologies, including water splitting for hydrogen production and metal-air batteries. The development of efficient, cost-effective, and durable electrocatalysts for the OER is paramount. While ruthenium dioxide (RuO₂) has long been the benchmark catalyst due to its high intrinsic activity, its scarcity and high cost are significant drawbacks for large-scale applications.[1] This has spurred the search for alternative catalysts based on earth-abundant elements. Among these, black nickel oxide (NiO) has emerged as a promising candidate, exhibiting competitive performance in alkaline media.[2][3] This guide provides an objective comparison of the performance of black nickel oxide and RuO₂ for the OER, supported by experimental data and detailed methodologies.

Performance Comparison

The electrocatalytic performance of black nickel oxide and RuO₂ for the OER is typically evaluated based on several key metrics: overpotential (η) required to achieve a specific current density (commonly 10 mA/cm²), the Tafel slope, and long-term stability. The overpotential indicates the extra potential beyond the thermodynamic requirement needed to drive the reaction, with lower values being more desirable. The Tafel slope provides insight into the reaction kinetics, with smaller values suggesting faster kinetics. Stability is crucial for practical applications and is often assessed by chronopotentiometry or cyclic voltammetry over extended periods.

Catalyst	Overpotential (η) @ 10 mA/cm² (mV)	Tafel Slope (mV/dec)	Electrolyte	Stability	Reference
Black Nickel Oxide (NiO/C)	~340	69	1 M KOH	Stable for 10h at 10 mA/cm²	[2]
Black Nickel Oxide (NiO/CN)	~310	63	1 M KOH	Stable for 10h at 10 mA/cm²	[2]
Commercial RuO₂	~360	75	1 M KOH	Shows degradation over 10h at 10 mA/cm²	[2]
NiO Nanoparticles	330	Not Reported	Alkaline	Not specified	[3]
RuO₂-NiO Composite	210	Not Reported	Not Specified	Good catalytic stability	[4]

Note: Performance metrics can vary significantly based on the synthesis method, catalyst loading, substrate, and testing conditions. The data presented here is for comparative purposes and is extracted from studies where both materials were investigated.

OER Mechanism: A Tale of Two Pathways

The mechanism of the OER differs between RuO₂ and nickel-based catalysts.

Ruthenium Dioxide (RuO₂): The OER on RuO₂ typically proceeds via the Adsorbate Evolution Mechanism (AEM) , which involves the formation of several oxygen-containing intermediates (M-OH, M-O, M-OOH) on the catalyst surface. In some cases, particularly on highly active sites or under high potentials, a Lattice Oxygen Mechanism (LOM) has been proposed, where lattice oxygen atoms from the catalyst itself participate in the reaction. This can contribute to higher activity but may also lead to catalyst degradation.

Black Nickel Oxide (NiO): In alkaline media, the OER on nickel oxide is generally understood to proceed through the formation of nickel oxyhydroxide (NiOOH) as the active species. The reaction involves the following steps:

• NiO + OH⁻ → NiOOH + e⁻

• NiOOH + OH⁻ → NiOO⁻ + H₂O

• NiOO⁻ → NiO + O₂ + e⁻

The term "black" in black nickel oxide often refers to a non-stoichiometric, highly defective, or nanostructured form of NiO. These characteristics, such as an abundance of oxygen vacancies and a high surface area, are believed to enhance the formation of the active NiOOH species and facilitate charge transfer, thereby boosting the OER performance.[5]

Experimental Protocols

To ensure a fair and reproducible comparison of OER catalysts, standardized experimental protocols are crucial. Below are representative methodologies for the synthesis of black nickel oxide and the electrochemical evaluation of OER performance.

Synthesis of Black Nickel Oxide (Hydrothermal Method)

A typical hydrothermal synthesis of black nickel oxide involves the following steps:

• Precursor Solution Preparation: Dissolve a nickel salt (e.g., nickel nitrate (B79036) hexahydrate, Ni(NO₃)₂·6H₂O) and a precipitating agent (e.g., urea, CO(NH₂)₂) in deionized water.

• Hydrothermal Reaction: Transfer the solution to a Teflon-lined stainless-steel autoclave and heat it at a specific temperature (e.g., 120-180 °C) for a designated period (e.g., 6-12 hours).

• Product Collection and Washing: After the autoclave cools down, collect the precipitate by centrifugation or filtration. Wash the product multiple times with deionized water and ethanol (B145695) to remove any unreacted precursors and byproducts.

• Drying and Annealing: Dry the product in an oven (e.g., at 60-80 °C) overnight. To obtain the final black nickel oxide, the dried powder is often annealed in air or an inert atmosphere at a specific temperature (e.g., 300-500 °C).

Electrochemical Characterization of OER Performance

The following protocol outlines a standard three-electrode setup for evaluating OER catalysts:

• Working Electrode Preparation:

  • Prepare a catalyst ink by dispersing a known amount of the catalyst (e.g., 5 mg of black NiO or RuO₂) in a solution containing a solvent (e.g., a water/isopropanol mixture) and a binder (e.g., Nafion® solution).

  • Sonication is typically used to ensure a homogeneous dispersion.

  • Drop-cast a specific volume of the ink onto a conductive substrate (e.g., glassy carbon, nickel foam, or carbon paper) to achieve a desired catalyst loading (e.g., 0.1-1.0 mg/cm²).

  • Dry the electrode at room temperature or slightly elevated temperatures.

• Electrochemical Measurements:

  • Perform the measurements in a three-electrode electrochemical cell containing the working electrode, a counter electrode (e.g., a platinum wire or graphite (B72142) rod), and a reference electrode (e.g., Ag/AgCl or a saturated calomel (B162337) electrode).

  • The electrolyte is typically a 1.0 M KOH solution for alkaline OER.

  • Cyclic Voltammetry (CV): Cycle the potential in a non-faradaic region to determine the electrochemical double-layer capacitance and estimate the electrochemically active surface area (ECSA).

  • Linear Sweep Voltammetry (LSV): Scan the potential from a low value to a high value (e.g., from 1.0 V to 1.8 V vs. RHE) at a slow scan rate (e.g., 5-10 mV/s) to obtain the polarization curve. The overpotential at a current density of 10 mA/cm² is determined from this curve. All potentials should be iR-corrected.

  • Tafel Analysis: Plot the overpotential (η) versus the logarithm of the current density (log|j|) to obtain the Tafel plot. The Tafel slope is determined from the linear region of this plot.

  • Electrochemical Impedance Spectroscopy (EIS): Perform EIS at a specific overpotential to investigate the charge transfer resistance of the catalyst.

  • Chronopotentiometry or Chronoamperometry: Hold the current density or potential constant for an extended period (e.g., 10-100 hours) to evaluate the long-term stability of the catalyst.

Visualizing the Comparison

To better understand the relationship between catalyst synthesis, characterization, and performance evaluation, the following diagrams illustrate the key workflows and concepts.

Experimental workflow for OER catalyst evaluation.

Comparison of OER mechanisms.

Conclusion

Black nickel oxide presents a compelling, cost-effective alternative to RuO₂ for the oxygen evolution reaction, particularly in alkaline environments. While RuO₂ generally exhibits higher intrinsic activity, advancements in the synthesis of nanostructured and defect-rich black nickel oxide have significantly narrowed the performance gap. The enhanced activity of black NiO is attributed to its high surface area and the abundance of active sites for the formation of the catalytic NiOOH species. For large-scale applications where cost and catalyst stability are critical factors, black nickel oxide stands out as a highly promising material. Further research focusing on improving the long-term stability of black nickel oxide under industrial operating conditions will be crucial for its widespread adoption in renewable energy systems.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Enhanced oxygen evolution activity by NiOx and Ni(OH)2 nanoparticles - Faraday Discussions (RSC Publishing) [pubs.rsc.org]
• 4. Ruthenium-nickel oxide derived from Ru-coupled Ni metal-organic framework for effective oxygen evolution reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Electrochromic Performance of Black Nickel Oxide and Other Leading Materials

For researchers, scientists, and drug development professionals, this guide offers an objective comparison of the electrochromic performance of black nickel oxide (NiO) against other prominent electrochromic materials: tungsten oxide (WO₃), polyaniline (PANI), and Prussian blue (PB). The following sections provide a detailed analysis of their key performance metrics, supported by experimental data and standardized fabrication protocols.

Comparative Performance Analysis

The efficacy of an electrochromic material is determined by several key performance indicators. These include optical modulation (the change in transmittance between the colored and bleached states), switching speed (the time taken to transition between these states), coloration efficiency (the change in optical density per unit of charge inserted/extracted), and cycling stability (the ability to retain performance over numerous cycles). The table below summarizes the quantitative performance of black nickel oxide and its alternatives based on reported experimental data.

Material	Optical Modulation (%)	Switching Speed (Coloration/Bleaching) (s)	Coloration Efficiency (cm²/C)	Cycling Stability (Cycles)
Black Nickel Oxide (NiO)	44 - 69.4[1][2]	1.2 - 9.8 / 1.1 - 5.4[1][3]	24.5 - 235[1]	> 1000[2]
Tungsten Oxide (WO₃)	66 - 97.7	5.5 - 6 / 2.7 - 3.8[4]	118.3 - 124.7[4]	> 40,000[5][6][7]
Polyaniline (PANI)	~30 (visible)[8]	~15 / < 5[9][10]	8.85[9][10]	> 100[9]
Prussian Blue (PB)	~79[11]	~16.8 / ~19[11]	123.3 - 149.8[11][12]	Good[11]

Experimental Protocols

The following sections detail standardized methodologies for the fabrication and characterization of electrochromic devices for each material, based on established research protocols.

Black Nickel Oxide (NiO) Electrochromic Device Fabrication

Nickel oxide thin films can be prepared using various techniques, including sputtering, chemical deposition, and electrodeposition.[1][2][13] A common method involves RF magnetron sputtering.

• Substrate Preparation: Indium Tin Oxide (ITO) coated glass substrates are sequentially cleaned in an ultrasonic bath with acetone, ethanol (B145695), and deionized water.

• Film Deposition: A NiO thin film is deposited onto the cleaned ITO substrate using RF magnetron sputtering from a nickel oxide target in an argon atmosphere. Deposition parameters such as power, pressure, and substrate temperature are controlled to achieve the desired film thickness and morphology.[1]

• Device Assembly: The NiO-coated ITO glass serves as the working electrode. A counter electrode (e.g., another ITO glass) and a reference electrode are used. The electrolyte is typically a lithium perchlorate (B79767) (LiClO₄) solution in propylene (B89431) carbonate.

• Characterization: The electrochromic performance is evaluated using cyclic voltammetry to study the electrochemical behavior, chronoamperometry to measure switching speeds, and UV-Vis spectroscopy to determine the optical modulation and coloration efficiency.

Tungsten Oxide (WO₃) Electrochromic Device Fabrication

Tungsten oxide films are commonly prepared by sputtering or spray pyrolysis.[14][15][16]

• Substrate Preparation: Fluorine-doped Tin Oxide (FTO) or ITO coated glass substrates are cleaned as described for NiO.

• Film Deposition: WO₃ thin films can be deposited by RF sputtering from a tungsten oxide target.[15][16] Alternatively, spray pyrolysis of a tungsten hexachloride (WCl₆) solution in ethanol can be used.[14]

• Device Assembly: A standard three-electrode setup is used with the WO₃ film as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference. An acidic electrolyte like sulfuric acid (H₂SO₄) is often employed.[15]

• Characterization: Electrochemical and optical properties are characterized using cyclic voltammetry, chronoamperometry, and UV-Vis spectroscopy.

Polyaniline (PANI) Electrochromic Device Fabrication

Polyaniline films are typically synthesized via electropolymerization.[17][18][19][20][21]

• Substrate Preparation: ITO-coated glass substrates are cleaned thoroughly.

• Electropolymerization: The PANI film is grown on the ITO substrate by cyclic voltammetry in an aqueous solution containing aniline (B41778) monomer and an acid, such as sulfuric acid (H₂SO₄).[9][10] The potential is cycled between defined limits to control the film growth and properties.

• Device Assembly: The PANI-coated ITO glass is used as the working electrode in a three-electrode cell with a suitable electrolyte, such as LiClO₄ in propylene carbonate.[9]

• Characterization: The electrochromic properties are assessed by cyclic voltammetry and UV-Vis spectroscopy to observe the characteristic color changes from yellow to green to blue.[8][22]

Prussian Blue (PB) Electrochromic Device Fabrication

Prussian blue thin films can be prepared by chemical deposition or electrodeposition.[12][23]

• Substrate Preparation: FTO or ITO coated glass substrates are cleaned. The conducting side is identified using a multimeter.[23][24]

• Film Deposition: For electrodeposition, the substrate is immersed in a solution containing ferric chloride (FeCl₃) and potassium ferricyanide (B76249) (K₃[Fe(CN)₆]) in an acidic medium. A constant current or potential is applied to deposit the PB film.[23][24] For chemical deposition, the substrate is cyclically immersed in separate solutions of the iron and ferricyanide precursors.[12]

• Device Assembly: The PB-coated substrate acts as the working electrode. A common electrolyte is an aqueous solution of potassium chloride (KCl).[12][23][24]

• Characterization: Cyclic voltammetry is used to study the redox processes responsible for the color change, and UV-Vis spectroscopy is employed to measure the optical properties.

Visualizing Experimental Workflows and Relationships

To further clarify the processes and comparisons, the following diagrams are provided.

Caption: Experimental workflows for device fabrication.

Caption: Key performance characteristics of materials.

References

• 1. Improved electrochromic performance of a radio frequency magnetron sputtered NiO thin film with high optical switching speed - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Improvement on optical modulation and stability of the NiO based electrochromic devices by nanocrystalline modified nanocomb hybrid structure - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Amorphous Hydrated Tungsten Oxide Films with Electrochromic Cycling Stability Up to 40 000 Cycles Enabled by Regulating the Coloring Potential and Structural Water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Characterization of Electrochromic Properties of Polyaniline Thin Films Electropolymerized in H2SO4 Solution [scirp.org]
• 10. scirp.org [scirp.org]
• 11. Flexible electrochromic devices based on tungsten oxide and Prussian blue nanoparticles for automobile applications - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05280B [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. One-step fabrication of nanostructured NiO films from deep eutectic solvent with enhanced electrochromic performance - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 14. ntmdt-si.com [ntmdt-si.com]
• 15. researchgate.net [researchgate.net]
• 16. Electrochromic properties of WO3 thin films: The role of film thickness - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. scispace.com [scispace.com]
• 19. researchgate.net [researchgate.net]
• 20. Electrochemical polymerization of aniline investigated using on-line electrochemistry/electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Electropolymerization of aniline monomer and effects of synthesis conditions on the characteristics of synthesized polyaniline thin films | Mediterranean Journal of Chemistry [medjchem.com]
• 22. scielo.br [scielo.br]
• 23. Electrochromic Prussian Blue Thin Films – MRSEC Education Group – UW–Madison [education.mrsec.wisc.edu]
• 24. Electrochromic Prussian Blue Thin Films [chemistry.beloit.edu]

Benchmarking Black Nickel Oxide-Based Supercapacitors: A Comparative Guide

For researchers, scientists, and professionals in drug development, the quest for efficient and reliable energy storage solutions is paramount. Supercapacitors, with their high power density and long cycle life, are a promising technology. Among the various materials being explored for supercapacitor electrodes, black nickel oxide (NiO) has emerged as a strong contender due to its high theoretical specific capacitance and cost-effectiveness.[1] This guide provides an objective comparison of black nickel oxide-based supercapacitors against other common alternatives, supported by experimental data and detailed protocols.

Performance Comparison of Supercapacitor Electrode Materials

The performance of a supercapacitor is primarily dictated by the electrode material. The following tables summarize the key performance metrics for black nickel oxide, both in its pure form and as composites, and compare them with widely used materials like activated carbon and manganese dioxide.

Electrode Material	Specific Capacitance (F/g)	Current Density (A/g)	Energy Density (Wh/kg)	Power Density (W/kg)	Cyclic Stability (%)	Electrolyte	Reference
Black Nickel Oxide (NiO)
NiO Nanoflakes	340.21	2	47.8	545	89% after 2000 cycles	6 M KOH	[2]
NiO Nanoflakes	401	0.5 (mA/cm²)	-	-	92% after 500 cycles	2.0 M KOH	[3]
Porous NiO	568.7	0.5	52.4	800	Remarkable	2.0 M KOH	[4][5][6]
NiO Aerogel	901	0.5	-	-	93% after 3000 cycles	-	[7]
NiO Composites
NiO/Activated Carbon (50/50%)	325	1	62.5	638	89.9% after 4000 cycles	6 M KOH	[8]
NiO-CNT	1250	5 (mVs⁻¹)	1000	-	-	2 M KOH	[9][10][11]
NiO-Fe-CNT	1360	5 (mVs⁻¹)	1180	-	96% after 1000 cycles	2 M KOH	[9][10][11]
PANI-NiO-3	623	1	-	-	89.4% after 5000 cycles	1 M H₂SO₄	[12]
RGO-NiO	749 (from CV), 366 (from GCD)	5 (mV/s), 1 (A/g)	23.25	9300	-	-	[13]
Alternative Materials
Activated Carbon	255.1	-	-	-	-	-	[14]
Activated Carbon with 6 wt.% Ni(OH)₂	314.5	-	-	-	Stable	-	[14]
MnO₂@NiO@GO	1141	1.0	-	-	-	-	[15]
Ni₀.₂Mn₀.₈Oₓ	~380	-	35	3740	92% after 3000 cycles	-	[16]

Experimental Protocols

Detailed and standardized experimental procedures are crucial for the accurate benchmarking of supercapacitor performance. The following sections outline typical protocols for the synthesis of black NiO, electrode fabrication, and electrochemical characterization.

Synthesis of Black Nickel Oxide Nanoflakes

A common method for synthesizing black NiO nanoflakes is the co-precipitation method.[2]

• Precursor Solution Preparation: Nickel nitrate (B79036) hexahydrate [Ni(NO₃)₂·6H₂O] is dissolved in deionized water to form a precursor solution.

• Precipitation: A precipitating agent, such as a solution of ammonium (B1175870) carbonate [(NH₄)₂CO₃], is slowly added to the nickel nitrate solution under constant stirring. This leads to the formation of a nickel carbonate precipitate.

• Washing and Drying: The precipitate is then washed multiple times with deionized water and ethanol (B145695) to remove any unreacted chemicals and byproducts. After washing, the precipitate is dried in an oven at a moderate temperature (e.g., 80°C) for several hours.

• Calcination: The dried powder is calcined in a furnace at a specific temperature (e.g., 300-500°C) for a set duration. The calcination process decomposes the nickel carbonate into black nickel oxide. The temperature and duration of calcination can influence the morphology and crystallite size of the resulting NiO.[3]

Other synthesis techniques include the hydrothermal method,[4][6] microwave-assisted synthesis,[3] and the sol-gel method.[7]

Electrode Fabrication

The performance of a supercapacitor is also highly dependent on the fabrication of the working electrode.

• Slurry Preparation: The active material (e.g., black NiO powder), a conductive agent (e.g., carbon black), and a binder (e.g., polyvinylidene fluoride (B91410) - PVDF) are mixed in a specific weight ratio (e.g., 80:10:10).[4][17] A solvent, such as N-methyl-2-pyrrolidone (NMP), is added to the mixture to form a homogeneous slurry.

• Coating: The slurry is then uniformly coated onto a current collector, which is typically nickel foam or stainless steel mesh.

• Drying: The coated electrode is dried in a vacuum oven at a specific temperature (e.g., 120°C) for several hours to remove the solvent.

• Pressing: Finally, the dried electrode is pressed under a certain pressure to ensure good contact between the active material and the current collector.

Electrochemical Measurements

The electrochemical performance of the fabricated electrodes is evaluated using a three-electrode or two-electrode system in an appropriate electrolyte, such as an aqueous solution of potassium hydroxide (B78521) (KOH).[17][18] The primary electrochemical techniques used are:

• Cyclic Voltammetry (CV): This technique is used to determine the capacitive behavior and the operating potential window of the electrode material.[18][19] The specific capacitance can be calculated from the integrated area of the CV curve.[17]

• Galvanostatic Charge-Discharge (GCD): GCD tests are performed to evaluate the specific capacitance, energy density, power density, and coulombic efficiency of the supercapacitor.[18][19] The specific capacitance is calculated from the discharge curve.

• Electrochemical Impedance Spectroscopy (EIS): EIS is employed to investigate the internal resistance and ion diffusion kinetics of the electrode.[18]

Experimental Workflow and Logical Relationships

The following diagrams illustrate the typical workflow for benchmarking supercapacitors and the logical relationship between material properties and performance metrics.

Caption: Experimental workflow for benchmarking supercapacitors.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Nickel oxide aerogel for high performance supercapacitor electrodes - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. d-nb.info [d-nb.info]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Supercapacitor Performance of NiO, NiO-MWCNT, and NiO–Fe-MWCNT Composites - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Fabrication and Electrochemical Investigation of RGO-NiO Nanocomposite Electrodes for Supercapacitor Applications – Oriental Journal of Chemistry [orientjchem.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. akademiabaru.com [akademiabaru.com]
• 18. pure.kfupm.edu.sa [pure.kfupm.edu.sa]
• 19. scholars.uky.edu [scholars.uky.edu]

A Comparative Guide to the Long-Term Stability of Black Nickel Oxide Electrodes for Energy Storage Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the long-term stability of black nickel oxide (NiO) electrodes with alternative materials used in energy storage devices. The performance of these electrodes is evaluated based on key metrics from recent experimental studies, offering insights into their degradation mechanisms and overall durability.

Comparative Performance Data

The long-term stability of black nickel oxide electrodes is a critical factor for their application in high-performance energy storage devices. The following tables summarize the electrochemical performance and cycling stability of various NiO-based electrodes from several studies, providing a comparative overview with other materials where available.

Electrode Material	Electrolyte	Current Density	Specific Capacitance	Capacitance Retention	Cycles	Reference
Black Nickel Oxide & Composites
PANI-NiO-3	1 M H2SO4	20 A g⁻¹	623 F g⁻¹ (at 1 A g⁻¹)	89.4%	5000	[1]
NiS/NiO	Not Specified	10 A g⁻¹	1260 F g⁻¹ (at 0.5 A g⁻¹)	93%	30000	[2]
NiO Aerogel	Not Specified	10 A g⁻¹	901 F g⁻¹ (at 0.5 A g⁻¹)	93%	3000	[3]
NiO/Ni/NF Aerogels	Not Specified	Not Specified	1060 F/g (3-electrode)	>90%	10000	[4]
G-NiO	Not Specified	Not Specified	Not Specified	98.7%	5000	[5]
NiO-4 mM//AC	2 M KOH	50 mA cm⁻²	64.79 F g⁻¹ (device)	78.9%	10000	[6]
NZO-12h (NiO@ZnO)	Not Specified	Not Specified	985.0 F/g (at 5 mA/cm²)	74.9%	1500	[7]
Alternative Electrode Materials
ACB/g-C3N4/NiO	Not Specified	Not Specified	883.26 Fg⁻¹ (at 1 Ag⁻¹)	94.21%	5000	[5]
PANI@TiO2	Not Specified	1.0 A·g⁻¹	Not Specified	84.8%	1000	[8]
LiMn2O4 (Al2O3 coated)	Not Specified	1 C	128.5 mAhg⁻¹ (initial)	89.8%	800	[9]
2D NSN	2 M KOH	Not Specified	613 F/g	97%	5000	[10]

Experimental Protocols

Understanding the methodologies behind the data is crucial for interpretation and replication. Below are generalized experimental protocols for long-term stability testing of black nickel oxide electrodes based on common practices found in the literature.

1. Electrode Preparation:

• Synthesis of NiO Nanostructures: Black nickel oxide nanomaterials are synthesized through various methods such as hydrothermal routes, sol-gel methods, or electrodeposition.[3][11][12] For composite materials, NiO is integrated with other conductive materials like graphene or polyaniline.[1][5]

• Slurry Formulation: The active material (NiO or its composite) is typically mixed with a conductive agent (e.g., carbon black) and a binder (e.g., PVDF) in a solvent (e.g., NMP) to form a homogenous slurry.

• Electrode Fabrication: The slurry is then coated onto a current collector (e.g., nickel foam, graphite, or ITO glass) and dried under vacuum at a specified temperature to remove the solvent.[11]

2. Electrochemical Cell Assembly:

• Three-Electrode System: For fundamental electrochemical studies, a three-electrode setup is often used, consisting of the NiO-based working electrode, a counter electrode (e.g., platinum wire), and a reference electrode (e.g., Ag/AgCl or saturated calomel (B162337) electrode).

• Two-Electrode System (Supercapacitor Device): For practical device testing, an asymmetric supercapacitor is fabricated. This typically involves using the NiO-based material as the positive electrode and a carbon-based material (e.g., activated carbon) as the negative electrode, separated by a porous separator.[4]

• Electrolyte: The choice of electrolyte is critical and is commonly an aqueous solution of KOH or Na2SO4.[12][13]

3. Long-Term Stability Testing (Galvanostatic Charge-Discharge Cycling):

• Cycling Parameters: The assembled cell or device is subjected to repeated galvanostatic charge-discharge (GCD) cycles at a constant current density. The number of cycles can range from a few thousand to tens of thousands.[2][5]

• Performance Monitoring: Key parameters such as specific capacitance, coulombic efficiency, and energy/power density are calculated from the GCD curves at regular intervals throughout the cycling test.

• Data Analysis: Capacitance retention, defined as the ratio of the capacitance at the end of cycling to the initial capacitance, is the primary metric for evaluating long-term stability.

4. Accelerated Aging Tests:

• To expedite the evaluation of long-term stability, accelerated aging tests can be employed. These tests involve subjecting the supercapacitor to stressors such as elevated temperatures and higher effective currents.[14][15] The degradation under these accelerated conditions can then be used to model and predict the cycle life under normal operating conditions.[14]

Visualizing Experimental Workflows and Degradation Pathways

Experimental Workflow for Stability Testing

The following diagram illustrates a typical workflow for the long-term stability testing of black nickel oxide electrodes.

Workflow for stability testing of NiO electrodes.

Proposed Degradation Pathway of Black Nickel Oxide Electrodes

The degradation of NiO electrodes during long-term cycling is a complex process. The diagram below outlines a proposed pathway for this degradation.

Degradation mechanism of NiO electrodes.

Mechanisms of Degradation

Several mechanisms contribute to the capacity fade observed in black nickel oxide electrodes during long-term cycling:

• Formation of Nickel Hydroxide (B78521): During cycling in an alkaline electrolyte, a layer of nickel hydroxide (Ni(OH)2) can form on the surface of the NiO film. This can lead to the creation of a core-shell structure (NiO@Ni(OH)2), which isolates the active NiO material from the electrolyte and impedes ion transfer.[13]

• Structural Transformation and Collapse: The repeated insertion and extraction of ions during charging and discharging can induce mechanical stress and strain on the NiO lattice. This can lead to irreversible structural changes, including cation mixing (migration of Ni2+ to Li+ sites in lithium-ion systems) and even the collapse of the local crystal structure, which hinders reversible energy storage.[9]

• Oxygen Evolution: At high potentials, particularly in nickel-rich materials, there can be a release of reactive oxygen from the lattice. This process can lead to the degradation of the cathode material and chemical oxidation of the electrolyte.[9][16]

• Increased Internal Resistance: The formation of resistive surface layers like Ni(OH)2 and structural degradation contribute to an increase in the overall internal resistance of the electrode. This increased resistance leads to greater energy loss and reduced power capability over time.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Nickel oxide aerogel for high performance supercapacitor electrodes - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Development, Investigation, and Comparative Study of the Effects of Various Metal Oxides on Optical Electrochemical Properties Using a Doped PANI Matrix [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Electrochemical supercapacitor development based on electrodeposited nickel oxide film - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Accelerated ageing testing and cycle life prediction of supercapacitors for alternative battery applications | Semantic Scholar [semanticscholar.org]
• 16. Degradation mechanisms of high-energy electrode materials for lithium-ion batteries [inis.iaea.org]

A Comparative Guide to the Cyclic Voltammetry Analysis of Black Nickel Oxide for High-Performance Supercapacitors

For Researchers, Scientists, and Drug Development Professionals

The quest for efficient, cost-effective, and stable energy storage materials has positioned black nickel oxide (NiO) as a promising candidate for supercapacitor electrodes. Its high theoretical specific capacitance and favorable redox characteristics have garnered significant attention within the research community. This guide provides an objective comparison of the electrochemical performance of black nickel oxide with other metal oxide alternatives, supported by experimental data. Detailed methodologies for cyclic voltammetry analysis are presented to ensure reproducibility and aid in the design of future experiments.

Performance Comparison of Metal Oxide Supercapacitor Electrodes

The performance of a supercapacitor electrode is dictated by several key parameters, including specific capacitance, rate capability, and cycling stability. The following table summarizes the reported electrochemical performance of various nickel oxide nanostructures and compares them with other commonly investigated metal oxides.

Electrode Material	Electrolyte	Scan Rate / Current Density	Specific Capacitance (F/g)	Cycling Stability (% retention after cycles)	Reference
Black NiO Nanoflakes	6 M KOH	2 A/g	340.21	65.32% after 6000 cycles	[1]
NiO Nanotubes	Not Specified	5 mV/s	2093	~100% after 500 cycles	[2]
NiO Nanorods	Not Specified	Not Specified	797	~100% after 500 cycles	[2]
Chain-like NiO	Not Specified	5 mV/s	562	96% after 3000 cycles	[3]
Mn doped NiO	Not Specified	10 mV/s	488	Not Specified	[3]
NiO:Cu Thin Films	Not Specified	5 mV/s	1809.2	Not Specified	[3]
NiO/Graphene	6 M KOH	5 A/g	240	100-120% after 1500 cycles
NiO-CNT Composite	Not Specified	Not Specified	1250	Not Specified	[4]
NiO–Fe-CNT Composite	Not Specified	Not Specified	1360	96% after 1000 cycles	[4][5]
Co₃O₄/NiO/MnO₂ Ternary Composite	Not Specified	0.5 A/g	549	Not Specified
Manganese Dioxide (MnO₂) Nanopillars	Not Specified	10 A/g	603	Not Specified

Experimental Protocols

Reproducibility is paramount in scientific research. The following sections detail the methodologies for preparing the working electrode and performing cyclic voltammetry analysis.

Preparation of the Working Electrode

A common method for preparing a metal oxide working electrode for cyclic voltammetry involves creating a slurry of the active material.

• Slurry Preparation: The active material (e.g., black nickel oxide powder) is mixed with a conductive agent (typically carbon black) and a binder (e.g., polyvinylidene fluoride (B91410) - PVDF) in a weight ratio of 70:20:10.

• Solvent Addition: A solvent such as N-methyl-2-pyrrolidone (NMP) is added to the mixture to form a homogeneous slurry.

• Substrate Coating: The resulting slurry is then coated onto a conductive substrate, such as a polished stainless steel sheet (1cm x 1cm) or nickel foil.

• Drying: The coated electrode is dried in a vacuum oven at approximately 80°C for 24 hours to remove the solvent.

Cyclic Voltammetry (CV) Analysis

The electrochemical performance of the prepared electrode is typically evaluated using a three-electrode system in an aqueous electrolyte.

• Electrochemical Cell Setup: A standard three-electrode electrochemical cell is used, consisting of the prepared working electrode, a counter electrode (commonly a platinum wire or graphite (B72142) rod), and a reference electrode (such as a Saturated Calomel Electrode (SCE) or a Silver/Silver Chloride (Ag/AgCl) electrode).

• Electrolyte: An aqueous solution of potassium hydroxide (B78521) (KOH), typically at a concentration of 2 M to 6 M, is used as the electrolyte.

• Cyclic Voltammetry Measurement: The cyclic voltammetry is performed using a potentiostat. The potential is swept linearly between a defined potential window at various scan rates (e.g., 5, 10, 25, 50, 100 mV/s). The resulting current is measured and plotted against the applied potential to generate a cyclic voltammogram.

Visualizing the Process and Mechanism

To better understand the experimental process and the underlying electrochemical reactions, the following diagrams are provided.

Caption: Experimental workflow for cyclic voltammetry analysis.

The charge storage mechanism in nickel oxide electrodes in an alkaline electrolyte is based on Faradaic redox reactions occurring at the electrode-electrolyte interface. The following diagram illustrates the key reversible reaction.

Caption: Redox reaction of NiO in an alkaline electrolyte.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Lightweight supercapacitor electrodes deliver long-term cycling... [eenewseurope.com]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Determining the Faradaic Efficiency of Black Nickel Oxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the Faradaic efficiency of black nickel oxide for the oxygen evolution reaction (OER) and urea (B33335) oxidation reaction (UOR) against other common electrocatalysts. Detailed experimental protocols and supporting data are presented to assist researchers in accurately evaluating and comparing the performance of these materials.

Performance Comparison of Electrocatalysts

The efficiency of an electrocatalyst is paramount in applications such as water splitting and urea-assisted hydrogen production. Faradaic efficiency (FE), which quantifies the percentage of charge consumed to produce a specific product, is a critical metric for this evaluation. Black nickel oxide, a term often used to describe various nanostructured nickel oxides with high surface area and defect density, has emerged as a promising catalyst. This section compares its FE with other state-of-the-art materials.

Oxygen Evolution Reaction (OER)

The OER is a key half-reaction in water splitting. An ideal electrocatalyst for OER should exhibit high FE for oxygen production, minimizing parasitic side reactions.

Electrocatalyst	Faradaic Efficiency (FE) for O₂	Reference
"Dark Black" Nickel-based Electrode	~98%	[1]
Ni-Fe Oxide (Fe content > 9 at%)	~90%	[2][3]
Co₃O₄ Nanocubes	~83.3%	[4]
Ni-NiO Heterojunction	High (Implied)	[5]

Table 1: Comparison of Faradaic efficiency for various electrocatalysts for the Oxygen Evolution Reaction.

Urea Oxidation Reaction (UOR)

The UOR is an attractive alternative to the OER for energy-saving hydrogen production, as it occurs at a lower thermodynamic potential. The desired product of UOR is typically nitrogen gas, although byproducts such as nitrite (B80452) and nitrate (B79036) can also be formed.

Electrocatalyst	Faradaic Efficiency (FE) for N₂/Products	Notes	Reference
Amorphous NiO on Nickel Foam (a-NiOx/NF)	High selectivity for N₂	At 1.31-1.65 V, N₂ signal detected without attenuation, negligible O₂	[6]
Co, Ge co-doped Nickel Oxyhydroxide	84.9% for NO₂⁻	Demonstrates selectivity towards nitrite formation	[7]
Fe-doped Ni₃S₂ Nanosheet Arrays	~100% for HER/OER (implies high UOR efficiency)	High overall efficiency in urea splitting	[8]
Ni₂P/NiCoP Nanosheets	High (Implied)	Low cell voltage for UOR	[9]

Table 2: Comparison of Faradaic efficiency for various electrocatalysts for the Urea Oxidation Reaction.

Experimental Protocols

Accurate determination of Faradaic efficiency requires meticulous experimental procedures and precise quantification of products. The following sections detail the methodologies for OER and UOR.

I. Determining Faradaic Efficiency for the Oxygen Evolution Reaction (OER)

This protocol outlines the steps to measure the Faradaic efficiency for O₂ production.

1. Electrochemical Setup:

• Cell: A two-compartment electrochemical cell separated by a proton exchange membrane (e.g., Nafion) is used to prevent the mixing of evolved gases.

• Working Electrode: The black nickel oxide catalyst deposited on a suitable substrate (e.g., nickel foam, glassy carbon).

• Counter Electrode: A platinum wire or foil.

• Reference Electrode: A saturated calomel (B162337) electrode (SCE) or Ag/AgCl electrode.

• Electrolyte: Typically a 1.0 M KOH solution.

2. Experimental Procedure:

• Purge the electrolyte with an inert gas (e.g., Ar or N₂) for at least 30 minutes to remove dissolved oxygen.

• Perform chronoamperometry or chronopotentiometry at a constant potential or current density for a defined period (e.g., 1-2 hours).

• Continuously collect the gas evolved from the anodic compartment in a sealed, gas-tight syringe or a gas collection bag.

• Record the total charge passed (Q) during the electrolysis.

3. Product Quantification (O₂):

• Analyze the collected gas using a gas chromatograph (GC) equipped with a thermal conductivity detector (TCD) and a molecular sieve column.

• Use a calibration curve generated from known volumes of high-purity oxygen to quantify the moles of O₂ produced (n_O₂).

4. Calculation of Faradaic Efficiency: The Faradaic efficiency for O₂ is calculated using the following formula:

FE (%) = (n_O₂ * z * F) / Q * 100

where:

• n_O₂ is the number of moles of oxygen produced.

• z is the number of electrons transferred per mole of O₂ (z = 4).

• F is the Faraday constant (96485 C/mol).

• Q is the total charge passed in coulombs.

Experimental workflow for OER Faradaic efficiency determination.

II. Determining Faradaic Efficiency for the Urea Oxidation Reaction (UOR)

This protocol describes the measurement of Faradaic efficiency for the products of urea oxidation, primarily nitrogen gas, but also including potential byproducts like nitrite and nitrate.

1. Electrochemical Setup:

• The electrochemical cell setup is the same as for the OER.

• Electrolyte: Typically a 1.0 M KOH solution containing 0.33 M to 0.5 M urea.

2. Experimental Procedure:

• Purge the electrolyte with an inert gas (e.g., Ar) for at least 30 minutes.

• Perform chronoamperometry or chronopotentiometry at a constant potential for a defined period.

• Continuously collect the gas evolved from the anodic compartment.

• Collect aliquots of the electrolyte from the anodic compartment at the beginning and end of the experiment for analysis of aqueous products.

• Record the total charge passed (Q).

3. Product Quantification:

• Gaseous Products (N₂):

  • Analyze the collected gas using a gas chromatograph (GC) with a thermal conductivity detector (TCD) and a suitable column (e.g., molecular sieve).

  • Quantify the moles of N₂ produced (n_N₂) using a calibration curve.

• Aqueous Products (Nitrite - NO₂⁻ and Nitrate - NO₃⁻):

  • Analyze the collected electrolyte samples using ion chromatography (IC) with a conductivity detector.[10][11][12][13][14]

  • Quantify the moles of NO₂⁻ and NO₃⁻ produced using calibration curves.

• Ammonia (B1221849) (NH₃) as a potential byproduct:

  • Quantify the concentration of ammonia in the electrolyte using the Nessler's reagent method, which involves a colorimetric reaction measured by a UV-Vis spectrophotometer at around 420 nm.[15][16][17][18][19]

4. Calculation of Faradaic Efficiency: The Faradaic efficiency for each product is calculated as follows:

FE_product (%) = (n_product * z * F) / Q * 100

where:

• n_product is the number of moles of the specific product (N₂, NO₂⁻, NO₃⁻, etc.).

• z is the number of electrons transferred per mole of product (z=6 for N₂, z=8 for NO₃⁻ from urea, z=6 for NO₂⁻ from urea).

• F is the Faraday constant (96485 C/mol).

• Q is the total charge passed in coulombs.

The total Faradaic efficiency is the sum of the efficiencies for all products.

Experimental workflow for UOR Faradaic efficiency determination.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Oxygen Evolution Reaction Dynamics, Faradaic Charge Efficiency, and the Active Metal Redox States of Ni-Fe Oxide Water Splitting Electrocatalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Electrocatalyst based on Ni2P nanoparticles and NiCoP nanosheets for efficient hydrogen evolution from urea wastewater - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Research Collection | ETH Library [research-collection.ethz.ch]
• 11. researchgate.net [researchgate.net]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Determine Nitrite in Pharmaceutical Products - Ion Chromatography & UV Detection [thermofisher.com]
• 14. Validation of an Analytical Method for Nitrite and Nitrate Determination in Meat Foods for Infants by Ion Chromatography with Conductivity Detection | MDPI [mdpi.com]
• 15. rsc.org [rsc.org]
• 16. cdhfinechemical.com [cdhfinechemical.com]
• 17. Ammonia Detection Methods in Photocatalytic and Electrocatalytic Experiments: How to Improve the Reliability of NH3 Production Rates? - PMC [pmc.ncbi.nlm.nih.gov]
• 18. taylorandfrancis.com [taylorandfrancis.com]
• 19. researchgate.net [researchgate.net]

Unveiling the Nexus: A Comparative Guide on Black Nickel Oxide Structure and Catalytic Prowess

For researchers, scientists, and professionals in drug development, the rational design of catalysts is paramount. This guide provides a comprehensive comparison of black nickel oxide (NiO) structures, correlating their distinct physical and chemical properties with their catalytic performance. By presenting experimental data, detailed protocols, and visual workflows, we aim to illuminate the structure-activity relationships that govern the efficacy of this versatile catalyst.

The catalytic activity of black nickel oxide, a p-type semiconductor, is intricately linked to its structural characteristics. Factors such as the presence of oxygen vacancies, exposed crystal facets, nanoparticle size, and surface area play a pivotal role in determining its efficiency and selectivity in a wide array of chemical transformations. Understanding these correlations is crucial for the targeted synthesis of highly active and stable NiO-based catalysts.

Comparative Analysis of Black Nickel Oxide Catalysts

The following table summarizes the performance of various black nickel oxide structures in different catalytic applications, highlighting the key structural attributes that influence their activity. Due to the diverse nature of the reported catalytic tests, a direct quantitative comparison of all parameters is not always feasible. However, this compilation provides a valuable overview of the structure-performance landscape.

Catalyst Description	Synthesis Method	Key Structural Features	Catalytic Application	Reported Performance
Ni/NiO Nanocomposites	Hydrothermal synthesis followed by in-situ reduction	Rich in oxygen vacancies on the surface.	Hydrogenation of p-nitrophenol	Excellent catalytic performance attributed to enhanced electronic interaction at the interface due to oxygen vacancies.[1]
Facet-Engineered Monoclinic NiO	Not specified in abstract	Dominant (111) crystal facet with a high concentration of Ni and O vacancies.	Catalytic ozonation of toluene (B28343)	~100% toluene conversion at 30 °C, outperforming other metal oxide catalysts.[2]
Hollow NiO Microspheres	Solvothermal method followed by calcination	High specific surface area (81 m²/g).	Photocatalytic degradation of organic dyes	93% degradation efficiency, significantly higher than NiO rods with lower surface area (13 m²/g).
Fe-doped NiO Nanoparticles	Co-precipitation method	Introduction of Fe dopants creates more defects and recombination centers for electron-hole pairs.	Photocatalytic degradation of Rhodamine B	99% degradation within 40 minutes under visible light irradiation.
Mesoporous NiO Crystals	Thermal conversion of hexagonal Ni(OH)₂ nanoplatelets	Dominantly exposed {110} reactive facets.	Lithium storage (related to catalytic processes in batteries)	High reversible lithium storage capacity, indicating high reactivity of the {110} facets.[3]

Experimental Protocols: A Generalized Approach

The synthesis and evaluation of black nickel oxide catalysts typically follow a systematic workflow. Below are detailed methodologies for the key experimental stages, synthesized from various reported studies.

Synthesis of Black Nickel Oxide Nanostructures

A common and effective method for synthesizing black NiO with controlled properties is the hydrothermal method followed by calcination .

• Materials: Nickel salt precursor (e.g., Nickel(II) nitrate (B79036) hexahydrate, Nickel(II) chloride), precipitating agent (e.g., urea, sodium hydroxide), solvent (e.g., deionized water, ethanol).

• Procedure:

  • Dissolve the nickel salt precursor and precipitating agent in the chosen solvent in a Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and heat it to a specific temperature (typically 120-180 °C) for a defined duration (6-24 hours).

  • After cooling to room temperature, collect the precipitate by centrifugation or filtration.

  • Wash the product multiple times with deionized water and ethanol (B145695) to remove any unreacted reagents.

  • Dry the product in an oven (typically at 60-80 °C) overnight.

  • To obtain the final black NiO, calcine the dried powder in a furnace at a specific temperature (e.g., 300-500 °C) for a few hours. The calcination temperature significantly influences the crystallinity, particle size, and defect concentration.

Other synthesis methods include sol-gel, co-precipitation, and thermal decomposition of nickel salts.[4][5][6] The choice of method depends on the desired structural properties of the final material.

Structural and Morphological Characterization

To correlate the structure with catalytic activity, a thorough characterization of the synthesized NiO is essential.

• X-ray Diffraction (XRD): Used to determine the crystal structure, phase purity, and average crystallite size of the NiO nanoparticles.[7][8]

• Scanning Electron Microscopy (SEM): Provides information on the morphology, particle size distribution, and surface topography of the catalyst.[7][9]

• Transmission Electron Microscopy (TEM): Offers high-resolution imaging of the nanoparticle size, shape, and lattice fringes, allowing for the identification of exposed crystal facets.[3][9]

• X-ray Photoelectron Spectroscopy (XPS): Employed to analyze the surface elemental composition and the chemical states of nickel and oxygen, which is crucial for identifying and quantifying oxygen vacancies.

• Brunauer-Emmett-Teller (BET) Analysis: Measures the specific surface area, pore volume, and pore size distribution of the catalyst, which are critical parameters for heterogeneous catalysis.

Catalytic Activity Evaluation

The catalytic performance of the black NiO is assessed using a model reaction relevant to the intended application. For instance, the degradation of an organic dye is a common test for photocatalytic activity.

• Model Reaction: Photocatalytic degradation of Methylene Blue (MB).

• Procedure:

  • Disperse a specific amount of the NiO catalyst in an aqueous solution of MB with a known initial concentration.

  • Stir the suspension in the dark for a certain period to reach adsorption-desorption equilibrium.

  • Irradiate the suspension with a light source (e.g., a Xenon lamp simulating solar light or a UV lamp).

  • At regular time intervals, withdraw aliquots of the suspension and centrifuge to remove the catalyst particles.

  • Analyze the concentration of MB in the supernatant using a UV-Vis spectrophotometer by measuring the absorbance at its characteristic wavelength (around 664 nm).

  • The degradation efficiency is calculated using the formula: Degradation (%) = [(C₀ - Cₜ) / C₀] x 100, where C₀ is the initial concentration and Cₜ is the concentration at time t.

Visualizing the Structure-Activity Relationship and Experimental Workflow

To further clarify the concepts discussed, the following diagrams, generated using the DOT language, illustrate the key relationships and processes.

References

• 1. mdpi.com [mdpi.com]
• 2. Engineering the Crystal Facet of Monoclinic NiO for Efficient Catalytic Ozonation of Toluene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. BLACK NICKEL OXIDE - Ataman Kimya [atamanchemicals.com]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. One moment, please... [revroum.lew.ro]
• 8. researchgate.net [researchgate.net]
• 9. growingscience.com [growingscience.com]

A Comparative Guide to Doped vs. Undoped Black Nickel Oxide for Researchers

For researchers, scientists, and professionals in drug development, understanding the nuanced properties of materials is paramount. This guide provides a comprehensive comparison of doped and undoped black nickel oxide (NiO), offering insights into how the introduction of dopants can tailor its characteristics for specific applications.

Black nickel oxide, a p-type semiconductor, is a material of significant interest due to its unique optical, electrical, and catalytic properties. Doping, the intentional introduction of impurities into a material, serves as a powerful tool to modify and enhance these properties. This guide delves into the structural, optical, and electrical distinctions between undoped and doped black nickel oxide, supported by experimental data and detailed protocols.

Performance Comparison: Structural, Optical, and Electrical Properties

The introduction of dopants into the nickel oxide lattice induces significant changes in its physical and chemical properties. The following tables summarize the key differences observed in crystallite size, optical band gap, and electrical resistivity.

Dopant	Dopant Concentration (at%)	Undoped NiO Crystallite Size (nm)	Doped NiO Crystallite Size (nm)	Reference
Cerium (Ce)	1.0	27	35	[1]
Samarium (Sm)	1.0	27	33	[1]
Lithium (Li)	1.0	-	~21.66	[2][3]
Lithium (Li)	2.0	-	~20.09	[3]
Lithium (Li)	3.0	-	~19.25	[3]
Copper (Cu)	-	-	Decreases with increased doping	[4]

Table 1: Comparative Crystallite Size of Undoped vs. Doped Nickel Oxide. Doping can influence the crystallite size of NiO nanoparticles. As observed, Ce and Sm doping tend to increase the crystallite size, while Li and Cu doping can lead to a decrease.

Dopant	Dopant Concentration	Undoped NiO Band Gap (eV)	Doped NiO Band Gap (eV)	Reference
Cerium (Ce)	1.0%	3.875	3.502	[1]
Samarium (Sm)	1.0%	3.875	3.769	[1]
Lithium (Li)	1%	3.3	3.17	[2][5]
Copper (Cu)	-	3.19	2.85	[6]
Aluminum (Al)	0.5% - 2%	3.69	3.64 (at 2 at%)	[7]
Nitrogen (N)	-	~3.8	Decreases with N doping	[8]
Sodium (Na)	-	-	Decreased compared to undoped

Table 2: Comparative Optical Band Gap of Undoped vs. Doped Nickel Oxide. The optical band gap of NiO is a critical parameter for optoelectronic applications. Doping generally leads to a reduction in the band gap energy, which can enhance electrical conductivity.[1][5][6][7][8]

Dopant	Dopant Concentration	Undoped NiO Resistivity (Ω·cm)	Doped NiO Resistivity (Ω·cm)	Reference
Copper (Cu)	0.16 at.%	1.88 x 10³	430	[7]
Nitrogen (N)	40 sccm N₂	69,200	110	[8]
Sodium (Na)	-	Higher	11.57
Lithium (Li)	-	-	Decreases with doping	[9]

Table 3: Comparative Electrical Resistivity of Undoped vs. Doped Nickel Oxide. Doping significantly impacts the electrical resistivity of NiO. The introduction of dopants like copper, nitrogen, sodium, and lithium has been shown to decrease resistivity, thereby improving electrical conductivity.[7][8][9]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of scientific research. Below are protocols for the synthesis of undoped and doped black nickel oxide, followed by standard characterization techniques.

Synthesis of Undoped Black Nickel Oxide Nanoparticles (Co-Precipitation Method)

This protocol describes a common method for synthesizing undoped NiO nanoparticles.

• Precursor Solution Preparation: Dissolve Nickel (II) nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O) in deionized water to create a 1M solution.

• Precipitation: While vigorously stirring the nickel nitrate solution, slowly add a 0.1M sodium hydroxide (B78521) (NaOH) solution dropwise until the pH of the mixture reaches 7.2.[10] A green precipitate of nickel hydroxide (Ni(OH)₂) will form.

• Washing: Centrifuge the precipitate and wash it several times with deionized water and then with ethanol (B145695) to remove any unreacted precursors and byproducts.

• Drying: Dry the washed precipitate in an oven at approximately 80°C for 3 hours.[11]

• Calcination: Calcine the dried nickel hydroxide powder in a muffle furnace at a temperature of around 400-500°C for 2-3 hours.[12][13] The color of the powder will change from green to black, indicating the formation of non-stoichiometric nickel oxide (black NiO).

Synthesis of Copper-Doped Nickel Oxide Nanoparticles (Co-Precipitation Method)

This protocol outlines the synthesis of copper-doped NiO, a common alternative for enhanced properties.

• Precursor Solutions Preparation: Prepare separate aqueous solutions of nickel chloride (NiCl₂·6H₂O) and copper sulfate (B86663) (CuSO₄·5H₂O) with the desired molar proportions (e.g., for 2 at.% Cu doping).[11]

• Mixing and Precipitation: Mix the two solutions and stir for 30 minutes. Slowly add a NaOH solution dropwise to the mixture while stirring until the pH reaches 10.[11] Continue stirring for four hours to ensure complete precipitation.

• Washing: Wash the resulting precipitate multiple times with deionized water to remove impurities.

• Drying: Dry the precipitate in a vacuum oven at 80°C for 3 hours to obtain the final Cu-doped NiO nanoparticles.[11]

Characterization Techniques

The following are standard experimental procedures for characterizing the synthesized nickel oxide nanoparticles.

• X-Ray Diffraction (XRD):

  • Sample Preparation: The synthesized NiO powder is finely ground and pressed into a sample holder.

  • Data Acquisition: The sample is analyzed using an X-ray diffractometer with Cu Kα radiation (λ = 1.5406 Å).[11] Data is typically collected over a 2θ range of 20° to 80°.

  • Analysis: The resulting diffraction pattern is compared with standard JCPDS files to confirm the crystalline phase of NiO. The crystallite size can be calculated from the broadening of the diffraction peaks using the Debye-Scherrer equation.

• Scanning Electron Microscopy (SEM):

  • Sample Preparation: A small amount of the NiO powder is mounted on a sample stub using conductive adhesive tape and then sputter-coated with a thin layer of a conductive material (e.g., gold) to prevent charging.

  • Imaging: The sample is then imaged using a scanning electron microscope. The electron beam is scanned across the sample surface to generate images that reveal the morphology, particle size, and aggregation of the nanoparticles.[14]

• UV-Visible Spectroscopy (UV-Vis):

  • Sample Preparation: For thin films, the NiO is deposited on a transparent substrate like glass. For nanoparticles, they are dispersed in a suitable solvent (e.g., ethanol) to form a colloidal suspension.

  • Data Acquisition: The optical absorbance or transmittance of the sample is measured over a wavelength range (typically 300-900 nm) using a UV-Vis spectrophotometer.[15]

  • Analysis: The data is used to determine the optical band gap of the material by plotting (αhν)² versus photon energy (hν) and extrapolating the linear portion of the curve to the energy axis (Tauc plot).

Visualizing the Workflow

To better illustrate the experimental process, the following diagrams, created using Graphviz, outline the synthesis and characterization workflows.

Caption: Workflow for the synthesis of undoped and doped black nickel oxide.

Caption: Workflow for the characterization of nickel oxide nanoparticles.

References

• 1. computersciencejournal.org [computersciencejournal.org]
• 2. researchgate.net [researchgate.net]
• 3. spast.org [spast.org]
• 4. Synthesis of Cu Doped NiO Nanoparticles by Chemical Method [jns.kashanu.ac.ir]
• 5. Optical and Electrochemical Applications of Li-Doped NiO Nanostructures Synthesized via Facile Microwave Technique [mdpi.com]
• 6. Synthesis of Nickel Oxide Nanoparticles and Copper-Doped Nickel Oxide Nanocomposites Using Phytolacca dodecandra L’Herit Leaf Extract and Evaluation of Its Antioxidant and Photocatalytic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Tuning the optical band gap and electrical properties of NiO thin films by nitrogen doping: a joint experimental and theoretical study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. worldscientific.com [worldscientific.com]
• 11. ijmer.com [ijmer.com]
• 12. cibtech.org [cibtech.org]
• 13. jns.kashanu.ac.ir [jns.kashanu.ac.ir]
• 14. researchgate.net [researchgate.net]
• 15. ignited.in [ignited.in]

Assessing the Purity of Black Nickel Oxide: A Comparative Guide to X-ray Photoelectron Spectroscopy

For researchers, scientists, and drug development professionals, ensuring the purity and stoichiometry of precursor materials like black nickel oxide (NiO) is paramount. This guide provides a detailed comparison of X-ray Photoelectron Spectroscopy (XPS) with other analytical techniques for assessing the purity of black nickel oxide, supported by experimental data and detailed protocols.

X-ray Photoelectron Spectroscopy stands out as a premier surface-sensitive analytical technique capable of providing detailed chemical state information, making it exceptionally well-suited for determining the purity of materials like black nickel oxide. It can effectively distinguish between different oxidation states of nickel (e.g., NiO, Ni₂O₃) and identify surface contaminants.

Comparative Analysis of Analytical Techniques

While XPS is a powerful tool, a multi-technique approach is often beneficial for a comprehensive purity assessment. The following table compares XPS with other common analytical methods for the characterization of black nickel oxide.

Technique	Information Provided	Advantages	Limitations
X-ray Photoelectron Spectroscopy (XPS)	Elemental composition, empirical formula, chemical state, and electronic state of the elements.	Surface sensitive (top 1-10 nm), provides chemical state information, quantitative.	Requires high vacuum, potential for X-ray induced sample damage, limited spatial resolution.
X-ray Diffraction (XRD)	Crystalline structure, phase identification, crystallite size.	Bulk analysis, non-destructive, can identify different crystalline phases of nickel oxide.	Not sensitive to amorphous phases or minor impurities, does not provide elemental composition of amorphous materials.
Fourier-Transform Infrared Spectroscopy (FTIR)	Vibrational modes of chemical bonds.	Can identify functional groups and molecular impurities, relatively inexpensive and fast.	Interpretation of spectra can be complex, not inherently quantitative.
Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy (EDS)	Surface morphology and elemental composition.	High spatial resolution imaging, elemental mapping.	EDS has lower energy resolution than XPS, not as sensitive to chemical state.
Transmission Electron Microscopy (TEM)	Morphology, crystal structure, and composition at the nanoscale.	Very high spatial resolution.	Requires electron-transparent samples, extensive sample preparation.

Quantitative Analysis with XPS: Identifying Nickel Oxide Species

The primary strength of XPS in assessing black nickel oxide purity lies in its ability to differentiate between the desired NiO (Ni²⁺) and potential impurities such as Ni₂O₃ (Ni³⁺) or Ni(OH)₂. This is achieved by analyzing the binding energies of the Ni 2p and O 1s core level electrons. The presence of characteristic satellite peaks in the Ni 2p spectrum is also a key indicator of the nickel oxidation state.

Species	Ni 2p₃/₂ Binding Energy (eV)	Key Spectral Features
NiO (Ni²⁺)	~853.7 - 854.8[1][2]	Strong satellite peak at ~861 eV.[3]
Ni₂O₃ (Ni³⁺)	~855.8 - 857.1[2][4]	Weaker or no distinct satellite peak compared to NiO.
Ni(OH)₂	~855.2 - 855.8[3][5]	Broad satellite structure.
Metallic Ni (Ni⁰)	~852.6 - 852.9[4][6]	Asymmetric peak shape, no prominent satellite.

Note: Binding energies can vary slightly depending on the instrument calibration and sample charging.

Experimental Protocol for XPS Analysis of Black Nickel Oxide

A standardized protocol is crucial for obtaining reliable and reproducible XPS data.

1. Sample Preparation:

• Ensure the black nickel oxide powder is dry and representative of the bulk material.

• Mount the powder onto a sample holder using double-sided, vacuum-compatible carbon tape.

• Gently press the powder to create a flat, uniform surface. Avoid excessive pressure to prevent sample damage.

• Introduce the sample into the XPS instrument's high-vacuum chamber.

2. Instrumental Parameters:

• X-ray Source: A monochromatic Al Kα X-ray source (1486.6 eV) is typically used.[1]

• Analysis Chamber Pressure: Maintain a pressure in the range of 10⁻⁸ to 10⁻⁹ mbar to prevent surface contamination.

• Pass Energy:

  • For survey scans (to identify all elements present), use a higher pass energy (e.g., 160-200 eV) for better signal-to-noise ratio.[7]

  • For high-resolution scans of specific regions (Ni 2p, O 1s, C 1s), use a lower pass energy (e.g., 20-50 eV) to improve energy resolution.[8]

• Take-off Angle: A standard take-off angle of 90° relative to the sample surface is common.

3. Data Acquisition:

• Acquire a survey spectrum over a wide binding energy range (e.g., 0-1100 eV) to identify all elements present on the surface.

• Acquire high-resolution spectra for the Ni 2p, O 1s, and C 1s regions. The C 1s spectrum is used for charge referencing.

4. Data Analysis:

• Charge Correction: Due to the insulating nature of nickel oxide, surface charging can occur. Calibrate the binding energy scale by setting the adventitious carbon C 1s peak to 284.8 eV.

• Background Subtraction: Apply a suitable background model, such as a Shirley or Tougaard background, to the high-resolution spectra before peak fitting.[9]

• Peak Fitting: Deconvolute the high-resolution spectra using appropriate peak shapes (e.g., Gaussian-Lorentzian) to identify the different chemical species and their relative concentrations. The Ni 2p spectrum of NiO is complex and requires multiplet splitting analysis for accurate fitting.[3][6]

• Quantification: Determine the atomic concentrations of the detected elements using the integrated peak areas and appropriate relative sensitivity factors (RSFs).

Workflow for Purity Assessment using XPS

The following diagram illustrates the logical workflow for assessing the purity of black nickel oxide using XPS.

Workflow for assessing black nickel oxide purity with XPS.

Conclusion

XPS is an indispensable tool for the purity assessment of black nickel oxide, providing detailed chemical state information that is often unattainable with other techniques. By following a rigorous experimental protocol and data analysis procedure, researchers can confidently determine the stoichiometry and identify surface impurities, ensuring the quality and reliability of their materials for downstream applications. For a comprehensive characterization, complementing XPS with bulk analytical techniques like XRD is highly recommended.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Nickel - HarwellXPS Guru [harwellxps.guru]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. surfacesciencewestern.com [surfacesciencewestern.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. X-ray Photoelectron Spectroscopy (XPS) Reference Pages: Nickel [xpsfitting.com]

Performance Evaluation of Black Nickel Oxide in Gas Sensing: A Comparative Guide

This guide provides a comprehensive comparison of black nickel oxide (NiO) as a gas sensing material against other common metal oxides. Intended for researchers and professionals in sensor technology and material science, this document details the performance metrics, experimental procedures, and underlying mechanisms of NiO-based gas sensors.

Introduction to Metal Oxide Gas Sensors

Metal oxide semiconductors (MOX) are a prominent class of materials used in chemoresistive gas sensors due to their low cost, ease of production, and high sensitivity to a wide range of gases.[1][2] The sensing mechanism is based on the change in electrical resistance of the material upon interaction with target gas molecules at elevated temperatures.[3][4] While n-type semiconductors like SnO₂ and ZnO have been extensively studied, p-type metal oxides such as nickel oxide (NiO) are gaining significant interest.[4][5]

NiO is a p-type semiconductor with a wide bandgap (3.5–4.0 eV) and excellent chemical stability.[6][7] The "black" coloration of NiO often indicates non-stoichiometry, specifically the presence of Ni³⁺ ions and nickel vacancies, which can create more active sites for gas adsorption and enhance sensing capabilities.[8][9] Key performance parameters used to evaluate gas sensors include sensitivity (response), selectivity, response and recovery time, and the optimal operating temperature.[1][4]

Comparative Performance Analysis

Black nickel oxide has demonstrated competitive performance in detecting various gases, particularly volatile organic compounds (VOCs) and hazardous gases like nitrogen dioxide (NO₂) and hydrogen sulfide (B99878) (H₂S).[6] The following table summarizes experimental data comparing NiO with other widely used metal oxide sensors.

Table 1: Performance Comparison of Various Metal Oxide Gas Sensors

Sensing Material	Target Gas	Concentration (ppm)	Operating Temp. (°C)	Response (Rg/Ra for p-type, Ra/Rg for n-type)	Response Time (s)	Recovery Time (s)	Reference
Black NiO	Ethanol (B145695)	5	350	1.5	< 80	< 120	[10][11]
Black NiO	Acetone	20	Room Temp.	28.9% (resistance change)	-	-	[12]
Black NiO	NO₂	10	250	678	~8	~12	[13]
Black NiO	H₂S	-	-	High Selectivity & Response	-	-
NiO Nanowires	Hydrogen (H₂)	-	300	High	-	-	[14]
SnO₂	Carbon Monoxide (CO)	-	400	High	-	-	[3]
ZnO	Ethanol	-	-	High	-	-	[3]
NiO/CuO Composite	NO₂	100	Room Temp.	Enhanced vs. pure NiO	2	-	[15]
Ce:NiO	NO₂	-	200	28.76% (sensitivity)	-	-	[16]
NiO/N-rGO	NO₂	0.5 (500 ppb)	100	22.1% (resistance change)	-	-	[17]

Note: Response values are defined differently for p-type (Rg/Ra) and n-type (Ra/Rg) sensors, where Rg is the resistance in the target gas and Ra is the resistance in air.[1]

The data indicates that black NiO exhibits high sensitivity, particularly to NO₂, and fast response/recovery times.[13] Its performance can be further enhanced by forming composites with other metal oxides or carbon-based nanomaterials.[15][17] Notably, some NiO sensors show excellent selectivity and can operate at room temperature, sometimes enhanced by light irradiation, which reduces power consumption.[8]

Gas Sensing Mechanism of p-type NiO

The sensing mechanism in p-type semiconductors like NiO is primarily governed by reactions on the material's surface. In air, oxygen molecules adsorb on the NiO surface and capture electrons from the valence band, creating holes and forming a hole accumulation layer (HAL). This process decreases the baseline resistance of the sensor.[18][19] When exposed to a reducing gas (e.g., ethanol), the gas molecules react with the adsorbed oxygen species, releasing the trapped electrons back to the material.[20] This recombination of electrons and holes reduces the hole concentration in the HAL, thereby increasing the sensor's overall resistance.[21]

Gas sensing mechanism of a p-type semiconductor like NiO.

Experimental Protocols

Synthesis of Black NiO Nanoparticles (Co-Precipitation Method)

This protocol describes a common method for synthesizing black NiO nanoparticles.[17]

• Precursor Solution: Dissolve 3g of nickel nitrate (B79036) hexahydrate (Ni(NO₃)₂·6H₂O) in 125 mL of deionized water in a beaker.

• Stirring and Heating: Place the beaker on a magnetic stirrer with a hot plate and stir the solution at 50°C for 40 minutes to ensure homogeneity.

• Precipitation: Add 10 mL of 0.1 M sodium hydroxide (B78521) (NaOH) solution dropwise into the nickel nitrate solution while continuously stirring until the pH of the mixture reaches 8. A greenish precipitate of nickel hydroxide (Ni(OH)₂) will form.

• Washing: Centrifuge the precipitate to separate it from the solution. Wash the collected precipitate multiple times with deionized water and then with ethanol to remove any residual ions.

• Drying: Dry the washed precipitate in an oven at 80°C overnight.

• Calcination: Transfer the dried nickel hydroxide powder to a crucible and calcine it in a muffle furnace at 400-500°C for 2-3 hours.[17][22] The green Ni(OH)₂ will decompose into black, non-stoichiometric nickel oxide (NiO) nanoparticles.

• Characterization: Analyze the final black powder using X-ray diffraction (XRD) to confirm the crystalline structure and Transmission Electron Microscopy (TEM) to observe the particle size and morphology.[22][23]

Fabrication of a Chemoresistive Gas Sensor

This protocol outlines the steps to fabricate a sensor device for testing.

• Substrate Preparation: Start with a clean alumina (B75360) or silicon substrate fitted with interdigitated electrodes (e.g., gold or platinum).

• Slurry Formulation: Prepare a paste or slurry by mixing a small amount of the synthesized NiO nanopowder with an organic binder (e.g., terpineol) and a solvent (e.g., ethanol) to achieve a suitable viscosity.

• Deposition: Coat the slurry onto the interdigitated electrodes using a method like spin-coating, screen-printing, or drop-casting.[10][11]

• Drying and Annealing: Dry the coated substrate at a low temperature (e.g., 100°C) to evaporate the solvent. Then, anneal the device at a higher temperature (e.g., 400-500°C) for a few hours to burn off the organic binder and ensure strong adhesion of the NiO film to the substrate.

• Wire Bonding: Attach platinum wires to the electrode pads using silver paste for electrical connections.

• Integration: Place the fabricated sensor into a testing chamber equipped with a heater to control the operating temperature and gas inlets/outlets to control the atmosphere.

Experimental Workflow for Sensor Evaluation

The performance of the fabricated sensor is evaluated through a systematic workflow.

Typical workflow for gas sensor performance evaluation.

Conclusion

Black nickel oxide stands out as a highly promising p-type semiconductor for gas sensing applications. Its notable sensitivity and selectivity towards critical environmental pollutants like NO₂ and various VOCs, combined with fast response times, make it a strong candidate for next-generation sensor development.[6][13] While challenges such as optimizing operating temperatures and long-term stability remain, ongoing research into NiO-based composites and nanostructures continues to push the boundaries of its performance, offering the potential for low-power, highly efficient, and selective gas detection systems.[15][24]

References

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. Metal Oxide Gas Sensors: Sensitivity and Influencing Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Performance and Stress Analysis of Metal Oxide Films for CMOS-Integrated Gas Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemijournal.com [chemijournal.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. eu-opensci.org [eu-opensci.org]
• 8. researchgate.net [researchgate.net]
• 9. thesis.univ-biskra.dz [thesis.univ-biskra.dz]
• 10. mdpi.com [mdpi.com]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. jetir.org [jetir.org]
• 14. mdpi.com [mdpi.com]
• 15. Metal Oxide Based Heterojunctions for Gas Sensors: A Review [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. Studies on nanomaterial-based p-type semiconductor gas sensors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. Frontiers | Review: Influences of Semiconductor Metal Oxide Properties on Gas Sensing Characteristics [frontiersin.org]
• 21. researchgate.net [researchgate.net]
• 22. misd.tech [misd.tech]
• 23. scispace.com [scispace.com]
• 24. A review on recent progress of p-type nickel oxide based gas sensors: Future perspectives | Semantic Scholar [semanticscholar.org]

A Comparative Guide to the Cost-Effectiveness of Black Nickel Oxide Synthesis Methods

For Researchers, Scientists, and Drug Development Professionals

The synthesis of black nickel oxide (NiO) nanoparticles is a critical step in various applications, including catalysis, battery technology, and biomedical fields. The choice of synthesis method significantly impacts the material's properties, and more importantly, the overall cost and scalability of its production. This guide provides a comparative analysis of the cost-effectiveness of different black nickel oxide synthesis methods, supported by experimental data and detailed protocols.

Comparison of Key Synthesis Methods

The selection of an appropriate synthesis route for black nickel oxide nanoparticles depends on a trade-off between the desired physicochemical properties and the associated manufacturing costs. Methods like sol-gel and green synthesis are often highlighted for their cost-effectiveness and environmental friendliness.[1][2] Below is a summary of common synthesis methods and their performance characteristics.

Synthesis Method	Precursor Materials	Typical Particle Size (nm)	Key Performance Characteristics	Cost-Effectiveness Considerations
Sol-Gel	Nickel salts (e.g., NiCl₂·6H₂O, Nickel nitrate (B79036) hexahydrate), Ethanol (B145695), NaOH	~19 - 45	Good crystallinity, uniform particle size distribution.[1][3]	Simple, low-cost, and time-saving, using inexpensive starting materials.[1]
Hydrothermal	Nickel salts, Triethanolamine	Variable, can produce nanowires	High crystallinity at relatively low temperatures, scalable.[4][5]	Can be energy-intensive due to the need for high pressure and temperature.
Co-precipitation	Nickel salts (e.g., Nickel sulfate), Precipitating agent (e.g., NaOH)	~19	Simple, high yield.[6]	An economic evaluation showed profitability after 4 years with specific market conditions.[7]
Green Synthesis	Nickel nitrate hexahydrate, Plant extracts (e.g., Acacia nilotica, Cocos nucifera)	~16 - 28	Environmentally friendly, can produce smaller nanoparticles.[8][9]	Considered a cost-effective and eco-friendly alternative to chemical and physical methods.[8][10]
Chemical Bath Deposition (CBD)	Nickel nitrate hexahydrate, Potassium persulfate, Ammonia	~12	Economical method for large-scale preparation of high-quality thin films.[11][12]	Low-cost and highly reproducible technique.[12]
Sonochemical	Nickel nitrate, NaOH	~20	Can produce nanoparticles with a cubic morphology.[13]	Utilizes ultrasonic waves during precipitation.[13]

Experimental Protocols

Detailed methodologies for the key synthesis methods are provided below to allow for replication and further investigation.

Sol-Gel Method

The sol-gel method is a versatile and cost-effective route for synthesizing high-purity nickel oxide nanoparticles.[1]

Protocol:

• Dissolve 1.5 g of Nickel(II) chloride hexahydrate (NiCl₂·6H₂O) in 70 mL of absolute ethanol in a 250 mL round-bottom flask with stirring at room temperature to form a clear green solution.[3]

• In a separate beaker, dissolve 0.5 g of sodium hydroxide (B78521) (NaOH) in 100 mL of absolute ethanol.[3]

• Add the NaOH solution dropwise to the nickel chloride solution while stirring.[3]

• Continue stirring the mixture at room temperature for 2 hours, during which a light green gel will form.[3]

• Filter the gel and wash it thoroughly with distilled water, followed by a final wash with ethanol.[3]

• Dry the precipitate and then calcine it at approximately 350-550°C to obtain black nickel oxide nanoparticles.[1][3]

Hydrothermal Synthesis

This method allows for the synthesis of crystalline NiO nanostructures at relatively low temperatures.[5]

Protocol:

• Prepare a precursor solution by dissolving a nickel salt (e.g., nickel chloride) in a solvent, often with a structure-directing agent like triethanolamine.[14][15]

• Transfer the solution into a Teflon-lined stainless-steel autoclave.

• Heat the autoclave to a specific temperature (e.g., 180°C) and maintain it for a set duration.[5]

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• Collect the precipitate by filtration, wash it with deionized water and ethanol, and then dry it in an oven.

• The dried powder can be calcined at a higher temperature to obtain the final NiO product.

Co-precipitation Method

Co-precipitation is a straightforward and scalable method for producing NiO nanoparticles.

Protocol:

• Prepare an aqueous solution of a nickel salt, such as nickel sulfate (B86663) (NiSO₄).

• Separately, prepare a solution of a precipitating agent, like sodium hydroxide (NaOH).

• Add the precipitating agent solution dropwise to the nickel salt solution under vigorous stirring. This will lead to the formation of nickel hydroxide (Ni(OH)₂) precipitate.[16]

• Maintain the reaction at a controlled pH and temperature (e.g., pH 7.2 at room temperature).[16]

• Age the precipitate for a certain period to ensure complete precipitation.

• Filter the precipitate, wash it multiple times with deionized water to remove any unreacted ions, and then dry it in an oven.

• Finally, calcine the dried Ni(OH)₂ powder at a high temperature (e.g., 400-600°C) to thermally decompose it into black NiO nanoparticles.[6][16]

Green Synthesis (using Plant Extract)

Green synthesis offers an eco-friendly and cost-effective approach by using natural reducing and capping agents from plant extracts.[8][10]

Protocol:

• Preparation of Plant Extract:

  • Thoroughly wash and dry the plant material (e.g., Acacia nilotica leaves or Croton macrostachyus leaves).[8][17]

  • Boil a known weight of the finely chopped plant material in distilled water for a specific time (e.g., 10 g in 100 mL of water at 60°C for 50 minutes).[17]

  • Cool and filter the extract to obtain a clear solution.[17]

• Synthesis of NiO Nanoparticles:

  • Prepare an aqueous solution of nickel nitrate hexahydrate (Ni(NO₃)₂·6H₂O).[10]

  • Add the plant extract to the nickel salt solution and stir the mixture at a slightly elevated temperature.

  • Observe the color change, which indicates the formation of nickel hydroxide or a complex.

  • Collect the precipitate by centrifugation or filtration, wash it with distilled water, and dry it.

  • Calcination of the dried powder at a suitable temperature (e.g., 500°C) yields NiO nanoparticles.[10]

Visualization of Comparison Workflow

The following diagram illustrates the logical workflow for comparing the cost-effectiveness of different black nickel oxide synthesis methods.

Caption: Workflow for comparing the cost-effectiveness of NiO synthesis methods.

References

• 1. pisrt.org [pisrt.org]
• 2. bepls.com [bepls.com]
• 3. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. [PDF] Engineering and Economic Evaluation Perspective in the Production of NiO Nanoparticles | Semantic Scholar [semanticscholar.org]
• 8. tandfonline.com [tandfonline.com]
• 9. mdpi.com [mdpi.com]
• 10. scialert.net [scialert.net]
• 11. researchgate.net [researchgate.net]
• 12. naturalspublishing.com [naturalspublishing.com]
• 13. ijirmps.org [ijirmps.org]
• 14. Synthesizing nickel-based transition bimetallic oxide via nickel precursor-free hydrothermal synthesis for battery supercapacitor hybrid devices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Hydrothermal Synthesis of Nickel Oxide and Its Application in the Additive Manufacturing of Planar Nanostructures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. cibtech.org [cibtech.org]
• 17. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal of Black Nickel Oxide: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring laboratory safety and adhering to proper chemical handling protocols are paramount. Black nickel oxide (NiO), a compound utilized in various research applications, is recognized for its potential health hazards, including being a suspected carcinogen and a skin sensitizer. Therefore, its disposal requires strict adherence to hazardous waste regulations to protect both laboratory personnel and the environment. This guide provides essential, immediate safety and logistical information for the proper disposal of black nickel oxide.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to consult your institution's specific Safety Data Sheets (SDSs) and standard operating procedures (SOPs). Always handle black nickel oxide in a well-ventilated area, preferably within a fume hood, to minimize the risk of inhalation.[1]

Personal Protective Equipment (PPE):

• Eye Protection: Wear tightly fitting safety goggles.

• Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are recommended. For extended use, consider double-gloving.[1]

• Body Protection: A dedicated lab coat should be worn when handling nickel compounds.[1]

• Respiratory Protection: If engineering controls are insufficient to maintain exposure below permissible limits, a NIOSH-approved respirator may be necessary.[1]

Spill Response: In the event of a spill, avoid generating dust. Use wet cleaning methods to prevent the powder from becoming airborne.[1] Collect the spilled material and any contaminated cleaning supplies in a sealed, properly labeled container for hazardous waste disposal.

Operational Disposal Plan for Black Nickel Oxide

The primary and mandated method for the disposal of black nickel oxide is through your institution's hazardous waste program. It is classified as a hazardous waste due to the presence of nickel, which is categorized as a heavy metal waste.[2]

Step-by-Step Disposal Protocol:

• Waste Identification and Classification: Treat all black nickel oxide waste, including contaminated materials (e.g., gloves, wipes, and disposable labware), as hazardous heavy metal waste.[2]

• Waste Segregation and Collection:

  • Do not dispose of black nickel oxide in regular trash or down the drain.[2]

  • Collect all solid black nickel oxide waste in a designated, leak-proof hazardous waste container. High-density polyethylene (B3416737) (HDPE) containers are generally suitable.[2]

  • Ensure the container is in good condition and the exterior is clean and free of contamination.

  • Do not mix black nickel oxide waste with other incompatible waste streams.

• Labeling and Storage:

  • Clearly label the waste container with the words "Hazardous Waste."[2][3]

  • The label must include the full chemical name, "Black Nickel Oxide," and the accumulation start date (the date the first waste was added to the container).[2]

  • Store the sealed container in a designated satellite accumulation area (SAA) within the laboratory, at or near the point of generation.[2] This area should be away from general work areas and incompatible chemicals.

• Arranging for Disposal:

  • Once the container is full or ready for disposal, contact your institution's Environmental Health and Safety (EHS) department to schedule a hazardous waste pickup.[2]

  • Do not attempt to transport the hazardous waste yourself.[2]

Regulatory and Exposure Data

The disposal of nickel compounds is governed by various regulations. The following table summarizes key regulatory and occupational exposure limits.

Data Point	Value	Issuing Agency/Regulation
Permissible Exposure Limit (PEL)	1 mg/m³ (for insoluble nickel compounds)	OSHA[4][5]
Recommended Exposure Limit (REL)	0.015 mg/m³	NIOSH[4][5]
Threshold Limit Value (TLV-TWA)	0.2 mg/m³ (for insoluble inorganic compounds)	ACGIH[4]
Immediately Dangerous to Life or Health (IDLH)	10 mg/m³ (as Ni)	NIOSH[5]
Reportable Quantity (RQ)	100 lbs (for Nickel)	CERCLA[4]
Hazardous Waste Code (potential)	D007 (if leachable chromium is present), D008 (if leachable lead is present), etc. - dependent on specific contaminants	RCRA

OSHA: Occupational Safety and Health Administration; NIOSH: National Institute for Occupational Safety and Health; ACGIH: American Conference of Governmental Industrial Hygienists; CERCLA: Comprehensive Environmental Response, Compensation, and Liability Act; RCRA: Resource Conservation and Recovery Act.

Disposal Workflow Diagram

The following diagram illustrates the step-by-step process for the proper disposal of black nickel oxide waste from a laboratory setting.

Caption: Workflow for the safe disposal of black nickel oxide.

References

• 1. research.arizona.edu [research.arizona.edu]
• 2. benchchem.com [benchchem.com]
• 3. engineering.purdue.edu [engineering.purdue.edu]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. Nickel compounds - IDLH | NIOSH | CDC [cdc.gov]

Safe Handling and Disposal of Black Nickel Oxide: A Comprehensive Guide

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling black nickel oxide, a compound that presents potential health risks, including being a suspected carcinogen and a skin sensitizer. Adherence to these procedural steps is critical for minimizing exposure and ensuring safe disposal.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is necessary to mitigate the risks associated with handling black nickel oxide. The following table summarizes the required PPE, specifying the type and material for each item.

PPE Category	Item	Specification
Respiratory Protection	Respirator	A NIOSH-approved particulate respirator (e.g., N95, P100) is required if ventilation is insufficient to control dust. For higher exposure potential, a powered air-purifying respirator (PAPR) or supplied-air respirator may be necessary.[1][2]
Eye Protection	Safety Goggles or Face Shield	Chemical splash goggles are mandatory to prevent eye contact with the powder.[1] A face shield should be worn in addition to goggles when there is a significant risk of splashing or dust generation.
Hand Protection	Gloves	Chemically resistant gloves, such as nitrile or neoprene, should be worn.[3] Leather or rubber gloves may also be suitable.[1] Gloves should be inspected before use and changed frequently, especially if contaminated.
Body Protection	Lab Coat or Coveralls	A lab coat or overalls should be worn to prevent skin contact.[1] For larger quantities or in situations with a high likelihood of contamination, disposable coveralls are recommended. Contaminated work clothing should not be allowed out of the workplace.[1][4]
Foot Protection	Closed-toe Shoes	Sturdy, closed-toe shoes are required in all laboratory settings where hazardous chemicals are handled.

Operational Plan for Handling Black Nickel Oxide

A systematic approach to handling black nickel oxide, from preparation to post-handling cleanup, is crucial for safety.

Pre-Operational Checks

• Consult the Safety Data Sheet (SDS): Always review the SDS for black nickel oxide before beginning any work.[3][5][6]

• Ensure Proper Ventilation: Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation of the fine powder.[1][2]

• Assemble all Necessary PPE: Before handling the compound, ensure all required PPE is readily available and in good condition.

• Prepare the Work Area: Designate a specific area for handling black nickel oxide. Cover the work surface with an absorbent, disposable liner to contain any spills.

• Locate Emergency Equipment: Confirm the location and functionality of the nearest safety shower, eyewash station, and fire extinguisher.[5]

Handling Procedure

• Don PPE: Put on all required PPE as outlined in the table above.

• Weighing and Transferring: When weighing or transferring the powder, do so carefully to avoid generating dust. Use a spatula or other appropriate tool.

• Keep Containers Closed: Keep the container of black nickel oxide tightly closed when not in use.[1][4]

• Avoid Skin and Eye Contact: Exercise caution to prevent the powder from coming into contact with your skin or eyes.[1][5]

• No Eating, Drinking, or Smoking: Do not eat, drink, or smoke in the area where black nickel oxide is being handled.[1][4]

Post-Handling Cleanup

• Decontaminate the Work Area: Carefully wipe down the work surface with a damp cloth or absorbent pad to collect any residual powder. Wet methods are preferred to avoid creating dust.[1]

• Clean Equipment: Thoroughly clean any equipment used in the process.

• Dispose of Waste: All contaminated materials, including disposable liners, gloves, and wipes, must be disposed of as hazardous waste according to the disposal plan.

• Remove PPE: Remove PPE in the correct order to avoid cross-contamination.

• Wash Hands: Wash your hands thoroughly with soap and water after removing your gloves.[1][4]

Disposal Plan

The disposal of black nickel oxide and any contaminated materials must be handled with care to prevent environmental contamination and comply with regulations.

• Waste Segregation: All waste contaminated with black nickel oxide, including unused product, contaminated PPE, and cleaning materials, must be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Professional Disposal: Arrange for the disposal of the hazardous waste through a certified environmental management company. Nickel-containing materials are often collected for nickel recovery.[1][2]

• Regulatory Compliance: Adhere to all local, state, and federal regulations for the disposal of hazardous waste.[1][2] Do not dispose of black nickel oxide down the drain or in the regular trash.[6]

Visualizing the Workflow

The following diagrams illustrate the standard operating procedure for handling black nickel oxide and the appropriate emergency response in case of exposure.

Caption: Workflow for Safely Handling Black Nickel Oxide.

Caption: Emergency Response for Black Nickel Oxide Exposure.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an accidental exposure to black nickel oxide.

• Inhalation: Move the affected individual to fresh air immediately.[5] Seek prompt medical attention.[1]

• Skin Contact: Remove all contaminated clothing.[2] Wash the affected area thoroughly with soap and plenty of water.[1][4] If skin irritation or a rash develops, seek medical advice.[1][4]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[2][5] Seek immediate medical attention.[1][5]

• Ingestion: Do NOT induce vomiting.[3][5] If the person is conscious, rinse their mouth with water and have them drink large quantities of water.[1] Seek immediate medical attention.[1][5]

By implementing these safety and logistical measures, laboratories can significantly reduce the risks associated with handling black nickel oxide, fostering a safer research environment.

References

• 1. nmu-mi.newlook.safecollegessds.com [nmu-mi.newlook.safecollegessds.com]
• 2. web.faa.illinois.edu [web.faa.illinois.edu]
• 3. fishersci.co.uk [fishersci.co.uk]
• 4. lobachemie.com [lobachemie.com]
• 5. aksci.com [aksci.com]
• 6. drm-chem.com [drm-chem.com]